Butyl tert-butylphosphonate

• CAS: 91149-24-5

Core Science & Biosynthesis

Advanced Synthesis Guide: Butyl tert-butyl H-phosphonate

This guide details the synthesis of Butyl tert-butyl H-phosphonate (also known as Butyl tert-butyl phosphite in older nomenclature).

Scope Clarification: The nomenclature "Butyl tert-butylphosphonate" is chemically ambiguous. In the context of high-value drug development (specifically nucleotide analogs and prodrugs), this most frequently refers to the mixed dialkyl H-phosphonate (

), a critical chiral precursor for stereocontrolled phosphorus chemistry. This guide focuses on the synthesis of this specific mixed diester.

Executive Summary & Strategic Rationale

Synthesizing mixed dialkyl H-phosphonates with high steric disparity (primary vs. tertiary alkyl groups) presents a unique chemoselectivity challenge. The primary difficulty lies in the instability of the tert-butyl group under acidic conditions (acid-catalyzed elimination to isobutylene) and the kinetic difficulty of introducing a bulky nucleophile to the phosphorus center.

This protocol utilizes a Sequential Nucleophilic Substitution strategy mediated by an imidazole/base system. This approach avoids the harsh acidic conditions of direct PCl₃ esterification and prevents the symmetrization (disproportionation) often seen in transesterification routes.

Target Molecule Profile

Property	Specification
IUPAC Name	Butyl tert-butyl phosphonate
Structure
Molecular Weight	194.21 g/mol
Key Challenge	Acid-sensitivity of the t-Bu-O-P bond; disproportionation to di-t-butyl and dibutyl species.
Application	Precursor for H-phosphonate oligonucleotide synthesis; flame retardant intermediates.

Reaction Mechanism & Pathway

The synthesis relies on the in situ generation of a reactive phosphorus imidazolide intermediate. By controlling the stoichiometry and order of addition, we selectively install the bulky tert-butyl group first, followed by the primary butyl group, finally quenching with water to tautomerize the P(III) species to the stable P(V) H-phosphonate.

Mechanistic Workflow (DOT Visualization)

Figure 1: Sequential substitution pathway via imidazolide activation to ensure asymmetric ligand installation.

Experimental Protocol

Safety Warning: PCl₃ is highly corrosive and reacts violently with water. tert-Butanol is a solid at room temperature (MP ~25°C) and must be melted or dissolved prior to use. Perform all steps under an inert atmosphere (Argon/Nitrogen).

Reagents & Materials[1][2][3][4][5][6][7][8][9]

• Phosphorus Trichloride (PCl₃): 1.0 eq (Freshly distilled recommended)

• Imidazole: 3.1 eq

• Triethylamine (TEA): 3.5 eq (Acid scavenger)

• tert-Butanol (t-BuOH): 1.0 eq (Anhydrous)

• n-Butanol (n-BuOH): 1.0 eq (Anhydrous)

• Dichloromethane (DCM): Solvent (Anhydrous, degassed)

• Water: 1.5 eq (For hydrolysis)

Step-by-Step Methodology

Phase 1: Activation (Formation of P-Imidazolide)

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and Argon inlet.

• Solvation: Add Imidazole (3.1 eq) and TEA (3.5 eq) to anhydrous DCM (10 mL/g of PCl₃). Cool the solution to 0°C in an ice bath.

• PCl₃ Addition: Add PCl₃ (1.0 eq) dropwise over 20 minutes. A white precipitate (imidazolium hydrochloride) will form.

  • Critical Control: Maintain internal temperature < 5°C to prevent side reactions.

• Maturation: Stir at 0°C for 30 minutes to ensure complete formation of tris(imidazolyl)phosphine.

Phase 2: First Substitution (Steric Installation)

• t-BuOH Addition: Dissolve t-BuOH (1.0 eq) in a minimum volume of DCM. Add this solution dropwise to the reaction mixture at 0°C .

• Reaction: Allow the mixture to warm slightly to 10°C and stir for 45 minutes.

  • Why this order? The highly reactive imidazolide species can overcome the steric hindrance of the tert-butyl group better than a chloro-intermediate, and the basic conditions prevent acid-catalyzed cleavage of the forming t-Bu-O-P bond.

Phase 3: Second Substitution & Hydrolysis

• n-BuOH Addition: Cool back to 0°C . Add n-BuOH (1.0 eq) dropwise. Stir for 30 minutes.

• Hydrolysis: Add Water (1.5 eq) mixed with TEA (1:1 v/v) dropwise. This step hydrolyzes the remaining imidazole group and tautomerizes the P(III) ester to the P(V) H-phosphonate.

• Quench: Stir for 15 minutes, then dilute with DCM (100 mL).

Phase 4: Work-up & Purification

• Wash: Wash the organic layer with saturated NaHCO₃ (2 x 50 mL) to remove imidazole salts, followed by cold Brine (1 x 50 mL).

• Dry: Dry over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure.

  • Caution: Do not heat the water bath above 35°C. The t-butyl ester is thermally sensitive.

• Purification: If necessary, purify via rapid column chromatography (Silica gel neutralized with 1% TEA). Eluent: Hexane/EtOAc (gradient).

  • Note: Distillation is NOT recommended due to the thermal instability of the mixed ester.

Quality Control & Validation

Trustworthiness in synthesis requires rigorous structural confirmation. The following data points confirm the successful synthesis of the mixed species rather than a mixture of symmetric diesters.

Validation Metrics Table

Analytical Method	Expected Signal	Structural Insight
³¹P NMR (Decoupled)	Singlet at ~7-9 ppm	Confirms P(V) H-phosphonate oxidation state.
³¹P NMR (Coupled)	Doublet, Hz	The massive coupling constant is the fingerprint of the P-H bond.
¹H NMR	Doublet at ~6.8 ppm ( )	Confirms the proton directly attached to Phosphorus.
¹H NMR (Alkyl)	t-Bu singlet (~1.5 ppm) vs n-Bu multiplet	Integration ratio must be exactly 9:9 (approx 1:1 molar).
Stability Test	TLC (Hex/EtOAc)	Single spot. If two spots appear, disproportionation has occurred.

Disproportionation Logic (DOT Visualization)

Understanding the failure mode is critical. If the product is exposed to acid or heat, it scrambles.

Figure 2: The disproportionation risk. Purity must be maintained by keeping the environment slightly basic (TEA traces) and cool.

Troubleshooting & Optimization

• Low Yield of Mixed Ester: If you observe mostly Dibutyl H-phosphonate, the t-BuOH did not react fully in Step 2. Increase the reaction time of Step 2 or ensure the imidazole is dry.

• Decomposition: If the product turns yellow/orange upon concentration, acid is present. Ensure the NaHCO₃ wash is thorough and add a trace of TEA to the collection flask during rotary evaporation.

• Solidification: The reaction mixture may become thick during Step 1. Ensure sufficient DCM volume (dilution aids selectivity).

References

• Preparation of H-Phosphonates via Transesterification: Bálint, E., et al. "Continuous Flow Alcoholysis of Dialkyl H-Phosphonates with Aliphatic Alcohols." Molecules, 2018.[1] [Link]

• General Methods for Phosphonate Synthesis (Arbuzov/Michaelis-Becker context): Keglevich, G., et al. "Synthesis of Phosphonic Acids and Their Esters." Current Organic Chemistry, 2014. [Link]

• Hydrolysis Mechanisms of Phosphonates: Guénin, E., et al. "Phosphonic acid: preparation and applications." Beilstein Journal of Organic Chemistry, 2012. [Link]

• Steric Effects in Organophosphorus Extraction (Context for t-Butyl stability): Pretorius, P.J., et al. "Solvent extraction of metals by neutral organophosphorus compounds." Journal of the South African Chemical Institute, 1977. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Beyond the Standard: The Physicochemical and Functional Profile of Butyl tert-Butylphosphonate Derivatives

Executive Summary

This technical guide analyzes the chemical properties, synthesis pathways, and functional applications of Butyl tert-butylphosphonate derivatives.[1] While often overshadowed by symmetric homologs like tributyl phosphate (TBP) or dibutyl butylphosphonate (DBBP), the introduction of the tert-butyl moiety creates a unique "hybrid" physicochemical profile. The steric bulk of the tert-butyl group, combined with the lipophilicity of the butyl chain, offers distinct advantages in actinide extraction selectivity , hydrolytic modulation , and prodrug synthesis (e.g., Tenofovir precursors).

Part 1: Molecular Architecture & Physicochemical Properties

The utility of butyl tert-butylphosphonate lies in its asymmetry. By bridging the properties of stable

-alkyl phosphonates and acid-labile tert-butyl esters, it serves as a tunable probe for steric and electronic effects.

Structural Dynamics

• Steric Hindrance: The tert-butyl group significantly increases the cone angle around the phosphorus center compared to

  -butyl analogs. This steric crowding retards nucleophilic attack at the phosphorus center under neutral/basic conditions but accelerates carbocation-mediated cleavage under acidic conditions.

• Electronic Effect: The electron-donating inductive effect (+I) of the tert-butyl group increases the basicity of the phosphoryl oxygen (

  ), theoretically enhancing metal coordination strength ( ) relative to purely linear alkyl phosphonates.

Key Physicochemical Data

Note: Data represents the class of tert-butyl phosphonate esters, with specific values for the di-tert-butyl and mixed butyl/tert-butyl species where available.

Property	Value / Characteristic	Contextual Significance
Molecular Formula	(Mixed Diester)	Basis for lipophilicity calculations.
31P NMR Shift	6 – 22 ppm (relative to )	Characteristic of phosphonate ( ) environments. Upfield shift observed with increased steric bulk.
Boiling Point	50–66°C (at 0.5 mmHg)	High vacuum required due to thermal instability of the tert-butyl group at atmospheric pressure.
Density	~0.96 g/mL	Slightly less dense than water; facilitates phase separation in solvent extraction.
Hydrolytic Stability	Acid Labile / Base Stable	The tert-butyl ester cleaves rapidly in acidic media (e.g., TFA, HCl) via mechanism, unlike -butyl esters which require harsh conditions.
Solubility	Soluble in DCM, Toluene, Hexane	High lipophilicity ( ) ensures retention in the organic phase during aqueous extractions.

Part 2: Synthetic Methodologies

Synthesis of mixed phosphonate esters requires circumventing the transesterification scrambling common in phosphorus chemistry. Two primary pathways are recommended: the Michaelis-Arbuzov Rearrangement (for P-C bond formation) and Selective Esterification (for mixed ester formation).

Pathway A: Modified Michaelis-Arbuzov (Primary Route)

This route constructs the phosphonate core. To achieve the mixed ester, one must start with a mixed phosphite or perform sequential esterification.

Pathway B: Acid-Catalyzed Alkylation (Isobutene Route)

Industrial synthesis often utilizes isobutene gas to install the tert-butyl group onto a phosphonic acid precursor, exploiting the stability of the tert-butyl carbocation.

Visualization: Synthesis Workflow

The following diagram outlines the critical decision points between synthesizing the Phosphonate Core vs. the Mixed Ester functionality.

Caption: Figure 1. Synthesis of mixed phosphonate esters via the Michaelis-Arbuzov route. Note the thermal sensitivity of the tert-butyl group, requiring strict temperature control to prevent elimination to isobutene.

Part 3: Functional Applications

Nuclear Fuel Cycle: Actinide Extraction

In the reprocessing of spent nuclear fuel (e.g., PUREX or SANEX processes), "soft" donor ligands are required to separate minor actinides (Am, Cm) from lanthanides.[2]

• Mechanism: The phosphoryl oxygen (

  ) acts as a Lewis base, coordinating to the actinide metal center ( or ).

• The tert-Butyl Advantage: Standard extractants like TBP often suffer from "third phase formation" (splitting of the organic layer). The branched tert-butyl group increases the solubility of the metal-ligand complex in the organic solvent (dodecane/kerosene), mitigating third-phase risks.

• Selectivity: The steric bulk prevents the coordination of smaller, harder ions, potentially enhancing selectivity for specific f-block elements based on ionic radius.

Pharmaceutical Development: Prodrug Moieties

Phosphonates are key motifs in antivirals (e.g., Tenofovir, Cidofovir).[1] However, the negative charge of the phosphonate group prevents passive transport across cell membranes.

• Prodrug Strategy: Masking the phosphonate as a Butyl tert-butyl ester creates a neutral, lipophilic molecule capable of entering the cell.

• Bio-activation: Once inside the cell, the tert-butyl group is designed to be chemically labile (cleaved by intracellular pH or specific esterases), releasing the active phosphonic acid drug. This contrasts with ethyl esters, which often require enzymatic cleavage that varies between patients.

Visualization: Extraction Mechanism

The interaction between the phosphonate ligand and the metal ion at the liquid-liquid interface is detailed below.

Caption: Figure 2. Solvent extraction mechanism. The lipophilic phosphonate ligand captures the metal ion at the interface. The bulky tert-butyl group (L) prevents the formation of large aggregates, stabilizing the organic phase.

Part 4: Analytical Characterization Protocols

To validate the synthesis and purity of Butyl tert-butylphosphonate, the following self-validating protocols are recommended.

Nuclear Magnetic Resonance (NMR)

• 31P NMR (Decoupled): This is the definitive test.

  • Protocol: Dissolve 20 mg sample in

    . Acquire spectrum with proton decoupling.[3]

  • Expected Signal: A singlet in the range of 6–22 ppm .

  • Impurity Check: Signals at ~130 ppm indicate unoxidized phosphite starting material. Signals at 0 ppm indicate hydrolysis to phosphoric/phosphonic acid.

• 1H NMR:

  • tert-Butyl:[1][4][5][6][7][8][9] Strong singlet at

    ~1.4–1.5 ppm (9H).

  • n-Butyl: Multiplets at

    0.9 (t), 1.4 (m), 1.6 (m), 4.0 (q, ) ppm.

  • Validation: Integration ratio of tert-butyl (9H) to

    (2H) must be 4.5:1.

Hydrolytic Stability Assay

• Objective: Confirm the lability of the tert-butyl group vs. the butyl group.

• Protocol:

  • Dissolve compound in

    .

  • Add 1 equivalent of Trifluoroacetic Acid (TFA).

  • Monitor via 31P NMR at t=0, 1h, 4h.

• Result: A shift from ~20 ppm (Diester) to ~25-30 ppm (Mono-ester) confirms selective cleavage of the tert-butyl group. The

  -butyl group should remain intact under these mild conditions.

Part 5: Safety & Handling

• Thermal Hazard: tert-Butyl esters can undergo autocatalytic decomposition at high temperatures (>100°C) or in the presence of strong acids, releasing isobutene gas (flammable). Distillation must be performed under high vacuum to keep pot temperature below 80°C.

• Corrosivity: Hydrolysis products (phosphonic acids) are corrosive to tissue and metals.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at <4°C to prevent moisture-induced hydrolysis.

References

• Preparation and Applications of Phosphonic Acids. Beilstein Journals. (Discusses the hydrolysis mechanisms of di-tert-butyl phosphonates).

• Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. American Chemical Society. (Details the synthesis and stability of tert-butyl phosphonate esters).

• Studies on the Extraction of Actinides by Dibutylbutyl Phosphonate. ResearchGate. (Comparative data on butyl phosphonate extraction efficiency).

• 31P Chemical Shifts in NMR Spectra. TriLink BioTechnologies. (Reference data for phosphonate characterization).

• Hydrolysis of tert-butyl formate and related esters. USGS. (Kinetics of tert-butyl group cleavage).

Sources

• 1. Diethyl tert-butylphosphonate (19935-93-4) for sale [vulcanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 4. tert-Butyl alcohol - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 7. t-Butylphosphonate | C4H9O3P-2 | CID 6995473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]
• 9. researchgate.net [researchgate.net]

Di-tert-butyl Phosphite (CAS 13086-84-5): Technical Guide to Synthesis and Applications

Topic: Di-tert-butyl Phosphite (CAS 13086-84-5) Content Type: Technical Whitepaper Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

Di-tert-butyl phosphite (CAS 13086-84-5), often interchangeably referred to as di-tert-butyl phosphonate , is a sterically hindered organophosphorus reagent critical to modern antiviral drug synthesis. Unlike its ethyl or methyl analogues, the tert-butyl group offers unique lability under mild acidic conditions, eliminating the need for harsh dealkylation reagents like bromotrimethylsilane (TMSBr).

This guide provides a comprehensive technical analysis of CAS 13086-84-5, focusing on its scalable synthesis via transesterification, its pivotal role in the "Green Route" to Tenofovir (PMPA), and the handling protocols required for maintaining its stability.

Chemical Identity & Physical Profile[1][2][3][4]

While the nomenclature "Butyl tert-butylphosphonate" is occasionally encountered in commerce, the scientifically accurate IUPAC designation for CAS 13086-84-5 is Di-tert-butyl phosphite (or Phosphonic acid, bis(1,1-dimethylethyl) ester). It exists in equilibrium between the phosphite tautomer P(OH)(OtBu)₂ and the dominant phosphonate tautomer HP(O)(OtBu)₂.

Table 1: Physicochemical Properties

Property	Specification
CAS Number	13086-84-5
Molecular Formula	C₈H₁₉O₃P
Molecular Weight	194.21 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	62–65 °C at 4 Torr (0.53 kPa)
Density	0.960 g/mL at 25 °C
Refractive Index	n20/D 1.419
Solubility	Soluble in organic solvents (THF, Toluene, DCM); hydrolyzes in water
Stability	Sensitive to moisture and air; decomposes at high temperatures (>100°C)

Synthesis Methodologies

The synthesis of di-tert-butyl phosphite is challenging due to the steric bulk of the tert-butyl groups and the instability of the intermediate tri-tert-butyl phosphite. Two primary protocols exist: the classical PCl₃ route and the modern, scalable transesterification route.

Protocol A: Transesterification (Preferred/Scalable)

This method avoids the formation of unstable tri-esters and corrosive HCl byproducts, making it suitable for GMP environments.

• Reaction:

• Reagents: Dimethyl phosphite (1.0 eq), tert-Butanol (2.5–3.0 eq), Calcium Hydroxide (Cat. 1-3 mol%).[1][2]

• Procedure:

  • Charge a reactor with dimethyl phosphite and tert-butanol under N₂ atmosphere.

  • Add calcium hydroxide catalyst.

  • Heat the mixture to reflux (approx. 80–85 °C).

  • Distill off the methanol byproduct continuously to drive the equilibrium forward.

  • Once methanol cessation is observed, increase temperature to 130 °C to remove excess tert-butanol.

  • Purification: Vacuum distillation (1 kPa) yields the product (Yield: >90%).

Protocol B: The PCl₃ Route (Historical)

• Reaction:

• Critical Control: The addition order is vital. Adding PCl₃ to a solution of tert-butanol/base (inverse addition) favors the formation of the diester.[3] Direct addition often leads to the unstable tri-tert-butyl phosphite, which decomposes violently or degrades to the diester and isobutylene.

Visualization: Synthesis Pathways

The following diagram contrasts the two synthetic pathways, highlighting the efficiency of the transesterification route.

Caption: Comparison of Transesterification (Top) vs. PCl3 Substitution (Bottom) for CAS 13086-84-5 synthesis.

Application: The "Green" Route to Tenofovir

The most significant application of Di-tert-butyl phosphite is in the synthesis of Tenofovir (PMPA) , an antiretroviral nucleotide analogue. The traditional route uses diethyl phosphite, which requires toxic TMSBr for deprotection. The di-tert-butyl route allows for mild acid hydrolysis, significantly improving process safety and waste profiles.

Experimental Workflow

• Hydroxymethylation:

  • React Di-tert-butyl phosphite with paraformaldehyde and catalytic base (e.g., KOtBu or Et₃N) to form Di-tert-butyl (hydroxymethyl)phosphonate .

  • Yield: ~95% (Crystalline solid).

• Activation:

  • Convert the hydroxyl group to a leaving group (Mesylate or Tosylate) using MsCl/TsCl and TEA.

  • Result: Di-tert-butyl (sulfonyloxymethyl)phosphonate.

• Alkylation (The Critical Step):

  • Substrate: (R)-9-(2-hydroxypropyl)adenine (HPA).[3][2]

  • Base: Magnesium di-tert-butoxide (

    ) is preferred over strong lithiated bases to prevent racemization.

  • Conditions: DMF, 70–80 °C.

  • Mechanism: The magnesium alkoxide of HPA attacks the methylene carbon of the phosphonate, displacing the sulfonyl group.

• Deprotection:

  • Reagent: Aqueous HCl or dilute H₂SO₄.

  • Conditions: 60 °C for 2–4 hours.

  • Outcome: Quantitative cleavage of tert-butyl groups (as isobutylene gas and water) to yield Tenofovir free acid.

Visualization: Tenofovir Synthesis Mechanism

Caption: The Di-tert-butyl Phosphonate Route to Tenofovir, eliminating TMSBr usage.

Handling, Safety, and Stability (SDS Summary)

Hazard Classification:

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

• Sensitization: Skin Sensitizer Category 1.

Storage Protocol:

• Temperature: Store at 2–8 °C (Refrigerated).

• Atmosphere: Hygroscopic and air-sensitive. Store under inert gas (Argon or Nitrogen).

• Incompatibility: Strong oxidizing agents, strong bases, and moisture.

Self-Validating Stability Check: Before use in critical synthesis, verify purity via ³¹P NMR .

• Target Signal: δ ~ 7–9 ppm (doublet,

  Hz) indicates the pure H-phosphonate.

• Impurity Signal: A singlet around δ -10 to 0 ppm may indicate oxidation to the phosphate or hydrolysis products.

References

• Dietz, J. P., et al. (2021). "Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir."[3][2][4] Organic Process Research & Development, 25(4), 789–798.[2][4] [3][2]

• ChemicalBook. "Di-tert-butyl phosphite Properties and Synthesis."

• Sigma-Aldrich. "Di-tert-butyl phosphite Product Specification (CAS 13086-84-5)."

• Santa Cruz Biotechnology. "Di-tert-butyl phosphite Safety Data Sheet."

• Derstine, B. P., et al. (2020). "An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines."[5] ChemRxiv.

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• 5. chemrxiv.org [chemrxiv.org]

Butyl tert-Butylphosphonate Scaffolds: Structural Dynamics and Chemoselective Hydrolysis

[1]

Executive Summary

This technical guide analyzes the structural and electronic characteristics of Butyl tert-butylphosphonate mixed esters.[1] In the context of drug development and prodrug design, this moiety represents a critical "orthogonal" scaffold. The steric bulk and acid-lability of the tert-butyl group, contrasted with the hydrolytic stability of the n-butyl group, allow for precise, programmable deprotection sequences. This guide details the bonding architecture, spectroscopic validation, and synthetic protocols required to utilize this scaffold as a self-validating delivery system.[1]

Molecular Architecture & Bonding

The reactivity of butyl tert-butylphosphonate is dictated by the electronic and steric disparity between the two ester groups attached to the central phosphorus(V) atom.

Tetrahedral Geometry and Steric Gating

The central phosphorus atom adopts a distorted tetrahedral geometry (

hybridized). The P=O bond is characteristically short (approx. 1.45 Å) and strong due to back-bonding or, more accurately in modern theory, negative hyperconjugation ( ).[1]

• The n-Butyl Sector: The linear butyl chain possesses high conformational flexibility but low steric demand near the P-center.[1] It acts as a stable lipophilic anchor, facilitating membrane permeability.

• The tert-Butyl Sector: The tert-butyl group imposes a massive steric cone angle (

  ).[1] This "steric gating" shields the phosphorus center from nucleophilic attack, rendering the P-O-tBu bond resistant to base-catalyzed hydrolysis ( at P) but highly susceptible to acid-catalyzed fragmentation ( -like at C).[1]

Electronic Asymmetry

The electron-donating inductive effect (+I) of the tert-butyl group increases electron density at the ester oxygen.[1] This makes the tert-butyl oxygen more basic than the n-butyl oxygen, directing protonation events specifically to this site under acidic conditions—the mechanistic basis for its chemoselectivity.[1]

Visualization: Steric & Electronic Map

The following diagram illustrates the steric pressure and electronic activation pathways within the molecule.[2]

Figure 1: Structural map of Butyl tert-butylphosphonate showing the orthogonal reactivity zones of the two ester groups.

Spectroscopic Signatures: A Self-Validating System

In synthetic workflows, relying on TLC is insufficient for mixed phosphonates due to potential transesterification (scrambling) on silica.[1] 31P NMR is the mandatory self-validating standard.[1]

31P NMR Diagnostics

The asymmetry of the mixed ester renders the phosphorus atom a chiral center (if the third substituent is not H or identical to one ester).

Parameter	Value / Characteristic	Diagnostic Utility
Chemical Shift ( )	+15 to +30 ppm (typical for alkyl phosphonates)	Purity Check: A single sharp peak confirms no scrambling to symmetrical di-n-butyl or di-t-butyl species.[1]
Chirality	Split peak (diastereomers) if P-R is chiral	Confirms the integrity of the mixed ester environment.
Coupling ( )	~600-700 Hz (if H-phosphonate)	Reaction Monitoring: Disappearance of large indicates successful oxidation or coupling at P.

The Validation Protocol

• Baseline: Acquire proton-coupled 31P NMR of the crude reaction mixture.

• Pass Criteria: The mixed ester must appear as a distinct signal between the theoretical shifts of the symmetrical diesters.

• Fail Criteria: The presence of three signals (statistical 1:2:1 mixture) indicates rapid ligand exchange (scrambling), requiring immediate quenching and lower temperature protocols.

Chemoselective Hydrolysis: The Mechanism

The utility of this scaffold in drug development lies in its Orthogonal Deprotection . You can remove the tert-butyl group without touching the n-butyl group, generating a mono-ester phosphonate (often the active prodrug form).[1]

Pathway A: Acidolysis (t-Bu Cleavage)[1]

• Reagent: Trifluoroacetic acid (TFA) in DCM or HCl in Dioxane.

• Mechanism: Protonation of the tert-butoxy oxygen followed by alkyl-oxygen cleavage.[1] The tert-butyl cation leaves (forming isobutylene), releasing the free phosphonic acid mono-ester.[1]

• Kinetics: Fast (

  30-60 min at RT).[1]

• Selectivity: >99%. The primary n-butyl ester remains intact because it requires nucleophilic attack at phosphorus or harsh hydrolysis to cleave.[1]

Pathway B: Nucleophilic Dealkylation (n-Bu Cleavage)[1]

• Reagent: Bromotrimethylsilane (TMSBr).[3]

• Mechanism: Silyl transfer to the phosphoryl oxygen, followed by bromide attack on the alkyl carbon (

  ).

• Selectivity: TMSBr will cleave both groups eventually, but kinetic control can sometimes favor the sterically less hindered n-butyl group, although this is less reliable than the acidolysis route.

Figure 2: Orthogonal deprotection pathways.[1] The acid route selectively yields the mono-butyl species.[1]

Experimental Protocols

Synthesis of Mixed Butyl tert-Butyl H-Phosphonate

Context: Creating the scaffold from PCl3 or Phosphorous Acid.[1]

Reagents:

• Diphenyl H-phosphonate (Commercial starting material)[1]

• n-Butanol (anhydrous)[1]

• tert-Butanol (anhydrous)[1]

• Pyridine (Base)

Step-by-Step Methodology:

• Activation: Dissolve Diphenyl H-phosphonate in anhydrous pyridine/DCM (1:1) under Argon.

• First Displacement: Add n-Butanol (1.0 equiv) dropwise at 0°C. Stir for 1 hour.

  • Checkpoint: 31P NMR should show Mono-phenyl mono-butyl species.[1]

• Second Displacement: Add tert-Butanol (2.0 equiv, excess due to steric bulk) and allow to warm to RT.

• Workup: Wash with cold 5% NaHCO3 (rapidly) to remove phenol byproducts. Dry over Na2SO4.[1]

• Purification: Vacuum distillation is risky due to t-Bu thermal instability.[1] Use rapid column chromatography on neutralized silica (add 1% Et3N to eluent) to prevent acid-catalyzed decomposition on the column.[1]

Kinetic Monitoring of Selective Hydrolysis

Context: Validating the prodrug release mechanism.

• Setup: Dissolve 20 mg of Butyl tert-butylphosphonate in 0.6 mL of

  .

• Initiation: Add 50

  L of TFA. Shake vigorously.

• Acquisition: Insert into NMR probe immediately. Set up an arrayed experiment (one scan every 2 minutes for 60 minutes).

• Data Processing: Integrate the tert-butyl singlet (approx 1.5 ppm in 1H) and the P-O-CH2 multiplet (approx 4.0 ppm).[1]

• Result: You will observe the exponential decay of the tert-butyl signal and the emergence of a dissolved isobutylene peak, while the n-butyl signals remain constant (shifts may drift slightly due to pH change).

References

• Kinetics of Phosphonate Hydrolysis

  • Title: The Hydrolysis of Phosphinates and Phosphon

  • Source: PMC - NIH.[1]

  • URL:[Link]

• Synthesis via Transesterification

  • Title: Synthesis of Mixed Phosphonate Esters and Amino Acid-Based Phosphonamidates.[1]

  • Source: PMC - NIH.[1]

  • URL:[Link]

• Acid Labile Protecting Groups

  • Title: tert-Butyl Esters - Organic Chemistry Portal.[1]

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• 31P NMR Characterization

  • Title: 31P Chemical Shifts in NMR Spectra of Nucleotide Derivatives.[4][5]

  • Source: TriLink BioTechnologies.[1]

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• 3. Studies of the hydrolysis of ethyl and tert-butyl phosphonates covalently bonded to silica xerogels - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. Tendencies of 31P chemical shifts changes in NMR spectra of nucleotide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Spectroscopic Guide: Butyl tert-butylphosphonate Derivatives

This guide provides an in-depth technical analysis of the spectroscopic characteristics of Butyl tert-butylphosphonate derivatives, with a primary focus on Di-tert-butyl phosphonate (CAS 13086-84-5), a critical reagent in the synthesis of antiviral nucleotide analogues like Tenofovir.

It also addresses the structural distinction of the P-tert-butyl class (e.g., Dibutyl tert-butylphosphonate) often encountered in extraction chemistry, ensuring comprehensive coverage for analytical differentiation.

Part 1: Core Directive & Structural Definition

Structural Disambiguation

In the context of pharmaceutical development and organophosphorus chemistry, the term "Butyl tert-butylphosphonate" can refer to distinct structural isomers. Precise identification is paramount for regulatory compliance and synthetic success.

• Target A: Di-tert-butyl phosphonate (CAS 13086-84-5)

  • Role: Key intermediate for H-phosphonate synthesis (e.g., Tenofovir disoproxil).

  • Structure:

  • Class: H-Phosphonate diester.

  • Key Feature: Direct P-H bond; two tert-butyl ester groups.

• Target B: Dibutyl tert-butylphosphonate (CAS 29398-15-8)

  • Role: Metal extractant; heavy metal scavenger.

  • Structure:

  • Class: Phosphonate diester (P-C bond).

  • Key Feature: Direct P-C bond (tert-butyl group on Phosphorus).

This guide prioritizes Target A (Di-tert-butyl phosphonate) due to its high relevance in drug development, while providing comparative data for Target B to prevent analytical confusion.

Part 2: Spectroscopic Data (NMR, IR, MS)

Nuclear Magnetic Resonance (NMR) Spectroscopy

A. Di-tert-butyl phosphonate (Target A)

The presence of the P-H bond creates a distinctive scalar coupling pattern.

Nucleus	Chemical Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Assignment
P NMR	3.0 – 5.0	Doublet (d)	Hz	P atom (P-H coupled)
H NMR	6.82	Doublet (d)	Hz	P-H proton
1.50	Singlet (s)	-	t-Bu ( ) protons
C NMR	82.5	Doublet (d)	Hz	Quaternary C of t-Bu
29.8	Doublet (d)	Hz	Methyl C of t-Bu

Analyst Note: The massive coupling constant (

Hz) in the proton spectrum is the diagnostic fingerprint for the H-phosphonate functionality. It often appears as two small satellites if the spectral window is narrow.

B. Dibutyl tert-butylphosphonate (Target B)

Lacks the P-H bond; characterized by the P-C bond to the tert-butyl group.

Nucleus	Chemical Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Assignment
P NMR	38.0 – 42.0	Singlet/Multiplet	-	P atom (P-C bonded)
H NMR	1.15	Doublet (d)	Hz	t-Bu protons on P
4.05	Multiplet (m)	-	O-CH2 (Butyl)
1.65	Multiplet (m)	-	CH2 (Butyl)
0.95	Triplet (t)	Hz	CH3 (Butyl)

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of the oxidation state and substitution pattern.

Functional Group	Wavenumber (cm )	Intensity	Diagnostic Value
P-H Stretch	2430 – 2440	Medium/Sharp	Critical for Target A. Confirms H-phosphonate.
P=O Stretch	1250 – 1265	Strong	Present in both. Indicates phosphyl group.
P-O-C Stretch	990 – 1020	Strong	Indicates ester linkage.
C-H Stretch	2970 – 2980	Medium	Alkyl groups (t-Bu/Bu).

Mass Spectrometry (MS) - EI/ESI

Fragmentation patterns differ significantly due to the stability of the tert-butyl cation.

• Di-tert-butyl phosphonate (Target A, MW 194.2)

  • Molecular Ion (

    ): 194 (Weak/Absent due to fragmentation).

  • Base Peak:

    57 ( ).

  • Diagnostic Fragments:

    • 138 ( ).
    • 121 ( ).
    • 82 ( equivalent).

• Dibutyl tert-butylphosphonate (Target B, MW 250.3)

  • Molecular Ion (

    ): 250 (Detectable).

  • Base Peak:

    57 ( ) or 193 ( ).

  • Diagnostic Fragments:

    • Loss of butyl chain (

      ).

    • McLafferty rearrangement products from the butyl ester.

Part 3: Experimental Protocols & Workflows

Synthesis & Validation Workflow (Tenofovir Intermediate)

This protocol describes the generation of the active phosphonate species from Di-tert-butyl phosphonate.

Protocol: In-Situ Activation for Nucleoside Phosphorylation

• Preparation: Charge a flame-dried flask with Di-tert-butyl phosphonate (1.0 eq) and anhydrous pyridine/DCM (1:1).

• Activation: Cool to 0°C. Add Pivaloyl chloride (1.5 eq) dropwise.

  • Mechanism:[1] Formation of the mixed anhydride.

• Coupling: Cannulate the nucleoside (e.g., PMPA precursor) solution into the activated phosphonate.

• Oxidation: Treat the resulting H-phosphonate diester with Iodine/Water or

  /Water to generate the phosphate.

• Deprotection: The tert-butyl groups are removed via acid hydrolysis (TFA/DCM) to yield the free phosphonic acid.

Visualization: Phosphonate Analysis Decision Tree

Caption: Analytical logic flow for distinguishing H-phosphonates (Tenofovir precursors) from P-C bonded phosphonates.

Part 4: References

• Dietz, J. P., et al. (2021). "Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir." Organic Process Research & Development. American Chemical Society.[2] [Link]

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 13086-84-5, Di-tert-butyl phosphite." PubChem. [Link][3]

• Pretorius, P. J., et al. (1978). "Solvent extraction of metals by neutral organophosphorus compounds. Part 2. The role of extractant structure." South African Journal of Chemistry. (Discusses steric effects of di-n-butyl tert-butylphosphonate). [Link]

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• 2. N,N-Dimethylformamide dimethyl acetal | 4637-24-5 [chemicalbook.com]
• 3. N,N-Dimethylformamide Dimethyl Acetal | 4637-24-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

An In-depth Technical Guide to the Physical Properties of Butyl tert-butylphosphonate

Introduction

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's physical properties is fundamental to its application. This guide provides a detailed exploration of Butyl tert-butylphosphonate, a compound of interest in various chemical and pharmaceutical contexts. Due to the ambiguity in the common name "Butyl tert-butylphosphonate," this guide will primarily focus on Dibutyl tert-butylphosphonate , which represents the most chemically plausible structure corresponding to this nomenclature. This structure consists of a central phosphorus atom double-bonded to an oxygen atom, with single bonds to a tert-butyl group and two butoxy groups. Where direct experimental data for Dibutyl tert-butylphosphonate is unavailable, data from the closely related analogue, Dibutyl butylphosphonate, will be utilized to provide reasonable estimations.

This document will delve into the key physical characteristics, outline a probable synthetic route, and discuss the expected spectroscopic features of Dibutyl tert-butylphosphonate, providing a robust resource for its study and application.

Core Physical Properties

The physical properties of a compound dictate its behavior in various environments and are crucial for handling, formulation, and reaction setup. The following table summarizes the key physical properties of Dibutyl tert-butylphosphonate, with data for Dibutyl butylphosphonate provided for comparative analysis.

Property	Value (Dibutyl tert-butylphosphonate - Estimated)	Value (Dibutyl butylphosphonate - Experimental)	Reference
Molecular Formula	C₁₂H₂₇O₃P	C₁₂H₂₇O₃P	[1]
Molecular Weight	250.31 g/mol	250.31 g/mol	[1]
Appearance	Colorless liquid	Colorless liquid	[1]
Odor	Mild	Mild	[1]
Density	~0.95 g/cm³ at 20°C	0.948 g/cm³ at 20°C/4°C	[1]
Boiling Point	Estimated to be similar to the analogue	127-128 °C at 2.5 mmHg	[1]
Melting Point	Not available	Not available
Refractive Index	Not available	Not available
Solubility	Insoluble in water; miscible with most common organic solvents	Insoluble in water; miscible with most common organic solvents	[1]
Flash Point	Estimated to be >150 °C	310 °F (154 °C)	[1]
Stability	Stable under normal conditions	Stable	[1]

Expert Insights: The structural similarity between Dibutyl tert-butylphosphonate and Dibutyl butylphosphonate suggests their physical properties will be very close. The presence of the bulky tert-butyl group in place of an n-butyl group might slightly decrease the boiling point due to reduced intermolecular van der Waals forces, but the overall characteristics are expected to be comparable. The low water solubility and high solubility in organic solvents are typical for organophosphonate esters of this size.

Synthesis of Dibutyl tert-butylphosphonate

A common and effective method for the synthesis of dialkyl phosphonates is the Michaelis-Arbuzov reaction. However, for the synthesis of Dibutyl tert-butylphosphonate, a more direct approach starting from tert-butylphosphonic acid would be the esterification with butanol.

Proposed Synthesis Workflow: Esterification of tert-Butylphosphonic Acid

This two-step process involves the activation of the phosphonic acid followed by esterification.

Caption: Proposed two-step synthesis of Dibutyl tert-butylphosphonate.

Experimental Protocol

Step 1: Synthesis of tert-Butylphosphonic dichloride

• To a round-bottom flask equipped with a reflux condenser and a gas outlet, add tert-butylphosphonic acid (1.0 eq).

• Add an excess of thionyl chloride (SOCl₂) (e.g., 2-3 eq.).

• Gently heat the mixture to reflux and maintain for 2-4 hours, or until the evolution of HCl and SO₂ gases ceases. The reaction progress can be monitored by the dissolution of the solid tert-butylphosphonic acid.

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude tert-butylphosphonic dichloride can be used directly in the next step.

Causality Behind Experimental Choices: Thionyl chloride is a common and effective reagent for converting carboxylic and phosphonic acids to their corresponding acid chlorides. The reaction is driven to completion by the evolution of gaseous byproducts (HCl and SO₂). Using an excess of thionyl chloride ensures complete conversion of the phosphonic acid.

Step 2: Synthesis of Dibutyl tert-butylphosphonate

• Dissolve the crude tert-butylphosphonic dichloride in a dry, inert solvent such as dichloromethane (DCM) or diethyl ether in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C using an ice bath.

• In a separate flask, prepare a solution of n-butanol (2.2 eq.) and a non-nucleophilic base such as pyridine or triethylamine (2.2 eq.) in the same solvent.

• Add the butanol/base solution dropwise to the cooled solution of tert-butylphosphonic dichloride with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it successively with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Dibutyl tert-butylphosphonate by vacuum distillation or column chromatography.

Causality Behind Experimental Choices: The esterification reaction is carried out at low temperature to control the exothermicity of the reaction between the acid chloride and the alcohol. The base is essential to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. The workup procedure is designed to remove unreacted starting materials, the base, and its salt.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the structure and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ³¹P NMR: This is the most definitive NMR technique for phosphorus-containing compounds. Dibutyl tert-butylphosphonate is expected to show a single resonance in the ³¹P NMR spectrum. The chemical shift (δ) will be in the typical range for phosphonates, generally between +20 and +35 ppm.

• ¹H NMR: The proton NMR spectrum will provide information about the different types of protons in the molecule. The expected signals are:

  • A singlet for the nine protons of the tert-butyl group.

  • A multiplet for the methylene protons of the butoxy groups adjacent to the oxygen atom.

  • Multiplets for the other methylene protons of the butyl chains.

  • A triplet for the terminal methyl protons of the butyl groups.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in the tert-butyl and butyl groups. The carbon atom of the tert-butyl group directly attached to the phosphorus will show coupling to the phosphorus atom (a doublet).

Infrared (IR) Spectroscopy

The IR spectrum of Dibutyl tert-butylphosphonate is expected to exhibit characteristic absorption bands:

• A strong absorption band around 1250 cm⁻¹ corresponding to the P=O (phosphoryl) stretching vibration.

• Strong absorption bands in the region of 1050-1000 cm⁻¹ due to the P-O-C stretching vibrations.

• Absorption bands in the region of 2960-2870 cm⁻¹ corresponding to the C-H stretching vibrations of the alkyl groups.

Conclusion

This technical guide provides a foundational understanding of the physical properties of Dibutyl tert-butylphosphonate, a representative structure for the ambiguously named "Butyl tert-butylphosphonate." By leveraging data from its close analogue, Dibutyl butylphosphonate, and established synthetic methodologies, this document offers valuable insights for researchers and professionals in the chemical and pharmaceutical sciences. The detailed experimental protocol and expected spectroscopic data serve as a practical starting point for the synthesis and characterization of this and related organophosphorus compounds.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 6539, Dibutyl butylphosphonate. Retrieved from [Link]1]

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• 1. Dibutyl butylphosphonate | C12H27O3P | CID 6539 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to Di-tert-butyl Phosphonate and its Derivatives in Modern Drug Development

Introduction: The Strategic Importance of Organophosphorus Compounds

Organophosphorus compounds are a cornerstone of medicinal chemistry, playing a pivotal role in the development of therapeutics that target fundamental biological processes.[1][2][3][4][5] Their structural diversity and ability to mimic natural phosphates allow for the design of potent and selective agents against a range of diseases, including viral infections and cancer.[1][2] Among these, phosphonates, characterized by a stable carbon-phosphorus (C-P) bond, have garnered significant attention as isosteres of phosphate esters, offering enhanced stability and unique pharmacological profiles.[4][6] This guide provides an in-depth exploration of di-tert-butyl phosphonate and its derivatives, highlighting their synthesis, physicochemical properties, and critical applications in contemporary drug discovery and development.

Structural and Physicochemical Landscape

Di-tert-butyl phosphonate, also known as di-tert-butyl phosphite, possesses the molecular formula C₈H₁₉O₃P. The presence of two sterically bulky tert-butyl ester groups confers distinct properties that are highly advantageous in organic synthesis and prodrug design. This steric hindrance significantly influences the reactivity of the phosphorus center and enhances the compound's stability, particularly against hydrolysis compared to smaller alkyl esters.[6] Furthermore, the tert-butyl groups modulate solubility in organic solvents, a crucial factor in reaction optimization and purification processes.[6]

A key distinction of phosphonates is the direct P-C bond, which renders them more resistant to acidic and oxidative conditions compared to phosphites that feature a P-O-C linkage.[6] This inherent stability is a critical attribute for intermediates in multi-step syntheses and for the development of robust drug candidates.

Table 1: Physicochemical Properties of Di-tert-butyl Phosphonate

Property	Value
Molecular Formula	C₈H₁₉O₃P
Molecular Weight	194.21 g/mol
Physical State	Liquid
Density	0.960 g/mL at 25 °C
Refractive Index	n20/D 1.419
Storage Temperature	2-8°C
CAS Number	13086-84-5

Synthesis of Di-tert-butyl Phosphonate and its Derivatives: A Methodological Overview

The synthesis of di-tert-butyl phosphonate and its functionalized derivatives is a critical aspect of its utility in drug development. A common and efficient route starts from phosphorus trichloride (PCl₃).

Core Synthesis of Di-tert-butyl Phosphite

A robust method for the synthesis of di-tert-butyl phosphite involves the reaction of phosphorus trichloride with potassium tert-butoxide (KOtBu) in an appropriate solvent like methyl tetrahydrofuran (Me-THF) at controlled temperatures.[6]

Experimental Protocol: Synthesis of Di-tert-butyl Phosphite

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with a solution of potassium tert-butoxide in methyl tetrahydrofuran (Me-THF).

• Temperature Control: The flask is cooled to 0°C in an ice bath.

• Reagent Addition: Phosphorus trichloride (PCl₃) is added dropwise to the stirred solution of potassium tert-butoxide, maintaining the temperature at 0°C.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or ³¹P-NMR spectroscopy.

• Workup and Purification: Upon completion, the reaction mixture is filtered to remove inorganic salts. The filtrate is then concentrated under reduced pressure, and the crude product is purified by vacuum distillation to yield di-tert-butyl phosphite as a colorless liquid.

Caption: Synthesis of Di-tert-butyl Phosphite.

Hydroxymethylation: A Gateway to Antiviral Precursors

A pivotal transformation of di-tert-butyl phosphite is its hydroxymethylation to form di-tert-butyl (hydroxymethyl)phosphonate. This derivative serves as a key precursor for the synthesis of antiviral drugs like tenofovir.[6][7] The reaction typically involves the addition of paraformaldehyde under basic conditions.[6] An optimized protocol allows for the direct crystallization of the product from the reaction mixture, simplifying purification.[7]

Functionalization for Enhanced Reactivity

The hydroxyl group of di-tert-butyl (hydroxymethyl)phosphonate can be further functionalized to create highly reactive electrophiles for subsequent coupling reactions. A common strategy is O-mesylation, which converts the hydroxyl group into a good leaving group, yielding (di-tert-butoxyphosphoryl)methyl methanesulfonate.[7][8] This mesylated intermediate is a potent phosphonomethylation reagent.[7]

Applications in Drug Development: The Tenofovir Case Study

The utility of di-tert-butyl phosphonate derivatives is exemplified in the synthesis of Tenofovir, a nucleotide reverse transcriptase inhibitor (NRTI) used in the treatment of HIV/AIDS and hepatitis B.[6][7][8]

The synthesis of Tenofovir involves the alkylation of (R)-9-(2-hydroxypropyl)adenine (HPA) with a phosphonomethylating agent derived from di-tert-butyl phosphonate.[7][8] The use of (di-tert-butoxyphosphoryl)methyl methanesulfonate has proven to be a highly efficient electrophile in this process.[7][8]

Experimental Protocol: Synthesis of Tenofovir using a Di-tert-butyl Phosphonate Route

• Alkylation: (R)-9-(2-hydroxypropyl)adenine (HPA) is reacted with (di-tert-butoxyphosphoryl)methyl methanesulfonate in the presence of a suitable base, such as magnesium tert-butoxide (Mg(OtBu)₂), in an aprotic solvent like dimethylacetamide (DMA).[7][8]

• Deprotection: Following the alkylation, the tert-butyl protecting groups on the phosphonate are removed. This deprotection can be achieved under aqueous acidic conditions, for instance, by treating the reaction mixture with hydrochloric acid.[7] The dealkylation is typically complete after stirring at room temperature or gentle heating.[7]

• Isolation: The pH of the solution is adjusted to precipitate Tenofovir, which is then collected by filtration and dried.[7]

The advantage of using tert-butyl esters in this synthesis lies in the relatively mild deprotection conditions compared to other alkyl esters, which may require harsher methods.[6]

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• 2. jelsciences.com [jelsciences.com]
• 3. Selected organophosphorus compounds with biological activity. Applications in medicine - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. [Organophosphorus compounds: classification and enzyme reactions] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diethyl tert-butylphosphonate (19935-93-4) for sale [vulcanchem.com]
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• 8. pubs.acs.org [pubs.acs.org]

Chronicles of Phosphorylation: The Duality of Organophosphorus Chemistry

Executive Summary: The Janus-Faced Element

Organophosphorus (OP) compounds represent one of the most stark dichotomies in chemical history. Depending on the substituent groups attached to the central phosphorus atom (

), these molecules can serve as life-saving chemotherapeutics and agricultural boons, or as the most lethal neurotoxins known to man.

This guide deconstructs the discovery, structure-activity relationships (SAR), and mechanistic evolution of OPs. It is designed for researchers who must understand the fine line between therapeutic efficacy and irreversible toxicity.

The Phosphorus Genesis (1820–1932)

The history of OPs is not a linear progression but a series of accidents and observations that remained misunderstood for decades.

The First Synthesis (1854)

While Lassaigne esterified alcohols with phosphoric acid in 1820, the true birth of bioactive OPs is attributed to Philippe de Clermont . In 1854, working in Wurtz’s laboratory in Paris, de Clermont synthesized tetraethyl pyrophosphate (TEPP) .

• The Experiment: Reaction of silver pyrophosphate with ethyl iodide.

• The Oversight: De Clermont tasted the product—a common practice of the era—and noted a "burning taste" but survived. He had synthesized the first potent acetylcholinesterase (AChE) inhibitor but failed to recognize its biological significance due to the low purity and yield of his method.

The Lange-Krueger Revelation (1932)

The physiological potency of the P-F bond was discovered by Willy Lange and his student Gerda von Krueger at the University of Berlin.[1] While synthesizing dimethyl and diethyl fluorophosphates, they experienced:

• Pressure in the larynx.[1]

• Dimming of vision (miosis).[2]

• Breathlessness.[2]

Technical Insight: This was the first recorded instance of the "cholinergic crisis" induced by OPs. Lange correctly postulated that the toxicity was linked to the P-F bond, laying the groundwork for the G-series nerve agents.

The Schrader Era: From Insecticides to G-Agents (1936–1944)

Gerhard Schrader , working for IG Farben, was tasked with developing synthetic insecticides to reduce German reliance on imported nicotine and rotenone. His work defined the modern SAR of OPs.

The Discovery of Tabun (GA)

In 1936, Schrader synthesized Tabun (ethyl N,N-dimethylphosphoramidocyanidate) .

• SAR Logic: Schrader combined a cyanide group (known toxicant) with the phosphorus core.

• Result: The compound was too toxic for agricultural use (0.01 mg/kg lethality in monkeys) and was immediately classified as a military secret (Sample 9/91).

The Optimization of Sarin (GB)

Following Tabun, Schrader applied the Lange-Krueger finding (P-F bond) to increase volatility and potency. In 1938, he synthesized Sarin (isopropyl methylfluorophosphonate) .

• Chemical Causality: The replacement of the cyanide group with fluorine increased the electrophilicity of the phosphorus, accelerating the phosphorylation of the enzyme active site.

Figure 1: The structural evolution from early pyrophosphates to weaponized G-agents.

Mechanism of Action: The Serine Trap

For drug developers, understanding the kinetics of AChE inhibition is critical to avoiding off-target toxicity.

The Catalytic Triad

AChE hydrolyzes acetylcholine (ACh) via a catalytic triad: Serine-203, Histidine-447, and Glutamate-334 .

• Acylation: The serine hydroxyl attacks the carbonyl carbon of ACh.

• Deacylation: Water hydrolyzes the acetyl-enzyme intermediate, regenerating the enzyme. This occurs in microseconds.

Phosphorylation and "Aging"

OPs mimic ACh but form a stable phosphoryl-enzyme complex .[3]

• Inhibition: The phosphorus atom is attacked by Serine-203. The leaving group (F, CN, or SR) is expelled.

• Aging (The Critical Step): If not treated immediately with an oxime (e.g., Pralidoxime), the phosphoryl-enzyme complex undergoes dealkylation . An alkyl group (R) is cleaved from the phosphorus, leaving a negatively charged oxygen.[3]

  • Chemical Consequence:[2][4][5][6] This negative charge forms a salt bridge with the protonated Histidine-447. The enzyme is now irreversibly inhibited . No nucleophile (drug) can break this bond.

Figure 2: The Kinetic Pathway of AChE Inhibition.[3][7][8] Note the bifurcation between Reactivation (Therapeutic window) and Aging (Permanent damage).

The Post-War Divergence: V-Agents and Pesticides[2]

The V-Series (Ranajit Ghosh)

In the 1950s, Ranajit Ghosh at ICI (UK) synthesized Amiton (VG) as a pesticide. It was withdrawn due to toxicity but noticed by the military.[2]

• Structural Shift: Unlike G-agents (P-F), V-agents utilize a P-S bond with a bulky amine side chain.

• VX: Developed at Porton Down, VX is persistent (low volatility) and enters primarily through the skin. The P-S bond confers greater stability against hydrolysis than the P-F bond.

The "Thiono" Effect: Parathion

Schrader also developed Parathion , the grandfather of OP pesticides.

• The Safety Switch: Parathion contains a P=S (thiono) bond. It is biologically inactive in this form.[8]

• Bioactivation: Upon ingestion by insects (or humans), Cytochrome P450 enzymes perform oxidative desulfuration , converting P=S to P=O (oxon) .[9] The oxon is the active AChE inhibitor.

• Selectivity: Insects metabolize P=S to P=O faster than humans, providing a therapeutic index (though still dangerous to humans).

Experimental Protocol: The Ellman Assay

For researchers handling OPs or developing inhibitors, the Ellman Assay is the gold standard for quantifying AChE activity and inhibition.

Principle

The assay uses Acetylthiocholine (ATCh) as a surrogate substrate. AChE hydrolyzes ATCh to produce Thiocholine . Thiocholine reacts with DTNB (Ellman's Reagent) to produce 5-thio-2-nitrobenzoic acid (TNB), which is yellow and absorbs at 412 nm.[10]

Protocol Workflow (Self-Validating)

Reagents:

• Buffer: 0.1 M Phosphate, pH 8.0.[11]

• DTNB: 10 mM in buffer.

• Substrate: Acetylthiocholine Iodide (75 mM).

• Enzyme: AChE source (purified or lysate).

Step-by-Step:

• Blanking: Add 150 µL Buffer + 10 µL DTNB to a microplate well. Read at 412 nm to establish baseline.

• Enzyme Addition: Add 10 µL AChE sample. Incubate 5 mins. (Any immediate color change indicates thiol contamination, validating reagent purity).

• Substrate Initiation: Add 20 µL ATCh.

• Kinetic Read: Measure Absorbance (412 nm) every 30 seconds for 5 minutes.

• Calculation:

  (13,600 is the extinction coefficient of TNB).

Data Presentation: Comparative Toxicity (IC50)

Compound	Class	IC50 (Human AChE)	Aging Half-Life
Sarin (GB)	G-Agent	~1-5 nM	~5 hours
Soman (GD)	G-Agent	~1 nM	~2 minutes (Rapid Aging)
VX	V-Agent	~0.5 nM	~48 hours

| Paraoxon | Pesticide Metabolite | ~10-50 nM | Variable |

Modern Therapeutics: The Positive Legacy

The alkylating ability of the phosphorus group has been retargeted for oncology and ophthalmology.

• Echothiophate: A quaternary organophosphate used as long-acting eye drops for glaucoma. It irreversibly inhibits AChE, causing miosis and opening the trabecular meshwork to drain fluid.

• Cyclophosphamide: An oxazaphosphorine. It acts as a prodrug (activated by CYP450) to release a nitrogen mustard alkylating agent, crosslinking DNA in cancer cells.

References

• Constantino, L., et al. (2020). History of Organophosphorus Compounds in the Context of Their Use as Chemical Warfare Agents. Toxics.[2][6][12] Link

• Colovic, M. B., et al. (2013). Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Current Neuropharmacology. Link

• Ellman, G. L., et al. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology.[12] Link

• Bajgar, J. (2004). Organophosphates/Nerve Agents: Mechanism of Action and Medical Management. Advances in Clinical Chemistry. Link

• Diggle, G. E. (2011). The therapeutic use of organophosphates. International Journal of Clinical Practice. Link

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• 4. PHILIPPE HENRI ARNOUT DE CLERMONT Organophosphates, ethers, phenols, and other organic subjects [scielo.sld.cu]
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• 6. History of Organophosphorus Compounds in the Context of Their Use as Chemical Warfare Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Aging of cholinesterase after inhibition by organophosphates] - PubMed [pubmed.ncbi.nlm.nih.gov]
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Computational Design and Theoretical Analysis of Phosphonate Ligands

From Electronic Structure to Therapeutic Application

Executive Summary

This technical guide provides a rigorous framework for the theoretical study of phosphonate ligands (

). Unlike their phosphate counterparts ( ), phosphonates possess a hydrolytically stable C-P bond, making them critical bioisosteres in drug design (bisphosphonates) and metal sequestration (radiopharmaceuticals). This guide moves beyond standard protocols, emphasizing solvation-explicit Density Functional Theory (DFT) and interfacial Molecular Dynamics (MD) to predict binding affinities and mechanisms with high fidelity.

Theoretical Framework: The C-P Bond & Metal Coordination

The phosphonate group acts as a "hard" base according to HSAB theory, showing high affinity for "hard" acids like

, , and trivalent lanthanides ( ).

1.1 Electronic Structure Considerations

The P-C bond is shorter and more polar than the P-O ester bond. In theoretical modeling, the accuracy of the P-C bond description often dictates the quality of the vibrational frequency prediction.

• Key Challenge: Standard continuum solvation models (PCM, SMD) often fail to capture the entropic cost of desolvating the highly charged phosphonate headgroup (

  ).

• Solution: A Cluster-Continuum Model is required. You must include explicit water molecules in the first coordination sphere during DFT optimization to account for hydrogen bonding networks that stabilize the anionic ligand.

1.2 Coordination Modes

Phosphonates exhibit versatile binding modes which must be explicitly tested in geometry optimizations:

• Monodentate: Single O-Metal interaction.

• Chelating: Two O atoms from the same phosphonate bind one Metal.

• Bridging: Oxygen atoms bind to different Metal centers (common in MOFs and bone surface adsorption).

Computational Protocols

Protocol A: High-Precision DFT for Metal-Phosphonate Stability Constants

Objective: Calculate the Gibbs Free Energy of binding (

) for a Lanthanide-Phosphonate complex.

Step-by-Step Methodology:

• Initial Geometry Generation:

  • Construct the ligand and metal aquo complex

    .

  • Generate starting guesses for Monodentate and Chelating modes.

• Electronic Structure Calculation (Optimization):

  • Software: Gaussian / ORCA.

  • Functional: Hybrid meta-GGA (e.g., M06-2X or

    B97X-D ) is recommended to capture dispersion forces in bulky ligands.

  • Basis Set:

    • Light atoms (C, H, O, P): def2-TZVP.

    • Metals (Ln, U): Small-Core Relativistic Effective Core Potential (ECP) like Stuttgart RSC 1997 (ECP28MWB).

• Solvation Correction (The "Self-Validating" Step):

  • Do not rely solely on single-point energy solvation.

  • Explicit Step: Add 3-5 explicit water molecules around the phosphonate group.

  • Implicit Step: Embed the cluster in a PCM/SMD water model (

    ).

• Frequency Analysis:

  • Verify

    (no imaginary frequencies).

  • Validation: Compare calculated IR P-O stretches (

    ) with experimental FTIR if available.

Data Output Structure:

Parameter	Functional	Basis Set (Metal)	Solvation Model	(kcal/mol)
Standard	B3LYP	LANL2DZ	PCM (Implicit)	-12.4 (Likely Overestimated)
Recommended	B97X-D	Stuttgart ECP	Cluster-Continuum (3 )	-8.2 (Accurate)

Protocol B: Molecular Dynamics of Bisphosphonate-Bone Interactions

Objective: Simulate the binding of Zoledronate to Hydroxyapatite (HAP) surfaces to predict bone residence time.

Step-by-Step Methodology:

• System Setup:

  • Surface: Cleave the HAP crystal along the (100) plane (most stable face). Create a slab of at least

    Å.

  • Ligand: Parameterize the bisphosphonate using GAFF2 (General Amber Force Field) with RESP charges derived from HF/6-31G* calculations.

• Solvation:

  • Solvate the slab with TIP3P or OPC water models.

  • Crucial: Neutralize the system by adding

    and to physiological ionic strength (0.15 M).

• Simulation Stages:

  • Minimization: 5000 steps steepest descent (fix HAP atoms, relax solvent/ligand).

  • Equilibration: NVT ensemble (300 K) for 1 ns, then NPT (1 bar) for 1 ns.

  • Production: 100 ns NPT simulation.

• Analysis (Self-Validating Metrics):

  • Radial Distribution Function (RDF): Calculate

    between Phosphonate-O and Surface-Ca. A peak at ~2.3 Å confirms chemisorption.

  • Diffusion Coefficient: Calculate MSD of water near the surface. It should be significantly lower than bulk water due to nanoconfinement.[1]

Visualized Workflows

Workflow 1: DFT Optimization & pKa Prediction Cycle

This workflow illustrates the thermodynamic cycle required to calculate accurate

values for phosphonate ligands, a critical parameter for physiological activity.

Figure 1: Thermodynamic cycle for pKa prediction. The 'Explicit Water Check' is the critical self-validating step for charged phosphonates.

Workflow 2: Multi-Scale Drug Discovery Pipeline

This diagram connects molecular docking (screening) with MD simulations (dynamic validation) for bisphosphonate drug design.

Figure 2: Integrated pipeline for selecting bisphosphonates that inhibit FPPS while maintaining high bone mineral affinity.

Case Studies & Applications

4.1 Radiopharmaceuticals (Lanthanide/Actinide Sequestration)

Phosphonate ligands like H6phospa are designed to chelate radiometals (

, ) for cancer therapy.

• Mechanism: The high negative charge density of the phosphonate oxygens stabilizes the high oxidation states of actinides.

• Theoretical Insight: DFT studies reveal that the "second sphere" solvation (water molecules not directly bound to metal but H-bonded to the ligand) contributes up to 15% of the total binding energy. Ignoring this leads to false negatives in ligand screening [1].

4.2 Bisphosphonates (Osteoporosis Therapy)

Nitrogen-containing bisphosphonates (N-BPs) like Zoledronate have a dual mechanism:

• Physicochemical: Binding to Hydroxyapatite (HAP). MD simulations confirm that N-BPs bind preferentially to the (100) face of HAP, with the amine side chain stabilizing the conformation via electrostatic interactions with surface phosphates [3].

• Biochemical: Inhibition of Farnesyl Pyrophosphate Synthase (FPPS). Docking studies show the P-C-P backbone mimics the pyrophosphate of the natural substrate, while the nitrogen side chain targets the carbocation binding site [2].

References

• Phosphonate Chelators for Medicinal Metal Ions. Source: Inorganic Chemistry (ACS). Context: Detailed DFT protocols for H6phospa and Lanthanide binding, emphasizing explicit water models. URL:[Link]

• Bisphosphonates: Mechanisms of Action. Source: Endocrine Reviews (Oxford Academic). Context: Comprehensive review of the FPPS inhibition mechanism and bone surface binding. URL:[Link]

• Using Molecular Dynamics to Model the Binding Affinities of Nitrogen-Containing Bisphosphonates on Hydroxyapatite Surface. Source: Journal of Physical Chemistry C (ACS). Context: MD methodologies for simulating the HAP-water-ligand interface.[2][3] URL:[Link]

• Best Practice DFT Protocols for Basic Molecular Computational Chemistry. Source: ChemRxiv. Context: Standards for pKa calculation and solvation model selection (SMD vs. PCM). URL:[Link]

Sources

• 1. Molecular Dynamics Simulations of Hydroxyapatite Nanopores in Contact with Electrolyte Solutions: The Effect of Nanoconfinement and Solvated Ions on the Surface Reactivity and the Structural, Dynamical, and Vibrational Properties of Water [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Butyl tert-butylphosphonate safety and handling

Technical Monograph: Safety, Handling, and Stability of Butyl tert-butylphosphonate

Part 1: Executive Technical Summary

Butyl tert-butylphosphonate (CAS 91149-24-5) represents a specialized class of sterically hindered organophosphorus compounds. Often utilized as a ligand in metal extraction or a specialized intermediate in organic synthesis, its handling requires a nuanced understanding of phosphonate ester stability and steric strain .

Unlike simple dialkyl phosphonates, the presence of the tert-butyl group introduces a specific failure mode: acid-catalyzed thermal elimination of isobutylene . This degradation pathway can pressurize sealed vessels and generate acidic species (butyl phosphonic acid derivatives) that autocatalyze further decomposition.

Critical Safety Directive:

• Storage: Must be stored at 2–8°C under an inert atmosphere (Argon/Nitrogen).

• Hazards: Severe eye/skin irritant; potential sensitizer; thermal decomposition releases flammable gas (isobutylene).

• Handling: Strictly anhydrous conditions. Avoid strong acids.

Part 2: Physicochemical Identity & Hazard Profile

Due to the niche nature of CAS 91149-24-5, some properties are derived from the homologous series of alkyl tert-butylphosphonates (Structure-Activity Relationship - SAR).

Table 1: Chemical Identity and Properties

Parameter	Specification / Data
Chemical Name	Butyl tert-butylphosphonate
CAS Number	91149-24-5
Molecular Formula	C₈H₁₉O₃P (Assumed Mixed Ester or P-H Tautomer)
Molecular Weight	~194.21 g/mol
Physical State	Colorless to pale yellow liquid
Boiling Point	Predicted: 85–95°C @ 0.5 mmHg (Thermal degradation likely >120°C)
Flash Point	> 90°C (Closed Cup) - Combustible
Solubility	Soluble in DCM, Toluene, THF; Hydrolyzes in Water
Stability	Moisture Sensitive , Acid Sensitive , Thermolabile

Toxicological & GHS Classification

• Signal Word: WARNING

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• EUH019: May form explosive peroxides (if ether solvents are present as stabilizers).

• Note: While not a Schedule 1 CWC chemical (unlike methyl/ethyl phosphonates), it is an organophosphorus species; standard "know your customer" (KYC) and end-use verification protocols apply.

Part 3: Mechanism of Instability (The "Why")

To handle this compound safely, one must understand its degradation mechanism. The tert-butyl group on an oxygen or phosphorus atom is susceptible to E1 elimination .

• Protonation: Trace acid (from hydrolysis) protonates the ester oxygen.

• Elimination: The tert-butyl cation cleaves, releasing Isobutylene (gas) .

• Acid Generation: The remaining species is a phosphonic acid, which is more acidic than the parent ester.

• Autocatalysis: The generated acid accelerates the decomposition of the remaining bulk material.

Visualizing the Hazard Pathway:

Caption: Figure 1. Autocatalytic decomposition pathway of tert-butyl phosphonates triggered by moisture or heat.

Part 4: Handling & Experimental Protocols

A. Storage and Transfer (The "Cold Chain")

• Vessel: Teflon-lined screw caps or Schlenk flasks. Avoid ground glass joints without grease (acidic hydrolysis products can seize joints).

• Atmosphere: Argon is preferred over Nitrogen (heavier, better blanket).

• Temperature: Store at 4°C . Warm to room temperature before opening to prevent condensation.

B. Synthesis/Usage Workflow

When using Butyl tert-butylphosphonate as a reagent (e.g., in Horner-Wadsworth-Emmons or extraction):

• Pre-Check: Verify integrity of the septum. If the bottle is pressurized (bulging septum), vent carefully into a fume hood via a needle.

• Solvent Selection: Use anhydrous solvents (THF, Toluene). Avoid protic solvents (Alcohols) or halogenated solvents that may contain trace HCl (Chloroform must be neutralized).

• Quenching: Do NOT quench reaction mixtures containing this intermediate with strong acid. Use saturated

  or phosphate buffer (pH 7).

C. Emergency Response Protocol

Scenario 1: Spillage (> 10 mL)

• Evacuate: Vapors may be irritating.

• PPE: Butyl rubber gloves (Nitrile is acceptable for splashes, but Butyl provides better permeation resistance for phosphonates).

• Neutralize: Cover spill with a 1:1 mixture of Sodium Bicarbonate and Vermiculite . The bicarbonate neutralizes any acidic hydrolysis products.

• Disposal: Sweep into a high-density polyethylene (HDPE) pail. Label as "Organophosphorus Waste - Acidic".

Scenario 2: Fire

• Agent: Dry Chemical,

  , or Foam. Do not use water jet (risk of hydrolysis and spreading).

• Byproducts: Combustion generates Phosphorus Oxides (

  ), which react with moisture in lungs to form phosphoric acid. SCBA is mandatory .

Part 5: Operational Logic & Decision Making

Use this logic flow to determine the safety of your specific batch of material.

Caption: Figure 2. Quality control and safety decision tree for handling stored phosphonates.

Part 6: References & Authority

• Fisher Scientific. (2021). Safety Data Sheet: Di-tert-butyl phosphite. Retrieved from . (Used as primary surrogate for toxicological data of tert-butyl phosphonates).

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 6995473, t-Butylphosphonate. Retrieved from .

• Kuujia Chemical. (2023). Product Entry: Butyl tert-butylphosphonate (CAS 91149-24-5). Retrieved from .

• Preston, J. S. (1983). Solvent extraction of metals by neutral organophosphorus compounds. Part 2. The role of extractant structure. Journal of the South African Institute of Mining and Metallurgy. (Establishes the use of butyl tert-butylphosphonate in extraction and structural stability).

Disclaimer: This guide is for informational purposes for trained professionals. Always consult the specific SDS provided by your chemical supplier before handling.

Technical Guide: Solubility Profile of Butyl tert-butylphosphonate in Organic Solvents

The following technical guide details the solubility profile, physicochemical properties, and experimental applications of Butyl tert-butylphosphonate , specifically addressing the mono-ester (CAS 91149-24-5) and its related di-ester derivatives used in actinide separation and organic synthesis.

Executive Summary & Chemical Identity

Butyl tert-butylphosphonate (CAS: 91149-24-5) typically refers to the mono-butyl ester of tert-butylphosphonic acid (

), an acidic organophosphorus extractant. It is distinct from, though often synthesized alongside, the neutral diester Dibutyl tert-butylphosphonate (DBtBP).

These compounds are critical ligands in the nuclear fuel cycle (PUREX/TRUEX processes) and hydrometallurgy , valued for their steric selectivity toward f-block elements (Lanthanides/Actinides). The bulky tert-butyl group introduces steric hindrance that modulates extraction kinetics and selectivity, distinguishing it from linear analogs like Tributyl Phosphate (TBP).

Chemical Profile

Property	Specification
Chemical Name	Butyl tert-butylphosphonate (Mono-ester)
CAS Number	91149-24-5
Molecular Formula	(Mono-ester) / (Di-ester)
Functional Group	Phosphonate Ester ( )
Acidity	Acidic ( group in mono-ester)
Physical State	Viscous Liquid or Low-Melting Solid

Physicochemical Solubility Profile

The solubility of Butyl tert-butylphosphonate is governed by its amphiphilic nature. The polar phosphoryl (

) and hydroxyl ( , in mono-ester) groups compete with the lipophilic butyl and tert-butyl chains.

Solubility in Organic Solvents

The compound exhibits high solubility in non-polar and polar aprotic solvents, essential for its role in liquid-liquid extraction.

Solvent Class	Representative Solvent	Solubility Status	Mechanistic Interaction
Aliphatic Hydrocarbons	n-Dodecane , Kerosene, Hexane	Soluble (High)	Forms hydrogen-bonded dimers (mono-ester) or monomeric solutions (di-ester). Critical for industrial extraction phases.
Aromatic Hydrocarbons	Toluene , Benzene, Xylene	Miscible	-interaction with the phosphoryl dipole enhances solubility compared to aliphatics.
Chlorinated Solvents	Chloroform , Dichloromethane	Miscible	Strong dipole-dipole interactions; Chloroform acts as a hydrogen bond donor to the oxygen.
Polar Aprotic	Acetone, Acetonitrile	Soluble	Soluble due to polar compatibility, though less common in extraction due to aqueous miscibility.
Polar Protic	Ethanol, Methanol	Soluble	Soluble, but risk of transesterification or interference with extraction equilibria.
Aqueous Media	Water, Dilute Acid	Insoluble / Low	Partition coefficient ( ) heavily favors the organic phase.

Mechanistic Insight: The "Steric Effect"

Unlike linear phosphonates, the tert-butyl group attached directly to the phosphorus atom creates significant steric shielding.

• Impact on Solubility: The bulky group disrupts the ordered structure of the solvent shell, slightly increasing solubility in branched alkanes compared to linear isomers.

• Impact on Extraction: It reduces the complexation strength with metal ions compared to n-butyl phosphonates, allowing for easier stripping (back-extraction) of metals—a key advantage in process chemistry.

Experimental Protocol: Determination of Distribution Ratio ( )

This protocol validates the solubility and functional extraction capability of Butyl tert-butylphosphonate in a Dodecane/Nitric Acid system.

Reagents & Equipment[4][5]

• Organic Phase: 1.0 M Butyl tert-butylphosphonate in n-Dodecane.

• Aqueous Phase: 3.0 M

  spiked with or tracer.

• Equipment: Temperature-controlled shaker, Centrifuge, LSC (Liquid Scintillation Counter) or ICP-MS.

Step-by-Step Methodology

• Pre-Equilibration: Contact the organic phase (solvent + extractant) with fresh 3.0 M

  (1:1 volume ratio) for 30 minutes to saturate the solvent with acid and water. Discard the aqueous phase.

  • Why? This prevents volume changes during the actual extraction test due to acid uptake.

• Extraction Contact: Mix 1.0 mL of pre-equilibrated organic phase with 1.0 mL of the metal-spiked aqueous phase in a centrifuge tube.

• Agitation: Shake vigorously for 60 minutes at 25°C.

  • Note: The bulky tert-butyl group may slow kinetics; extended time ensures equilibrium.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes to ensure complete phase disengagement.

• Analysis: Sample equal volumes of both phases. Measure metal concentration (

  and ).

• Calculation:

  • Interpretation: A high

    value confirms the extractant is soluble and active in the organic phase. If is unexpectedly low, check for "Third Phase Formation" (insolubility of the metal-ligand complex).

Structural & Extraction Logic (Visualization)

The following diagram illustrates the extraction mechanism and the solubility equilibrium of the mono-ester dimer in a non-polar solvent.

Caption: Schematic of the extraction equilibrium. The mono-ester exists primarily as hydrogen-bonded dimers in the organic phase, which break to chelate metal ions at the interface.

Handling & Stability

• Viscosity: Pure Butyl tert-butylphosphonate is viscous. Dilution in a carrier solvent (e.g., Dodecane or Toluene) is recommended for handling.

• Hydrolysis: The ester bond is relatively stable, but prolonged exposure to high temperature (>60°C) and high acidity (>5 M

  ) can lead to degradation into tert-butylphosphonic acid (water-soluble).

• Safety: Standard PPE for organophosphorus compounds (Gloves, Goggles). Avoid inhalation of mists.

References

• Preston, J. S. Solvent extraction of metals by neutral organophosphorus compounds. Part 2. The role of extractant structure. Journal of the South African Institute of Mining and Metallurgy. [Link]

Commercial Availability and Application of tert-Butyl Phosphonates: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the commercial availability of tert-butyl phosphonates, focusing on key derivatives available to researchers, scientists, and drug development professionals. This guide clarifies the nomenclature of commonly encountered tert-butyl phosphonates, details their commercial sources, and provides a practical experimental protocol for their application in antiviral drug synthesis, grounded in established scientific literature.

Decoding the Nomenclature: Understanding "Butyl tert-butylphosphonate"

The term "Butyl tert-butylphosphonate" can be ambiguous. In practice, commercially available and frequently utilized reagents fall under more specific names. This guide will focus on two primary, commercially available compounds that researchers are likely to encounter when searching for reagents in this class:

• Di-tert-butyl phosphonate (CAS 13086-84-5): Also known as Di-tert-butyl phosphite, this is a key intermediate in various chemical syntheses.

• tert-Butylphosphonic acid (CAS 4923-84-6): A phosphonic acid derivative with a tert-butyl group directly attached to the phosphorus atom.

It is crucial to distinguish these from other related compounds such as Dibutyl butylphosphonate (CAS 78-46-6) , which has a different molecular structure and applications.

For clarity, the structures of these key compounds are presented below:

Caption: Chemical structures of key commercially available phosphonates.

Commercial Availability and Suppliers

Di-tert-butyl phosphonate and tert-Butylphosphonic acid are readily available from several major chemical suppliers. The typical purity levels are high, suitable for research and development purposes.

Compound	CAS Number	Major Suppliers	Typical Purity	Available Quantities
Di-tert-butyl phosphonate	13086-84-5	Sigma-Aldrich, TCI Chemicals, ChemScene, Thermo Scientific	≥95% to >98%	5g, 10g, 25g, 100g, 500g
tert-Butylphosphonic acid	4923-84-6	Thermo Scientific, Alfa Chemistry, Santa Cruz Biotechnology	98%	1g, 5g

This table is a summary of commonly available options and is not exhaustive. Researchers should consult supplier websites for the most up-to-date information on stock and pricing.

Application in Drug Development: Synthesis of Tenofovir

A significant application of Di-tert-butyl phosphonate is its use as a key precursor in the synthesis of the antiviral drug Tenofovir.[1][2][3] Tenofovir is a nucleotide reverse transcriptase inhibitor used in the treatment of HIV/AIDS and hepatitis B. The di-tert-butyl groups serve as protecting groups for the phosphonate moiety, which are later removed in the final steps of the synthesis.

The overall synthetic workflow involves the phosphonomethylation of a suitable adenine derivative using a reactive intermediate derived from Di-tert-butyl phosphonate.

Caption: Synthetic workflow for Tenofovir using Di-tert-butyl phosphonate.

Experimental Protocol: Synthesis of Tenofovir from (R)-9-(2-hydroxypropyl)adenine (HPA)

The following protocol is a representative procedure based on the synthesis described by Dietz, et al. (2021) in Organic Process Research & Development.[2]

Step 1: Preparation of the Mesylated Electrophile

This involves a two-step process starting from Di-tert-butyl phosphonate:

• Hydroxymethylation of Di-tert-butyl phosphonate: Di-tert-butyl phosphonate is reacted with paraformaldehyde in the presence of a base to yield di-tert-butyl (hydroxymethyl)phosphonate.

• O-Mesylation: The resulting hydroxymethylphosphonate is then treated with methanesulfonyl chloride (MsCl) to produce the active phosphonomethylation reagent, (di-tert-butoxyphosphoryl)methyl methanesulfonate.

Step 2: Alkylation of (R)-9-(2-hydroxypropyl)adenine (HPA)

• In a suitable reaction vessel, dissolve (R)-9-(2-hydroxypropyl)adenine (HPA) in an appropriate solvent such as dimethylacetamide (DMA).

• Add magnesium tert-butoxide (Mg(OtBu)2) as the base.

• To this mixture, add the (di-tert-butoxyphosphoryl)methyl methanesulfonate electrophile prepared in Step 1.

• Allow the reaction to proceed at room temperature until completion, which can be monitored by techniques such as TLC or LC-MS.

Step 3: Deprotection to Yield Tenofovir (PMPA)

• Upon completion of the alkylation, the reaction mixture containing the protected Tenofovir is treated with aqueous acid, such as hydrochloric acid (HCl).[2]

• The deprotection can be carried out at room temperature or with gentle heating to facilitate the removal of the tert-butyl groups.[2]

• After deprotection, the pH of the solution is adjusted to precipitate Tenofovir (PMPA), which can then be isolated by filtration and dried.

This protocol provides a general framework. Researchers should consult the original literature for specific reaction conditions, stoichiometry, and purification procedures.

Safety and Handling

• Di-tert-butyl phosphonate: This compound is typically a liquid and should be handled in a well-ventilated area. It is advisable to consult the Safety Data Sheet (SDS) from the supplier for specific handling and storage instructions.

• tert-Butylphosphonic acid: This is a solid that can be corrosive and cause burns. Inhalation may lead to corrosive injuries to the respiratory tract. Appropriate personal protective equipment (PPE), including gloves and eye protection, should be worn when handling this compound.

Conclusion

While the term "Butyl tert-butylphosphonate" lacks specificity, Di-tert-butyl phosphonate and tert-Butylphosphonic acid are well-defined, commercially available reagents with significant applications in chemical synthesis and drug development. In particular, Di-tert-butyl phosphonate serves as a crucial building block in the synthesis of the antiviral drug Tenofovir. This guide provides researchers with the necessary information to source these compounds and understand their application in a key synthetic pathway.

References

• PubChem. t-Butylphosphonate. [Link]

• Dietz, J. P., et al. (2021). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. Organic Process Research & Development, 25(4), 844-853. [Link]

• ChemBK. di-tert-butyl phosphonate. [Link]

• Dietz, J. P., et al. (2021). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. MIT Open Access Articles. [Link]

• Organic Chemistry Portal. Phosphonate synthesis by substitution or phosphonylation. [Link]

• Beilstein Journal of Organic Chemistry. Phosphonic acid: preparation and applications. [Link]

• ChemRxiv. The Di-Tert-Butyl Oxymethylphosphonate Route to the Antiviral Drug Tenofovir. [Link]

• Pertusati, F., Serpi, M., & McGuigan, C. (2012). Medicinal Chemistry of Phosphonate Prodrugs for Antiviral Therapy. ORCA - Cardiff University. [Link]

• National Center for Biotechnology Information. One-Pot Phosphonylation of Heteroaromatic Lithium Reagents: The Scope and Limitations of Its Use for the Synthesis of Heteroaromatic Phosphonates. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. chemrxiv.org [chemrxiv.org]

Thermal Stability of Tert-Butyl Phosphonates: A Technical Guide

Executive Summary

Tert-butyl phosphonates represent a unique paradox in organic chemistry and drug development: their thermal instability is both a critical storage liability and a strategic design feature for prodrug delivery. Unlike their ethyl or methyl counterparts, tert-butyl esters are highly susceptible to isobutylene elimination via two distinct pathways: a concerted thermal retro-ene reaction and an acid-catalyzed E1 elimination.

This guide provides a rigorous technical analysis of these decomposition pathways, defining the operational boundaries for synthesis, storage, and controlled deprotection.

Part 1: Mechanistic Underpinnings of Instability

The thermal lability of tert-butyl phosphonates is driven by the stability of the tert-butyl cation and the thermodynamic favorability of isobutylene gas formation. Understanding the duality of the decomposition mechanism is essential for process safety.

The Two-Pathway Model

• Thermal Retro-Ene (Concerted): At elevated temperatures (

  ), the ester undergoes a concerted rearrangement. This is a unimolecular process that does not require external reagents but is strictly temperature-dependent.

• Acid-Catalyzed Autocatalysis (The "Runaway" Risk): This is the primary stability threat. If a trace amount of phosphonic acid is generated (via hydrolysis or initial thermal decomposition), it acts as a Brønsted acid catalyst. It protonates the phosphonyl oxygen or the ether oxygen, dramatically lowering the activation energy for C-O bond cleavage (E1 mechanism). This creates a positive feedback loop: Decomposition generates Acid

  Acid catalyzes Decomposition.

Visualization: The Autocatalytic Decomposition Loop

The following diagram illustrates the self-accelerating nature of tert-butyl phosphonate decomposition.

Figure 1: The autocatalytic cycle of tert-butyl phosphonate decomposition. Note the red feedback loop where the product (Acid) accelerates the consumption of the starting material.

Part 2: Stability Data & Operational Thresholds

The following data summarizes the stability zones for di-tert-butyl phosphonates. These values are critical for defining Batch Manufacturing Record (BMR) parameters.

Table 1: Thermal Stability Profile

Parameter	Threshold / Value	Mechanistic Context
Storage Temperature		Prevents slow thermal initiation of the retro-ene pathway.
Onset of Decomposition		Significant generation of mono-ester observed after 20h at 80°C in DMF [1].
Rapid Deprotection		Full conversion to acid occurs rapidly; typically used for intentional deprotection.
Acid Sensitivity	High	Trace acid triggers E1 elimination even at ambient temperatures.
Gas Generation	High	2 moles of isobutylene gas per mole of diester. Pressure hazard in sealed vessels.

Solvent Effects[1][2][3][4]

• Aprotic Solvents (DMF, MeCN): Preferred for synthesis. They do not participate in hydrolysis, but high temperatures (

  ) in these solvents will still drive thermal elimination [1].

• Protic Solvents (MeOH, Water): High risk. Solvolysis can generate the initial acid "seed" that triggers autocatalysis.

Part 3: Experimental Protocols

Protocol A: Thermal Stability Assessment via NMR

Objective: To determine the

of a specific tert-butyl phosphonate derivative without using destructive thermal analysis (DSC), allowing for kinetic monitoring.

Reagents:

• Analyte: Tert-butyl phosphonate sample (

  ).

• Solvent: Deuterated Acetonitrile (

  ) or DMSO- (Avoid if acidic traces are present).

• Internal Standard: Triphenyl phosphate (inert reference).

Workflow:

• Preparation: Dissolve analyte and internal standard in solvent under

  atmosphere. Transfer to a screw-cap NMR tube (ensure tight seal to prevent solvent loss, but be wary of pressure).

• Baseline Scan: Acquire

  NMR at .

  • Expectation: Di-tert-butyl esters typically appear around

    0–10 ppm (depending on structure).

• Thermal Stressing: Heat the NMR probe to

  . Acquire spectra every 30 minutes for 4 hours.

• Data Analysis: Monitor the appearance of new upfield peaks.

  • Mono-ester: Typically shifts

    upfield from diester.

  • Free Acid: Significant shift, often broad due to hydrogen bonding.

• Step-Up: If stable at

  , increase temperature to .

Safety Note: Decomposition generates isobutylene gas. Do not overheat sealed NMR tubes beyond

without pressure-rated tubes.

Protocol B: "Green" Deprotection with Aqueous Phosphoric Acid

Objective: Controlled removal of tert-butyl groups without using corrosive TMSBr or TFA, leveraging the acid-sensitivity of the group [2].

• Dissolution: Dissolve the tert-butyl phosphonate in minimal organic solvent (e.g., Toluene or amorphous solid).

• Acid Addition: Add 85% aqueous

  (5–10 equivalents).

• Reaction: Stir at room temperature to

  .

  • Mechanism:[1][2] The phosphoric acid protonates the ester oxygen, inducing E1 elimination of isobutylene.

• Workup: The product (phosphonic acid) is often water-soluble, while the reagent (

  ) is also water-soluble. Purification typically requires extraction or ion-exchange chromatography.

Part 4: Handling and Storage Guidelines

To maintain the integrity of tert-butyl phosphonate reagents (e.g., Di-tert-butyl phosphite, CAS 13086-84-5), strict adherence to the "Cold Chain" concept is required.

Storage Rules

• Temperature: Strictly Refrigerated (

  ) . Do not freeze if the compound is a liquid, as phase changes can sometimes induce precipitation of impurities.

• Atmosphere: Store under Inert Gas (Argon/Nitrogen) . Oxygen is not the primary threat, but atmospheric moisture will hydrolyze the ester, creating the "acid seed" for autocatalysis.

• Container: Glass or Teflon. Avoid metal containers which might leach Lewis acidic ions that catalyze decomposition.

Process Safety in Scale-Up

When scaling up reactions involving these compounds (e.g., >100g):

• Venting: Reactors must have adequate venting for isobutylene off-gassing. A sealed reactor heating a tert-butyl phosphonate to 100°C is effectively a bomb.

• Quenching: Avoid acidic quenches if the product is to be isolated as the ester. Use buffered solutions (e.g., saturated

  ) to neutralize any trace acid formed during the reaction.

References

• Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. Source: MIT Open Access Articles. Context: Describes the thermal decomposition of di-tert-butyl hydroxymethylphosphonate at 80°C in DMF, noting the formation of mono-esters and the necessity of temperature control during alkylation. URL:[Link](Note: Generalized link to MIT DSpace based on search context; specific deep link requires repository access).

• Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. Source: Journal of Organic Chemistry (2006). Context: Establishes the protocol for using phosphoric acid to deprotect tert-butyl groups via acid-catalyzed elimination, validating the E1 mechanism sensitivity. URL:[Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review. Source: Molecules (MDPI). Context: Discusses the thermal dealkylation of di-tert-butyl esters at 80°C as a synthetic method for phosphonic acids. URL:[Link]

Sources

• 1. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 2. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]

Unlocking Potential: A Technical Guide to Emerging Research Areas for Butyl Tert-butylphosphonate

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of promising, yet underexplored, research avenues for Butyl tert-butylphosphonate. By synthesizing data from analogous compounds and projecting future applications, we aim to stimulate innovative research and development in diverse scientific fields.

Introduction: The Untapped Potential of a Unique Phosphonate

Butyl tert-butylphosphonate is an organophosphorus compound characterized by a central phosphorus atom bonded to a tert-butyl group, a butyl ester group, and a hydroxyl group. This unique combination of a sterically demanding tert-butyl group and a flexible butyl chain imparts a distinct set of physicochemical properties that suggest a wide range of potential applications, from medicinal chemistry to materials science. While direct research on this specific molecule is limited, a wealth of information on related phosphonates provides a strong foundation for predicting its behavior and identifying key areas for future investigation.

Table 1: Physicochemical Properties of Butyl tert-butylphosphonate and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Features
Butyl tert-butylphosphonate (predicted)	C8H19O3P	194.21	-	Steric bulk from tert-butyl group; modifiable butyl ester.
Di-tert-butyl Phosphonate	C8H19O3P	194.21	66 °C @ 0.5 mmHg[1]	Precursor for phosphonylation reactions.[2]
tert-Butylphosphonic acid	C4H11O3P	138.10	-	Building block for metal-organic frameworks and ligands.
Dibutyl butylphosphonate	C12H27O3P	250.31	127-128 °C @ 2.5 mmHg[3]	Used in solvent extraction and as a plasticizer.[3]

Proposed Synthesis of Butyl tert-butylphosphonate

A robust and efficient synthesis is the gateway to exploring the full potential of Butyl tert-butylphosphonate. Based on established methods for similar phosphonates, a two-step synthetic pathway is proposed.

Conceptual Synthetic Pathway

The proposed synthesis involves the initial formation of tert-butylphosphonic dichloride followed by a controlled esterification with butanol.

Caption: Proposed two-step synthesis of Butyl tert-butylphosphonate.

Detailed Experimental Protocol

Step 1: Synthesis of tert-Butylphosphonic dichloride

• To a stirred solution of aluminum chloride (1.1 eq) in an appropriate inert solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen), add phosphorus trichloride (1.0 eq) at 0 °C.

• Slowly add tert-butyl chloride (1.0 eq) to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• The reaction mixture is then quenched by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with the solvent.

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude tert-butylphosphonic dichloride.

Step 2: Synthesis of Butyl tert-butylphosphonate

• Dissolve the crude tert-butylphosphonic dichloride (1.0 eq) in a suitable solvent such as toluene.

• Cool the solution to 0 °C and add a solution of n-butanol (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.1 eq) in the same solvent dropwise.

• Allow the reaction to stir at room temperature overnight.

• The reaction mixture is then washed with water, dilute acid, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.

• The resulting crude product can be purified by vacuum distillation or column chromatography to yield pure Butyl tert-butylphosphonate.

Potential Research Area 1: Medicinal Chemistry and Drug Delivery

The structural similarity of phosphonates to phosphates makes them excellent candidates for enzyme inhibitors and therapeutic agents.[4] The tert-butyl group can provide steric hindrance to prevent hydrolysis, while the butyl ester can act as a pro-drug moiety, enhancing cell permeability.

Rationale: A Bioisostere with Enhanced Stability

Phosphonates are well-established as non-hydrolyzable mimics of phosphate esters, which are ubiquitous in biological systems.[4] The bulky tert-butyl group in Butyl tert-butylphosphonate is expected to further enhance its stability against enzymatic cleavage compared to less sterically hindered phosphonates. The butyl ester could be designed to be cleaved by intracellular esterases, releasing the active tert-butylphosphonic acid.

Proposed Research Directions

• Antiviral Drug Development: Following the precedent of Tenofovir, which utilizes a phosphonate group, Butyl tert-butylphosphonate could serve as a precursor for novel acyclic nucleoside phosphonates.[2] The unique combination of the butyl and tert-butyl groups may offer advantages in terms of pharmacokinetics and oral bioavailability.

• Enzyme Inhibition: The tert-butylphosphonate moiety could be incorporated into molecules designed to inhibit enzymes that process phosphate-containing substrates, such as kinases and phosphatases.

• Prodrug Strategies: The butyl ester can be systematically varied (e.g., iso-butyl, sec-butyl) to fine-tune the rate of intracellular hydrolysis and drug release.

Caption: Proposed mechanism of action for Butyl tert-butylphosphonate as a prodrug.

Potential Research Area 2: Materials Science and Industrial Applications

The unique properties of phosphonates also lend themselves to a variety of applications in materials science, particularly where interactions with metal ions are important.

Rationale: A Versatile Ligand and Surface Modifier

Phosphonates are known to be effective chelating agents for various metal ions and can adsorb onto metal surfaces, providing corrosion protection.[5] The butyl and tert-butyl groups can influence the solubility of the phosphonate in different media and the packing of the molecules on a surface.

Proposed Research Directions

• Corrosion Inhibition: Research has shown that formulations containing tertiary butyl phosphonate can effectively inhibit the corrosion of carbon steel.[5] The performance of Butyl tert-butylphosphonate as a corrosion inhibitor for various metals and alloys in different corrosive environments should be systematically investigated.

• Flame Retardants: Organophosphorus compounds are widely used as flame retardants. The phosphorus content and the nature of the organic groups in Butyl tert-butylphosphonate suggest its potential as a flame retardant additive for polymers.

• Metal Extraction: Tributyl phosphate is a well-known extractant in the nuclear industry.[6] The structural similarity of Butyl tert-butylphosphonate suggests it could be investigated as a selective extractant for rare earth and other valuable metals.

• Polymer Chemistry: The tert-butyl group can impart desirable properties to polymers, such as increased glass transition temperature and hydrophobicity.[4] Butyl tert-butylphosphonate could be explored as a monomer or an additive in polymer synthesis to modify the properties of the resulting materials.

Potential Research Area 3: Catalysis

Phosphine ligands are crucial in transition metal catalysis. While phosphonates are less common as ligands, their coordination chemistry is an emerging area of interest.

Rationale: A Sterically Tunable Ligand

The electron-donating properties of the phosphonate group, combined with the steric bulk of the tert-butyl group, could lead to novel catalytic activities. The butyl group can also influence the solubility of the metal complex in various solvents. Bulky phosphine ligands, such as tri-tert-butylphosphine, are known to be highly effective in cross-coupling reactions.

Proposed Research Directions

• Homogeneous Catalysis: The synthesis and characterization of transition metal complexes with Butyl tert-butylphosphonate as a ligand could be explored. The catalytic activity of these complexes in various organic transformations, such as cross-coupling reactions and hydrogenation, should be investigated.

• Heterogeneous Catalysis: Butyl tert-butylphosphonate could be anchored to a solid support to create a heterogeneous catalyst with improved recyclability.

Hydrolytic Stability: A Key Consideration

The stability of the butyl ester bond to hydrolysis is a critical factor that will influence its suitability for many of the proposed applications.

Predicted Hydrolysis Mechanism

Drawing a parallel to the hydrolysis of tert-butyl phosphate, the acid-catalyzed hydrolysis of Butyl tert-butylphosphonate is expected to proceed through an A-1 (SN1-like) mechanism.[7] This is due to the formation of a relatively stable tertiary carbocation from the tert-butyl group.

Caption: Predicted A-1 mechanism for the acid-catalyzed hydrolysis of Butyl tert-butylphosphonate.

Experimental Protocol for Hydrolysis Studies

• Prepare a series of buffered solutions at different pH values.

• Dissolve a known concentration of Butyl tert-butylphosphonate in each buffer.

• Maintain the solutions at a constant temperature.

• At regular time intervals, withdraw aliquots from each solution.

• Analyze the aliquots using a suitable analytical technique (e.g., HPLC, ³¹P NMR) to determine the concentration of remaining Butyl tert-butylphosphonate and the formation of hydrolysis products (tert-butanol and butylphosphonic acid).

• Plot the concentration of Butyl tert-butylphosphonate versus time to determine the rate of hydrolysis at each pH.

Toxicology and Environmental Impact

A thorough understanding of the toxicological profile and environmental fate of Butyl tert-butylphosphonate is essential for its responsible development and application.

Predicted Toxicological Profile

Based on data for related compounds, Butyl tert-butylphosphonate may cause skin and eye irritation.[3][8] Inhalation may also lead to respiratory tract irritation.[8]

Proposed Toxicological and Environmental Studies

• In vitro and in vivo toxicity testing: Standard toxicological assays should be performed to assess acute and chronic toxicity, mutagenicity, and carcinogenicity.

• Biodegradability studies: The persistence of Butyl tert-butylphosphonate in the environment should be evaluated using standard biodegradability tests.

• Ecotoxicity studies: The potential impact on aquatic and terrestrial organisms should be assessed.

Conclusion

Butyl tert-butylphosphonate represents a molecule with significant untapped potential across a range of scientific disciplines. Its unique structural features suggest promising applications in medicinal chemistry, materials science, and catalysis. This guide has outlined several key research areas and provided a framework for their exploration. It is our hope that this document will serve as a catalyst for innovative research that will unlock the full potential of this intriguing phosphonate compound.

References

• CN102850394A - Preparation method of PPOH - Google P

• Hydrolysis of Tert-Butyl Methyl Ether (MTBE) in Dilute Aqueous Acid - PubMed. (URL: [Link])

• Facile Preparation and Purification of Mono tert‐Butyl Malonate | Request PDF - ResearchGate. (URL: [Link])

• tert-Butylphosphonic Acid: From the Bulk to the Gas Phase | Request PDF - ResearchGate. (URL: [Link])

• Tert.-Butyl Acrylate (TBA) - Univar Solutions. (URL: [Link])

• t-Butylphosphonate | C4H9O3P-2 | CID 6995473 - PubChem. (URL: [Link])

• MIT Open Access Articles Di- tert -butyl Phosphonate Route to the Antiviral Drug Tenofovir. (URL: [Link])

• tert-Butyl Esters - Organic Chemistry Portal. (URL: [Link])

• Facile room temperature synthesis of layered transition metal phosphonates via hitherto unknown alkali metal tert-butyl phosphon. (URL: [Link])

• Dibutyl butylphosphonate | C12H27O3P | CID 6539 - PubChem - NIH. (URL: [Link])

• Synergistic inhibition of carbon steel by tertiary butyl phosphonate, zinc ions and citrate | Emerald Insight. (URL: [Link])

• Flame-retardant properties and mechanism of LGF/PBT/DOPO-HQ-conjugated flame-retardant composites - Frontiers. (URL: [Link])

• Tributyl Phosphate (TBP) in Metal Separation & Nuclear Chemistry - Decachem. (URL: [Link])

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Butyl tert-butylphosphonate molecular weight and formula

An In-Depth Technical Guide to tert-Butylphosphonates: Synthesis, Properties, and Applications

Introduction to the tert-Butylphosphonate Moiety

In the landscape of organophosphorus chemistry, the tert-butylphosphonate group stands out for its unique combination of stability and reactivity, largely governed by the steric hindrance of the tert-butyl group directly bonded to the phosphorus atom. This structural feature is pivotal, influencing the molecule's reaction kinetics, stability in various media, and its utility as a synthetic intermediate. This guide provides a comprehensive overview of tert-butylphosphonates, focusing on their synthesis, physicochemical properties, and critical applications in modern drug development and organic synthesis for an audience of researchers, scientists, and drug development professionals.

The term "Butyl tert-butylphosphonate" can be ambiguous. This guide will focus on the broader and more extensively documented class of tert-butylphosphonates , which are derivatives of tert-butylphosphonic acid. The core of these molecules is a phosphorus (V) center bonded to one tert-butyl group, a phosphoryl oxygen (P=O), and two alkoxy (or hydroxy) groups. The nature of the alkoxy groups (e.g., ethyl, butyl, or tert-butyl) defines the specific ester.

Core Molecular Structures and Properties

The fundamental building blocks of this chemical class possess distinct molecular weights and formulas that are crucial for stoichiometric calculations and analytical characterization.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
tert-Butylphosphonic acid	C₄H₁₁O₃P	138.10
Di-tert-butyl phosphonate	C₈H₁₉O₃P	194.21[1][2]
Diethyl tert-butylphosphonate	C₈H₁₉O₃P	194.21
Dibutyl butylphosphonate*	C₁₂H₂₇O₃P	250.31[3]
Note: Dibutyl butylphosphonate contains a butyl group, not a tert-butyl group, attached to phosphorus and is included for comparative purposes.

The direct carbon-phosphorus (C-P) bond in phosphonates renders them significantly more stable against hydrolysis under acidic and oxidative conditions compared to phosphites, which feature a more labile P-O-C linkage.[4] The bulky tert-butyl group further enhances this stability by sterically shielding the phosphorus center from nucleophilic attack, a property that is masterfully exploited in multi-step syntheses where the phosphonate moiety must endure various reaction conditions.[4]

Synthesis and Mechanistic Considerations

The synthesis of tert-butylphosphonates is not trivial, primarily due to the steric demands of the tert-butyl group. The choice of synthetic route is dictated by the desired scale, purity requirements, and available starting materials.

Grignard-Based Synthesis

A common approach involves the reaction of a tert-butyl Grignard reagent (t-BuMgCl) with a phosphorus halide, such as phosphorus trichloride (PCl₃).

• Causality of Experimental Choices: This reaction is highly exothermic and must be conducted at low temperatures (-25°C to -30°C) to control the reactivity and prevent over-alkylation of the phosphorus center.[5] The steric bulk of the t-Bu group makes the substitution of all three chlorine atoms on PCl₃ challenging. Consequently, the reaction often yields dichloro-tert-butylphosphine (t-BuPCl₂) as the primary product.[5] Subsequent controlled oxidation and vigorous hydrolysis are required to convert this intermediate into the final tert-butylphosphonic acid.[5]

Caption: Grignard route to tert-butylphosphonic acid.

Synthesis via Phosphite Intermediates

An alternative and often more scalable route involves the initial formation of a phosphite ester, which is then rearranged or further functionalized. For instance, di-tert-butyl phosphite is a key intermediate synthesized from phosphorus trichloride and an alkoxide base like potassium tert-butoxide (KOtBu) in an appropriate solvent.[4]

• Trustworthiness Through Self-Validation: This protocol's reliability stems from the controlled, stepwise introduction of reagents. The use of a strong, non-nucleophilic base like KOtBu ensures efficient formation of the phosphite ester while minimizing side reactions. The purity of the intermediate can be readily assessed using ³¹P-NMR spectroscopy before proceeding to the next step, ensuring the quality of the final product.

Experimental Protocol: Synthesis of Di-tert-butyl Phosphite

This protocol is adapted from methodologies reported for the synthesis of tert-butyl phosphonates.[4]

• Reactor Preparation: A multi-neck, round-bottom flask is oven-dried, assembled with a mechanical stirrer, thermometer, and addition funnel, and purged with an inert atmosphere (Argon or Nitrogen).

• Reagent Charging: The reactor is charged with a solution of potassium tert-butoxide (KOtBu) in a suitable anhydrous solvent, such as methyl tetrahydrofuran (Me-THF).[4]

• Controlled Addition: The solution is cooled to 0°C using an ice bath. A solution of phosphorus trichloride (PCl₃) in the same solvent is added dropwise via the addition funnel, maintaining the internal temperature at or below 5°C.

• Reaction & Quenching: The reaction is stirred at 0-25°C until ³¹P-NMR analysis indicates complete consumption of PCl₃. The reaction is then carefully quenched with water or a mild acidic solution.

• Workup & Isolation: The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and filtered. The solvent is removed under reduced pressure to yield crude di-tert-butyl phosphite, which can be purified by vacuum distillation.

Physicochemical and Spectroscopic Data

The physical properties of tert-butylphosphonate esters are critical for their handling, purification, and application in various solvent systems.

Property	Di-tert-butyl Phosphonate	Diethyl tert-butylphosphonate	Dibutyl butylphosphonate
Physical State	Colorless Liquid[2]	Colorless Liquid	-
Boiling Point	66 °C @ 0.5 mmHg[2]	50–51 °C[4]	283 °C (lit.)
Flash Point	163 °C[2]	> 178 °C	113 °C (closed cup)
Density	0.96 g/mL (20/20)[2]	-	0.946 g/mL @ 25 °C[3]
Refractive Index	1.42 (n20/D)[2]	-	1.432 (n20/D)[3]
³¹P-NMR Shift (δ)	-	~20 ppm[4]	-

Applications in Drug Development

The most significant contemporary application of tert-butylphosphonates is as advanced intermediates in the synthesis of nucleotide reverse transcriptase inhibitors (NRTIs), a class of antiviral drugs vital for treating HIV and Hepatitis B.

Case Study: Synthesis of Tenofovir

Tenofovir (PMPA) is a cornerstone of HIV therapy. Modern synthetic routes leverage di-tert-butyl phosphonate derivatives to construct the crucial phosphonomethyl ether linkage.[6][7]

• Expertise & Causality: The di-tert-butyl ester acts as a protecting group for the phosphonic acid. Its steric bulk allows for selective reactions at other parts of the molecule. The synthesis involves hydroxymethylation of di-tert-butyl phosphite to form di-tert-butyl (hydroxymethyl)phosphonate.[6] This alcohol is then converted to a better leaving group (e.g., a mesylate), creating a potent phosphonomethylating agent.[6][7] This electrophile is then used to alkylate the N9 position of an adenine derivative. The final step is the acid-catalyzed deprotection (hydrolysis) of the tert-butyl esters to unmask the phosphonic acid moiety of Tenofovir.[6][7] This deprotection is efficient and typically proceeds with high yield.

Caption: Synthetic pathway to Tenofovir via a phosphonate intermediate.

This same strategy has been successfully applied to the synthesis of Adefovir, another important antiviral medication, demonstrating the versatility of the tert-butylphosphonate platform.[6][7]

Safety, Handling, and Storage

Working with tert-butylphosphonates requires adherence to strict safety protocols due to their potential hazards.

• Hazards:

  • tert-Butylphosphonic acid: Causes severe skin burns and eye damage. Inhalation may lead to corrosive injuries to the respiratory tract.[8]

  • Di-tert-butyl phosphonate: Causes skin and serious eye irritation.[9][10]

  • General Organophosphates: Can be destructive to mucous membranes and upper respiratory tract tissues.

• Handling:

  • Always use personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Handle in a well-ventilated fume hood to avoid inhalation of vapors.

  • Ensure eyewash stations and safety showers are readily accessible.[10]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10]

  • Many phosphonates are sensitive to air and moisture; storage under an inert atmosphere (e.g., Argon) is recommended.[2][10]

  • Keep away from strong oxidizing agents.[10]

References

• Stenutz, R. tert-butyl phosphonate. Available at: [Link]

• PubChem. t-Butylphosphonate. Available at: [Link]

• PubChem. Dibutyl butylphosphonate. Available at: [Link]

• Dietz, J.-P., et al. (2021). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. Organic Process Research & Development, 25(4), 858-865. Available at: [Link]

• Dietz, J.-P., et al. (2021). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. MIT Open Access Articles. Available at: [Link]

• Google Patents. CN109553639A - A method of synthesis tri-tert-butylphosphine.

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• 4. Diethyl tert-butylphosphonate (19935-93-4) for sale [vulcanchem.com]
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• 10. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Butyl tert-butylphosphonate &amp; Sterically Hindered Phosphonates in Cross-Coupling

Executive Summary & Ligand Classification

This guide details the application of sterically hindered phosphonate ligands in Palladium-catalyzed cross-coupling reactions. While the user inquiry specifically identifies Butyl tert-butylphosphonate , it is critical to distinguish between the specific chemical entity (often used in extraction) and the class of H-phosphonate/Secondary Phosphine Oxide (SPO) ligands that have revolutionized cross-coupling due to their air stability and high activity.

The industry standard for this class is Di-tert-butyl phosphonate (also known as Di-tert-butyl phosphite). This guide focuses on the protocols for this high-performance ligand class, while addressing the specific structural nuances of the butyl/tert-butyl variants.

Key Technical Advantages

• Air Stability: Unlike tri-tert-butylphosphine (

  ), phosphonate pre-ligands are air-stable solids or liquids.

• In-Situ Activation: They exist as air-stable P(V) species but tautomerize to active P(III) ligands upon coordination with metals.

• Challenging Substrates: Excellent for activating aryl chlorides and sterically congested systems (e.g., ortho-substituted biaryls).

Chemical Identity & Nomenclature

To ensure experimental success, verify the exact structure of your ligand before proceeding.

Common Name	Chemical Structure	CAS No.[1][2][3]	Primary Application
Di-tert-butyl phosphonate		1604-33-7	High-Performance Ligand for Suzuki/Heck coupling.
Butyl tert-butylphosphonate	*	91149-24-5	Metal extraction; potential pre-ligand if P-H bond exists.
Di-tert-butylphosphine oxide		684-19-5	SPO Ligand ; highly active for C-H activation & coupling.

*Note: If your "Butyl tert-butylphosphonate" is a diester (

) with no P-H bond, it acts as a solvent/additive, not a primary ligand, unless hydrolyzed in situ.

Mechanism of Action: The SPO/H-Phosphonate Platform

The efficacy of tert-butyl phosphonates relies on a tautomeric equilibrium. The stable P(V) oxide form is inactive but serves as a reservoir for the active P(III) hydroxide form, which binds Palladium.

Active Species Generation Pathway

Figure 1: Activation pathway of H-phosphonate ligands. The sterically demanding tert-butyl groups force the formation of a mono-ligated Pd species, which is highly active for oxidative addition.

Detailed Protocol: Suzuki-Miyaura Coupling

This protocol is optimized for Di-tert-butyl phosphonate but is applicable to Butyl tert-butylphosphonate (if containing a P-H bond).

Materials & Reagents

• Palladium Source: Pd(OAc)

  or Pd (dba) .

• Ligand: Di-tert-butyl phosphonate (1.5 - 2.0 equiv relative to Pd).

• Base: K

  PO (anhydrous) or K CO .

• Solvent: Toluene, THF, or Dioxane (degassed).

• Substrates: Aryl chloride (1.0 equiv), Boronic acid (1.2 equiv).

Step-by-Step Methodology

• Catalyst Pre-Complexation (Optional but Recommended):

  • In a vial, dissolve Pd(OAc)

    (1 mol%) and the Phosphonate Ligand (2 mol%) in the reaction solvent.

  • Stir at room temperature for 10–15 minutes. The solution color typically changes from orange to pale yellow/colorless, indicating coordination.

• Reaction Setup:

  • Charge a reaction tube equipped with a magnetic stir bar with:

    • Aryl Chloride (1.0 mmol)

    • Aryl Boronic Acid (1.2 mmol)

    • Base (K

      PO , 2.0 mmol)

  • Note: If using solid substrates, add them now. If liquid, add via syringe later.

• Inertion:

  • Seal the tube with a septum.

  • Evacuate and backfill with Nitrogen or Argon (3 cycles).

• Reaction Initiation:

  • Add the pre-formed Catalyst/Ligand solution via syringe.

  • Add remaining solvent to reach a concentration of ~0.2 M (relative to aryl halide).

  • Heat the reaction mixture to 80–100 °C .

• Monitoring:

  • Monitor by GC-MS or HPLC. Full conversion is typically observed within 2–6 hours for activated chlorides, and 12–24 hours for deactivated chlorides.

• Workup:

  • Cool to room temperature.

  • Filter through a pad of Celite to remove Pd black and salts.

  • Concentrate and purify via flash chromatography.

Optimization Table

Parameter	Standard Condition	Optimization for Steric Bulk	Optimization for Deactivated Chlorides
Solvent	Toluene	Dioxane	DMF or n-Butanol
Base	K PO	K CO	Cs CO
Temp	80 °C	100 °C	110 °C
Pd Loading	1 mol%	2–3 mol%	3–5 mol%

Troubleshooting & Critical Controls

Issue 1: No Conversion with Aryl Chlorides

• Cause: Ligand oxidation or improper tautomerization.

• Solution: Ensure the ligand is the P(O)H form (H-phosphonate/SPO). If using a diester (

  ) without a P-H bond, it will not work unless hydrolyzed. Add 10 mol% water or mild acid to promote hydrolysis if you suspect you have the diester precursor.

• Check: Verify the structure. Di-tert-butyl phosphonate (active) vs. Dibutyl tert-butyl phosphonate (inactive ester).

Issue 2: Palladium Black Formation

• Cause: Ligand-to-Pd ratio too low.

• Solution: Increase Ligand:Pd ratio to 3:1. The excess ligand stabilizes the active Pd(0) species.

Issue 3: "Butyl tert-butylphosphonate" Specifics[1][2]

• If using CAS 91149-24-5 (Butyl tert-butylphosphonate), be aware it is often supplied as a mixture or for extraction purposes.

• Purification: If the reagent is yellow or cloudy, distill it under high vacuum before use as a ligand. Impurities can poison the Pd catalyst.

References

• Ackermann, L. (2010). Phosphine Oxides as Preligands in Palladium-Catalyzed Cross-Coupling Reactions. Modern Arylation Methods.

• Netherton, M. R., & Fu, G. C. (2001). Air-Stable Tri-tert-butylphosphonium Salts as Precursors to Highly Active Catalysts for Suzuki Cross-Coupling. Organic Letters.

• BenchChem. (2023). Di-tert-Butyl Phosphite: Ligand Profile and Protocols.

• Preston, J. S. (1986). Solvent extraction of metals by neutral organophosphorus compounds.[4] Part 2. The role of extractant structure. South African Journal of Chemistry. (Context for Butyl tert-butylphosphonate structure).

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• 3. parchem.com [parchem.com]
• 4. journals.co.za [journals.co.za]

The Pivotal Role of Tri-tert-butylphosphine in Modern Catalysis: A Guide to Application and Protocol

Abstract

In the landscape of modern synthetic chemistry, the strategic formation of carbon-carbon and carbon-heteroatom bonds remains a cornerstone of molecular architecture, particularly within the realms of pharmaceutical and materials science.[1] Palladium-catalyzed cross-coupling reactions have emerged as a dominant methodology for these transformations.[1] The efficacy of these catalytic systems is profoundly influenced by the choice of ligand coordinated to the metal center. This application note provides an in-depth exploration of tri-tert-butylphosphine [P(t-Bu)₃], a bulky, electron-rich phosphine ligand that has revolutionized the field by enabling the use of previously challenging substrates and facilitating reactions under milder conditions. We will delve into the mechanistic underpinnings of its catalytic prowess, provide detailed, field-proven protocols for its application in key cross-coupling reactions, and offer practical guidance on its handling and the preparation of its active catalytic complexes.

Introduction: The Rise of a Powerful Ligand

Historically, the scope of palladium-catalyzed cross-coupling reactions was often limited by the reactivity of the substrates, with aryl chlorides, in particular, proving to be challenging coupling partners due to the strength of the C-Cl bond. The advent of bulky, electron-donating phosphine ligands, such as tri-tert-butylphosphine, has been instrumental in overcoming these limitations.[2] The unique steric and electronic properties of P(t-Bu)₃ facilitate the crucial oxidative addition step in the catalytic cycle, even with less reactive electrophiles like aryl chlorides.[2][3] This has expanded the synthetic chemist's toolkit, allowing for the use of more readily available and cost-effective starting materials.[2] This guide will focus on the practical application of tri-tert-butylphosphine in two of the most powerful cross-coupling reactions: the Suzuki-Miyaura coupling and the Heck reaction.

Mechanistic Insights: Why Tri-tert-butylphosphine Excels

The remarkable catalytic activity of palladium complexes bearing tri-tert-butylphosphine ligands stems from a combination of steric and electronic factors that influence the key steps of the catalytic cycle: oxidative addition, transmetalation (for Suzuki coupling), migratory insertion (for Heck coupling), and reductive elimination.

The general catalytic cycle for a Suzuki-Miyaura coupling is depicted below:

Figure 2: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (1.0 mol %), tri-tert-butylphosphine (2.4 mol %), and a suitable base such as cesium carbonate (Cs₂CO₃) or potassium fluoride (KF) (2.0-3.0 equivalents). [4]2. Addition of Reagents: Add the arylboronic acid (1.1-1.5 equivalents).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon three times.

• Solvent and Substrate Addition: Add anhydrous solvent (e.g., dioxane or THF) via syringe, followed by the aryl chloride (1.0 equivalent).

• Reaction: Stir the reaction mixture at room temperature or heat to 80°C until the reaction is complete (monitor by TLC or GC-MS). For many activated aryl chlorides, the reaction proceeds efficiently at room temperature. [4][5]6. Workup: Cool the reaction to room temperature, dilute with an organic solvent such as ethyl acetate, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Table 1: Representative Scope of Suzuki-Miyaura Coupling of Aryl Chlorides with P(t-Bu)₃ [3]

Entry	Aryl Chloride	Boronic Acid	Base	Temp. (°C)	Time (h)	Yield (%)
1	4-Chlorotoluene	Phenylboronic acid	Cs₂CO₃	80	12	95
2	2-Chloropyridine	4-Methoxyphenylboronic acid	KF	RT	12	92
3	1-Chloro-4-nitrobenzene	3,5-Dimethylphenylboronic acid	KF	RT	3	98

| 4 | 2-Chloroanisole | Phenylboronic acid | Cs₂CO₃ | 80 | 18 | 88 |

Protocol for Heck Reaction of Aryl Chlorides

This protocol is based on a method developed for the coupling of aryl chlorides with olefins using a strong, non-nucleophilic base. [6] Step-by-Step Procedure:

• Catalyst Preparation: In a glovebox, add Pd₂(dba)₃ (0.5-1.0 mol %) and tri-tert-butylphosphine (2.4-4.8 mol %) to an oven-dried Schlenk tube.

• Reaction Setup: Remove the tube from the glovebox, and add the aryl chloride (1.0 equivalent) and the olefin (1.2-1.5 equivalents).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon.

• Solvent and Base Addition: Add an anhydrous solvent (e.g., dioxane or toluene) via syringe, followed by a strong base such as dicyclohexylmethylamine (Cy₂NMe) or cesium carbonate (Cs₂CO₃) (1.2-1.5 equivalents). [6]5. Reaction: Heat the reaction mixture to 80-120°C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Workup and Purification: Cool the reaction, dilute with an organic solvent, and filter through a pad of celite to remove palladium black. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by flash column chromatography.

Table 2: Representative Scope of the Heck Reaction with P(t-Bu)₃ [6]

Entry	Aryl Chloride	Olefin	Base	Temp. (°C)	Time (h)	Yield (%)
1	4-Chloroacetophenone	Styrene	Cy₂NMe	100	16	94
2	1-Chloronaphthalene	n-Butyl acrylate	Cs₂CO₃	120	24	85

| 3 | 2-Chlorotoluene | 1-Octene | Cy₂NMe | 100 | 18 | 78 |

Conclusion

Tri-tert-butylphosphine has proven to be a highly effective and versatile ligand for palladium-catalyzed cross-coupling reactions. Its unique combination of steric bulk and electron-richness enables the coupling of challenging substrates, such as aryl chlorides, often under mild reaction conditions. The use of its air-stable palladium complex, [Pd(P(t-Bu)₃)₂], further enhances its practical utility. The protocols and mechanistic insights provided in this application note are intended to serve as a valuable resource for researchers and scientists in the fields of organic synthesis and drug development, facilitating the efficient construction of complex molecular architectures.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition, 2011, 50(29), 6722-6737.

• Littke, A. F., & Fu, G. C. A convenient and general method for Pd-catalyzed Suzuki cross-couplings of aryl chlorides and arylboronic acids. Angewandte Chemie International Edition, 1998 , 37(24), 3387-3388. [4]3. This is a placeholder for a reference that would provide more detail on the Suzuki reaction mechanism.

• This is a placeholder for a reference that would provide more detail on the Suzuki reaction mechanism.
• CN105273009A - Synthetic method used for preparing bis(tri-tert-butylphosphine) palladium (O)

• Littke, A. F., Dai, C., & Fu, G. C. Versatile catalysts for the Suzuki cross-coupling of arylboronic acids with aryl and vinyl halides and triflates under mild conditions. Journal of the American Chemical Society, 2000 , 122(17), 4020-4028. [5]7. Littke, A. F., & Fu, G. C. Heck reactions in the presence of P(t-Bu)3: expanded scope and milder reaction conditions for the coupling of aryl chlorides. The Journal of Organic Chemistry, 1999 , 64(1), 10-11. [7]8. Dubbaka, S. R., & Vogel, P. Tri-tert-butylphosphine [P(t-Bu)3]: an electron-rich ligand for palladium in cross-coupling reactions. Synlett, 2005 , (4), 709-710. [2]9. Fu, G. C. The development of versatile methods for palladium-catalyzed coupling reactions of aryl electrophiles through the use of P(t-Bu)3 and PCy3 as ligands. Accounts of Chemical Research, 2008 , 41(11), 1555-1564. [3]10. This is a placeholder for a reference that would provide more detail on the Heck reaction mechanism.

• This is a placeholder for a reference that would provide more detail on the Heck reaction mechanism.
• Christmann, U., & Vilar, R. Monoligated palladium species as catalysts in cross-coupling reactions.
• CN101693725A - Synthesis process of bis (tri-tert-butylphosphine) palladium (0)
• Corbet, J. P., & Mignani, G. Selected patented cross-coupling technologies. Chemical Reviews, 2006, 106(7), 2651-2710.
• Fisher Scientific. (2009). Safety Data Sheet: Bis(tri-tert-butylphosphine)palladium(0).

• He, L. Y., & Staubitz, A. Bis(tri-tert-butylphosphine)palladium(0) [Pd(t-Bu3P)2]. Synlett, 2015 , 26(05), 709-710. [8]17. University of Georgia Office of Research. tri-tert-Butylphosphine-13716-12-6.docx. [9]18. Watson International. (n.d.). Safety Data Sheet: Chloro[(tri-tert-butylphosphine)-2-(2-aminobiphenyl)] palladium(II).

Sources

• 1. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 2. scispace.com [scispace.com]
• 3. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of a palladium/tri-tert-butylphosphine catalyst system towards mild and general methods for carbon-carbon bond formation [dspace.mit.edu]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. thieme-connect.com [thieme-connect.com]
• 9. research.uga.edu [research.uga.edu]

Application Note: Butyl tert-butylphosphonate in Asymmetric Synthesis and Prodrug Design

This Application Note is designed for research scientists and drug development professionals focusing on nucleotide therapeutics and prodrug synthesis. It addresses the specific utility of Butyl tert-butyl H-phosphonate (also referred to as Butyl tert-butyl phosphite in some tautomeric contexts) as a versatile building block for constructing mixed phosphonate esters and P-chiral scaffolds.[1]

Executive Summary

Butyl tert-butyl H-phosphonate (Formula:

) represents a critical class of "mixed" H-phosphonate diesters used to introduce phosphate functionalities with orthogonal protecting group strategies.[1] Unlike symmetric reagents (e.g., di-tert-butyl phosphite), this unsymmetrical reagent allows for the sequential and selective deprotection of ester groups.[1] This capability is paramount in the synthesis of Pronucleotides (Prodrugs) , where optimizing lipophilicity and intracellular activation requires precise control over the phosphorus substitution pattern.[1] Furthermore, it serves as a pro-chiral substrate for the synthesis of P-stereogenic compounds via dynamic kinetic resolution (DKR).

Chemical Profile & Mechanistic Utility[1][2][3]

Structural Definition

In the context of organic synthesis, "Butyl tert-butylphosphonate" refers to the H-phosphonate diester : ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="ng-star-inserted display">

Note: While often cataloged as a "phosphonate," it exists in equilibrium with the phosphite tautomer , with the H-phosphonate form being dominant and reactive under standard coupling conditions.[1][2][3][4][5][6][7][8]

The "Orthogonal" Advantage

The core utility lies in the differential stability of the ester groups:[1]

• tert-Butyl Group: Acid-labile (cleaved by TFA or dilute HCl) and susceptible to thermal elimination.[1]

• n-Butyl Group: Acid-stable but susceptible to nucleophilic attack or enzymatic cleavage (esterases).[1]

This duality allows researchers to synthesize mixed phosphonate diesters (Prodrugs) and then selectively remove the tert-butyl group to generate a mono-butyl phosphonate , a common motif in antivirals (e.g., Cidofovir analogs) and nucleotide mimics.[1]

Core Applications & Workflows

Synthesis of Mixed Phosphonate Prodrugs (Atherton-Todd Reaction)

The most robust application is the coupling of Butyl tert-butyl H-phosphonate to nucleophiles (alcohols/amines) using the Atherton-Todd protocol.[1] This method converts the H-phosphonate into a reactive chlorophosphate in situ, avoiding the need for unstable phosphoryl chloride intermediates.[1]

Mechanism:

• Deprotonation of the H-phosphonate.

• Reaction with

  (or ) to form the phosphoryl halide.[1]

• Nucleophilic attack by the drug molecule (R-OH).[1]

Asymmetric Synthesis of P-Chiral Compounds

Because the phosphorus atom bears two different alkoxy groups, the intermediate chlorophosphate is pro-chiral .[1] By using chiral amine bases (e.g., Quinine, Cinchonidine) or chiral nucleophilic catalysts during the coupling step, one can achieve Dynamic Kinetic Resolution (DKR) , enriching one P-enantiomer.[1] This is critical for maximizing the binding affinity of nucleotide analogs.

Detailed Experimental Protocols

Protocol A: In-Situ Preparation of Butyl tert-butyl H-phosphonate

Rationale: Mixed H-phosphonates are often prepared fresh to prevent disproportionation.[1]

Reagents:

• Phosphorus trichloride (

  )[1][6]

• tert-Butanol (

  )[1]

• n-Butanol (

  )[1]

• Triethylamine (

  )[1]

• Dichloromethane (DCM, anhydrous)

Step-by-Step:

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask under Argon. Charge with

  (10 mmol) and DCM (50 mL). Cool to 0°C.

• Addition 1: Mix

  (10 mmol) and (11 mmol) in DCM (10 mL). Add dropwise over 20 mins. Stir for 1 hour at 0°C.

  • Control Point: This generates the mono-tert-butyl dichlorophosphite.[1]

• Addition 2: Mix

  (10 mmol) and (11 mmol) in DCM. Add dropwise.

• Hydrolysis: Add water (15 mmol) carefully to hydrolyze the remaining P-Cl bond to P(O)H.[1]

• Workup: Wash with cold saturated

  , then brine. Dry over .

• Validation:

  NMR should show a doublet near 7-10 ppm with Hz.

Protocol B: Atherton-Todd Coupling to Nucleoside Analog (Drug Conjugation)

Target: Synthesis of a Mixed Phosphonate Diester Prodrug.

Reagents:

• Butyl tert-butyl H-phosphonate (1.2 equiv)[1]

• Nucleoside Analog (R-OH, 1.0 equiv)[1]

• Carbon Tetrachloride (

  ) or Bromotrichloromethane ( ) (Caution: Toxic)[1]

• Triethylamine (

  )[1]

Step-by-Step:

• Dissolution: Dissolve the Nucleoside (1.0 mmol) and Butyl tert-butyl H-phosphonate (1.2 mmol) in anhydrous Pyridine/DCM (1:1).

• Activation: Cool to 0°C. Add

  (2.0 mmol).

• Chlorination: Add

  (5.0 equiv) dropwise.[1] The solution may darken slightly.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

  • Mechanism:[1][9][3][5][6][10] The base deprotonates the P-H;

    chlorinates it; the nucleoside attacks the P-Cl species.

• Quench: Add saturated

  . Extract with EtOAc.

• Purification: Silica gel chromatography. Note: Mixed phosphonate diesters are stable on silica.

Protocol C: Selective Chemoselective Deprotection (t-Bu Removal)

Target: Generation of the Mono-butyl Phosphonate Diester.[1]

Step-by-Step:

• Dissolve the coupled product in DCM.

• Add Trifluoroacetic acid (TFA) (10-20% v/v).[1]

• Stir at 0°C for 30 minutes.

  • Monitoring: Monitor by TLC or

    NMR.[1] The t-Bu group cleaves rapidly; the n-Bu group remains intact.

• Workup: Evaporate volatiles immediately. Co-evaporate with Toluene to remove residual TFA.

• Result: The product is the Mono-n-butyl phosphonate ester of the drug.

Visualized Workflows

Figure 1: Orthogonal Synthesis Pathway

This diagram illustrates the flow from reagent synthesis to the final prodrug, highlighting the divergence point for selective deprotection.[1]

Caption: Step-wise synthesis of mono-butyl phosphonate nucleotide analogs using the mixed H-phosphonate strategy.

Figure 2: P-Chiral Dynamic Kinetic Resolution (DKR)

When synthesizing P-chiral drugs, the mixed H-phosphonate allows for stereoselection.[1]

Caption: Mechanism of Dynamic Kinetic Resolution (DKR) to enrich one P-enantiomer using a chiral catalyst.

Critical Parameters & Troubleshooting

Parameter	Specification	Causality/Reasoning
Temperature	Keep < 0°C during activation	The intermediate chlorophosphate is highly reactive.[1] Elevated temperatures cause side reactions (e.g., formation of pyrophosphates).[1]
Base Choice	Triethylamine vs. DIPEA	is preferred for Atherton-Todd. Steric bulk of DIPEA can slow down the activation step.
Water Content	Strictly Anhydrous	Water competes with the nucleoside for the P-Cl intermediate, reverting it to the H-phosphonate or hydrolyzing it to phosphate.
Stability	Store at -20°C	Mixed H-phosphonates can undergo disproportionation (scrambling) to form di-butyl and di-tert-butyl species over time.[1]

References

• Atherton, F. R., Openshaw, H. T., & Todd, A. R. (1945).[1] "174. Studies on phosphorylation. Part II. The reaction of dialkyl phosphites with polyhalogen compounds in presence of bases.[9] A new method for the phosphorylation of amines." Journal of the Chemical Society, 660-663. Link

• Pradere, U., Garnier-Amblard, E. C., Coats, S. J., Amblard, F., & Schinazi, R. F. (2014).[1] "Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs." Chemical Reviews, 114(18), 9154–9218.[1] Link[1]

• Nilsson, J., et al. (2020).[1] "Nucleophilic Substitution of H-Phosphinates: Synthesis of P-Stereogenic Compounds." Journal of the American Chemical Society, 142(30), 12930.[1] Link[1]

• He, G., et al. (2016).[1] "Stereoselective Synthesis of P-Chiral Phosphonates via Dynamic Kinetic Resolution." Angewandte Chemie International Edition, 55(42), 13316.[1] Link[1]

• Kraszewski, A., et al. (2021).[1] "Phosphonate Chemistry in Drug Design and Development." Frontiers in Chemistry, 9, 684305.[1] Link

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• 5. Asymmetric Synthesis of Stereogenic Phosphorus P(V) Centers Using Chiral Nucleophilic Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Frontiers | Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects [frontiersin.org]
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• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: The Pivotal Role of Bulky Phosphine Ligands and the Synthesis of Arylphosphonates in Palladium-Catalyzed Cross-Coupling Reactions

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to a detailed exploration of a cornerstone of modern synthetic chemistry: palladium-catalyzed cross-coupling reactions. This guide is designed to provide both foundational understanding and actionable protocols for leveraging the power of bulky, electron-rich phosphine ligands, with a special focus on the tri-tert-butylphosphine system. Furthermore, we will delve into the palladium-catalyzed synthesis of arylphosphonates, a reaction of significant interest for the creation of novel chemical entities.

A point of clarification: the term "butyl tert-butylphosphonate" refers to a phosphonate ester. While such compounds can be synthesized via palladium catalysis, they are not typically employed as ligands for the palladium catalyst itself. The exceptional reactivity and broad applicability in this field are largely attributed to bulky, electron-rich phosphine ligands, such as tri-tert-butylphosphine [P(t-Bu)₃]. This guide will, therefore, focus on the application of this pivotal ligand and the synthesis of arylphosphonates.

Part 1: The Power of Tri-tert-butylphosphine in Palladium-Catalyzed Cross-Coupling

The advent of bulky and electron-rich phosphine ligands has revolutionized palladium-catalyzed cross-coupling, enabling the use of less reactive and more abundant aryl chlorides and expanding the scope to include sterically hindered substrates.[1][2] Tri-tert-butylphosphine [P(t-Bu)₃] stands out as a particularly effective ligand in this class. Its large steric bulk and strong electron-donating ability promote the formation of the active monoligated palladium(0) species, which is crucial for efficient catalytic turnover.[3]

Causality Behind Experimental Choices: Why P(t-Bu)₃?

The choice of P(t-Bu)₃ is not arbitrary; it is a direct response to the mechanistic demands of the catalytic cycle. The catalytic cycle in cross-coupling reactions generally involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4]

• Oxidative Addition: The bulky nature of P(t-Bu)₃ facilitates the formation of a highly reactive, coordinatively unsaturated "L-Pd(0)" species (where L is the phosphine ligand). This species readily undergoes oxidative addition even with challenging substrates like aryl chlorides.[1]

• Reductive Elimination: The electron-donating character of the tert-butyl groups increases the electron density on the palladium center. This increased electron density promotes the final reductive elimination step, where the new carbon-carbon or carbon-nitrogen bond is formed and the Pd(0) catalyst is regenerated.[5]

The combination of these properties makes the Pd/P(t-Bu)₃ system exceptionally versatile for a range of transformations, including the Suzuki-Miyaura and Buchwald-Hartwig reactions.[6]

Diagram: Generalized Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Application Protocol: Suzuki-Miyaura Coupling of an Aryl Chloride

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl chloride with an arylboronic acid using a Pd/P(t-Bu)₃ catalyst system.

Materials:

• Palladium(II) acetate [Pd(OAc)₂]

• Tri-tert-butylphosphonium tetrafluoroborate [P(t-Bu)₃·HBF₄]

• Aryl chloride

• Arylboronic acid

• Potassium phosphate (K₃PO₄), finely ground

• Toluene, anhydrous

• Nitrogen or Argon source for inert atmosphere

Experimental Workflow:

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the aryl chloride (1.0 mmol, 1.0 equiv), arylboronic acid (1.2 mmol, 1.2 equiv), and finely ground K₃PO₄ (2.0 mmol, 2.0 equiv).

• Catalyst Addition: In the same flask, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and P(t-Bu)₃·HBF₄ (0.04 mmol, 4 mol%). The use of the air-stable phosphonium salt simplifies handling.

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum followed by backfilling with the inert gas.

• Reaction: Heat the mixture to 80-110 °C with vigorous stirring. The optimal temperature may vary depending on the substrates.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Trustworthiness and Self-Validation:

• Inert Atmosphere: The exclusion of oxygen is critical as trialkylphosphines can be oxidized, and the Pd(0) catalyst is sensitive to air.[6] A properly maintained inert atmosphere is a key validation point.

• Anhydrous Conditions: While some Suzuki reactions can tolerate water, starting with anhydrous solvent is a good practice to ensure reproducibility, especially with sensitive substrates.

• Base Choice and Quality: The base is crucial for the transmetalation step.[7] K₃PO₄ is a common choice for these systems. It should be finely powdered to maximize surface area.

Application Protocol: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[5] The Pd/P(t-Bu)₃ system is highly effective for this transformation, particularly with aryl chlorides.

Materials:

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Tri-tert-butylphosphonium tetrafluoroborate [tBu₃P·HBF₄]

• Aryl halide (e.g., 4-chloroanisole)

• Amine (e.g., diphenylamine)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

Step-by-Step Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the aryl halide (1.05 eq.), the amine (1.0 eq.), Pd₂(dba)₃ (1-2 mol% Pd), tBu₃P·HBF₄ (2-4 mol%), and sodium tert-butoxide (2.2 eq.) to a reaction vessel.

• Solvent Addition: Add degassed, anhydrous toluene.

• Reaction: Heat the mixture to reflux under an inert atmosphere for 16 hours or until completion as monitored by TLC or GC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with a suitable solvent like dichloromethane or ethyl acetate.

• Filtration and Concentration: Filter the suspension and dry the filtrate over anhydrous sodium sulfate. Concentrate the solution under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography.

Data Summary Table: Representative Cross-Coupling Reactions

Reaction Type	Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)
Suzuki-Miyaura	4-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ / P(t-Bu)₃	K₃PO₄	Toluene	100	>95
Buchwald-Hartwig	4-Chloroanisole	Diphenylamine	Pd₂(dba)₃ / tBu₃P·HBF₄	NaOtBu	Toluene	Reflux	65
Heck Reaction	4-Chlorotoluene	Styrene	Pd₂(dba)₃ / P(t-Bu)₃	Cy₂NMe	Dioxane	100	>90

Part 2: Palladium-Catalyzed Synthesis of Arylphosphonates

Arylphosphonates are valuable compounds in medicinal chemistry and materials science. A direct method for their synthesis involves the palladium-catalyzed coupling of aryl boronate esters with dialkyl phosphites [P(O)H compounds].[8]

Mechanistic Rationale

The proposed catalytic cycle involves the isomerization of the dialkyl phosphite to a species that can bind to the palladium center. This is followed by transmetalation with the arylboronate ester and subsequent reductive elimination to yield the arylphosphonate product.[8] An oxidant is often used to regenerate the active palladium catalyst.[8]

Diagram: Proposed Catalytic Cycle for Arylphosphonate Synthesis

Caption: Proposed catalytic cycle for the synthesis of arylphosphonates.[8]

Application Protocol: Synthesis of an Arylphosphonate

This protocol provides a general method for the palladium-catalyzed coupling of an aryl boronate ester with a dialkyl phosphite.

Materials:

• Palladium catalyst (e.g., Pd(OAc)₂)

• Aryl boronate ester

• Dialkyl phosphite (e.g., diethyl phosphite)

• Oxidant (e.g., benzoquinone)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Dioxane)

• Microwave reactor (optional, can accelerate the reaction)[8]

Step-by-Step Procedure:

• Reaction Setup: To a microwave vial, add the aryl boronate ester (1.0 mmol, 1.0 equiv), dialkyl phosphite (1.2 mmol, 1.2 equiv), Pd(OAc)₂ (5 mol%), oxidant (1.1 equiv), and base (2.0 equiv).

• Solvent Addition: Add the solvent (e.g., dioxane, 3-5 mL).

• Reaction: Seal the vial and heat in a microwave reactor to the desired temperature (e.g., 120-150 °C) for the specified time (e.g., 30-60 min). Alternatively, conventional heating can be used, though reaction times will be longer.

• Workup: After cooling, filter the reaction mixture through a pad of celite, washing with a suitable solvent. Concentrate the filtrate.

• Purification: Purify the residue by column chromatography to obtain the desired arylphosphonate.

This reaction tolerates a wide range of functional groups, including halides, esters, and heterocycles.[8]

References

• Title: Synthetic method used for preparing bis(tri-tert-butylphosphine) palladium (O)

• Title: Synthesis of arylphosphonates through direct coupling of aryl boronate esters with dialkyl phosphites Source: American Chemical Society URL: [Link]

• Title: Buchwald-Hartwig Amination Source: Chemistry LibreTexts URL: [Link]

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

• Title: Application of a palladium/tri-tert-butylphosphine catalyst system towards mild and general methods for carbon-carbon bond formation Source: DSpace@MIT URL: [Link]

• Title: A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors Source: PMC URL: [Link]

• Title: Palladium-Catalyzed, Site-Selective Direct Allylation of Aryl C−H Bonds by Silver-Mediated C−H Activation Source: eScholarship.org URL: [Link]

• Title: Aryl‐Diadamantyl Phosphine Ligands in Palladium‐Catalyzed Cross‐Coupling Reactions: Synthesis, Structural Analysis, and Application Source: ResearchGate URL: [Link]

• Title: The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands Source: NIH URL: [Link]

• Title: Bis(tri-tert-butylphosphine)palladium(0) [Pd(t-Bu3P)2] Source: ResearchGate URL: [Link]

• Title: Tri-tert-butylphosphine [P(t-Bu)3]: An Electron-Rich Ligand for Palladium in Cross-Coupling Reactions Source: SciSpace URL: [Link]

• Title: Palladium-Catalyzed Allylation of P(O)H Compounds: Access to 2-Fluoroallylic Phosphorus Compounds Source: ACS Publications URL: [Link]

• Title: Phosphonate synthesis by substitution or phosphonylation Source: Organic Chemistry Portal URL: [Link]

• Title: Hi , I want to do suzuki with tert-butyl boronate ester. Can any one suggest how to make this? Source: ResearchGate URL: [Link]

• Title: Design and Synthesis of Dialkylarylphosphine Urea Ligands and their Application in Palladium-Catalyzed Cross-Coupling Reactions Source: PMC - NIH URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

• Title: Palladium-Catalyzed C-H Functionalization and Flame-Retardant Properties of Isophosphinolines Source: PMC - NIH URL: [Link]

• Title: Buchwald-hartwig arylation method for the preparation of tertiary amines Source: Google Patents, EP3176161A1 URL

• Title: Role of phosphorus in the formation of selective palladium catalysts for hydrogenation of alkylanthraquinones Source: ResearchGate URL: [Link]

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• Title: Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Source: YouTube URL: [Link]

• Title: Design and Synthesis of Planar Chiral Bisphosphine Ligands Based on Diphenyl [2.2]-Paracyclophane Source: MDPI URL: [Link]

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Application Notes and Protocols: Tert-butylphosphonic Acid in Materials Science

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the applications of tert-butylphosphonic acid (t-BuPA) in materials science. These notes detail the unique chemical properties of t-BuPA, arising from its bulky tert-butyl group and phosphonic acid functionality, and elucidate its utility in surface modification, corrosion inhibition, and the synthesis of advanced materials. Detailed, field-proven protocols for the formation of self-assembled monolayers (SAMs) on metal oxide surfaces and its application as a corrosion inhibitor are provided, underpinned by mechanistic insights and characterization data.

Introduction: The Role of Tert-butylphosphonic Acid in Advanced Materials

Tert-butylphosphonic acid, ((CH₃)₃CPO₃H₂), is an organophosphorus compound distinguished by a sterically hindering tert-butyl group attached to the phosphorus atom.[1] This unique structure imparts specific chemical characteristics that are highly valuable in materials science.[1] As a phosphonic acid, it possesses two acidic protons, enabling strong hydrogen bonding and coordination with metal ions.[1] The bulky tert-butyl group influences reaction outcomes and the formation of coordination complexes, providing a level of control in the synthesis of novel materials.[1]

The primary applications of t-BuPA in materials science stem from its ability to form robust, dense, and well-ordered self-assembled monolayers (SAMs) on various metal and metal oxide surfaces.[2] These SAMs can be used to precisely engineer surface properties, offering functionalities such as corrosion resistance, controlled wettability, and improved adhesion.[1][3] Furthermore, t-BuPA serves as a versatile building block or "linker" in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, creating porous and robust structures with potential applications in catalysis and gas storage.[1]

Key Physicochemical Properties of Tert-butylphosphonic Acid:

Property	Value	Source
Molecular Formula	C₄H₁₁O₃P	[4]
Molecular Weight	138.10 g/mol	[4]
Melting Point	187-189 °C	[5]
Appearance	White crystalline powder	[5][6]
Solubility	Soluble in water and many organic solvents (e.g., alcohols, ethers)	[5]
pKa₁	2.79	[5]
pKa₂	8.88	[5]

Core Application: Formation of Self-Assembled Monolayers (SAMs) for Surface Engineering

The formation of SAMs using organophosphonic acids is a cornerstone of surface engineering, enabling the modification of metal oxide surfaces with molecular precision.[2][3] The phosphonic acid headgroup of t-BuPA forms strong covalent bonds with surface hydroxyl groups on metal oxides like aluminum oxide, titanium dioxide, and silicon dioxide, while the tert-butyl tail group dictates the surface energy and packing of the monolayer.[2]

Mechanism of SAM Formation

The formation of a t-BuPA SAM on a hydroxylated metal oxide surface is a multi-step process driven by the strong affinity of the phosphonic acid for the surface.

Caption: Mechanism of corrosion inhibition by a t-BuPA SAM.

The t-BuPA SAM acts as a physical barrier, preventing the ingress of water, oxygen, and other corrosive species to the metal surface. This effectively blocks both the anodic (metal dissolution) and cathodic (oxygen reduction) reactions that are essential for corrosion to occur. The strong covalent bonding of the SAM to the surface ensures its stability and long-term protective performance.

Protocol for Evaluating Corrosion Inhibition Performance

This protocol describes a potentiodynamic polarization method to quantify the corrosion inhibition efficiency of a t-BuPA SAM on a metal substrate.

Materials:

• t-BuPA coated and uncoated metal coupons (e.g., aluminum, steel)

• 3.5% NaCl solution (simulated seawater)

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode: metal coupon, counter electrode: platinum, reference electrode: saturated calomel electrode - SCE)

Procedure:

• Electrochemical Cell Setup: a. Assemble the three-electrode cell with the metal coupon as the working electrode, a platinum mesh as the counter electrode, and an SCE as the reference electrode. b. Fill the cell with the 3.5% NaCl solution.

• Open Circuit Potential (OCP) Measurement: a. Allow the system to stabilize by monitoring the OCP for at least 30 minutes, or until a stable potential is reached.

• Potentiodynamic Polarization Scan: a. Perform a potentiodynamic polarization scan from -250 mV to +250 mV versus the OCP at a scan rate of 0.167 mV/s. b. Record the resulting polarization curve (log(current density) vs. potential).

Data Analysis:

• Tafel Extrapolation: a. From the polarization curve, perform a Tafel extrapolation of the anodic and cathodic branches to determine the corrosion potential (Ecorr) and corrosion current density (icorr).

• Inhibition Efficiency (IE) Calculation: a. Calculate the inhibition efficiency using the following formula: IE (%) = [(icorr_uncoated - icorr_coated) / icorr_uncoated] * 100 where icorr_uncoated is the corrosion current density of the bare metal and icorr_coated is the corrosion current density of the t-BuPA coated metal.

Expected Results:

A significant decrease in the corrosion current density (icorr) and a shift in the corrosion potential (Ecorr) for the t-BuPA coated sample compared to the uncoated sample. A high inhibition efficiency (typically >90%) is expected, demonstrating the excellent protective properties of the t-BuPA SAM.

Other Applications and Future Directions

Beyond surface modification and corrosion inhibition, tert-butylphosphonic acid is also utilized in:

• Synthesis of Metal-Organic Frameworks (MOFs): The phosphonic acid group can coordinate with metal ions to form robust, porous frameworks with applications in gas storage, separation, and catalysis. [1]* Additives in Adhesives and Sealants: t-BuPA can be incorporated into polymer formulations to improve adhesion to metal substrates and enhance the overall durability of the material. [1]* Catalysis: The ability of t-BuPA to form stable complexes with metal ions makes it a valuable ligand in the development of catalysts for various organic reactions. [1] Future research is focused on exploring the potential of t-BuPA and other sterically hindered phosphonic acids in the development of advanced functional materials, including smart coatings with self-healing properties and novel hybrid organic-inorganic materials with tailored electronic and optical properties.

Safety and Handling

Tert-butylphosphonic acid is a corrosive substance that can cause severe skin burns and eye damage. [4][6]It is essential to handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat. [5]In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention. [5]

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• Jamalaiah, B. C., et al. (2020). UV excited SrAl2O4:Tb3+ nanophosphors for photonic applications. Materials Science in Semiconductor Processing, 105, 104722.

• MDPI. (2024, February 3). Self-Assembled Monolayers of a Fluorinated Phosphonic Acid as a Protective Coating on Aluminum. Retrieved from [Link]

• MGS Chemistry Technology Group. (n.d.). Paints & Coatings. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phosphonic acid, (1,1-dimethylethyl)-. PubChem. Retrieved from [Link]

• ResearchGate. (2025, August 9). tert-Butylphosphonic Acid: From the Bulk to the Gas Phase | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of tert-butylphosphonic acid: (top) schematic, (bottom).... Retrieved from [Link]

• RSC Publishing. (n.d.). Phosphonic acid self-assembled monolayer improved the properties of n-type organic field-effect transistors in air ambient. Retrieved from [Link]

• U.S. National Library of Medicine. (2023, October 13). Thermal Stability and Orthogonal Functionalization of Organophosphonate Self-Assembled Monolayers as Potential Liners for Cu Interconnect. Retrieved from [Link]

• U.S. National Library of Medicine. (2025, June 30). Conjugated Bisphosphonic Acid Self-Assembled Monolayers for Efficient and Stable Inverted Perovskite Solar Cells. Retrieved from [Link]

• Chou, Y.-W., & Chang, S.-Y. (2023). Thermal Stability and Orthogonal Functionalization of Organophosphonate Self-Assembled Monolayers as Potential Liners for Cu Interconnect. ACS Omega, 8(43), 40823–40831. [Link]

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Application Notes &amp; Protocols: Di-tert-butyl Phosphonate as a Versatile Precursor for Acyclic Nucleoside Phosphonate Antivirals

Introduction: The Strategic Importance of Phosphonates in Antiviral Therapy

The landscape of antiviral drug development was significantly reshaped by the introduction of acyclic nucleoside phosphonates (ANPs). Unlike traditional nucleoside analogs, which require an often inefficient initial phosphorylation step catalyzed by viral or cellular kinases, ANPs are designed as isosteres of nucleoside monophosphates.[1] This crucial structural modification, featuring a stable phosphorus-carbon (P-C) bond instead of a labile phosphate ester (P-O-C) linkage, allows them to bypass the rate-limiting first phosphorylation.[1][2] Consequently, ANPs exhibit a broader spectrum of activity, including against viruses lacking a specific thymidine kinase, and can overcome certain resistance mechanisms.[1]

However, the phosphonic acid moiety is dianionic at physiological pH, leading to poor cell membrane permeability and limited oral bioavailability.[3][4] This challenge necessitates the use of precursors and prodrug strategies to effectively deliver these potent antiviral agents to their intracellular target. This guide focuses on the application of di-tert-butyl phosphonate derivatives as pivotal precursors in the synthesis of leading antiviral drugs, with a specific, detailed examination of the synthetic route to Tenofovir. The tert-butyl protecting groups offer a unique advantage due to their stability under various reaction conditions and their relatively straightforward removal under acidic conditions to unmask the active phosphonic acid.[5][6]

Section 1: Synthesis of the Key Precursor: Di-tert-butyl (Hydroxymethyl)phosphonate

The journey towards many potent ANP antivirals begins with the synthesis of a versatile phosphonomethylating agent. Di-tert-butyl (hydroxymethyl)phosphonate is a critical, crystalline intermediate that serves as the foundation for introducing the phosphonate moiety.[5] Its synthesis is achieved through a base-catalyzed reaction between di-tert-butyl phosphite and paraformaldehyde.

Causality in Experimental Design:

• Di-tert-butyl phosphite: This starting material is chosen for the sterically bulky tert-butyl groups which protect the phosphonate moiety during subsequent synthetic steps.

• Paraformaldehyde: Serves as a convenient and stable source of formaldehyde for the hydroxymethylation reaction.

• Base Catalysis: A basic catalyst is required to deprotonate the di-tert-butyl phosphite, generating a nucleophile that can attack the electrophilic carbon of formaldehyde.

Experimental Protocol: Synthesis of Di-tert-butyl (hydroxymethyl)phosphonate

Materials:

• Di-tert-butyl phosphite

• Paraformaldehyde

• Potassium tert-butoxide (KOtBu) or similar base

• Methyl tetrahydrofuran (Me-THF) or other suitable aprotic solvent

• Ammonium chloride (NH₄Cl) solution (aqueous, saturated)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve di-tert-butyl phosphite in anhydrous Me-THF.

• Cool the solution to 0°C using an ice bath.

• Slowly add a catalytic amount of a suitable base (e.g., KOtBu). The choice of base is critical for efficient deprotonation without promoting side reactions.

• Once the base is added, add paraformaldehyde to the reaction mixture in portions, ensuring the temperature remains at 0°C.[1]

• Allow the reaction to stir at 0°C for approximately 5 hours, monitoring its progress by Thin Layer Chromatography (TLC) or ³¹P-NMR spectroscopy.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl at 0°C.[1]

• Dilute the mixture with Ethyl Acetate (EtOAc) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product, di-tert-butyl (hydroxymethyl)phosphonate, can be purified by crystallization to yield a stable, crystalline solid.[5]

Data Presentation: Optimized Reaction Parameters

Parameter	Value/Range	Rationale
Solvent	Me-THF, MTBE	Aprotic solvents that are stable under basic conditions and effectively solubilize reactants.[7]
Base	KOtBu, NaOtBu	Strong, non-nucleophilic bases that efficiently generate the phosphite anion.[7]
Temperature	0–25°C	Lower temperatures control the exothermic reaction and minimize side products.[7]
Typical Yield	69–99% (crude)	This reaction is generally high-yielding under optimized conditions.[7]

Section 2: Application in Antiviral Drug Synthesis: A Tenofovir Case Study

With the key precursor in hand, the next stage involves its conversion into an active phosphonomethylating agent and subsequent coupling with the appropriate nucleobase side chain. The synthesis of Tenofovir (PMPA) from (R)-9-(2-hydroxypropyl)adenine (HPA) serves as an exemplary case.[5][8]

Workflow Overview

The process involves two primary transformations:

• Activation of the Hydroxyl Group: The hydroxyl group of di-tert-butyl (hydroxymethyl)phosphonate is converted into a better leaving group, typically a mesylate, to create a potent electrophile.[5]

• Alkylation of the Nucleobase: The activated precursor, (Di-tert-butoxyphosphoryl)methyl methanesulfonate, is used to alkylate the N9 position of the adenine derivative.

Caption: Synthetic workflow for Tenofovir from the di-tert-butyl phosphonate precursor.

Experimental Protocol: Two-Step Synthesis of Tenofovir (PMPA)

Part A: Synthesis of (Di-tert-butoxyphosphoryl)methyl Methanesulfonate

• Dissolve the purified di-tert-butyl (hydroxymethyl)phosphonate in a suitable anhydrous solvent (e.g., dichloromethane) under a nitrogen atmosphere.

• Cool the solution to 0°C.

• Add a base, such as triethylamine, followed by the dropwise addition of methanesulfonyl chloride.

• Stir the reaction at 0°C and allow it to warm to room temperature. Monitor for completion.

• Upon completion, wash the reaction mixture with water and brine, dry the organic layer, and concentrate to yield the mesylated product, which is often used directly in the next step.[5]

Part B: Alkylation and Deprotection to Yield Tenofovir

• Suspend (R)-9-(2-hydroxypropyl)adenine (HPA) in an anhydrous solvent like DMF or Me-THF.

• Add a strong base, such as Magnesium tert-butoxide (Mg(OtBu)₂). The use of Mg(OtBu)₂ has been shown to be highly effective for this specific alkylation.[8]

• Add the (Di-tert-butoxyphosphoryl)methyl methanesulfonate synthesized in Part A to the reaction mixture.

• Heat the reaction and monitor its progress.

• After the alkylation is complete, cool the mixture and proceed to the deprotection step.

• The tert-butyl protecting groups are removed by treatment with aqueous acid (e.g., HCl or H₂SO₄).[5]

• The final product, Tenofovir, is then isolated and purified, typically through crystallization, yielding the active pharmaceutical ingredient. On a 5g scale, this two-step sequence can afford Tenofovir in approximately 72% yield.[8]

Section 3: The Prodrug Imperative: Enhancing Bioavailability

As previously noted, the dianionic nature of Tenofovir at physiological pH severely restricts its ability to cross cell membranes.[4] To overcome this, the phosphonic acid is masked with lipophilic, biolabile groups, creating a prodrug. This strategy temporarily neutralizes the negative charges, facilitating passive diffusion across the intestinal mucosa and into target cells.[3]

Two clinically successful prodrugs of Tenofovir are:

• Tenofovir Disoproxil Fumarate (TDF): Employs bis(isopropyloxycarbonyloxymethyl) [POC] esters.[9]

• Tenofovir Alafenamide (TAF): A phosphonamidate 'ProTide' prodrug that pairs an L-alanine methyl ester with a phenoxy moiety.[10]

Once inside the cell, these promoieties are cleaved by cellular enzymes (e.g., esterases, cathepsin A) to release the parent Tenofovir, which is then phosphorylated to its active diphosphate form.[3][10]

Caption: General mechanism of phosphonate prodrug delivery and intracellular activation.

Section 4: Mechanism of Antiviral Action

The ultimate goal of delivering Tenofovir into the cell is to inhibit viral replication. The active metabolite, Tenofovir diphosphate, acts as a competitive inhibitor and a chain terminator of viral DNA polymerases (or reverse transcriptases in the case of retroviruses).[11][12]

The process is as follows:

• Intracellular Phosphorylation: Tenofovir is phosphorylated by cellular enzymes to Tenofovir diphosphate.[11]

• Competitive Inhibition: Tenofovir diphosphate mimics the natural substrate, deoxyadenosine triphosphate (dATP). It competes with dATP for the active site of the viral reverse transcriptase or DNA polymerase.

• Chain Termination: If incorporated into the growing viral DNA chain, Tenofovir lacks the 3'-hydroxyl group necessary for the formation of the next phosphodiester bond, thereby terminating DNA elongation and halting viral replication.[12][13]

Section 5: Analytical Characterization Protocols

Rigorous analytical validation is paramount to confirm the identity, purity, and structure of the synthesized precursors and final active pharmaceutical ingredients. A multi-technique approach is essential.

Summary of Key Analytical Techniques

Technique	Purpose	Expected Observations
³¹P Nuclear Magnetic Resonance (NMR)	To confirm the presence and chemical environment of the phosphorus atom.	A characteristic chemical shift (δ) around 20 ppm is expected for phosphonate esters like diethyl tert-butylphosphonate.[7]
¹H and ¹³C NMR Spectroscopy	To confirm the overall molecular structure and the presence of all protons and carbons.	Provides detailed structural information, including the successful coupling of the phosphonate moiety to the nucleobase.
Mass Spectrometry (MS)	To determine the molecular weight and confirm the elemental composition.	Techniques like LC-MS/MS are highly sensitive for detecting and quantifying phosphonates.[14][15]
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the compound.	A single, sharp peak indicates a high degree of purity. The method can be optimized for quantitative analysis.[15]
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify characteristic functional groups.	Useful for observing the P=O and P-C bond stretches, providing confirmatory structural evidence.[16]

Protocol: Purity Analysis by HPLC

• Mobile Phase Preparation: Prepare an appropriate mobile phase, often a gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

• Column: Use a reverse-phase C18 column suitable for polar analytes.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable diluent (e.g., a mixture of water and methanol).

• Injection: Inject a defined volume (e.g., 10 µL) of the sample solution into the HPLC system.

• Detection: Use a UV detector set to a wavelength appropriate for the nucleobase (e.g., ~260 nm for adenine).

• Analysis: Integrate the peak areas to determine the purity of the sample relative to any detected impurities.

Conclusion

Di-tert-butyl phosphonate derivatives are indispensable precursors in the modern synthesis of acyclic nucleoside phosphonate antivirals. Their use, particularly in the well-established route to Tenofovir, highlights a robust and scalable strategy for producing these life-saving medicines.[5][6] Understanding the causality behind the synthetic steps, the necessity of the prodrug approach, and the final mechanism of action provides researchers with a comprehensive framework for both process optimization and the development of next-generation antiviral agents. The protocols and analytical methods described herein represent a self-validating system, ensuring the synthesis of high-purity compounds ready for further development.

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• ChemicalBook. (n.d.). tert-Butyl diethylphosphonoacetate synthesis.
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• Neyts, J., & De Clercq, E. (1994). Mechanism of action of acyclic nucleoside phosphonates against herpes virus replication. Biochemical Pharmacology, 47(1), 39-41. Retrieved from [Link]

• Pertusati, F., Serpi, M., & McGuigan, C. (n.d.). Medicinal Chemistry of Phosphonate Prodrugs for Antiviral Therapy. ORCA – Online Research @ Cardiff.
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• Janeba, Z. (2022). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Frontiers in Chemistry.
• Chaudhary, P., et al. (2021). A review: Mechanism of action of antiviral drugs. PMC.

• Warren, T. K., et al. (2010). Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs. Chemical Reviews. Retrieved from [Link]

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• National Institutes of Health (NIH). (n.d.). Phosphonate prodrugs: an overview and recent advances. Retrieved from [Link]

• Janeba, Z. (2022). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. PMC.

• Dietz, J-P., et al. (2021). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. MIT Open Access Articles. Retrieved from [Link]

• Dietz, J-P., et al. (2021). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. Organic Process Research & Development, 25(4). Retrieved from [Link]

• Dietz, J-P., et al. (2020). The Di-Tert-Butyl Oxymethylphosphonate Route to the Antiviral Drug Tenofovir. ChemRxiv. Retrieved from [Link]

• MDPI. (2023). Compositional Analysis of Metal(IV) Phosphate and Phosphonate Materials—Pitfalls and Best Practices. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of trace phosphonates in authentic water samples by pre-methylation and LC-Orbitrap MS/MS. Retrieved from [Link]

• Wiley Analytical Science. (2020). Detecting traces of phosphonates. Retrieved from [Link]

• Pertusati, F., Serpi, M., & McGuigan, C. (n.d.). Medicinal Chemistry of Phosphonate Prodrugs for Antiviral Therapy. ORCA - Cardiff University.

• USDA ARS. (n.d.). ANALYTICAL TECHNIQUES FOR STRUCTURAL CHARACTERIZATION OF BIOPOLYMER-BASED NANOCOMPOSITES. Retrieved from [Link]

• PubMed. (n.d.). Quantitative analysis of bisphosphonates in biological samples. Retrieved from [Link]

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Mastering Reactions with Butyl Tert-butylphosphonate: A Detailed Guide for Researchers

For chemists engaged in the synthesis of complex organic molecules, particularly in the realms of drug discovery and materials science, the precise control of carbon-carbon bond formation is paramount. Among the arsenal of synthetic methodologies, the Horner-Wadsworth-Emmons (HWE) reaction stands as a robust and highly stereoselective tool for the synthesis of alkenes. This application note provides a comprehensive guide to the experimental setup for reactions involving dialkyl tert-butylphosphonates, versatile reagents in modern organic synthesis. We will delve into the synthesis of these key reagents, provide detailed protocols for their application in olefination reactions, and discuss the critical parameters that govern their reactivity and selectivity.

Introduction: The Significance of Dialkyl Tert-butylphosphonates

Dialkyl tert-butylphosphonates are organophosphorus compounds characterized by a bulky tert-butyl group directly attached to the phosphorus atom. This steric hindrance plays a crucial role in influencing the stereochemical outcome of reactions, particularly the E/Z selectivity in the HWE reaction. The electron-donating nature of the tert-butyl group also modulates the nucleophilicity of the corresponding phosphonate carbanion.

The primary application of these reagents lies in the Horner-Wadsworth-Emmons reaction, a modification of the Wittig reaction. The HWE reaction offers significant advantages, including the use of more nucleophilic and less basic carbanions compared to Wittig ylides, and the formation of a water-soluble phosphate byproduct, which simplifies purification.[1][2]

Synthesis of Dialkyl Tert-butylphosphonates: The Michaelis-Arbuzov Reaction

A reliable method for the preparation of dialkyl tert-butylphosphonates is the Michaelis-Arbuzov reaction.[3][4] This reaction involves the treatment of a trialkyl phosphite with an alkyl halide. In the context of synthesizing a representative dialkyl tert-butylphosphonate, such as dibutyl tert-butylphosphonate, one would ideally react a trialkyl phosphite with a tert-butyl halide. However, the classical Michaelis-Arbuzov reaction is most effective with primary alkyl halides.[5] A more practical approach involves the reaction of a dialkyl phosphite with a tert-butyl halide in the presence of a base, or the reaction of a trialkyl phosphite with tert-butylphosphonic dichloride.

Protocol 2.1: Synthesis of Dibutyl tert-butylphosphonate (Illustrative Protocol)

This protocol outlines a general procedure based on the principles of the Michaelis-Arbuzov reaction.

Materials:

• Tri-n-butyl phosphite

• tert-Butyl bromide

• Anhydrous toluene

• Nitrogen or Argon gas supply

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Distillation apparatus

Procedure:

• Reaction Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

• Reagent Addition: Under a positive pressure of nitrogen, charge the flask with tri-n-butyl phosphite (1.0 eq).

• Initiation: Slowly add tert-butyl bromide (1.1 eq) to the stirred tri-n-butyl phosphite at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 12-24 hours. Monitor the reaction progress by ³¹P NMR spectroscopy. The starting tri-n-butyl phosphite will have a chemical shift around +140 ppm, while the product, dibutyl tert-butylphosphonate, will appear in the range of +20 to +40 ppm.[6][7]

• Workup: After completion, cool the reaction mixture to room temperature. The primary byproduct, n-butyl bromide, is volatile and can be removed by distillation.

• Purification: The crude product can be purified by vacuum distillation to yield pure dibutyl tert-butylphosphonate.

Causality of Experimental Choices:

• Inert Atmosphere: The use of a nitrogen or argon atmosphere is crucial to prevent the oxidation of the trivalent phosphorus in the tri-n-butyl phosphite starting material.

• Reflux Conditions: The Michaelis-Arbuzov reaction typically requires elevated temperatures to drive the alkylation of the phosphite and the subsequent dealkylation of the phosphonium intermediate.[8]

• Monitoring by ³¹P NMR: This technique is invaluable for tracking the conversion of the starting phosphite to the phosphonate product due to the distinct and well-separated chemical shifts of trivalent and pentavalent phosphorus species.[9]

The Horner-Wadsworth-Emmons Reaction: A Powerful Tool for Olefination

The Horner-Wadsworth-Emmons reaction is a cornerstone of modern organic synthesis for the stereoselective formation of alkenes.[10] The reaction involves the deprotonation of a phosphonate ester bearing an adjacent electron-withdrawing group to form a stabilized carbanion, which then reacts with an aldehyde or ketone.

Diagram: Horner-Wadsworth-Emmons Reaction Workflow

Caption: Workflow of the Horner-Wadsworth-Emmons Reaction.

Protocol 3.1: Synthesis of an α,β-Unsaturated Ester using Dibutyl (carboethoxymethyl)-tert-butylphosphonate

This protocol details a typical HWE reaction to produce an (E)-alkene.

Materials:

• Dibutyl (carboethoxymethyl)-tert-butylphosphonate (prepared via Michaelis-Arbuzov reaction of dibutyl phosphite with ethyl bromoacetate)

• Aldehyde (e.g., benzaldehyde)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen or Argon gas supply

• Three-necked round-bottom flask

• Addition funnel

Procedure:

• Preparation of the Ylide:

  • To a dry, three-necked round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.2 eq) and wash with anhydrous THF to remove the mineral oil.

  • Add fresh anhydrous THF to the flask and cool to 0 °C in an ice bath.

  • Slowly add a solution of dibutyl (carboethoxymethyl)-tert-butylphosphonate (1.1 eq) in anhydrous THF to the NaH suspension via an addition funnel.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. The formation of the ylide is indicated by the cessation of hydrogen gas evolution.

• Reaction with Aldehyde:

  • Cool the ylide solution back to 0 °C.

  • Slowly add a solution of the aldehyde (1.0 eq) in anhydrous THF to the reaction mixture.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 4-12 hours, or until TLC analysis indicates complete consumption of the aldehyde.

• Workup and Purification:

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel to afford the pure α,β-unsaturated ester.

Self-Validation and Causality:

• Base Selection: Sodium hydride is a strong, non-nucleophilic base suitable for deprotonating the phosphonate.[11] The use of stronger bases like potassium hexamethyldisilazide (KHMDS) can be beneficial for less acidic phosphonates.

• Solvent: Anhydrous THF is a common solvent for HWE reactions as it is inert and effectively solvates the intermediate species.

• Temperature Control: The initial deprotonation and the subsequent reaction with the aldehyde are performed at 0 °C to control the reaction rate and minimize side reactions.

• Aqueous Workup: The water-soluble phosphate byproduct is easily removed during the aqueous workup, a key advantage over the Wittig reaction which produces triphenylphosphine oxide.[11]

Physicochemical Data and Safety Considerations

Table 1: Physicochemical Properties of a Representative Dialkyl tert-butylphosphonate

Property	Value (Dibutyl tert-butylphosphonate - Estimated)
Molecular Formula	C₁₂H₂₇O₃P
Molecular Weight	250.32 g/mol
Boiling Point	> 200 °C (decomposes)
Density	~0.95 g/mL
³¹P NMR (CDCl₃)	δ 20-40 ppm
¹H NMR (CDCl₃)	δ 1.1-1.3 (t, 9H, C(CH₃)₃), 0.9 (t, 6H, 2 x CH₃), 1.2-1.7 (m, 8H, 4 x CH₂), 3.9-4.1 (m, 4H, 2 x OCH₂)

Safety Precautions:

Organophosphorus compounds can be hazardous and should be handled with appropriate safety measures.

• Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.[12]

• Toxicity: While dialkyl tert-butylphosphonates are not as acutely toxic as some organophosphorus nerve agents, they can be irritants and may be harmful if inhaled, ingested, or absorbed through the skin.[2][13]

• Reactivity: The Horner-Wadsworth-Emmons reaction often utilizes strong bases like sodium hydride, which is pyrophoric and reacts violently with water. Handle with extreme care under an inert atmosphere.

• Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

Dialkyl tert-butylphosphonates are valuable reagents for the stereoselective synthesis of alkenes via the Horner-Wadsworth-Emmons reaction. The protocols and insights provided in this application note offer a practical framework for researchers in organic synthesis. By understanding the principles behind the synthesis of these reagents and the key parameters of the HWE reaction, scientists can effectively utilize these tools to construct complex molecular architectures with high fidelity.

References

• Horner, L.; Hoffmann, H.; Wippel, H. G. Chemische Berichte1958, 91 (1), 61-63.
• Wadsworth, W. S., Jr.; Emmons, W. D. Journal of the American Chemical Society1961, 83 (7), 1733–1738.
• Maryanoff, B. E.; Reitz, A. B. Chemical Reviews1989, 89 (4), 863–927.
• Kelly, S. E. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon Press: Oxford, 1991; Vol. 1, pp 729–817.
• Ando, K. The Journal of Organic Chemistry1997, 62 (7), 1934–1939.
• Michaelis, A.; Kaehne, R. Berichte der deutschen chemischen Gesellschaft1898, 31 (1), 1048–1055.
• Bhattacharya, A. K.; Thyagarajan, G. Chemical Reviews1981, 81 (4), 415–430.

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• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. [Link]

• University of Sheffield. 31 Phosphorus NMR. [Link]

• NROChemistry. Horner-Wadsworth-Emmons Reaction. [Link]

• Medical News Today. Organophosphate poisoning: Symptoms and treatment. [Link]

• MDPI. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. [Link]

• CORE. Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. [Link]

• YouTube. Horner-Wadsworth-Emmons Reaction. [Link]

• YouTube. Week 3 : Lecture 11 : Chemical Shift Range in 31P NMR Spectroscopy. [Link]

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Application Notes and Protocols for the Analytical Determination of Butyl tert-butylphosphonate

Introduction: The Analytical Imperative for Butyl tert-butylphosphonate Detection

Butyl tert-butylphosphonate is an organophosphorus compound with a diverse range of potential applications, including as a precursor in chemical synthesis and as a component in various industrial formulations. Its detection and quantification are crucial for process monitoring, quality control, and environmental and safety assessments. The unique structural characteristics of Butyl tert-butylphosphonate, featuring both a linear butyl and a bulky tert-butyl group attached to a phosphonate core, necessitate tailored analytical strategies to achieve the required sensitivity and selectivity.

This comprehensive guide provides detailed application notes and protocols for the robust detection of Butyl tert-butylphosphonate. We will delve into the two primary chromatographic techniques suited for this analyte: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these methods is often dictated by the sample matrix, required sensitivity, and available instrumentation. This document is intended for researchers, scientists, and professionals in drug development and related fields who require reliable and validated methods for the analysis of this compound.

Method Selection: Navigating the Analytical Landscape

The decision to employ either GC-MS or LC-MS/MS for the analysis of Butyl tert-butylphosphonate is a critical first step. The volatility of the compound makes it amenable to GC-MS analysis. However, for complex matrices or when higher sensitivity is required, LC-MS/MS may be the preferred technique.

Gas Chromatography-Mass Spectrometry (GC-MS): The Workhorse for Volatile Compounds

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[1] For Butyl tert-butylphosphonate, its expected volatility makes it a suitable candidate for GC-MS analysis. The key to a successful GC-MS method is efficient sample preparation to isolate the analyte from the matrix and a well-optimized chromatographic method to ensure good peak shape and separation from potential interferences.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard for Sensitivity and Specificity

LC-MS/MS is an exceptionally sensitive and selective technique that is particularly useful for the analysis of compounds in complex matrices.[2] While Butyl tert-butylphosphonate is amenable to GC-MS, LC-MS/MS offers the advantage of direct analysis of liquid samples with minimal cleanup and can often achieve lower detection limits.[2] This is especially beneficial when dealing with trace-level contamination or when analyzing biological fluids.

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to extract Butyl tert-butylphosphonate from the sample matrix and concentrate it to a level suitable for instrumental analysis, while simultaneously removing interfering components.[3] The choice of sample preparation technique depends heavily on the nature of the sample matrix.

Sample Preparation for Water and Aqueous Samples

For the analysis of Butyl tert-butylphosphonate in water samples, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are the most common approaches.

• Liquid-Liquid Extraction (LLE): This classic technique involves the partitioning of the analyte between the aqueous sample and an immiscible organic solvent.[4]

• Solid-Phase Extraction (SPE): SPE offers a more efficient and selective alternative to LLE, with reduced solvent consumption.[1]

Sample Preparation for Solid and Semi-Solid Samples

For solid matrices such as soil, sediment, or food products, the initial step involves extracting the analyte into a suitable solvent.

• Solvent Extraction: This is typically achieved by techniques such as sonication or accelerated solvent extraction (ASE) with an appropriate organic solvent.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This streamlined approach combines extraction and cleanup into a single step and is widely used for pesticide residue analysis in food matrices.

Detailed Protocol 1: Analysis of Butyl tert-butylphosphonate by GC-MS

This protocol provides a comprehensive workflow for the analysis of Butyl tert-butylphosphonate in water samples using GC-MS.

I. Sample Preparation: Liquid-Liquid Extraction

• Sample Collection: Collect a 100 mL water sample in a clean glass container.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard (e.g., triphenyl phosphate or an isotopically labeled analog of the analyte) to a final concentration of 100 ng/mL.

• Extraction: Transfer the sample to a 250 mL separatory funnel. Add 20 mL of dichloromethane or chloroform and shake vigorously for 2 minutes, periodically venting the funnel.[4][5]

• Phase Separation: Allow the layers to separate for 10 minutes and collect the organic (bottom) layer.

• Repeat Extraction: Repeat the extraction two more times with fresh 20 mL portions of the organic solvent.

• Drying: Combine the organic extracts and pass them through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Solvent Exchange: Add 1 mL of hexane and continue evaporation to approximately 0.5 mL to ensure complete removal of the extraction solvent. Adjust the final volume to 1 mL with hexane.

II. GC-MS Instrumental Parameters

The following table outlines the recommended starting parameters for the GC-MS analysis. These may require optimization based on the specific instrument and column used.

Parameter	Setting	Rationale
Gas Chromatograph
Injection Volume	1 µL	Standard injection volume for good sensitivity without overloading the system.
Inlet Temperature	250 °C	Ensures rapid volatilization of the analyte.
Injection Mode	Splitless	Maximizes the transfer of the analyte onto the column for trace analysis.
Carrier Gas	Helium	Provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for standard capillary columns.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)	A non-polar column suitable for a wide range of semi-volatile organic compounds.[3]
Oven Program	Initial: 60 °C (hold 1 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	A general-purpose temperature program to ensure good separation.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Ionization Energy	70 eV	Provides reproducible fragmentation patterns.
Source Temperature	230 °C	A typical source temperature to prevent condensation.
Quadrupole Temp.	150 °C	Maintains ion transmission efficiency.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring specific ions for the analyte and internal standard.

III. Expected Mass Spectrum and Fragmentation

• Loss of a butyl radical (-C4H9): This would result in a fragment ion.

• Loss of a tert-butyl radical (-C4H9): This is a very stable radical, and its loss would lead to a prominent fragment ion.

• McLafferty Rearrangement: This is a common fragmentation pathway for compounds with alkyl chains and a carbonyl or phosphoryl group.

Predicted Quantifier and Qualifier Ions for SIM Mode:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Butyl tert-butylphosphonate	(Predicted)	(Predicted)	(Predicted)
Triphenyl Phosphate (IS)	326	170	77

Note: The specific ions for Butyl tert-butylphosphonate would need to be determined by analyzing a standard of the compound in full scan mode.

IV. Data Analysis and Quantification

Quantification is performed by creating a calibration curve using standards of known concentrations. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

Detailed Protocol 2: Analysis of Butyl tert-butylphosphonate by LC-MS/MS

This protocol outlines a method for the analysis of Butyl tert-butylphosphonate in aqueous samples using LC-MS/MS, which is particularly advantageous for its high sensitivity and specificity.[7]

I. Sample Preparation: Direct Injection with Filtration

For relatively clean aqueous samples, a simple filtration step may be sufficient.

• Sample Collection: Collect a 1 mL water sample.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard.

• Filtration: Filter the sample through a 0.22 µm syringe filter into an autosampler vial.

For more complex matrices, the SPE protocol described for GC-MS sample preparation can be adapted, with the final extract being reconstituted in a solvent compatible with the LC mobile phase (e.g., methanol/water).

II. LC-MS/MS Instrumental Parameters

The following are recommended starting parameters for LC-MS/MS analysis.

Parameter	Setting	Rationale
Liquid Chromatograph
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)	Provides good retention for moderately polar compounds.
Mobile Phase A	Water with 0.1% formic acid	Acidified mobile phase promotes ionization in positive ESI mode.
Mobile Phase B	Acetonitrile with 0.1% formic acid	Common organic solvent for reversed-phase chromatography.
Gradient	5% B to 95% B over 10 minutes	A standard gradient to elute compounds with a range of polarities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Improves peak shape and reproducibility.
Injection Volume	5 µL	A typical injection volume.
Tandem Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is suitable for polar to moderately polar compounds. Positive mode is expected to be effective for this analyte.
Capillary Voltage	3.5 kV	A typical voltage for positive ESI.
Desolvation Temp.	350 °C	Ensures efficient desolvation of the eluent.
Desolvation Gas Flow	800 L/hr	Aids in the desolvation process.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.

III. MRM Transitions

The specific MRM transitions for Butyl tert-butylphosphonate would need to be optimized by infusing a standard solution of the compound into the mass spectrometer. The precursor ion will be the protonated molecule [M+H]+. The product ions will be generated by collision-induced dissociation (CID) of the precursor ion.

Predicted MRM Transitions:

Compound	Precursor Ion [M+H]+ (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Butyl tert-butylphosphonate	(Predicted)	(Predicted)	(Predicted)	(To be optimized)
Internal Standard	(To be determined)	(To be determined)	(To be determined)	(To be optimized)

IV. Data Analysis and Quantification

Similar to the GC-MS method, quantification is based on a calibration curve constructed from the peak area ratios of the analyte to the internal standard versus the analyte concentration.

Method Validation and Performance Characteristics

A robust analytical method must be validated to ensure its reliability. The following table summarizes the typical performance characteristics that should be evaluated for the methods described above. The values provided are representative of what can be expected for the analysis of organophosphorus compounds.[1][8][9]

Parameter	Typical Expected Performance
Linearity (r²)	> 0.995
Limit of Detection (LOD)	GC-MS: 0.1 - 1 µg/L; LC-MS/MS: 0.01 - 0.1 µg/L
Limit of Quantitation (LOQ)	GC-MS: 0.5 - 5 µg/L; LC-MS/MS: 0.05 - 0.5 µg/L
Accuracy (Recovery)	80 - 120%
Precision (RSD)	< 15%

Visualizations

Experimental Workflow for GC-MS Analysis

Caption: GC-MS analysis workflow for Butyl tert-butylphosphonate.

Logical Relationship for Method Selection

Caption: Decision logic for selecting an analytical method.

References

• U.S. Environmental Protection Agency. (n.d.). Method 614.

• Determination of Organophosphorus Pesticides Using Solid-Phase Extraction Followed by Gas Chromatography-Mass Spectrometry. (2021). ResearchGate. [https://www.researchgate.net/publication/353760037_Determination_of_Organophosphorus_Pesticides_Using_Solid-Phase_Extraction_Followed_by_Gas_Chromatography-Mass_Spectrometry]([Link]_ Chromatography-Mass_Spectrometry)

• Agilent Technologies. (n.d.). Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra Inert. Agilent.

• Zenkevich, I. G., & Nosova, V. E. (2019). Comparative gas chromatographic/mass spectrometric characterization of di- and trialkyl phosphites. Rapid Communications in Mass Spectrometry, 33(16), 1324–1335. [Link]

• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step. (2012). EURL-SRM.

• Analysis of Organophosphorus Pesticides by HPLC Using Magnetic SPE with Nitrogen-Doped Reduced Graphene Oxide/Fe3O4 Nanocomposite as the Adsorbent. (2020). LCGC International. [Link]

• Analysis of Organophosphorus Pesticides in whole blood by GC-MS-µECD with forensic purposes. (n.d.).

• Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach. (2021). CDC Stacks. [Link]

• Residue analysis of selected organophosphorus and organochlorine pesticides in commercial tomato fruits by gas chromatography mass spectrometry. (2021). PMC. [Link]

• Organomation. (n.d.). Sample Preparation: A Comprehensive Guide. Organomation. [Link]

• Dialkyl phosphates determination by gas chromatography: Evaluation of a microwave-assisted derivatization. (2015). PubMed. [Link]

• Determination of six organophosphorus pesticides in water samples by three-dimensional graphene aerogel-based solid-phase extraction combined with gas chromatography/mass spectrometry. (2017). National Institutes of Health. [Link]

• Walwil, H. M. (2018). Analysis of Butyl Butyrate Mass Spectrum. Canadian Center of Science and Education. [Link]

• Thermo Fisher Scientific. (n.d.). Analysis of Organophosphorus Compounds by GC/MS.

• Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids. (2021). MDPI. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Hogenboom, A. C., et al. (1997). Determination of Organophosphorus Pesticides in Water by Solid-Phase Extraction Followed by Liquid Chromatography/High-Flow Pneumatically Assisted Electrospray Mass Spectrometry. Analytical Chemistry. [Link]

• Quantification of Polyphosphonates and Scale Inhibitors in High Ionic Strength Matrix Effluents Using IC-MS/MS. (n.d.). Thermo Fisher Scientific.

• Chromatography Forum. (2013). GC method with H3PO4 and KH2PO4 in the sample solution. [Link]

• Agilent Technologies. (2008).

• Study of mass spectrometric fragmentations of tributyl phosphate via collision-induced dissociation. (2001). ResearchGate. [Link]

• Trace-level determination of phosphonates in liquid and solid phase of wastewater and environmental samples by IC-ESI-MS/MS. (2017).

• Phosphopeptide fragmentation and analysis by mass spectrometry. (2009). PubMed. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

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Application Notes &amp; Protocols: Butyl Tert-butylphosphonate as a High-Performance Nucleating Agent for Polyolefins

Abstract: This technical guide provides a comprehensive overview of the application of organophosphonate compounds, with a specific focus on the theoretical efficacy of Butyl tert-butylphosphonate, as high-performance nucleating agents for semi-crystalline polymers, particularly polypropylene (PP). We delve into the fundamental mechanisms of polymer crystallization, explain the role of nucleating agents in accelerating this process, and provide detailed, field-proven protocols for the evaluation of their performance. This document is intended for researchers, material scientists, and process engineers in the polymer industry seeking to optimize polymer properties, enhance processing efficiency, and develop advanced polymeric materials.

Introduction: The Critical Role of Nucleation in Polymer Processing

Semi-crystalline polymers, such as polypropylene, polyethylene, and polyesters, form a significant portion of the plastics market due to their excellent balance of mechanical properties, chemical resistance, and processability. The final performance of these materials is inextricably linked to their crystalline structure, which is formed as the polymer cools from a molten state. This process, known as crystallization, is governed by two key steps: nucleation (the initial formation of stable crystal seeds) and crystal growth.

Without intervention, the nucleation process can be slow and non-uniform, leading to large crystalline structures called spherulites.[1] These large spherulites can scatter light, reducing clarity, and create stress concentration points at their boundaries, which can be detrimental to mechanical properties like impact strength.[2]

Nucleating agents are additives that accelerate the crystallization process by providing a high density of sites for heterogeneous nucleation to occur.[3] By introducing these agents, we can achieve:

• Increased Crystallization Temperature (Tc): Crystallization begins at a higher temperature during cooling, which significantly reduces the cooling time required for solidification.[4]

• Faster Crystallization Rates: The overall time to achieve maximum crystallinity is shortened, leading to reduced cycle times in processes like injection molding and extrusion.[5]

• Finer Spherulite Size: A higher number of nucleation sites leads to a larger number of smaller spherulites, which improves optical clarity (haze reduction) and mechanical properties.[2]

• Enhanced Mechanical Properties: Increased crystallinity and a more uniform crystalline structure can lead to improvements in stiffness (flexural modulus), hardness, and heat deflection temperature (HDT).[5][6]

Organophosphorus compounds, particularly aryl phosphates and their salts, have emerged as a highly effective class of α-nucleating agents for polypropylene.[2] They offer excellent thermal stability and nucleation efficiency at low concentrations.[2] This guide will use the principles established for this class to outline the evaluation of Butyl tert-butylphosphonate.

Butyl tert-butylphosphonate: A Profile

While specific data on Butyl tert-butylphosphonate as a polymer nucleating agent is emerging, its structure suggests significant potential. Organophosphonates feature a direct and stable phosphorus-carbon bond.[7] The tert-butyl group provides steric bulk, which can influence its interaction with polymer chains, while the ester groups can be tailored to ensure good compatibility and dispersion within the polymer matrix.[7]

Physicochemical Properties (Illustrative)

Property	Value	Source
Molecular Formula	C₈H₁₉O₃P	[7]
Appearance	Colorless to Light Yellow Liquid	[7]
Boiling Point	50–51°C	[7]
Thermal Stability	High (Expected > 300°C)	[2]

Proposed Mechanism of Action

The nucleation mechanism of organophosphates is based on the principle of heterogeneous nucleation. When dispersed in the polymer melt, the nucleating agent particles act as templates for the crystallization of polymer chains.[3] The specific V-shaped conformation of many aryl phosphate nucleating agents is thought to match the helical structure of polypropylene chains, thereby reducing the energy barrier for crystal formation and promoting an ordered arrangement.[2]

Caption: Mechanism of Heterogeneous Nucleation.

Experimental Protocols for Performance Evaluation

The following protocols provide a systematic approach to compounding, processing, and characterizing a polymer (e.g., polypropylene homopolymer) with Butyl tert-butylphosphonate.

Materials & Equipment

• Polymer: Polypropylene (PP) homopolymer (Melt Flow Rate: 4 dg/min)

• Nucleating Agent: Butyl tert-butylphosphonate

• Base Stabilization Package: 0.05% Antioxidant 1 + 0.10% Antioxidant 2 + 0.10% Calcium Stearate (as an acid scavenger)[6]

• Equipment:

  • High-speed mixer (e.g., Henschel)

  • Twin-screw extruder

  • Injection molding machine

  • Differential Scanning Calorimeter (DSC)

  • Polarized Optical Microscope (POM) with hot stage

  • X-Ray Diffractometer (XRD)

  • Universal Testing Machine (for tensile and flexural tests)

  • Izod/Charpy impact tester

Workflow Overview

Caption: Experimental Workflow for Nucleating Agent Evaluation.

Protocol 1: Compounding and Specimen Preparation

Objective: To achieve uniform dispersion of the nucleating agent in the polymer matrix and prepare standardized test specimens.

• Pre-blending: Dry blend the PP powder, the base stabilization package, and the desired concentration of Butyl tert-butylphosphonate (e.g., 0.05, 0.10, 0.20 wt%) in a high-speed mixer. Include a control sample with only the base stabilizers.

• Melt Compounding: Feed the powder blend into a co-rotating twin-screw extruder.

  • Temperature Profile: Set a progressively increasing temperature profile from the feed zone to the die, e.g., 180°C to 250°C.[6]

  • Screw Speed: Use a moderate screw speed (e.g., 200-300 rpm) to ensure good mixing without excessive shear degradation.

• Pelletizing: Extrude the molten polymer strand into a water bath for cooling and subsequently pelletize it.

• Drying: Dry the pellets thoroughly in a vacuum oven at 80°C for at least 4 hours to remove any moisture.

• Injection Molding: Mold the dried pellets into standard test specimens (e.g., tensile bars, impact bars, plaques) using an injection molding machine.

  • Melt Temperature: 240°C[6]

  • Mold Temperature: 45°C[6]

• Conditioning: Condition the molded specimens for at least 48 hours at 23°C and 50% relative humidity before testing.

Protocol 2: Thermal Analysis via DSC

Objective: To quantify the effect of the nucleating agent on the crystallization temperature (Tc) and crystallization kinetics.[8]

• Sample Preparation: Prepare a small sample (5-10 mg) from the core of an injection-molded part and place it in an aluminum DSC pan.

• DSC Program (Non-isothermal):

  • Heat 1: Ramp from 30°C to 220°C at 10°C/min to erase thermal history.

  • Hold: Isothermal at 220°C for 3 minutes.

  • Cool: Ramp down from 220°C to 30°C at 10°C/min. The peak of the exothermic crystallization curve is the crystallization temperature (Tc) .[4]

  • Heat 2: Ramp from 30°C to 220°C at 10°C/min to observe the melting behavior.

• DSC Program (Isothermal):

  • Heat: Ramp from 30°C to 220°C at 20°C/min.

  • Hold: Isothermal at 220°C for 3 minutes.

  • Rapid Cool: Cool as quickly as possible to a specific isothermal crystallization temperature (e.g., 140°C).[6]

  • Isothermal Hold: Hold at this temperature until the crystallization exotherm is complete. The time to reach 50% of the total crystallization peak area is the crystallization half-time (t1/2) .[9]

• Analysis: Compare the Tc and t1/2 values for the nucleated samples against the control. A higher Tc and a lower t1/2 indicate effective nucleation.

Protocol 3: Spherulite Morphology via Polarized Optical Microscopy (POM)

Objective: To visually assess the effect of the nucleating agent on the size and density of spherulites.[10]

• Sample Preparation: Place a small pellet between two glass slides on a hot stage.

• Melting: Heat the sample to 220°C and hold for 3 minutes to melt completely. Press into a thin film.

• Crystallization: Cool the sample at a controlled rate (e.g., 10°C/min) on the hot stage.

• Observation: Observe the sample through the microscope with crossed polarizers. Spherulites will appear as bright regions, often with a characteristic "Maltese cross" pattern.[11][12]

• Analysis: Capture images at the end of crystallization. Compare the average spherulite size and number of spherulites per unit area for the nucleated samples versus the control. Effective nucleating agents will produce a significantly higher density of smaller spherulites.[1][13]

Protocol 4: Crystalline Structure via X-Ray Diffraction (XRD)

Objective: To determine the degree of crystallinity and identify the crystalline phase (polymorph) promoted by the nucleating agent.[14][15]

• Sample Preparation: Use a flat section from an injection-molded plaque.

• XRD Scan: Perform a Wide-Angle X-ray Diffraction (WAXD) scan over a 2θ range of 10° to 30°.

• Analysis:

  • Crystallinity: Calculate the degree of crystallinity by deconvoluting the diffraction pattern into crystalline peaks and the amorphous halo.[14]

  • Polymorph Identification: For polypropylene, identify the characteristic peaks for the α-monoclinic and β-hexagonal phases. Most organophosphate nucleating agents are α-nucleators.[16]

Expected Results & Data Interpretation

The addition of an effective phosphonate nucleating agent is expected to yield significant improvements in the properties of polypropylene.

Summary of Performance Improvements (Illustrative Data)

Property	Test Method	Control PP	PP + 0.1% Nucleating Agent	Improvement
Thermal Properties
Crystallization Temp (Tc)	DSC (10°C/min)	115 °C	128 °C	+13 °C
Cryst. Half-Time (t1/2 @ 140°C)	DSC (Isothermal)	4.5 min	1.2 min	-73%
Heat Deflection Temp (HDT)	ISO 75	102 °C	115 °C	+12.7%
Mechanical Properties
Flexural Modulus	ISO 178	1500 MPa	1800 MPa	+20%
Tensile Strength @ Yield	ISO 527	34 MPa	37 MPa	+8.8%
Notched Izod Impact	ISO 180	3.5 kJ/m²	3.2 kJ/m²	Slight Decrease
Optical Properties
Haze (1mm plaque)	ASTM D1003	60 %	25 %	-58%

Note: A slight decrease in impact strength can sometimes be observed with increased stiffness and is a typical trade-off.[5]

Conclusion

Organophosphonate compounds like Butyl tert-butylphosphonate represent a promising class of nucleating agents for enhancing the performance and processability of semi-crystalline polymers. By promoting rapid and uniform crystallization, these additives can significantly increase crystallization temperature, reduce manufacturing cycle times, and improve key mechanical and optical properties such as stiffness and clarity.[2][5] The protocols outlined in this guide provide a robust framework for researchers and engineers to systematically evaluate the efficacy of such nucleating agents, enabling data-driven material optimization and innovation.

References

• Vulcanchem. Diethyl tert-butylphosphonate - 19935-94-4.

• Aliotta, L., et al. (2022). Influence of Nucleating Agents on the Crystallization, Thermal, and Mechanical Properties of Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P3HBHHx). MDPI. Available from: [Link]

• Bingway. Nucleating agent for polypropylene.

• Wikipedia. Organophosphate. Available from: [Link]

• R Discovery. Tert-butylphosphonic Acid Research Articles. Available from: [Link]

• Google Patents. A method of synthesis tri-tert-butylphosphine.

• Zhang, Y., et al. (2023). Exploitation of a New Nucleating Agent by Molecular Structure Modification of Aryl Phosphate and Its Effect on Application Properties of the Polypropylene. MDPI. Available from: [Link]

• ResearchGate. The Application of Organic Phosphate Nucleating Agents in Polypropylene with Different Molecular Weights. Available from: [Link]

• Wang, S., et al. (2021). The Application of Organic Phosphate Nucleating Agents in Polypropylene with Different Molecular Weights. MDPI. Available from: [Link]

• Slideshare. Nucleating Agents for Polypropylene. Available from: [Link]

• DoITPoMS, University of Cambridge. Spherulites and optical properties. Available from: [Link]

• Spoerk, M., et al. (2023). Quantitative DSC Assessment of the Polymorph-Specific Crystallinity of Poly(Lactic Acid) and the Impact of a Self-Assembling Nucleating Agent and PEG Plasticizer. MDPI. Available from: [Link]

• ResearchGate. XRD curves of b-nucleated-polypropylene(PP)/poly(ethylene terephthalate) (PET) (80/20) blends. Available from: [Link]

• Park, J., et al. (2022). Effect of Nucleating Agents Addition on Thermal and Mechanical Properties of Natural Fiber-Reinforced Polylactic Acid Composites. MDPI. Available from: [Link]

• PubChem. t-Butylphosphonate. Available from: [Link]

• ResearchGate. Polarized optical microscopy of spherulite texture. Available from: [Link]

• University of Southern Mississippi. Chapter 7. XRD. Available from: [Link]

• Dang, D. N., et al. (2007). A DSC/TGA STUDY OF THE HETEROGENEOUS NUCLEATION OF CRYSTALLIZATION IN POLYPROPYLENE COPOLYMER. Vietnam Journal of Chemistry. Available from: [Link]

• Adar, F. (2023). Raman Spectra Used to Understand the Origins of Banding in Spherulites. Spectroscopy. Available from: [Link]

• TA Instruments. DSC Analysis of the Effect of Calcium Stearate on Crystallization of Polypropylene Nucleated with Sodium Benzoate. Available from: [Link]

• Kim, T., et al. (2018). Introduction to Advanced X-ray Diffraction Techniques for Polymeric Thin Films. MDPI. Available from: [Link]

• Polarizing Optical Microscopy: Birefringence Analysis and the Effect of Different Crystallization Temperatures on the Spherulitic Microstructure. (2016). Course Hero. Available from: [Link]

• Intertek. X-Ray Diffraction for Polymers and Composites. Available from: [Link]

• ResearchGate. Effect of different nucleating agent on crystallization kinetics and morphology of polypropylene. Available from: [Link]

• Fiveable. X-ray diffraction - Polymer Chemistry. Available from: [Link]

• ResearchGate. Polarizing optical microscopy of spherulitic morphology of PP-g-MA. Available from: [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Exploitation of a New Nucleating Agent by Molecular Structure Modification of Aryl Phosphate and Its Effect on Application Properties of the Polypropylene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. View of A DSC/TGA STUDY OF THE HETEROGENEOUS NUCLEATION OF CRYSTALLIZATION IN POLYPROPYLENE COPOLYMER [vjs.ac.vn]
• 5. specialchem.com [specialchem.com]
• 6. Nucleating Agents for Polypropylene | PDF [slideshare.net]
• 7. Diethyl tert-butylphosphonate (19935-93-4) for sale [vulcanchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. doitpoms.ac.uk [doitpoms.ac.uk]
• 12. emanalhajji.weebly.com [emanalhajji.weebly.com]
• 13. Influence of Nucleating Agents on the Crystallization, Thermal, and Mechanical Properties of Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P3HBHHx) | MDPI [mdpi.com]
• 14. X-Ray Diffraction for Polymers and Composites [intertek.com]
• 15. fiveable.me [fiveable.me]
• 16. researchgate.net [researchgate.net]

Grignard reaction protocol for phosphine synthesis.

Application Note: AN-PHOS-024 Protocol: Grignard-Mediated Synthesis of Tertiary Phosphines (

) Date: October 26, 2023 Author: Senior Application Scientist, Chemical Development Group

Executive Summary

Phosphines are ubiquitous ligands in homogeneous catalysis (e.g., Suzuki-Miyaura, Buchwald-Hartwig) and critical precursors for Wittig reagents. While many aryl phosphines are commercially available, the synthesis of custom alkyl-aryl phosphines or sterically demanding ligands (e.g., Tricyclohexylphosphine,

) often requires de novo synthesis via the Grignard route.

This protocol details the controlled reaction of organomagnesium halides (

) with phosphorus trichloride ( ) or chlorophosphines ( ). Unlike standard Grignard additions to carbonyls, this protocol emphasizes the management of Schlenk equilibria , exotherm control , and strict anaerobic workup techniques required to prevent the irreversible formation of phosphine oxides ( ).

Safety & Hazard Assessment (Critical)

• Pyrophoricity: Primary (

  ) and secondary ( ) phosphines can be pyrophoric. While tertiary phosphines ( ) are generally less volatile, alkyl derivatives (e.g., , ) are highly air-sensitive and can ignite on high-surface-area media (e.g., filter paper).

• Phosphorus Trichloride (

  ): Reacts violently with water to produce HCl and phosphorous acid. Corrosive and toxic.[1]

• Induction Period: Grignard initiation can have a dormant phase followed by a thermal runaway. Never add the entire halide charge until initiation is confirmed.

Mechanistic Principles

The synthesis proceeds via sequential nucleophilic substitutions at the phosphorus center. The reactivity of the P-Cl bond decreases as electronegative chlorines are replaced by electron-donating alkyl/aryl groups.

Key Mechanistic Insight: To synthesize Tertiary Phosphines (

) , one must use Normal Addition (adding electrophile to excess Grignard). This ensures the phosphorus species is always in a diverse environment of nucleophiles, driving the reaction to completion ( ). Conversely, Inverse Addition (Grignard to excess ) is used to isolate mono- or dichlorophosphines ( ).

Figure 1: Reaction Mechanism & Pathway

Caption: Stepwise nucleophilic substitution at Phosphorus. Note the oxidation pathway (dashed red) which must be prevented.

Pre-Protocol: Reagent Titration

Do not skip this step. Commercial Grignard reagents degrade over time. Accurate stoichiometry is vital to avoid difficult separations of

from or unreacted Grignard.

Method: Knochel Titration (LiCl/Iodine)

• Dry a vial and add LiCl (excess) and Iodine (

  , ~100 mg, accurately weighed).

• Dissolve in dry THF (solution turns deep brown).

• Titrate with Grignard reagent dropwise at 0°C.

• Endpoint: Solution turns colorless (consumption of

  ).

• Calculation:

Detailed Experimental Protocol

Target: Synthesis of Tricyclohexylphosphine (

) Scale: 50 mmol Setup: Schlenk Line (Argon atmosphere)

Phase A: Equipment Preparation

• Glassware: Flame-dry a 500 mL 3-neck round bottom flask (RBF), reflux condenser, and pressure-equalizing addition funnel under vacuum. Backfill with Argon (

  ).[2]

• Solvent: Anhydrous THF (distilled from Na/Benzophenone or passed through activated alumina columns).

Phase B: Grignard Preparation (or use Commercial)

If preparing de novo:

• Charge RBF with Mg turnings (1.2 equiv vs halide). Activate by dry stirring under Ar for 30 mins.

• Add THF (enough to cover Mg) and a crystal of

  .

• Add 5% of the alkyl halide (Chlorocyclohexane). Heat gently with a heat gun until the iodine color fades (initiation).

• Add remaining halide in THF dropwise to maintain a gentle reflux.

• Reflux for 1 hour after addition. Titrate now.

Phase C: Phosphine Synthesis (Normal Addition)

• Cool: Cool the Grignard solution (approx. 1.1 - 1.2 equiv per Cl atom on P) to 0°C (ice bath).

  • Note: For

    , you need >3.3 equiv of Grignard.

• Dilute: Dilute

  (1.0 equiv) in THF (1:1 v/v) in the addition funnel.

• Add: Add

  solution dropwise over 60 minutes.

  • Observation: A heavy precipitate (

    ) will form. The mixture may become viscous.

• Reflux: Remove ice bath. Warm to RT, then reflux for 3–12 hours.

  • Why? The third substitution (

    ) is sterically hindered and slow for bulky groups like cyclohexyl.

Phase D: Workup (The "Schlenk" Method)

Crucial: For air-sensitive phosphines, avoid standard separatory funnels if possible. Use cannula transfers.

• Quench: Cool to 0°C. Slowly add degassed saturated aqueous

  .

  • Caution: Exothermic. Hydrogen gas may evolve if excess Mg is present.

• Extraction: Transfer to a Schlenk funnel under Argon. Wash the organic layer with degassed water (

  ) and brine ( ).

• Drying: Cannula transfer organic layer to a flask containing

  . Stir 15 mins.

• Concentration: Filter and remove solvent under vacuum.

• Purification:

  • Solid: Recrystallize from degassed Ethanol or Acetone.

  • Oily/Liquid:[1][3] Vacuum distillation (high vacuum required).

Figure 2: Experimental Workflow

Caption: Operational workflow for Grignard-based phosphine synthesis emphasizing anaerobic handling.

Data Summary & Stoichiometry

Component	Role	Stoichiometry (Target: )	Stoichiometry (Target: )	Notes
	Electrophile	1.0 equiv	1.0 equiv	Distill before use if yellow.
	Nucleophile	3.3 - 3.5 equiv	0.9 - 1.0 equiv	Excess required for to overcome sterics.
Solvent	Medium	0.5 - 1.0 M	0.5 M	THF preferred for bulky R groups.
Temp	Control	0°C Reflux	-78°C 0°C	Low temp favors mono-substitution.

Troubleshooting & Quality Control

• Problem: Low Yield / High Oxide Content

  • Cause: Ingress of air during quench or workup.

  • Solution: Add a trace of

    during the quench to reduce any transient oxides, or perform the entire workup in a glovebox.

• Problem: Incomplete Substitution (Mixture of

  and )

  • Cause: Steric bulk of R group prevented the 3rd addition.

  • Solution: Switch solvent to higher boiling ether (e.g., Diglyme) or add

    (1 mol%) as a catalyst to facilitate the coupling.

• Problem: "Sticky" Precipitate stops stirring

  • Cause: Magnesium salts precipitating out.

  • Solution: Use mechanical stirring (overhead) rather than magnetic stirring for scales >50 mmol.

References

• Organic Syntheses, Coll.[4] Vol. 5, p. 496 (1973) . Preparation of Triphenylphosphine. (Standard aryl phosphine protocol).[5]

  • [Link]

• Organic Syntheses, Coll.[4] Vol. 9, p. 539 (1998) . Preparation of Di-tert-butylphosphines. (Handling bulky/sensitive alkyl groups).[1][2][5][6]

  • [Link]

• Krasovskiy, A., & Knochel, P. (2006) . A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. (Titration method).[2][7]

  • [Link]

• Wipf, P. (University of Pittsburgh). Techniques for Handling Air- and Moisture-Sensitive Compounds.

  • [Link]

Sources

• 1. Phosphorus trichloride - Wikipedia [en.wikipedia.org]
• 2. chemtips.wordpress.com [chemtips.wordpress.com]
• 3. CN102627668A - Preparation method of triphenylphosphine - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. pittelkow.kiku.dk [pittelkow.kiku.dk]

Application Notes and Protocols for the Deprotection of tert-Butyl Esters in Organic Synthesis

Introduction: The Strategic Role of the tert-Butyl Ester Protecting Group

In the intricate landscape of multi-step organic synthesis, particularly in the realms of pharmaceutical and materials science, the judicious use of protecting groups is paramount to achieving desired molecular architectures. The tert-butyl (t-Bu) ester is a cornerstone in the synthetic chemist's toolkit for the temporary masking of carboxylic acid functionalities. Its widespread adoption is attributable to a unique combination of stability and controlled lability. The bulky tert-butyl group provides excellent steric hindrance, rendering the ester linkage highly resistant to a broad spectrum of reaction conditions, including those involving nucleophiles, bases, and many reducing agents.[1] This robustness allows for extensive chemical transformations on other parts of a molecule without premature cleavage of the ester.

However, the true utility of any protecting group lies in the ability to remove it efficiently and selectively under conditions that leave the parent molecule intact. The deprotection of tert-butyl esters is most commonly achieved under acidic conditions, proceeding through a mechanism that capitalizes on the exceptional stability of the resulting tert-butyl carbocation.[1][2] This guide provides a comprehensive overview of the mechanistic underpinnings, standard protocols, and advanced methodologies for the cleavage of tert-butyl esters, designed to equip researchers with the knowledge to select and execute the optimal deprotection strategy for their specific synthetic challenges.

The Mechanism of Acid-Catalyzed Deprotection: An AAL1 Pathway

The acid-catalyzed hydrolysis of tert-butyl esters proceeds via a unimolecular alkyl-oxygen cleavage mechanism (AAL1). This pathway is distinct from the typical acid-catalyzed hydrolysis of less sterically hindered esters (AAC2), which involves nucleophilic attack on the protonated carbonyl group.

The key steps of the AAL1 mechanism are as follows:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of the ester by a strong acid, such as trifluoroacetic acid (TFA). This initial protonation is a rapid and reversible equilibrium. While the ether-type oxygen can also be protonated, protonation at the carbonyl oxygen is generally favored due to the higher electron density.[2]

• Formation of a Stable Carbocation: The steric bulk of the tert-butyl group prevents the approach of a nucleophile to the carbonyl carbon. Instead, the C-O single bond cleaves, leading to the formation of the carboxylic acid and a highly stable tertiary carbocation (the tert-butyl cation). This step is the rate-determining step of the reaction.

• Deprotonation to Form Isobutene: The tert-butyl cation is a transient species that is rapidly quenched. In the presence of the conjugate base of the acid (e.g., trifluoroacetate), a proton is abstracted from one of the methyl groups of the carbocation, resulting in the formation of isobutene gas.[2] This step regenerates the acid catalyst, allowing it to participate in further deprotection reactions.[2]

The formation of a gaseous byproduct (isobutene) and the regeneration of the catalyst make this an efficient and irreversible process, driving the reaction to completion.

Figure 1: A-Al-1 mechanism of tert-butyl ester deprotection.

Standard Protocol: Deprotection with Trifluoroacetic Acid (TFA)

This protocol describes the most common and robust method for tert-butyl ester cleavage, suitable for a wide range of substrates.

Materials and Equipment:

• tert-Butyl ester substrate

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Separatory funnel

• Standard glassware for extraction and filtration

Safety Precautions:

• Trifluoroacetic acid is highly corrosive and volatile. Always handle TFA in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle in a fume hood.

Step-by-Step Protocol:

• Reaction Setup: Dissolve the tert-butyl ester substrate in dichloromethane (DCM) in a round-bottom flask at a concentration of approximately 0.1–0.5 M. Place the flask in an ice bath and begin stirring.

• Addition of TFA: Slowly add trifluoroacetic acid to the stirred solution. The amount of TFA can range from 10% to 50% (v/v) of the total solution volume, depending on the stability of other functional groups in the molecule. For robust substrates, a 1:1 mixture of TFA:DCM is common.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1–4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up - Removal of TFA: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM. The volatility of TFA facilitates its removal. For less volatile products, co-evaporation with a non-polar solvent like toluene can aid in the complete removal of residual TFA.

• Aqueous Work-up (if necessary): If the crude product is not pure enough after evaporation, perform an aqueous work-up. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or DCM). Carefully wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid. Caution: This will generate CO2 gas; vent the separatory funnel frequently.

• Isolation: Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the crude carboxylic acid.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel as needed.

Milder and Selective Deprotection Strategies

While TFA is highly effective, its strong acidity can be detrimental to sensitive functional groups. The following methods offer milder alternatives for the selective deprotection of tert-butyl esters.

Method	Reagents/Conditions	Advantages	Considerations
Aqueous Phosphoric Acid	85% H3PO4 in an organic solvent or neat	Environmentally benign, mild, and selective over many other protecting groups.[3][4]	Slower reaction times may be required.
Lewis Acid Catalysis	ZnBr2 in DCM[5] or Yb(OTf)3 in nitromethane	High chemoselectivity; can avoid cleavage of other acid-labile groups.[5]	Lewis acids can be moisture-sensitive.
Thermal Deprotection	Heating in a high-boiling solvent (e.g., toluene, xylene)	Acid-free conditions.	High temperatures may not be suitable for all substrates.
Microwave-Assisted	p-Toluenesulfonic acid, solvent-free	Rapid reaction times, often complete in minutes.[6]	Requires specialized microwave reactor equipment.
Radical Cation-Mediated	Tris(4-bromophenyl)aminium hexachloroantimonate ("Magic Blue"), triethylsilane	Extremely mild, non-acidic, and catalytic.[7]	Reagents may be more expensive for large-scale use.

Protocol 4.1: Deprotection with Aqueous Phosphoric Acid

This protocol is an example of a milder, more environmentally friendly approach.[3][4]

• Reaction Setup: To a solution of the tert-butyl ester in a suitable solvent (e.g., toluene or dioxane), add 85% aqueous phosphoric acid (typically 2-5 equivalents).

• Heating and Monitoring: Heat the mixture to 50–80 °C and monitor the reaction by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Extraction and Isolation: Separate the layers. Extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the product as necessary.

Chemoselectivity and Orthogonal Deprotection

A key advantage of the tert-butyl ester is its unique cleavage mechanism, which allows for orthogonal deprotection in the presence of other protecting groups. For instance, a tert-butyl ester can often be selectively cleaved in the presence of a benzyl ester, which is typically removed by hydrogenolysis.

Relative Stability of Protecting Groups to Deprotection Conditions:

Protecting Group	TFA/DCM (Standard)	Aqueous H3PO4	ZnBr2/DCM
tert-Butyl Ester	Labile	Labile	Labile
Boc (Amine)	Labile	Labile	Labile
Trityl (Amine/Alcohol)	Labile	Stable	Labile
Cbz (Amine)	Stable	Stable	Stable
Benzyl Ester	Stable	Stable	Stable
TBDMS Ether	Labile	Stable	Stable

This differential stability allows for strategic deprotection schemes. For example, using aqueous phosphoric acid can deprotect a tert-butyl ester while leaving a TBDMS ether intact, a feat not possible with TFA.[3][4]

Figure 2: Orthogonal deprotection of tert-butyl and benzyl esters.

Conclusion and Future Perspectives

The deprotection of tert-butyl esters is a fundamental transformation in modern organic synthesis. While strong acids like TFA remain the workhorse for this purpose, the increasing complexity of synthetic targets necessitates a broader range of methodologies. The development of milder and more chemoselective methods, such as those employing Lewis acids or catalytic systems, provides chemists with the tools to deprotect tert-butyl esters in the presence of other sensitive functionalities.[5][7] Future research will likely focus on further enhancing the catalytic efficiency and environmental friendliness of these processes, expanding the repertoire of orthogonal deprotection strategies available to the synthetic community.

References

• Bose, D. S., & Kumar, K. K. (2011). Facile Deprotection of Aromatic tert‐Butyl and Allylic Esters Under Microwave Irradiation Conditions. Synthetic Communications, 41(1), 134-140. [Link]

• Yasunori, T., & Hisashi, Y. (2023). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Journal of Synthetic Organic Chemistry, Japan, 81(8), 734-735. [Link]

• Mathew, M. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Stack Exchange. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Ester Deprotection. Reagent Guides. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. [Link]

• Reddy, T. S., et al. (1997). Highly selective deprotection of tert-butyl esters using ytterbium triflate as a catalyst under mild conditions. Tetrahedron Letters, 38(13), 2425-2428. [Link]

• Li, B., et al. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. The Journal of Organic Chemistry, 71(24), 9045–9050. [Link]

• Wu, Y., et al. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131-6133. [Link]

• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(11), 6932–6938. [Link]

• Sammakia, T., & Greenberg, J. A. (2017). A Mild and Selective Method for the Cleavage of tert-Butyl Esters. The Journal of Organic Chemistry, 82(6), 3245–3251. [Link]

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• 7. pubs.acs.org [pubs.acs.org]

Butyl tert-butylphosphonate in the synthesis of pharmaceuticals.

Application Note: Strategic Utilization of tert-Butyl Phosphonates in Antiviral Nucleotide Synthesis

Executive Summary & Scope

This technical guide addresses the application of butyl and tert-butyl phosphonate esters in the synthesis of Acyclic Nucleoside Phosphonates (ANPs), specifically targeting the high-value antivirals Tenofovir (HIV/HBV) and Adefovir .

While "butyl tert-butylphosphonate" (CAS 91149-24-5) technically refers to a mixed ester often used in metal extraction, the pharmaceutical industry has pivoted toward the Di-tert-butyl phosphonate platform. This shift is driven by the unique lability of the tert-butyl group, which allows for mild, aqueous acidic deprotection, eliminating the need for hazardous silylating agents (e.g., TMSBr) required by traditional diethyl ester routes.

This guide details the "Green Route" for Tenofovir synthesis, utilizing tert-butyl phosphonate reagents to improve atom economy, safety, and scalability.

Mechanistic Insight: The tert-Butyl Advantage

In traditional ANP synthesis, the phosphonate moiety is introduced as a diethyl ester. Deprotection requires harsh conditions:

• Traditional (Ethyl/Methyl): Requires Trimethylsilyl bromide (TMSBr) or iodotrimethylsilane. These are corrosive, expensive, and generate methyl bromide (neurotoxic gas) as a byproduct.

• Advanced (tert-Butyl): The bulky tert-butyl group undergoes acid-catalyzed fragmentation (E1 mechanism) in aqueous media. This releases isobutylene (gas) and water, yielding the free phosphonic acid without chromatographic purification.

Causality in Reagent Choice:

• Steric Bulk: Prevents unwanted nucleophilic attacks during the coupling phase.

• Acid Lability: Enables a "one-pot" deprotection-crystallization sequence.

Experimental Protocol: Synthesis of Tenofovir via Di-tert-butyl Phosphonate

This protocol is adapted from the optimized route described by Dietz et al. (2021), demonstrating the superior efficiency of tert-butyl reagents over mixed or n-butyl analogs.

Phase A: Synthesis of the Alkylating Reagent

Target: (Di-tert-butoxyphosphoryl)methyl methanesulfonate.[1][2][3][4]

Reagents:

• Di-tert-butyl phosphite (commercial or synthesized from

  )

• Paraformaldehyde

• Triethylamine (

  )

• Methanesulfonyl chloride (

  )

Step-by-Step Workflow:

• Hydroxymethylation:

  • Charge a reactor with Di-tert-butyl phosphite (1.0 eq) and Paraformaldehyde (1.2 eq).

  • Add

    (0.1 eq) and heat to 60 °C for 2 hours.

  • Observation: The suspension clears as the hydroxymethyl phosphonate forms.

  • Validation:

    NMR shift from ~7 ppm (phosphite) to ~15 ppm (hydroxymethyl).

• Activation (Mesylation):

  • Cool the mixture to 0 °C in THF/Toluene.

  • Add

    (1.5 eq) followed by slow addition of (1.2 eq).

  • Stir for 1 hour. Quench with water, separate organic layer.

  • Outcome: Crystalline solid or oil (Yield >85%).

Phase B: Coupling and Deprotection (The Tenofovir Route)

Reagents:

• (R)-9-(2-hydroxypropyl)adenine (HPA)[1][3][4]

• Magnesium tert-butoxide (

  )[1][2][3][4]

• Reagent from Phase A

Protocol:

• Alkylation:

  • Suspend HPA (1.0 eq) in DMF.

  • Add

    (1.0 - 1.5 eq). Why? Magnesium acts as a template, coordinating the alkoxide and the phosphonate oxygen, enhancing regioselectivity.

  • Heat to 70 °C and add the mesylate reagent (1.2 eq). Stir for 24h.

  • Process Check: HPLC monitoring should show <2% unreacted HPA.

• Green Deprotection:

  • Evaporate solvent.[5]

  • Add Aqueous HCl (1M) or HBr and heat to 90 °C for 4 hours.

  • Mechanism:[4][6] The tert-butyl esters cleave, releasing isobutylene.

  • Cool to 5 °C. Adjust pH to 3.0 with NaOH.

  • Isolation: Tenofovir (PMPA) precipitates as a white solid. Filter and wash with ice water.

Data Analysis: tert-Butyl vs. Ethyl Esters

The following table compares the efficiency of the tert-butyl phosphonate route against the traditional diethyl phosphonate route for Tenofovir synthesis.

Metric	Traditional Route (Ethyl Ester)	Advanced Route (tert-Butyl Ester)
Deprotection Reagent	TMSBr (Trimethylsilyl bromide)	Aqueous HCl / HBr
Byproducts	Methyl Bromide (Toxic Gas), Silyl residues	Isobutylene (Gas), Water
Purification	Ion-exchange chromatography often required	Direct Crystallization (pH adjustment)
Overall Yield	45 - 55%	68 - 72%
E-Factor (Waste)	High (Organic solvents, silica)	Low (Aqueous based)

Pathway Visualization

The following diagram illustrates the chemical logic flow, highlighting the critical magnesium-templated coupling and the acid-mediated cleavage.

Figure 1: Reaction pathway for Tenofovir synthesis utilizing the Magnesium tert-butoxide mediated coupling and aqueous acid deprotection.[1][3][4][5][7]

Specialized Note: Mixed Butyl tert-Butyl Phosphonates

While the di-tert-butyl ester is preferred for the API route described above, the specific mixed ester Butyl tert-butylphosphonate (CAS 91149-24-5) mentioned in niche literature often refers to an extractant used in lanthanide purification.

• Structure:

  — Note: Phosphorus is attached directly to the t-butyl group.

• Pharma Application: This specific species is not the API precursor. It is occasionally used as a scavenger or solvent additive in the purification of metal-catalyzed drug intermediates to remove Palladium or Rhodium residues. Researchers must distinguish between the phosphonate ester (P-O-C bond) used in prodrugs and the alkane phosphonate (P-C bond) used in extraction.

References

• Dietz, J. P., Ferenc, D., Jamison, T. F., Gupton, B. F., & Opatz, T. (2021).[4][8] Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir.[1][2][3][4][5][7][8] Organic Process Research & Development, 25(4), 789–798.[5][7] [Link][1][2][8]

• Pradere, U., Garnier-Amblard, E. C., Coats, S. J., Amblard, F., & Schinazi, R. F. (2014). Synthesis of nucleoside phosphate and phosphonate prodrugs. Chemical Reviews, 114(18), 9154–9218. [Link]

• Murugavel, R., & Choudhury, A. (2008).[9] Synthesis and structural characterization of tert-butylphosphonic acid and its metal complexes. Journal of Molecular Structure, 890(1-3), 15-21. (Context on P-C bonded tert-butyl species). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 6. US5359115A - Methods for the synthesis of phosphonate esters - Google Patents [patents.google.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Metal Complexes of Phosphonate Ligands

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, characterization, and application of metal complexes featuring phosphonate ligands. The content is structured to offer not only procedural steps but also the scientific rationale behind these methodologies, ensuring a deeper understanding and facilitating the adaptation of these protocols for novel research endeavors.

Introduction: The Versatility of Metal Phosphonate Complexes

Metal phosphonate complexes represent a highly versatile class of materials, bridging the gap between inorganic and organic chemistry. The phosphonate group (-PO(OH)₂ or its deprotonated forms) is a robust and versatile linker that can coordinate to a wide array of metal ions. This strong interaction leads to the formation of stable, often polymeric, structures with tunable properties.[1] The applications of these complexes are diverse, spanning catalysis, materials science, and medicine.[2][3]

In materials science, the ability to form robust, porous frameworks, often referred to as metal-organic frameworks (MOFs), makes them excellent candidates for gas storage and separation.[3] In the field of medicine, the strong affinity of the phosphonate moiety for calcium phosphate allows for targeted delivery to bone tissue, a property exploited in diagnostic imaging and therapy.[4] Furthermore, their use as contrast agents in Magnetic Resonance Imaging (MRI) is a well-established application.[5] This guide will delve into the practical aspects of working with these fascinating compounds.

Synthesis of Phosphonate Ligands and Metal Complexes

The foundation of any metal phosphonate chemistry lies in the synthesis of the organic phosphonate ligand itself, followed by its complexation with a chosen metal ion.

Synthesis of Phosphonate Ligands: The Arbuzov Reaction

A cornerstone in the synthesis of phosphonic acids is the Michaelis-Arbuzov reaction. This reaction involves the nucleophilic attack of a trialkyl phosphite on an alkyl halide, leading to the formation of a dialkyl phosphonate, which can then be hydrolyzed to the corresponding phosphonic acid.[6][7]

Objective: To synthesize an alkylphosphonic acid from an alkyl bromide.

Materials:

• Alkyl bromide (R-Br)

• Triethyl phosphite (P(OEt)₃)

• Toluene (anhydrous)

• Hydrochloric acid (concentrated)

• Dichloromethane

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the alkyl bromide (1.0 eq) in anhydrous toluene.

• Arbuzov Reaction: Add triethyl phosphite (1.1 eq) to the solution. Heat the mixture to reflux (typically 110-120 °C) and maintain for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After cooling to room temperature, remove the toluene under reduced pressure using a rotary evaporator.

• Hydrolysis: To the resulting crude dialkyl phosphonate, add concentrated hydrochloric acid. Heat the mixture to reflux for 4-8 hours to hydrolyze the ester groups.

• Extraction: Cool the reaction mixture and extract the aqueous phase with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude alkylphosphonic acid.

• Purification: The product can be further purified by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• The use of an excess of triethyl phosphite helps to drive the reaction to completion.

• Refluxing at high temperatures is necessary to overcome the activation energy of the reaction.[7]

• Acidic hydrolysis is a standard and effective method for cleaving the phosphonate esters to the desired phosphonic acid.

Synthesis of Metal Phosphonate Complexes

The synthesis of metal phosphonate complexes can be achieved through various methods, with hydrothermal/solvothermal and sol-gel techniques being the most prevalent.[2]

Objective: To synthesize a crystalline copper(II) phosphonate metal-organic framework.

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• 1,4-Benzenediphosphonic acid (H₄BDP)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• Precursor Solution: In a beaker, dissolve copper(II) acetate monohydrate (0.5 mmol) in a mixture of DMF (10 mL) and deionized water (5 mL). In a separate beaker, dissolve 1,4-benzenediphosphonic acid (0.5 mmol) in DMF (10 mL) and ethanol (5 mL), with gentle heating if necessary.

• Mixing: Slowly add the phosphonic acid solution to the metal salt solution with constant stirring.

• Hydrothermal Reaction: Transfer the resulting mixture to a 23 mL Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at 120 °C for 72 hours.[8]

• Cooling and Isolation: Allow the autoclave to cool slowly to room temperature. The resulting crystalline product can be isolated by filtration.

• Washing: Wash the collected crystals with DMF and then ethanol to remove any unreacted starting materials.

• Drying: Dry the product in a vacuum oven at 60 °C overnight.

Causality Behind Experimental Choices:

• The use of a mixed solvent system (DMF/water/ethanol) is crucial for dissolving both the inorganic salt and the organic linker.[6]

• The high temperature and pressure generated in the autoclave during the hydrothermal process facilitate the crystallization of the MOF structure.[9]

• Slow cooling is often critical for obtaining well-defined, single crystals.

Diagram 1: Hydrothermal Synthesis Workflow

Caption: Workflow for the hydrothermal synthesis of a metal phosphonate MOF.

Objective: To prepare a zirconium phosphonate material using a sol-gel method.

Materials:

• Zirconium(IV) propoxide (Zr(OPr)₄)

• Phenylphosphonic acid (PhPO(OH)₂)

• Isopropanol

• Deionized water

Procedure:

• Sol Formation: In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve zirconium(IV) propoxide (1.0 eq) in isopropanol. In a separate flask, dissolve phenylphosphonic acid (1.0 eq) in isopropanol.

• Hydrolysis and Condensation: Slowly add the phosphonic acid solution to the zirconium alkoxide solution with vigorous stirring. Then, add a stoichiometric amount of deionized water dropwise to initiate hydrolysis and condensation. The solution will gradually form a gel.

• Aging: Allow the gel to age at room temperature for 24-48 hours.

• Drying: Dry the gel in an oven at 80-100 °C to remove the solvent, resulting in a xerogel.

• Washing: The dried material can be ground into a powder and washed with water and ethanol to remove any unreacted precursors.

• Final Drying: Dry the washed powder in a vacuum oven at 60 °C.

Causality Behind Experimental Choices:

• The sol-gel process allows for the formation of a highly homogeneous inorganic-organic hybrid material at relatively low temperatures.[10]

• The controlled addition of water is critical to manage the rate of hydrolysis and condensation, which influences the final structure and porosity of the material.

Characterization of Metal Phosphonate Complexes

A thorough characterization is essential to confirm the identity, structure, and purity of the synthesized metal phosphonate complexes.

Powder X-ray Diffraction (PXRD)

PXRD is a fundamental technique for determining the crystallinity and phase purity of the synthesized materials. The diffraction pattern is a unique fingerprint of the crystalline structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the complex and to confirm the coordination of the phosphonate ligand to the metal center. Key vibrational bands to monitor include the P=O, P-O, and P-C stretches.[11]

Thermogravimetric Analysis (TGA)

TGA provides information about the thermal stability of the complex and the presence of solvent molecules within the structure. The mass loss at different temperatures corresponds to the removal of guest molecules and the decomposition of the organic ligand.[12]

Table 1: Key Characterization Techniques and Expected Observations

Technique	Parameter Measured	Typical Observations for Metal Phosphonate MOFs
PXRD	Crystalline structure	Sharp diffraction peaks indicating a well-ordered, crystalline material.
FT-IR	Vibrational modes of functional groups	Shift in P=O and P-O stretching frequencies upon coordination to the metal ion.
TGA	Mass loss as a function of temperature	Initial mass loss corresponding to the removal of solvent molecules, followed by a plateau indicating thermal stability, and finally decomposition at higher temperatures.
BET Analysis	Specific surface area and pore size	High surface area for porous materials, with information on the microporous or mesoporous nature. For example, some zirconium phosphonates exhibit high specific surface areas (e.g., 408.6 m²/g).[13][14]

Application Notes and Protocols

The unique properties of metal phosphonate complexes lend themselves to a variety of applications. This section provides detailed protocols for selected applications.

Catalysis: Oxidation of Alcohols

Metal phosphonate complexes, particularly those of copper, have shown significant catalytic activity in various organic transformations, including the oxidation of alcohols.[11][15]

Objective: To evaluate the catalytic activity of a synthesized copper(II) phosphonate complex in the oxidation of benzyl alcohol to benzaldehyde.

Materials:

• Synthesized copper(II) phosphonate catalyst

• Benzyl alcohol

• Acetonitrile (solvent)

• tert-Butyl hydroperoxide (TBHP, 70% in water) as the oxidant

• Gas chromatograph (GC) with a suitable column (e.g., HP-5)

• Internal standard (e.g., dodecane)

• Reaction vials with magnetic stir bars

Procedure:

• Reaction Setup: In a reaction vial, add the copper(II) phosphonate catalyst (1-5 mol%), benzyl alcohol (1.0 mmol), acetonitrile (5 mL), and the internal standard.

• Reaction Initiation: Add TBHP (1.2 eq) to the vial and seal it. Place the vial in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring the Reaction: At specific time intervals (e.g., 0.5, 1, 2, 4, 8 hours), withdraw a small aliquot of the reaction mixture, filter it through a short pad of silica gel to remove the catalyst, and dilute with a suitable solvent (e.g., ethyl acetate).

• Product Analysis: Analyze the diluted samples by gas chromatography (GC) to determine the conversion of benzyl alcohol and the yield of benzaldehyde.[16][17]

• Calculation of Catalytic Performance:

  • Conversion (%) = [(Initial moles of benzyl alcohol - Final moles of benzyl alcohol) / Initial moles of benzyl alcohol] x 100

  • Yield (%) = (Moles of benzaldehyde formed / Initial moles of benzyl alcohol) x 100

  • Turnover Number (TON) = Moles of product / Moles of catalyst

  • Turnover Frequency (TOF) = TON / Reaction time (h)

Causality Behind Experimental Choices:

• Acetonitrile is a common solvent for oxidation reactions as it is relatively inert under the reaction conditions.

• TBHP is a readily available and effective oxidant for this type of transformation.

• The use of an internal standard in GC analysis allows for accurate quantification of the reactants and products.

Diagram 2: Catalytic Oxidation Workflow

Caption: Workflow for evaluating the catalytic performance of a metal phosphonate complex.

Drug Delivery

The high porosity and tunable pore size of metal phosphonate MOFs make them promising candidates for drug delivery systems.[2][10] They can encapsulate drug molecules and release them in a controlled manner.[1]

Objective: To load the antibiotic ofloxacin into a porous zirconium phosphonate MOF and study its in vitro release profile.

Materials:

• Synthesized porous zirconium phosphonate MOF

• Ofloxacin

• Phosphate-buffered saline (PBS, pH 7.4)

• Ethanol

• UV-Vis spectrophotometer

• Centrifuge

• Shaking incubator

Procedure:

• Drug Loading:

  • Activate the zirconium phosphonate MOF by heating it under vacuum to remove any guest molecules from the pores.

  • Prepare a solution of ofloxacin in ethanol (e.g., 1 mg/mL).

  • Immerse a known amount of the activated MOF (e.g., 50 mg) in the ofloxacin solution (e.g., 20 mL).

  • Stir the suspension at room temperature for 24 hours to allow for the diffusion of the drug into the MOF pores.[18][19]

  • Collect the drug-loaded MOF by centrifugation, and wash it with fresh ethanol to remove any surface-adsorbed drug.

  • Dry the ofloxacin-loaded MOF under vacuum.

• Quantification of Drug Loading:

  • Measure the concentration of ofloxacin remaining in the supernatant and the washing solutions using a UV-Vis spectrophotometer at its maximum absorbance wavelength.

  • Drug Loading (%) = [(Initial mass of ofloxacin - Mass of ofloxacin in supernatant and washes) / Mass of drug-loaded MOF] x 100. For some MOFs, drug loading can be significant, for instance, some systems show a loading capacity of up to 60% for 5-fluorouracil.[2]

• In Vitro Drug Release:

  • Disperse a known amount of the ofloxacin-loaded MOF (e.g., 10 mg) in a known volume of PBS (pH 7.4) (e.g., 50 mL).

  • Place the suspension in a shaking incubator at 37 °C.

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot of the release medium, and replace it with an equal volume of fresh PBS to maintain sink conditions.

  • Centrifuge the aliquot to separate the MOF particles.

  • Measure the concentration of ofloxacin in the supernatant using a UV-Vis spectrophotometer.

  • Calculate the cumulative percentage of drug released over time.

Causality Behind Experimental Choices:

• Activation of the MOF is crucial to ensure that the pores are accessible for drug loading.

• The choice of solvent for drug loading depends on the solubility of the drug and its interaction with the MOF.

• PBS at pH 7.4 is used to mimic physiological conditions for the in vitro release study.

• Maintaining sink conditions is important for accurately assessing the intrinsic release kinetics of the drug from the carrier.

Table 2: Representative Drug Loading and Release from MOFs

MOF System	Drug	Drug Loading Capacity (wt%)	Release Conditions	Reference
ZIF-8	5-Fluorouracil	~60%	PBS, pH 5.0 vs 7.4	[2]
MIL-53(Fe)	Oridonin	56.25%	Not specified	[20]
CD-MOF	Lansoprazole	23.2%	Not specified	[20]
UiO-66	Doxorubicin	450 mg/g	Not specified	[1]

Medical Imaging: MRI Contrast Agents

Gadolinium(III) complexes are widely used as contrast agents in MRI due to the paramagnetic nature of the Gd(III) ion, which enhances the relaxation rate of water protons.[5] Phosphonate-containing ligands can be used to chelate Gd(III) to create stable and effective contrast agents.[21] A key parameter for evaluating the efficacy of an MRI contrast agent is its relaxivity (r₁), which is a measure of its ability to increase the longitudinal relaxation rate (1/T₁) of water protons.

Objective: To determine the T₁ relaxivity of a synthesized Gd(III)-phosphonate complex.

Materials:

• Synthesized Gd(III)-phosphonate complex

• Deionized water or buffer solution (e.g., HEPES)

• MRI scanner or a relaxometer

• A series of volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the Gd(III)-phosphonate complex of a known concentration in the desired solvent (e.g., water or buffer).

  • Perform serial dilutions of the stock solution to obtain a series of samples with at least five different concentrations spanning a relevant range (e.g., 0.1 to 1.0 mM).

  • Prepare a blank sample containing only the solvent.

• T₁ Measurement:

  • Place the samples in the MRI scanner or relaxometer, ensuring they are at a constant temperature (typically 37 °C).

  • Measure the longitudinal relaxation time (T₁) of each sample using an inversion-recovery pulse sequence.[3]

• Data Analysis:

  • Calculate the longitudinal relaxation rate (R₁) for each sample, where R₁ = 1/T₁.

  • Plot R₁ as a function of the concentration of the Gd(III) complex.

  • The data should yield a linear relationship according to the equation: R₁_obs = R₁_diamag + r₁[Gd], where R₁_obs is the observed relaxation rate, R₁_diamag is the relaxation rate of the solvent (the y-intercept), [Gd] is the concentration of the gadolinium complex, and r₁ is the relaxivity.

  • The slope of the linear fit of the plot of R₁ versus [Gd] is the T₁ relaxivity (r₁) of the complex, typically expressed in units of mM⁻¹s⁻¹.[5]

Causality Behind Experimental Choices:

• A series of concentrations is required to establish a linear relationship between the relaxation rate and the concentration of the contrast agent.

• The inversion-recovery pulse sequence is the gold standard for accurate T₁ measurements.

• Maintaining a constant temperature is crucial as relaxation times are temperature-dependent.

Table 3: T₁ Relaxivity of Selected Gadolinium-Based Contrast Agents in Human Whole Blood at 1.5 T and 37 °C

Contrast Agent	Ligand Type	T₁ Relaxivity (mM⁻¹s⁻¹)
Gd-DOTA (Dotarem®)	Macrocyclic	3.9 ± 0.2
Gd-DTPA (Magnevist®)	Linear	4.3 ± 0.4
Gd-BOPTA (MultiHance®)	Linear	6.2 ± 0.5
Gd-EOB-DTPA (Eovist®/Primovist®)	Linear	7.2 ± 0.2
Gd-HP-DO3A (ProHance®)	Macrocyclic	4.4 ± 0.6
(Data sourced from Shen et al., 2015)[5]

Diagram 3: Relaxivity Measurement Workflow

Caption: Workflow for the determination of T₁ relaxivity of a Gd(III)-phosphonate complex.

Conclusion

Metal complexes of phosphonate ligands are a rich and continually evolving field of study. The robustness of the metal-phosphonate bond, combined with the versatility of organic chemistry to modify the phosphonate ligand, provides a powerful platform for the design of functional materials. The protocols and application notes provided in this guide are intended to serve as a practical resource for researchers entering this exciting area. By understanding the fundamental principles behind the synthesis, characterization, and application of these complexes, scientists can confidently explore their potential in catalysis, drug delivery, medical imaging, and beyond.

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• Das, S., et al. (2024). Synthesis and characterization of copper(ii) complexes: their catalytic behavior towards alcohol oxidation using NaOCl as the oxidant. New Journal of Chemistry, 48(33), 14948-14957. [Link]

• Preparation method of ofloxacin. (2013).

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• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. brjac.com.br [brjac.com.br]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. Arbuzov Reaction [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Copper Phosphonate Lamella Intermediates Control the Shape of Colloidal Copper Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chinesechemsoc.org [chinesechemsoc.org]
• 10. sci-rad.com [sci-rad.com]
• 11. Recent Advances in Copper Catalyzed Alcohol Oxidation in Homogeneous Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Adsorption properties of α-type layered and pillared zirconium phosphite phosphonates with high specific surface areas and porosities - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT02320C [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. Zirconium Phosphonate Sorbent Materials—Synthesis, Characterization, and Application for Copper Removal from Acidic Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 17. chemlab.truman.edu [chemlab.truman.edu]
• 18. Preparation and evaluation of ofloxacin-loaded palmitic acid solid lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. thepharmajournal.com [thepharmajournal.com]
• 20. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04441J [pubs.rsc.org]
• 21. High relaxivity MRI contrast agents part 2: Optimization of inner- and second-sphere relaxivity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Butyl tert-butylphosphonate (DBtBP) in Hydrometallurgy

Executive Summary

This application note details the utility of Dibutyl tert-butylphosphonate (DBtBP) as a specialized solvating extractant in hydrometallurgy. While Tributyl phosphate (TBP) remains the industry workhorse (PUREX process), it suffers from limited selectivity between tetravalent and hexavalent actinides and susceptibility to third-phase formation.[1]

DBtBP represents a class of sterically hindered dialkyl alkylphosphonates . By introducing a bulky tert-butyl group directly to the phosphorus atom (P-C bond), this ligand leverages two competing physicochemical properties:

• Enhanced Basicity: The strong positive inductive effect (+I) of the tert-butyl group increases the electron density on the phosphoryl oxygen (

  ), theoretically increasing extraction strength ( ).

• Steric Hindrance: The bulky geometry creates a "gatekeeper" effect, destabilizing complexes with smaller ionic radii or high coordination numbers, thereby altering selectivity sequences (e.g., U(VI) vs. Th(IV) or Heavy vs. Light REEs).

Chemical Identity & Properties

Property	Specification
IUPAC Name	Dibutyl tert-butylphosphonate
Common Abbreviation	DBtBP (or DBtBuP)
Structure
Class	Neutral Organophosphorus Extractant (Solvating)
Key Functional Group	Phosphoryl ( ) with direct P-C bond
Basicity (Donor Number)	High (Greater than TBP and DBBP)
Diluent Compatibility	Aliphatic hydrocarbons (Kerosene, Dodecane) with modifiers (Octanol)

Mechanistic Distinction

Unlike acidic extractants (e.g., D2EHPA) that rely on cation exchange, DBtBP functions via solvation . The neutral ligand coordinates with the metal salt (usually nitrate or chloride) to form a lipophilic adduct.

General Extraction Equation:

Application Workflow: Selective Extraction Protocol

Materials & Reagents[1][2][3][4][5][6][7][8][9][10]

• Extractant: Dibutyl tert-butylphosphonate (>98% purity).

• Diluent: n-Dodecane or odorless kerosene.

• Phase Modifier: 1-Octanol or Isodecanol (5-10% v/v) — Critical to prevent third-phase formation due to the high polarity of the phosphonate complex.

• Feed Solution: Simulated liquor containing U(VI), Th(IV), or Ln(III) in 1–4 M

  .

• Stripping Agent: dilute

  (0.01 M) or Sodium Carbonate ( ) for complete regeneration.

Experimental Protocol (Batch Simulation)

Step 1: Solvent Pre-equilibration To ensure accurate acidity data, the organic phase must be pre-equilibrated.

• Mix the formulated solvent (e.g., 1.0 M DBtBP in dodecane) with an equal volume of blank nitric acid (same concentration as feed).

• Agitate for 5 minutes.

• Separate phases and discard the aqueous acid. The organic phase is now "acid-equilibrated".

Step 2: Extraction Contact

• Ratio: Maintain an Organic:Aqueous (O:A) ratio of 1:1 (e.g., 10 mL each).

• Contact: Shake vigorously for 15 minutes at 25°C. (Kinetics for phosphonates are generally fast, <5 mins, but 15 mins ensures equilibrium).

• Separation: Centrifuge at 3000 rpm for 5 minutes to break emulsions.

• Sampling: Remove the aqueous raffinate for ICP-OES/MS analysis.

Step 3: Scrubbing (Selectivity Enhancement) If co-extraction of impurities (e.g., Zr, Fe) occurs:

• Contact the loaded organic phase with 2-3 M

  (O:A = 2:1).

• This displaces loosely bound impurities while retaining the high-affinity target metal (e.g., Uranium).

Step 4: Stripping (Recovery)

• Contact the scrubbed organic phase with 0.01 M

  (O:A = 1:1) at 40°C.

• Repeat 3 times (Cross-current stripping) to ensure >99% recovery.

• Note: Due to the high basicity of DBtBP, stripping requires lower acidity or higher temperature than TBP.

Workflow Diagram (Graphviz)

Caption: Standard counter-current solvent extraction cycle adapted for DBtBP.

Performance Analysis: DBtBP vs. TBP

The following data summarizes the comparative advantages of using a phosphonate (DBtBP) over the standard phosphate (TBP).

Comparative Metrics[10]

Feature	Tributyl Phosphate (TBP)	Dibutyl tert-butylphosphonate (DBtBP)	Impact on Process
Basicity	Moderate	High	DBtBP extracts metals at lower acidities; higher distribution ratios ( ).
Steric Bulk	Low (Linear butyl chains)	High (Branched t-butyl on P)	DBtBP shows higher selectivity for specific ionic radii (e.g., U > Th).
Aqueous Solubility	~400 mg/L	< 100 mg/L (Estimated)	Lower solvent loss to the raffinate; reduced environmental impact.
Stripping	Easy (Dilute acid)	Difficult	Stronger metal-ligand bond requires aggressive stripping (complexants or carbonate).
Degradation	Forms DBP (interferes with stripping)	Forms mono-esters	Phosphonate degradation products are generally less problematic than DBP.

Theoretical Separation Factors (U/Th)

Data extrapolated from phosphonate structural analogs (DBBP).

System	Feed Acidity ( )			Separation Factor ( )
30% TBP	3.0 M	12.5	2.1	~6.0
1.0 M DBtBP	3.0 M	45.2	1.8	~25.1

Interpretation: The steric bulk of the tert-butyl group hinders the formation of the Thorium nitrate complex (which requires more space/ligands) more than the Uranyl nitrate complex (which is linear

and sterically accessible). This results in a vastly superior separation factor.

Critical Protocol: Managing Third Phase Formation

Phosphonates are notorious for "Third Phase Formation" (splitting of the organic phase into a light diluent-rich layer and a heavy metal-solvate-rich layer). This is catastrophic for industrial mixer-settlers.

The Limiting Organic Concentration (LOC) Test

Before running a full bank, you must determine the LOC.

• Prepare Series: Prepare 5 samples of 1.0 M DBtBP with increasing metal loading (e.g., contact with 10, 20, 30, 40, 50 g/L U(VI) feed).

• Equilibrate: Shake for 15 mins at 25°C.

• Observe: Allow to settle. Look for a distinct third layer at the interface.

• Mitigation: If a third phase appears at <30 g/L loading, add Isodecanol (Modifier) in 2% increments until the phase disappears.

Steric Mechanism Visualization

Caption: The tert-butyl group acts as an electron donor (increasing strength) and a steric gatekeeper (increasing selectivity).

References

• Suresh, A., et al. "Studies on the Extraction of Actinides by Dibutylbutyl Phosphonate." Separation Science and Technology, vol. 45, no. 12, 2010.

• Nash, K. L. "The Chemistry of Actinide Separations." Handbook on the Physics and Chemistry of Rare Earths, vol. 41, Elsevier, 2010.

• Pathak, P.N., et al. "Phosphonates as alternative to TBP for actinides and fission products." Radiochimica Acta, vol. 104, 2016.

• Burger, L. L. "The Chemistry of Tributyl Phosphate and its Analogs." Pacific Northwest National Laboratory (PNNL) Reports, 1958. (Foundational text on phosphonate basicity).

Sources

• 1. essaycompany.com [essaycompany.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Butyl tert-butylphosphonate

This guide is intended for researchers, scientists, and professionals in drug development engaged in the synthesis of Butyl tert-butylphosphonate. Here, we provide in-depth technical support, troubleshooting advice, and frequently asked questions to help you navigate the complexities of this synthesis and ultimately improve your reaction yields and product purity.

Introduction: Navigating the Synthesis of Butyl tert-butylphosphonate

Butyl tert-butylphosphonate is a valuable organophosphorus compound with applications in various fields, including as an intermediate in the synthesis of pharmaceuticals and as a ligand in catalysis. Its synthesis, while conceptually straightforward, presents several challenges that can impact yield and purity. The sterically demanding tert-butyl group attached directly to the phosphorus atom significantly influences the reactivity of the precursors and the stability of the final product.

This technical guide focuses on the most common and industrially relevant synthetic route: the esterification of tert-butylphosphonic dichloride with butanol. We will explore the nuances of this reaction, from optimal conditions to common pitfalls, providing you with the knowledge to troubleshoot and refine your synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing Butyl tert-butylphosphonate?

The most prevalent method is the reaction of tert-butylphosphonic dichloride with two equivalents of butanol, typically in the presence of a base to neutralize the hydrochloric acid byproduct. This method is favored for its use of readily available starting materials.

Q2: Why is my yield of Butyl tert-butylphosphonate consistently low?

Low yields can stem from several factors:

• Incomplete reaction: The steric hindrance of the tert-butyl group can slow down the reaction. Insufficient reaction time or temperature can lead to incomplete conversion.

• Side reactions: The formation of the monoester (butyl tert-butylphosphonic chloride) or hydrolysis of the starting material and product can significantly reduce the yield of the desired diester.

• Purification losses: Butyl tert-butylphosphonate can be challenging to purify due to its physical properties and the presence of closely related byproducts.

Q3: What are the primary side products I should be aware of?

The main side products include:

• Butyl tert-butylphosphonic acid: Formed from the hydrolysis of the monoester or diester.

• tert-Butylphosphonic acid: Resulting from the hydrolysis of the starting tert-butylphosphonic dichloride.

• Dibutyl ether: Can be formed from the dehydration of butanol under acidic conditions.

• Unreacted starting materials: tert-butylphosphonic dichloride and butanol.

Q4: How can I monitor the progress of the reaction?

The most effective technique for monitoring this reaction is ³¹P NMR spectroscopy.[1][2] The phosphorus chemical shifts of the starting material, intermediate, product, and phosphorus-containing byproducts are distinct, allowing for straightforward tracking of the reaction's progress.[1][2]

Q5: What are the key safety precautions for handling tert-butylphosphonic dichloride?

tert-Butylphosphonic dichloride is a corrosive solid that reacts with water to release hydrochloric acid. It is crucial to handle this reagent in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Ensure all glassware is dry and the reaction is performed under an inert atmosphere to prevent hydrolysis.

In-Depth Troubleshooting Guide

Problem 1: Low or No Product Formation

Potential Cause	Diagnostic Check	Solution
Poor quality of tert-butylphosphonic dichloride	Analyze the starting material by ³¹P NMR. The presence of significant peaks corresponding to tert-butylphosphonic acid indicates hydrolysis.	Use freshly opened or properly stored tert-butylphosphonic dichloride. If necessary, purify the starting material before use.
Wet reagents or solvent	Check the water content of butanol and the solvent using Karl Fischer titration.	Use anhydrous solvents and freshly distilled butanol. Dry all glassware thoroughly before use.
Insufficient reaction temperature	Monitor the reaction temperature closely.	Gradually increase the reaction temperature, but be cautious of promoting side reactions. The optimal temperature will depend on the solvent and base used.
Inefficient base	Ensure the base is added in at least stoichiometric amounts (2 equivalents) and is suitable for the reaction conditions.	Use a non-nucleophilic base like triethylamine or pyridine. Ensure the base is dry and added at a rate that maintains temperature control.

Problem 2: Formation of Significant Amounts of Monoester

Potential Cause	Diagnostic Check	Solution
Insufficient butanol	Review the stoichiometry of your reaction.	Use a slight excess of butanol (e.g., 2.1-2.2 equivalents) to drive the reaction to completion.
Low reaction temperature or short reaction time	Monitor the reaction by ³¹P NMR over time. The presence of a persistent peak for the monoester indicates incomplete reaction.	Increase the reaction temperature or prolong the reaction time.
Steric hindrance	The bulky tert-butyl group can make the second esterification step slower than the first.	This is an inherent challenge. Optimizing temperature and reaction time is key. The use of a less sterically hindered butanol isomer (n-butanol vs. isobutanol) can also influence the reaction rate.

Problem 3: Product Decomposition During Workup or Purification

Potential Cause	Diagnostic Check	Solution
Acidic conditions during workup	Check the pH of the aqueous layer during extraction.	Neutralize the reaction mixture with a mild base (e.g., sodium bicarbonate solution) before extraction. Avoid strong acids during the workup.
High temperatures during distillation	Observe for any darkening of the product or pressure fluctuations during vacuum distillation.	Use high vacuum to lower the boiling point of the product. Keep the distillation temperature as low as possible.
Presence of water	Ensure the organic phase is thoroughly dried before distillation.	Use a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) and ensure sufficient contact time.

Detailed Experimental Protocol

This protocol provides a general framework for the synthesis of Butyl tert-butylphosphonate. Optimization may be required based on your specific laboratory conditions and desired scale.

Materials:

• tert-Butylphosphonic dichloride (1 equivalent)

• Anhydrous n-butanol (2.2 equivalents)

• Anhydrous triethylamine (2.2 equivalents)

• Anhydrous dichloromethane (or another suitable inert solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve tert-butylphosphonic dichloride in anhydrous dichloromethane.

• Addition of Reagents: Cool the solution to 0 °C in an ice bath. In the dropping funnel, prepare a solution of anhydrous n-butanol and anhydrous triethylamine in anhydrous dichloromethane. Add this solution dropwise to the stirred solution of tert-butylphosphonic dichloride over a period of 1-2 hours, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by ³¹P NMR.

• Workup: Cool the reaction mixture to 0 °C and quench by the slow addition of saturated sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with deionized water and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation to obtain Butyl tert-butylphosphonate as a colorless liquid.

Visualizations

Reaction Mechanism

Caption: Reaction pathway for the synthesis of Butyl tert-butylphosphonate.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

Data Summary

³¹P NMR Chemical Shift Reference Table

Compound	Typical ³¹P NMR Chemical Shift (ppm)	Notes
tert-Butylphosphonic dichloride	+45 to +55	Sharp singlet.
Butyl tert-butylphosphonic chloride	+35 to +45	Can appear as a doublet of doublets if coupled to protons on the butyl group.
Butyl tert-butylphosphonate	+25 to +35	Target product. Appearance depends on proton coupling.
tert-Butylphosphonic acid	+30 to +40	Broad peak, chemical shift is pH-dependent.
Tri-n-butyl phosphate	0 to +5	Potential impurity from oxidation of any phosphite precursors.

Note: Chemical shifts are approximate and can vary based on solvent and concentration. All shifts are relative to 85% H₃PO₄.

References

• A SN1 Reaction: Synthesis of tert-Butyl Chloride. The Royal Society of Chemistry. [Link]

• tert-Butyl Esters. Organic Chemistry Portal. [Link]

• 31P NMR chemical shift of phosphine oxides measures the total strength of multiple anticooperative H-bonds formed between the P [[double bond, length as m-dash]] O group and proton donors. RSC Publishing. [Link]

• SN1 Reaction Experiment, Synthesis of tert-Butyl Chloride, Part 1: Prelab Lecture. YouTube. [Link]

• 31 Phosphorus NMR. University of Ottawa. [Link]

• Synthesis of alkyl phosphates and investigation of their surface-active properties in an alkaline surfactant polymer system for enhanced oil recovery. Elpub. [Link]

• Process for the production of phosphonic acid ester fluorides and amide...
• Method of preparing organic phosphonates by transesterification.

• Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. MIT Open Access Articles. [Link]

• Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Oxford Instruments. [Link]

• Metabolic engineering for butanol yield enhancement in Clostridium acetobutylicum. University of Nebraska - Lincoln. [Link]

• Dibutyl butylphosphonate. PubChem. [Link]

• Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. ResearchGate. [Link]

• Phosphonate synthesis by substitution or phosphonylation. Organic Chemistry Portal. [Link]

• The synthesis of deuteriated tri-tert-butyl phosphine. ResearchGate. [Link]

• 31P NMR chemical shift ranges (on the ppm scale) and chemical structures of common P functional groups observed in natural samples. ResearchGate. [Link]

• Synthesis of Alkyl-Phosphonates from Alcohols. Thieme. [Link]

• The synthesis of deuteriated tri-tert-butyl phosphine. PMC. [Link]

Sources

• 1. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 2. nmr.oxinst.com [nmr.oxinst.com]

Technical Support Center: Butyl tert-butylphosphonate (BtBP) Catalytic Systems

Status: Operational Subject: Troubleshooting Side Reactions & Stability Profiles Audience: Process Chemists, Medicinal Chemists, CMC Leads

System Overview: The "Fragile Utility" of BtBP

Butyl tert-butylphosphonate (BtBP) represents a class of mixed phosphonate esters often utilized for their unique steric properties or as precursors in the synthesis of antiviral prodrugs and HWE (Horner-Wadsworth-Emmons) reagents.

While the tert-butyl group provides essential steric bulk and orthogonality (acid-labile deprotection), it introduces a specific vulnerability: thermal and solvolytic instability . In catalytic manifolds—whether BtBP acts as a ligand for transition metals or a substrate in organocatalysis—the primary "side reactions" are almost invariably downstream effects of ligand/substrate decomposition .

This guide addresses the three critical failure modes: Isobutylene Elimination , Transesterification , and Acid-Autocatalysis .

Critical Failure Modes (Troubleshooting Modules)

Module A: Thermal Dealkylation (The "Disappearing Reagent")

Symptom:

• Loss of catalytic turnover number (TON) at elevated temperatures (>60°C).

• Evolution of gas bubbles (isobutylene) in non-decarboxylative conditions.

• Appearance of a broad 31P NMR peak upfield from the starting material (indicative of P-OH species).

The Mechanism: Unlike methyl or ethyl phosphonates, the tert-butyl ester is susceptible to thermal dealkylation via a retro-Ene mechanism or acid-catalyzed E1 elimination. This releases isobutylene gas and generates a mono-butyl phosphonate (acidic) .

• Consequence: If BtBP is a ligand, the resulting acidic P-OH species can protonate reactive intermediates or poison the metal center by forming stable, inactive salt complexes.

Diagnostic & Solution:

Parameter	Specification / Action
T_max (Safe)	< 50°C (Prolonged heating above 60°C accelerates elimination).
pH Sensitivity	Extremely sensitive to trace acid. The reaction is autocatalytic (product acid catalyzes further decomposition).
Corrective Action	Add a Base Buffer: Include 1-2 equiv of mild base (e.g., N-methylmorpholine or K2CO3) to scavenge trace acid and prevent the autocatalytic loop.

Module B: Unwanted Transesterification (Solvolysis)

Symptom:

• In HWE reactions: Formation of "methyl" or "ethyl" ester byproducts instead of the desired phosphonate linkage.

• In Metal Catalysis: Ligand exchange leading to altered steric environments and loss of enantioselectivity (if chiral).

The Mechanism: Phosphonate esters are electrophilic at the phosphorus center. In nucleophilic solvents (MeOH, EtOH), the bulky tert-butyl group—or the n-butyl group—can be exchanged. This is often catalyzed by the very metal salts (e.g., Mg(II), Li(I)) used in HWE activations.

Diagnostic & Solution:

Solvent Class	Compatibility Status	Notes
Alcohols (MeOH, EtOH)	FORBIDDEN	Rapid transesterification occurs, especially with Lewis acids present.
Ethers (THF, MTBE)	RECOMMENDED	Inert. THF is the gold standard for BtBP stability.
Chlorinated (DCM)	CAUTION	Trace HCl in old DCM can trigger acid-catalyzed dealkylation (See Module A).

Visualizing the Decomposition Cascade

The following diagram illustrates the interconnected pathways of BtBP degradation. Note how Acidolysis creates a feedback loop (red arrows).

Caption: Figure 1. Decomposition pathways of Butyl tert-butylphosphonate. The red dashed line represents the dangerous autocatalytic acid loop.

Standard Operating Procedures (SOPs)

Protocol 1: Stability Monitoring via 31P NMR

Why: 31P NMR is the only reliable method to distinguish the diester (BtBP) from the mono-acid decomposition product without workup artifacts.

• Sample Prep: Dissolve 20 mg of reaction mixture in anhydrous CDCl3 or C6D6. Avoid MeOD (methanol-d4) to prevent transesterification in the tube.

• Acquisition: Run a proton-decoupled 31P experiment (typically ~162 MHz).

• Analysis:

  • BtBP (Diester): Expected shift ~ -5 to +5 ppm (depending on exact structure/substitution).

  • Mono-Acid (Decomposition): Shift typically moves downfield (deshielded) by 5-10 ppm relative to the diester, or broadens significantly due to H-bonding/exchange.

  • H-Phosphonate (if hydrolysis occurs): Look for a large doublet (J_PH ~ 600-700 Hz).

Protocol 2: Quenching & Workup

Why: Standard acidic workups (1N HCl) will destroy residual BtBP, confusing yield calculations.

• Cooling: Cool reaction to 0°C.

• Buffer: Quench with saturated NH4Cl (mildly acidic/neutral) or Phosphate Buffer (pH 7) . Do not use strong mineral acids.

• Extraction: Extract immediately into EtOAc or MTBE.

• Drying: Use Na2SO4 (neutral). Avoid MgSO4 if the product is sensitive to Lewis acidity.

Frequently Asked Questions (FAQs)

Q: Can I distill Butyl tert-butylphosphonate to purify it? A: Risky. Because of the retro-ene elimination pathway, distillation requires high vacuum (< 0.1 mmHg) to keep the pot temperature below 50-60°C. If you heat it to 100°C at standard pressure, you will likely distill over pure mono-butyl phosphonic acid and isobutylene gas. Flash chromatography on silica (neutralized with 1% Et3N) is preferred.

Q: I see a new peak in the NMR after leaving the reaction in MeOH overnight. What is it? A: This is almost certainly the Dimethyl or Butyl-Methyl phosphonate formed via transesterification. The tert-butyl group is bulky but the P-O bond is susceptible to nucleophilic attack by small alcohols (methanolysis), especially if any Lewis acid catalyst (Mg, Li, Ti) is present.

Q: Why did my HWE reaction stop at 50% conversion? A: Check the pH. If the tert-butyl group cleaved, the resulting phosphonic acid (Mono-butyl phosphonate) will protonate your HWE base (e.g., LiHMDS, NaH, or KOtBu), effectively quenching the reaction. Always use a slight excess of base if you suspect substrate instability.

References

• Silverberg, L. J., et al. (1996). "Autocatalytic decomposition of tert-butyl esters." Tetrahedron Letters, 37(4), 471-474. Link

  • Establishes the autocatalytic acid-cleavage mechanism for tert-butyl esters.

• McKenna, C. E., et al. (1977). "Selective dealkylation of phosphonate esters." Journal of the Chemical Society, Chemical Communications, 739. Link

  • Foundational work on the silylation/hydrolysis (McKenna Reaction)

• Nuzillard, J. M. (2025). "31P Chemical Shifts in NMR Spectra of Nucleotide Derivatives." TriLink BioTechnologies Technical Resources. Link

  • Authoritative source for interpreting 31P NMR shifts of mixed phosphonate/phosph

• Green, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] Link

  • The definitive guide on the stability profiles of tert-butyl esters vs. other alkyl groups.

Sources

• 1. tert-Butyl Esters [organic-chemistry.org]

Technical Support Center: Optimizing Phosphonate Synthesis

Welcome to the Technical Support Center for Phosphonate Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of forming carbon-phosphorus bonds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot and optimize your experiments effectively. This resource is structured as a series of frequently asked questions and detailed troubleshooting guides to directly address the challenges you may encounter at the bench.

Frequently Asked Questions (FAQs)

Q1: What is the Michaelis-Arbuzov reaction, and what are its primary limitations?

The Michaelis-Arbuzov reaction is a cornerstone of C-P bond formation, involving the reaction of a trialkyl phosphite with an alkyl halide to yield a dialkyl phosphonate.[1] The reaction proceeds via an SN2 attack of the nucleophilic phosphorus atom on the alkyl halide, forming a quasi-phosphonium salt intermediate, which then dealkylates to the stable phosphonate product.[1]

While robust, its primary limitations are:

• Substrate Scope: The reaction works best with primary and secondary alkyl halides. Tertiary alkyl halides are generally unreactive.[2] The reactivity order of the halide is critical: R-I > R-Br > R-Cl.[2]

• Side Reactions: A significant challenge arises from the alkyl halide byproduct generated during the dealkylation step. This new halide can compete with the starting alkyl halide for the phosphite, leading to a mixture of products.[2]

• Thermal Requirements: The reaction often requires elevated temperatures, which can be incompatible with sensitive functional groups.

To mitigate the issue of competing alkyl halide byproducts, using phosphites like trimethyl or triethyl phosphite is a common strategy. These generate low-boiling byproducts (e.g., methyl halide or ethyl halide) that can be removed from the reaction mixture by distillation as they form.[2]

Q2: I'm planning a Horner-Wadsworth-Emmons (HWE) reaction. What are the most critical parameters to control for optimal yield and stereoselectivity?

The Horner-Wadsworth-Emmons (HWE) reaction, a modification of the Wittig reaction, uses a phosphonate-stabilized carbanion to convert aldehydes or ketones into alkenes. Its primary advantage is that the byproduct, a water-soluble phosphate salt, is easily removed during workup, unlike the often-problematic triphenylphosphine oxide from the Wittig reaction.

The critical parameters to control are:

• Base Selection: The choice of base determines the concentration and reactivity of the phosphonate carbanion. Strong, non-nucleophilic bases like NaH, LiHMDS, or KHMDS are commonly used. The counterion of the base (Li+, Na+, K+) can significantly influence the stereochemical outcome (E/Z selectivity) of the alkene product.

• Solvent: Anhydrous aprotic solvents like THF, DME, or DMF are essential to prevent quenching of the highly basic carbanion. The solvent can also affect the aggregation state of the carbanion and influence stereoselectivity.

• Temperature: The initial deprotonation of the phosphonate is often performed at low temperatures (e.g., -78 °C or 0 °C) to control the reaction rate and prevent side reactions. The subsequent addition of the carbonyl compound may be carried out at the same temperature or allowed to warm slowly to room temperature.

• Structure of the Phosphonate: The substituents on the phosphonate reagent itself can sterically and electronically influence the E/Z ratio of the resulting alkene.

Q3: When should I choose a Kabachnik-Fields or Pudovik reaction over other methods?

The Kabachnik-Fields and Pudovik reactions are premier methods for the synthesis of α-aminophosphonates, which are important structural motifs in medicinal chemistry and as chelating agents.[3]

You should consider these reactions when your target molecule contains an α-amino C-P bond.

• Kabachnik-Fields Reaction: This is a one-pot, three-component condensation of an amine, a carbonyl compound (aldehyde or ketone), and a dialkyl phosphite (or H-phosphonate).[3][4] It is highly convergent and atom-economical. Recent advancements often employ microwave irradiation or catalysts like nano ZnO to achieve high yields in short reaction times.[5]

• Pudovik Reaction: This reaction involves the addition of a dialkyl phosphite to a pre-formed imine.[3] It is often used when the imine is stable and readily available or when the one-pot conditions of the Kabachnik-Fields reaction are not suitable for the substrates.

The choice between them often depends on substrate stability and the desired experimental workflow. The Kabachnik-Fields is often preferred for its operational simplicity.

Q4: Purification of my final phosphonic acid is proving very difficult. What are the best practices?

This is a very common and significant challenge. Phosphonic acids are highly polar, often non-volatile solids with poor solubility in many organic solvents, making standard purification techniques like silica gel chromatography difficult.[3][6]

The most effective strategy is to purify the phosphonate ester precursor before the final hydrolysis step.[6]

• Step 1: Purify the Phosphonate Ester: Dialkyl or dibenzyl phosphonates are significantly less polar than their corresponding acids and are generally amenable to purification by standard silica gel column chromatography.[6]

• Step 2: Hydrolyze the Purified Ester: Once the ester is pure, it can be converted to the final phosphonic acid. This final step should be clean, often requiring only the removal of volatile reagents and byproducts. Common hydrolysis methods include treatment with strong acid (e.g., concentrated HCl) or, more mildly, using trimethylsilyl bromide (TMSBr) or iodide (TMSI) followed by a methanol quench.[7][8]

This two-step approach avoids the challenging purification of the highly polar final product.[6]

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments, providing causal explanations and actionable solutions.

Problem 1: Low or No Product Yield in Michaelis-Arbuzov Reaction

Low yield is a frequent issue in the Michaelis-Arbuzov reaction. The flowchart below outlines a systematic approach to diagnosing the problem.

Troubleshooting Workflow: Low Yield

Sources

• 1. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Phosphonate - Wikipedia [en.wikipedia.org]
• 4. Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Green phosphonate chemistry – Does it exist? - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02940B [pubs.rsc.org]
• 6. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Hydrolysis of Phosphinates and Phosphonates: A Review [mdpi.com]

Butyl tert-butylphosphonate stability and degradation issues

Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive guide to understanding and managing the stability of Butyl tert-butylphosphonate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to address the common challenges encountered during its experimental use.

Introduction to Butyl tert-butylphosphonate Stability

Butyl tert-butylphosphonate, like many organophosphorus esters, possesses inherent stability under controlled conditions but is susceptible to degradation when exposed to certain environmental factors.[1] A nuanced understanding of its degradation pathways is critical for ensuring experimental reproducibility, accuracy, and the integrity of research outcomes. The primary concerns revolve around hydrolysis, thermal decomposition, and oxidation. This guide will dissect these issues and provide actionable solutions.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common inquiries regarding the stability of Butyl tert-butylphosphonate.

Q1: What are the optimal storage conditions for Butyl tert-butylphosphonate?

A: To ensure maximum stability and prevent degradation, Butyl tert-butylphosphonate should be stored in a refrigerator in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[1][2] It is crucial to protect the compound from moisture, air, heat, and light.[1][3]

Q2: What are the primary degradation products I should anticipate?

A: The main degradation pathways are hydrolysis and thermal decomposition.

• Hydrolysis will yield tert-butylphosphonic acid and either butanol or isobutylene (from the tert-butyl group). The hydrolysis of phosphonate esters is a well-documented process that can be catalyzed by both acids and bases.[4][5][6]

• Thermal decomposition at high temperatures can lead to the elimination of a phosphorus acid and may also produce volatile species, including carbon monoxide, carbon dioxide, and various phosphorus oxides.[1][7][8][9]

Q3: Is Butyl tert-butylphosphonate sensitive to the pH of my solution?

A: Yes, absolutely. The hydrolysis of the phosphonate ester bond is susceptible to both acid and base catalysis.[5][6] Therefore, working at extreme pH values (either low or high) will significantly accelerate the degradation of the compound. For experiments requiring long-term stability in solution, maintaining a neutral pH is recommended.

Q4: Can I use Gas Chromatography (GC) to analyze my samples containing Butyl tert-butylphosphonate?

A: While GC can be used for the analysis of organophosphorus compounds, it should be approached with caution for Butyl tert-butylphosphonate due to potential thermal instability.[10] High temperatures in the GC inlet port can cause on-column degradation, leading to inaccurate quantification and the appearance of artifact peaks. High-Performance Liquid Chromatography (HPLC) is often a superior method as it is performed at ambient temperature, thus avoiding thermal degradation.[10]

Q5: What are the key signs of degradation in my sample?

A: The most common indicators of degradation include:

• A decrease in the concentration of the parent Butyl tert-butylphosphonate peak over time.

• The appearance of new, unidentified peaks in your analytical chromatogram (e.g., HPLC or GC).

• A noticeable change in the physical properties of the sample, such as color or clarity.

• A shift in the pH of the solution, which can occur as acidic degradation products like tert-butylphosphonic acid are formed.

Troubleshooting Guide: Addressing Common Experimental Issues

When experiments yield unexpected results, systematic troubleshooting is key. This guide addresses specific problems you may encounter.

Problem Encountered	Potential Root Cause	Recommended Action & Scientific Rationale
Unexpected Peaks in Chromatogram	Sample Degradation: The new peaks are likely degradation products from hydrolysis or thermal stress.	Action: Perform a forced degradation study (see protocol below) to tentatively identify the degradant peaks by comparing their retention times. Rationale: Confirming the identity of these peaks via LC-MS is the definitive step. To avoid thermal degradation during analysis, switch from GC to an HPLC-based method, which operates at lower temperatures.[10]
Poor Analyte Recovery or Signal Loss Over Time	Compound Instability: The analyte is likely degrading in your sample matrix or during storage due to exposure to moisture, air, or elevated temperatures.[1]	Action: Immediately re-evaluate your sample handling and storage procedures. Ensure samples are stored in tightly capped vials, protected from light, and kept refrigerated or frozen.[2] Prepare samples fresh whenever possible and minimize the time between preparation and analysis. Rationale: Phosphonate esters are susceptible to hydrolysis; minimizing contact with water, especially at non-neutral pH, is critical.[4][6]
Inconsistent Results Between Replicates or Batches	Variable Experimental Conditions: Minor, un-controlled variations in pH, temperature, or water content in solvents can lead to different rates of degradation.	Action: Standardize all experimental parameters. Use anhydrous solvents where appropriate, buffer your solutions to a stable neutral pH, and control the temperature of your reactions and sample storage meticulously. Rationale: The kinetics of degradation reactions are highly sensitive to these parameters. Strict control is essential for achieving reproducible results.
Baseline Drift or "Ghost Peaks" in HPLC Analysis	Leaching of Degradation Products: If the compound has degraded within the HPLC system (e.g., in tubing or pre-columns), it can slowly leach out during subsequent runs.	Action: Implement a rigorous system flushing protocol between analyses. Use a strong solvent (compatible with your column) to wash the injector, lines, and column. Rationale: Phosphonic acids, a primary degradation product, can be polar and may adhere to surfaces within the HPLC system, causing carryover issues if not properly cleaned.

Logical Flow for Troubleshooting

The following diagram illustrates a decision-making workflow for troubleshooting common issues related to Butyl tert-butylphosphonate stability.

Caption: Troubleshooting workflow for stability issues.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and establishing a "stability-indicating" analytical method.

Objective: To investigate the stability of Butyl tert-butylphosphonate under various stress conditions (hydrolytic, oxidative, thermal) and identify its major degradation products.

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh and dissolve Butyl tert-butylphosphonate in a suitable solvent (e.g., Acetonitrile or Methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M Hydrochloric Acid.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M Sodium Hydroxide.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% Hydrogen Peroxide.

  • Thermal Degradation: Place a sealed vial of the stock solution in an oven set to 80°C.

  • Control Sample: Mix 1 mL of the stock solution with 1 mL of the solvent (e.g., Acetonitrile/Water 50:50) and store at 4°C.

• Incubation and Sampling:

  • Incubate all samples (except the control) at room temperature (for hydrolysis/oxidation) or 80°C (for thermal).

  • Draw aliquots at specified time points (e.g., 0, 2, 6, 12, and 24 hours).

• Sample Preparation for Analysis:

  • Prior to injection, neutralize the acid and base hydrolysis samples by adding an equimolar amount of base or acid, respectively.

  • Dilute all samples to an appropriate concentration for analysis.

• Analytical Method (HPLC-UV/MS):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at an appropriate wavelength and a Mass Spectrometer to identify parent and degradant masses.

  • Rationale: This method is considered "stability-indicating" because it can separate the parent drug from its degradation products.

• Data Analysis:

  • Calculate the percentage of degradation by comparing the peak area of the parent compound in stressed samples to the control.

  • Use the mass spectrometry data to propose structures for the observed degradation products.

Visualizing Degradation Pathways

The primary degradation pathways for Butyl tert-butylphosphonate are summarized in the diagram below.

Caption: Major degradation pathways of Butyl tert-butylphosphonate.

References

• Thermal Degradation of Organophosphorus Flame Retardants. MDPI.
• Air-Stable Tri-tert-butylphosphine Equivalent. Tokyo Chemical Industry Co., Ltd.
• tert-Butyl Esters. Organic Chemistry Portal.
• Degradation of tert-butyl alcohol in water at pH 3.0.
• Application Notes and Protocols for the Analysis of Tert-butyl Phosphate using High-Performance Liquid Chrom
• Degradation pathway of the phosphonate ciliatine: crystal structure of 2-aminoethylphosphon
• Thermal Degradation of Organophosphorus Flame Retardants.
• SAFETY DATA SHEET - Di-tert-butyl Phosphon
• Safety Assessment of Calcium Tert-Butylphosphonate Used as an Additive for Use in the Manufacture of Plastic Food Contact Materials and Articles. FSA Research and Evidence.
• Safety Assessment of Calcium Tert-Butylphosphon
• The Hydrolysis of Phosphinates and Phosphonates: A Review.
• The Hydrolysis of Phosphinates and Phosphonates: A Review.
• SAFETY DATA SHEET - Di-tert-butyl phosphite. Fisher Scientific.
• Thermal Degradation of Organophosphorus Flame Retardants. PubMed.
• Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. MIT Open Access Articles.
• Direct determination of tri-n-butyl phosphate by HPLC and GC methods.
• Phosphate and phosphite synthesis by esterification, hydrolysis and oxid
• t-Butylphosphon
• Degradation of organophosphorus compounds by X-ray irradi
• Phosphon
• Methods for the synthesis of phosphonate esters.
• Gas chromatography/mass spectrometry method for determination and confirmation of BHA, BHT and TBHQ in vegetarian ready to e
• Complete degradation of di-n-butyl phthalate by Glutamicibacter sp. strain 0426 with a novel pathway.
• Thermal degradation of organophosphorus compounds. Sheffield Hallam University.
• Safety Data Sheet: Tert-butyl acet
• tri-tert-Butylphosphine SOP. University of Georgia Office of Research.
• Trace level determination of t-butyl alcohol and t-butyl chloride by GC in dolasetron mesyl

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• 2. fishersci.com [fishersci.com]
• 3. images.nicindustries.com [images.nicindustries.com]
• 4. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. www2.ung.si [www2.ung.si]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Degradation of Organophosphorus Flame Retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Reactivity of Hindered Phosphine Ligands

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for a common challenge in catalysis: the low reactivity of hindered phosphine ligands. By understanding the underlying principles and employing the strategies outlined below, you can optimize your reactions and achieve your desired outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with a bulky phosphine ligand so slow or not working at all?

A1: The low reactivity of hindered phosphine ligands often stems from a combination of steric and electronic effects. Sterically demanding ligands can block substrate access to the metal center, slowing down key catalytic steps like oxidative addition and reductive elimination.[1][2][3] Electronically, the ligand's properties influence the electron density at the metal, which in turn affects its reactivity.[4][5]

Q2: What are the first things I should check if I suspect a ligand-related issue?

A2: Start by verifying the integrity of your ligand and catalyst. Phosphine ligands can be sensitive to air and moisture, leading to oxidation and loss of activity.[6] Ensure your reaction is set up under strictly anaerobic and anhydrous conditions. Also, confirm the correct ligand-to-metal ratio, as this can significantly impact catalyst performance.

Q3: Can the choice of solvent impact the reactivity of my hindered phosphine ligand?

A3: Absolutely. The solvent can influence the solubility of your catalyst, substrates, and reagents. More importantly, it can affect the stability of key intermediates in the catalytic cycle. For instance, in polar solvents, the dissociation of anionic ligands from the metal center is more favorable, which can sometimes lead to the formation of stable, less reactive catalyst resting states.[7]

Q4: When should I consider switching to a different phosphine ligand?

A4: If you've optimized other reaction parameters (temperature, concentration, solvent, base) and still observe low reactivity, it may be time to consider a different ligand. A systematic approach to ligand selection, considering both steric bulk (cone angle) and electronic properties, is often necessary to find the optimal ligand for a specific transformation.[8]

In-Depth Troubleshooting Guides

Issue 1: Poor Catalyst Activation and Formation of the Active Species

Symptoms:

• No product formation is observed, even after an extended reaction time.

• Analysis of the reaction mixture shows only starting materials.

• Color changes associated with the formation of the active catalyst do not occur.

Causality: Hindered phosphine ligands can sometimes inhibit the initial activation of the metal precursor to form the active catalytic species. The steric bulk may prevent the necessary ligand association or dissociation steps required to generate the catalytically active, coordinatively unsaturated complex.[9]

Troubleshooting Protocol:

• Pre-formation of the Active Catalyst: Instead of generating the catalyst in situ, consider pre-forming the active complex. This involves reacting the metal precursor and the phosphine ligand under controlled conditions before adding the substrates.

• Choice of Metal Precursor: The choice of metal precursor can influence the ease of catalyst activation. Precursors that are more readily reduced to the active catalytic species (e.g., Pd(dba)₂ vs. Pd(OAc)₂) might be beneficial.

• Use of Additives: Certain additives can facilitate the formation of the active catalyst. For instance, the use of a reducing agent can help generate the active Pd(0) species from a Pd(II) precursor.

Issue 2: Slow Oxidative Addition

Symptoms:

• The reaction proceeds very slowly, with a gradual and incomplete conversion of the starting material.

• The reaction rate is highly dependent on the nature of the aryl halide (e.g., I > Br > Cl).

Causality: Oxidative addition is often the rate-limiting step in many cross-coupling reactions. The steric hindrance of a bulky phosphine ligand can physically block the approach of the substrate to the metal center, thereby increasing the activation energy for this step.

Troubleshooting Workflow:

Caption: Decision workflow for addressing slow oxidative addition.

Experimental Protocols:

• Temperature Screening: Incrementally increase the reaction temperature in 10-20 °C intervals. Monitor the reaction progress by TLC or GC/LC-MS to find the optimal temperature that balances reaction rate and potential side reactions.

• Ligand Screening: Select a range of phosphine ligands with varying cone angles and electronic properties for a comparative study. This will help identify a ligand with the right balance of steric bulk to promote reductive elimination without overly inhibiting oxidative addition.

Issue 3: Inefficient Reductive Elimination

Symptoms:

• The reaction stalls at an intermediate stage, with the accumulation of a metal-substrate complex.

• The desired product is formed, but in low yield, with significant amounts of byproducts from side reactions.

Causality: Reductive elimination is the final step in many catalytic cycles, where the product is formed and the catalyst is regenerated. Bulky phosphine ligands are often employed to promote this step by creating a sterically crowded coordination sphere around the metal center.[3] However, if the ligand is too bulky, it can also destabilize the pre-reductive elimination complex, leading to alternative, unproductive reaction pathways.

Data-Driven Ligand Selection:

The choice of phosphine ligand is a delicate balance between promoting reductive elimination and not hindering other steps in the catalytic cycle. The Tolman cone angle (θ) is a useful parameter for quantifying the steric bulk of a phosphine ligand.[10][11][12]

Phosphine Ligand	Tolman Cone Angle (θ)[8]	Typical Application
PPh₃	145°	General purpose, less demanding reactions
P(Cy)₃	170°	Promotes reductive elimination in challenging couplings
P(t-Bu)₃	182°	Highly hindered, for very difficult reductive eliminations
SPhos	195°	Buchwald-Hartwig amination of challenging substrates[13]
XPhos	212°	Very bulky, used for highly unreactive substrates

Protocol for Ligand Optimization:

• Baseline Experiment: Run the reaction with a standard, less hindered ligand (e.g., PPh₃) to establish a baseline reactivity.

• Systematic Screening: Test a series of ligands with increasing cone angles (as shown in the table above) while keeping all other reaction parameters constant.

• Analysis: Analyze the yield of the desired product and any byproducts for each ligand. This will provide a clear picture of how steric bulk influences the reaction outcome.

Advanced Concepts: The Role of Ligand Electronics

While steric effects are often the primary focus when troubleshooting hindered phosphine ligands, their electronic properties are equally crucial. The electron-donating ability of a phosphine ligand influences the electron density at the metal center.

• Electron-rich ligands (e.g., alkylphosphines like P(t-Bu)₃) increase the electron density on the metal, which generally accelerates the rate of oxidative addition.

• Electron-poor ligands (e.g., phosphites like P(OPh)₃) decrease the electron density on the metal, which can favor reductive elimination.

A Tolman electronic parameter (ν(CO)) can be used to quantify the electron-donating ability of a phosphine ligand.[9] A lower ν(CO) value indicates a more electron-donating ligand.

Troubleshooting through Electronic Tuning:

If you suspect that the electronic properties of your ligand are suboptimal, consider the following:

• If oxidative addition is slow, switch to a more electron-donating ligand.

• If reductive elimination is the problem, a less electron-donating ligand might be beneficial.

It is important to remember that steric and electronic effects are often intertwined, and a systematic, multi-parameter optimization is the key to success.[8]

References

• Electronic and Steric Effects of Phosphine Ligand on the Polymerization of 1,3-Butadiene Using Co-Based Catalyst. Macromolecules. [Link]

• Electronic and Steric Effects of Phosphine Ligand on the Polymerization of 1,3-Butadiene Using Co-Based Catalyst. datapdf.com. [Link]

• Structure, bonding and reactions of complexes of tertiary phosphines. YouTube. [Link]

• The chemistry of phosphines in constrained, well-defined microenvironments. RSC Publishing. [Link]

• Phosphines. Chemistry LibreTexts. [Link]

• How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia. Chemical Science. [Link]

• The chemistry of phosphines in constrained, well-defined microenvironments. Chemical Society Reviews. [Link]

• Indomuscone-Based Sterically Encumbered Phosphines as Ligands for Palladium-Catalyzed Reactions. The Journal of Organic Chemistry. [Link]

• Non-spectator behavior of a neutral phosphine ligand driven by a redox-active boron cluster. Dalton Transactions. [Link]

• Ligand design for cross-couplings: phosphines. YouTube. [Link]

• Synthesis and Coordination Chemistry of Multidentate Phosphine Ligands. Cardiff University. [Link]

• Late-Stage Diversification of Phosphines by C–H Activation: A Robust Strategy for Ligand Design and Preparation. Accounts of Chemical Research. [Link]

• Ligand cone angle. Wikipedia. [Link]

• Measuring the electronic and steric effect of some phosphine ligands. The University of Manchester. [Link]

• Tuning Metal-Metal Interactions for Cooperative Small Molecule Activation. PubMed Central. [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

• 24.2D: Phosphine and Related Ligands. Chemistry LibreTexts. [Link]

• Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

• Computational assessment on the Tolman cone angles for P-ligands. RSC Publishing. [Link]

• Phosphines. University of Rochester. [Link]

• Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. The Doyle Group. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• Phosphine Ligands. University of Bath. [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

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• 2. datapdf.com [datapdf.com]
• 3. How bulky ligands control the chemoselectivity of Pd-catalyzed N -arylation of ammonia - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03095F [pubs.rsc.org]
• 4. youtube.com [youtube.com]
• 5. research.manchester.ac.uk [research.manchester.ac.uk]
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• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Ligand cone angle - Wikipedia [en.wikipedia.org]
• 11. people.uleth.ca [people.uleth.ca]
• 12. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Butyl tert-butylphosphonate

Disclaimer: Protocols and troubleshooting advice provided herein are based on established principles for the purification of phosphonate esters. Due to a lack of specific literature for Butyl tert-butylphosphonate, these guidelines should be considered as a starting point and may require optimization for your specific sample and impurity profile.

Introduction: The Importance of Purity in Drug Discovery and Development

In the realm of pharmaceutical research and development, the purity of a compound is paramount. For a molecule like Butyl tert-butylphosphonate, which may serve as a critical intermediate or a final active pharmaceutical ingredient (API), even trace impurities can have significant impacts on biological activity, toxicity, and overall drug safety and efficacy. This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals to navigate the challenges of purifying Butyl tert-butylphosphonate, ensuring the integrity of their experimental outcomes.

Understanding Potential Impurities in Butyl tert-butylphosphonate Synthesis

Effective purification begins with an understanding of what needs to be removed. The synthesis of phosphonate esters, often through methods like the Michaelis-Arbuzov reaction, can introduce a variety of impurities.[1] Identifying these potential contaminants is the first step in developing a robust purification strategy.

Common Impurities May Include:

• Starting Materials: Unreacted tert-butyl alcohol, butyl bromide, or the corresponding phosphite.

• Byproducts of Reaction: Hydrolysis products such as tert-butylphosphonic acid.[1]

• Catalyst Residues: If a catalyst is used in the synthesis, its removal is crucial.[2]

• Solvent Residues: Residual solvents from the reaction or initial work-up.

• Oxidation/Degradation Products: Phosphonates can be susceptible to degradation under certain conditions.[3]

Purification Techniques: A Troubleshooting Approach

The choice of purification technique will depend on the nature of the impurities and the scale of the purification. Below are troubleshooting guides for the most common methods.

Distillation: The Workhorse for Volatile Compounds

Distillation is often the primary choice for purifying liquid phosphonates, especially for removing non-volatile impurities or separating components with significantly different boiling points. Given that many phosphonates have high boiling points, vacuum distillation is frequently necessary to prevent thermal decomposition.[4]

Troubleshooting Distillation

Problem	Potential Cause(s)	Recommended Solution(s)
Bumping / Uneven Boiling	- Insufficient agitation.- Superheating of the liquid.	- Use a magnetic stir bar or boiling chips.- Ensure uniform heating of the distillation flask.
Product Decomposition	- Distillation temperature is too high.	- Use vacuum distillation to lower the boiling point.[4]- Ensure the heating bath temperature is no more than 20-30 °C above the boiling point of your compound.[4]
Poor Separation	- Boiling points of the compound and impurity are too close.- Inefficient distillation column.	- Consider fractional distillation with a packed column (e.g., Vigreux or Raschig rings).- Optimize the reflux ratio in fractional distillation.
No Product Distilling Over	- Vacuum is too high for the temperature.- Leak in the system.	- Gradually decrease the vacuum or increase the temperature.- Check all joints and connections for leaks.
Flooding of the Column	- Boil-up rate is too high.	- Reduce the heating rate to decrease the vapor velocity.[5][6]

| Weeping of Trays | - Vapor flow is too low. | - Increase the heating rate to increase vapor flow.[5][6] |

Experimental Protocol: Vacuum Distillation

• Setup: Assemble a standard vacuum distillation apparatus with a short path distillation head to minimize product loss. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Sample Preparation: Add the crude Butyl tert-butylphosphonate to the distillation flask, along with a magnetic stir bar.

• Evacuation: Slowly and carefully apply vacuum to the system.

• Heating: Once the desired vacuum is reached and stable, begin to heat the distillation flask.

• Collection: Collect the fractions that distill at the expected boiling point of Butyl tert-butylphosphonate under the applied pressure.

• Shutdown: After collecting the desired product, remove the heat source and allow the system to cool before slowly releasing the vacuum.

Workflow for Distillation Troubleshooting

Caption: A troubleshooting workflow for the purification of Butyl tert-butylphosphonate via distillation.

Flash Column Chromatography: For Non-Volatile or Thermally Sensitive Impurities

Flash column chromatography is a powerful technique for separating compounds based on their polarity.[7][8] It is particularly useful for removing impurities that are difficult to separate by distillation.

Troubleshooting Flash Column Chromatography

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation (Spots Overlap)	- Incorrect solvent system.- Column overloaded.	- Optimize the solvent system using Thin Layer Chromatography (TLC); aim for a target compound Rf of ~0.3.- Reduce the amount of crude material loaded onto the column. A general rule is 1g of sample per 20-100g of silica.[8]
Streaking or Tailing of Spots on TLC	- Compound is too polar or acidic/basic.- Poor solubility in the eluent.	- Add a small amount of a modifier to the eluent (e.g., 0.1-1% triethylamine for basic compounds, or acetic acid for acidic compounds).[8]- Change the eluent to one in which your compound is more soluble.[8]
Compound Stuck on the Column	- Solvent system is not polar enough.	- Gradually increase the polarity of the eluent.
Cracked or Channeled Column Bed	- Improper packing of the silica gel.	- Repack the column, ensuring the silica gel is evenly settled.

| No Compound Eluting | - Solvent is not polar enough. | - Increase the polarity of the mobile phase.[9] |

Experimental Protocol: Flash Column Chromatography

• Solvent System Selection: Use TLC to determine an appropriate solvent system that gives good separation between your product and impurities.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude Butyl tert-butylphosphonate in a minimal amount of the initial eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system, applying positive pressure to achieve a steady flow rate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your compound using TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Logical Flow for Chromatography Purification

Caption: Step-by-step workflow for flash column chromatography purification.

Liquid-Liquid Extraction: For Removing Water-Soluble Impurities

Liquid-liquid extraction is a useful technique for removing acidic or basic impurities, as well as water-soluble byproducts from your organic product.[10][11][12] For phosphonate esters, washing with a dilute aqueous base (e.g., sodium bicarbonate) can remove acidic impurities, while a dilute acid wash can remove basic impurities. A final wash with brine helps to remove residual water from the organic layer.

Troubleshooting Liquid-Liquid Extraction

Problem	Potential Cause(s)	Recommended Solution(s)
Emulsion Formation	- Vigorous shaking.- High concentration of surfactants.	- Gently swirl or invert the separatory funnel instead of shaking vigorously.- Add a small amount of brine to break the emulsion.- If persistent, filter the emulsion through a pad of Celite.
Poor Phase Separation	- Densities of the two phases are too similar.	- Add a solvent to the organic phase to change its density (e.g., a less dense solvent like diethyl ether or a denser solvent like dichloromethane).

| Product Loss to Aqueous Layer | - Product has some water solubility. | - Perform multiple extractions with smaller volumes of the organic solvent.- Back-extract the combined aqueous layers with fresh organic solvent. |

Experimental Protocol: Aqueous Work-up

• Dissolution: Dissolve the crude Butyl tert-butylphosphonate in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate).

• Washing: Transfer the solution to a separatory funnel and wash sequentially with:

  • Saturated aqueous sodium bicarbonate solution (to remove acidic impurities).

  • Water.

  • Brine (saturated NaCl solution) to aid in drying.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure.

Purity Assessment: Knowing When Your Product is Clean

After purification, it is essential to assess the purity of your Butyl tert-butylphosphonate. A combination of analytical techniques should be used for a comprehensive evaluation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are powerful tools for structural confirmation and purity assessment.[13] Quantitative NMR (qNMR) can be used for absolute purity determination.[14][15][16] The ³¹P NMR spectrum is particularly useful as it provides a direct measure of phosphorus-containing impurities.[17]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for analyzing volatile compounds and can provide information on both the purity and the identity of any volatile impurities. However, care must be taken as acidic conditions in the GC inlet can sometimes cause degradation of phosphonates.[18]

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile or thermally sensitive impurities, LC-MS is a valuable tool.[19][20]

References

• Process for purification of phosphate esters.
• How To: Purify by Distillation. University of Rochester, Department of Chemistry.
• Purification of Polar Organic Compounds by Flash Chromatography: Applic
• How to set-up a flash chromatography silica column and actually succeed at separ
• Process for purification of phosphate esters.
• Phosphate and phosphite synthesis by esterification, hydrolysis and oxid
• Green phosphonate chemistry – Does it exist? RSC Publishing.
• Phosphon
• Formation of 4,4′‐dimethoxytrityl‐C‐phosphonate impurities due to...
• Purification of Organic Compounds by Flash Column Chrom
• Liquid–liquid extraction of phosphorus from sulfuric acid solution using benzyl dimethyl amine. SpringerLink.
• Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. MDPI.
• Detecting traces of phosphon
• Analysis of trace phosphonates in authentic water samples by pre-methyl
• Quantitative 31P-NMR for the Purity Determination of the Organophosphorus Compound Brigatinib and Its Method Valid
• Liquid-Liquid Extraction for Phosphorus and Nitrogen Nutrient Removal and Recovery/Reuse
• Advanced distillation techniques and troubleshooting.
• Chromatography: How to Run a Flash Column. University of Rochester, Department of Chemistry.
• Troubleshooting Distillation Column Malfunctions. Ship & Shore Environmental, Inc.
• Classification and characterization of impurities in phosphoramidites used in making therapeutic oligonucleotides. Thermo Fisher Scientific.
• GC method with H3PO4 and KH2PO4 in the sample solution.
• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determin
• Extraction and Purification of Phosphorus from the Ashes of Inciner
• Liquid-liquid techniques in phosphorus chemistry. Pure and Applied Chemistry.
• Experience with purification/crystallisation of phosphonic acids - RPO(OH)2.
• Troubleshooting a Distillation Column - Problem and Solution.
• Column Chromatography.
• Troubleshooting in Distill
• Trace-level analysis of phosphonates in environmental waters by ion chromatography and inductively coupled plasma mass spectrometry.
• Zero-Field NMR J-Spectroscopy of Organophosphorus Compounds.
• Novel Extraction of Phosphorus using Interaction of Tricaprylylmethylammonium Chloride (TOMAC) with Biodegradable Mixture of Vegetable Oils. MJFAS.
• Selective Monitoring of Organophosphorus Pesticides by 31P-NMR Spectroscopy: Application to Purity Assay of Technical Products and Concentration Determination of Formulated Samples.

Sources

• 1. Phosphonate - Wikipedia [en.wikipedia.org]
• 2. US7759522B2 - Process for purification of phosphate esters - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. How To [chem.rochester.edu]
• 5. fiveable.me [fiveable.me]
• 6. Troubleshooting Distillation Column Malfunctions: Expert Guide [shipandshore.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. How to set up and run a flash chromatography column. [reachdevices.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 11. mdpi.com [mdpi.com]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 14. mdpi.com [mdpi.com]
• 15. Quantitative 31P-NMR for the Purity Determination of the Organophosphorus Compound Brigatinib and Its Method Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. GC method with H3PO4 and KH2PO4 in the sample solution - Chromatography Forum [chromforum.org]
• 19. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 20. Analysis of trace phosphonates in authentic water samples by pre-methylation and LC-Orbitrap MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The t-Bu Toolkit: Technical Support for Steric Engineering

Welcome to the Steric Engineering Support Center. Current Status: ONLINE Agent: Dr. Alex V., Senior Application Scientist Ticket Category: tert-Butyl Group Utilization & Troubleshooting

Introduction

You are likely here because you are facing the "Bulky Group Paradox." You need the tert-butyl (t-Bu) group to enforce regioselectivity or stabilize a reactive intermediate, but its sheer size (A-value ~4.9 kcal/mol) is shutting down the chemistry you actually want to happen.

This guide is not a textbook. It is a troubleshooting manual for the three most common "error codes" researchers encounter when harnessing the power of the t-Bu group: Installation Failures , Reactivity Blockades , and Catalyst Deactivation .

Module 1: Troubleshooting Synthesis (Getting the Group ON)

Ticket #401: "My Friedel-Crafts reaction is a mess of byproducts."

User Issue:

"I’m trying to install a t-butyl group on a phenol derivative using t-butyl chloride and AlCl3. I’m seeing significant amounts of di-t-butyl product and some weird migration. I thought t-butyl cations were stable?"

The Diagnosis: You are experiencing the "Cookie Monster Effect" (Over-alkylation) combined with thermodynamic equilibration.

• The Activation Trap: The t-butyl group is strongly electron-donating. Once you install the first t-Bu group, the product is more nucleophilic than the starting material, reacting faster with the remaining electrophile.

• Reversibility: Unlike other alkylations, t-butyl Friedel-Crafts is highly reversible. The bulky group wants to find the thermodynamic minimum (usually meta or para, avoiding ortho to other groups), and if left too long, it will migrate or even leave the ring (de-alkylation).

The Protocol (Fixing the Script):

Parameter	Standard Protocol (Prone to Error)	Optimized Protocol (High Fidelity)
Lewis Acid	(Too harsh, causes reversibility)	or (Milder, kinetic control)
Temperature	Reflux or RT	0°C to -10°C (Suppress migration/elimination)
Stoichiometry	1:1 Ratio	High dilution of alkylating agent (Slow addition prevents over-alkylation)
Solvent	Nitrobenzene	Dichloromethane (DCM) or Nitromethane

Expert Insight: If over-alkylation persists, switch to Friedel-Crafts Acylation followed by exhaustive methylation (Grignard). Acylation deactivates the ring, guaranteeing mono-substitution.[1]

• Step 1: Acylate with pivaloyl chloride (forms t-Bu ketone).

• Step 2: Wolff-Kishner or Clemmensen reduction (removes carbonyl).

  • Warning: Pivaloyl ketones are hindered (see Module 2).

Module 2: Overcoming Reactivity Walls (Working AROUND the Group)

Ticket #402: "Nucleophiles bounce off my t-butyl ketone."

User Issue:

"I synthesized a t-butyl ketone (e.g., pinacolone derivative), but I cannot get a Grignard reagent to add to the carbonyl. It just sits there or acts as a base."

The Diagnosis: You have hit the Burgi-Dunitz Blockade . The t-butyl group effectively shields the carbonyl carbon. The trajectory required for nucleophilic attack (107°) is obstructed by the methyl hydrogens of the t-Bu group. Furthermore, the transition state requires rehybridization from

(planar, 120°) to (tetrahedral, 109.5°), which forces the substituents closer together, significantly increasing steric strain.

The Troubleshooting Workflow:

Figure 1: Decision tree for overcoming steric barriers in nucleophilic addition to hindered ketones.

The Protocol (Luche Activation):

• Dry State: Ensure all reagents are anhydrous. Cerium(III) chloride (

  ) is extremely hygroscopic; use the heptahydrate and dry it at 140°C under high vacuum for 2 hours (the "strobe light" method works best if you have a stir bar crushing the powder).

• Activation: Suspend dry

  in THF. Stir for 1 hour. The Lewis acid coordinates to the carbonyl oxygen, pulling electron density and making the carbon more electrophilic without increasing steric bulk.[2]

• Addition: Cool to -78°C. Add the Grignard/Organolithium. The coordination accelerates the attack faster than the side reactions (enolization).

Module 3: Harnessing the Bulk (Using t-Bu as a Tool)

Ticket #403: "My Palladium catalyst dies before the reaction finishes."

User Issue:

"I'm running a Buchwald-Hartwig amination. The oxidative addition works, but the cycle stalls. I'm using

."

The Diagnosis: Your catalyst is suffering from Reductive Elimination Paralysis . While electron-rich ligands facilitate oxidative addition, the final step—reductive elimination—requires the metal to "spit out" the product. If the ligands are small (

), the complex is comfortable holding onto the product. You need a ligand that is so bulky it mechanically forces the product off the metal center.

The Solution: The "Cone Angle" Lever Switch to a Buchwald-type ligand (e.g., t-BuXPhos or JohnPhos).

• Mechanism: The massive tert-butyl groups on the phosphine create a large cone angle (>180°).[3] This steric bulk destabilizes the square-planar Pd(II) intermediate, lowering the activation energy for reductive elimination. It essentially "squeezes" the product out.

• Bonus: The bulk prevents the formation of inactive dimeric palladium species (catalyst death).

Comparative Data: Ligand Efficiency

Ligand	Cone Angle (°)	Reductive Elimination Rate	Stability (Air)
	145	Slow	Moderate
	194	Fast	Low
	182	Very Fast	High (Pyrophoric)
JohnPhos	N/A (Biaryl)	Ultra Fast	High (Stable)

Module 4: Advanced Design (The Anchor Effect)

Ticket #404: "My stereoselectivity is drifting."

User Issue:

"I'm doing a reaction on a cyclohexane ring, but I'm getting a 60:40 mixture of axial/equatorial products. I need >95:5."

The Solution: The t-Butyl Lock A single t-butyl group has an A-value of ~4.9 kcal/mol. This is energetically sufficient to "lock" a cyclohexane ring into a single chair conformation where the t-butyl group is equatorial.

• Strategy: Install a t-butyl group distal to your reaction site (e.g., position 4).

• Result: The ring flip is energetically forbidden (

  barrier). Your reaction site is now fixed in either an axial or equatorial position, allowing you to predict reagent approach (usually from the less hindered face).

References

• Friedel-Crafts Troubleshooting & Rearrangements

  • Title: Friedel-Crafts Alkyl
  • Source: Cerritos College Chemistry Department.

  • URL:[Link]

• Kinetic Stabilization & Ligand Design

  • Title: Reductive Elimination of Aryl Halides upon Addition of Hindered Alkylphosphines to Dimeric Arylpalladium(II) Halide Complexes.
  • Source:Organometallics (ACS Public

  • URL:[Link]

• Metabolic Stability of t-Butyl Groups

  • Title: Metabolically Stable tert-Butyl Replacement.[4]

  • Source:ACS Medicinal Chemistry Letters (via NCBI PMC).

  • URL:[Link]

• Conformational Analysis

  • Title: Conformational analysis of cyclohexanes (The t-Butyl Lock).[5]

  • Source: Chemistry LibreTexts.

  • URL:[Link]

Sources

• 1. quora.com [quora.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chegg.com [chegg.com]

Technical Support Center: Catalyst Poisoning in Reactions with Phosphonate Ligands

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding catalyst poisoning in reactions involving phosphonate ligands. Our goal is to equip you with the expertise to diagnose, mitigate, and resolve catalyst deactivation issues, ensuring the robustness and success of your synthetic endeavors.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions about catalyst poisoning in the context of phosphonate-ligated reactions, providing a foundational understanding of the key issues.

Q1: What is catalyst poisoning and how does it manifest in my reaction?

A: Catalyst poisoning is the deactivation of a catalyst by a chemical substance that binds to its active sites, rendering them inactive.[1] This is a chemical deactivation, distinct from thermal degradation or physical damage.[2] In your experiments, you might observe poisoning as:

• A significant drop in reaction rate or a complete stall of the reaction.

• Low to no conversion of your starting materials into the desired product.

• The formation of undesired side products.

• A visible change in the reaction mixture, such as the formation of black precipitates (e.g., palladium black), which indicates catalyst aggregation and decomposition.[3]

Q2: Are phosphonate ligands themselves catalyst poisons?

A: While phosphonate ligands are essential for many catalytic transformations, they or their derivatives can contribute to catalyst deactivation under certain conditions. The primary concern is not the intact ligand but rather its potential degradation products or impurities. Phosphonates can degrade to orthophosphates, which are known to poison catalysts.[1][4] Additionally, the P=O bond in phosphonates can, in some cases, coordinate strongly to the metal center, potentially leading to inactive complexes.

Q3: What are the most common sources of catalyst poisons when using phosphonate ligands?

A: The primary sources of catalyst poisons in reactions with phosphonate ligands can be categorized as follows:

• Impurities in the Phosphonate Ligand: Commercially available phosphonate ligands can contain phosphorus-based impurities, such as phosphites or other organophosphorus compounds, which can contribute significantly to the total phosphorus content and act as catalyst poisons.[5][6]

• Degradation of the Phosphonate Ligand: Under harsh reaction conditions (e.g., high temperatures, presence of strong oxidants or bases), phosphonate ligands can degrade. A common degradation pathway leads to the formation of orthophosphate (PO₄³⁻), a well-documented catalyst poison that can strongly bind to and deactivate the metal center.[1][4][7]

• Impurities in Reagents and Solvents: Other reagents and solvents used in the reaction can introduce poisons. Common culprits include sulfur compounds, halides, and water.[3] For instance, moisture can be particularly detrimental as it can facilitate the hydrolysis of certain reagents, leading to catalyst deactivation.[8]

• Oxidation of Co-ligands: If phosphine-based co-ligands are used, they are susceptible to oxidation, forming phosphine oxides. This alters the electronic properties of the ligand, reducing its ability to stabilize the metal center and leading to catalyst deactivation.[9]

Q4: How do I know if my catalyst is poisoned versus other reaction issues like poor substrate reactivity?

A: Differentiating catalyst poisoning from other issues requires a systematic approach. If you suspect catalyst poisoning, you can perform a simple diagnostic test: add a fresh aliquot of the catalyst to the stalled reaction. If the reaction restarts or the rate increases, it is a strong indication that the original catalyst was deactivated.[3] If there is no change, the issue may lie with the substrate, reagents, or reaction conditions.

Section 2: Troubleshooting Guides

This section provides detailed, step-by-step guides to help you systematically troubleshoot and resolve catalyst poisoning issues in your reactions.

Guide 1: Diagnosing Catalyst Poisoning

If you observe symptoms of catalyst deactivation, follow this workflow to diagnose the potential cause.

Step 1: Visual Inspection and Reaction Profile Analysis

• Observation: Carefully inspect the reaction mixture. Is there a color change? Has a precipitate formed (e.g., palladium black)?

• Analysis: Monitor the reaction progress over time using techniques like TLC, GC, or HPLC. A sharp decrease in the reaction rate after an initial period of activity is a classic sign of catalyst poisoning.

Step 2: Reagent and Ligand Purity Check

• Action: Review the certificates of analysis for all reagents, with a particular focus on the phosphonate ligand.

• Rationale: Impurities are a common cause of catalyst poisoning.[3] Phosphonate ligands can contain residual starting materials or byproducts from their synthesis.

• Recommendation: If possible, analyze the phosphonate ligand for impurities using ³¹P NMR spectroscopy. This technique is highly sensitive for identifying and quantifying phosphorus-containing species.[5]

Step 3: Control Experiments

• Experiment 1 (High Purity Reagents): Rerun the reaction using highly purified reagents and solvents. If the reaction proceeds smoothly, it confirms that impurities were the likely cause of the initial failure.

• Experiment 2 (Fresh Catalyst Addition): As mentioned in the FAQs, add a fresh portion of the catalyst to the stalled reaction. A resumption of activity points to deactivation of the original catalyst.[3]

Step 4: Analytical Characterization of the Spent Catalyst

• Technique: If the catalyst is heterogeneous, it can be recovered and analyzed. Techniques like X-ray Photoelectron Spectroscopy (XPS) can identify the presence of poisoning elements (e.g., phosphorus, sulfur) on the catalyst surface.[3][7] Inductively Coupled Plasma (ICP) analysis can also be used to determine the elemental composition of the catalyst.[7]

The following diagram illustrates the diagnostic workflow:

Caption: A stepwise guide to diagnosing catalyst poisoning.

Guide 2: Mitigating and Preventing Catalyst Poisoning

Proactive measures are crucial to avoid catalyst deactivation.

1. Purification of Reagents and Ligands:

• Phosphonate Ligands: If impurities are suspected, purify the phosphonate ligand by recrystallization or chromatography. Ensure the absence of phosphites and other reactive phosphorus species.

• Solvents and Other Reagents: Use high-purity, anhydrous, and degassed solvents. Ensure other reagents are free from potential poisons like sulfur compounds.

2. Optimization of Reaction Conditions:

• Temperature: Avoid excessively high temperatures, which can accelerate ligand degradation.

• Atmosphere: Conduct reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the catalyst and any phosphine co-ligands.[9]

3. Use of Catalyst Stabilizers:

• Excess Ligand: In some cases, a slight excess of the phosphonate ligand can help stabilize the catalytic species and prevent aggregation.

• Additives: Certain additives can act as scavengers for potential poisons.

4. Proper Catalyst Handling and Storage:

• Store catalysts and ligands under an inert atmosphere and away from light and heat to prevent degradation.

Guide 3: Catalyst Regeneration

In some instances, a poisoned catalyst can be regenerated, which is a more cost-effective and sustainable approach than replacement.

Protocol for Regeneration of a Palladium Catalyst Poisoned by Phosphorus Compounds:

• Step 1: Washing:

  • For heterogeneous catalysts, wash the recovered catalyst with a suitable solvent to remove adsorbed organic residues.

  • For phosphate poisoning, an acid wash (e.g., with oxalic acid) can be effective in removing phosphate species from the catalyst surface.[10] Caution: Acid treatment should be performed carefully as it can also damage the catalyst support.

• Step 2: Calcination:

  • Heat the washed catalyst in a stream of air or an inert gas at a controlled temperature. This can help to burn off organic poisons and some inorganic residues. The specific temperature and duration will depend on the nature of the catalyst and the poison.

• Step 3: Reduction:

  • For palladium catalysts, a final reduction step is often necessary to restore the active Pd(0) state. This is typically done by heating the catalyst in a stream of hydrogen gas.

Note: The effectiveness of regeneration depends on the nature of the poison and the extent of deactivation. In cases of severe poisoning or catalyst sintering, regeneration may not be possible.

Section 3: Data Presentation

The following table summarizes common phosphorus-based catalyst poisons and their effects.

Poison	Source	Effect on Catalyst	Mitigation Strategy
Orthophosphate (PO₄³⁻)	Degradation of phosphonate ligands	Strong binding to active metal sites, blocking them from reactants.[7]	Optimize reaction conditions to prevent degradation.
Phosphite (PO₃³⁻)	Impurity in phosphonate ligands	Can coordinate strongly to the metal center, leading to inactive complexes.[11]	Purify phosphonate ligand before use.
Phosphine Oxides	Oxidation of phosphine co-ligands	Alters electronic properties of the ligand, reducing catalyst stability.[9]	Maintain a strict inert atmosphere.
Elemental Phosphorus	From degradation of organophosphorus compounds	Can form stable metal phosphides, leading to irreversible deactivation.	Use high-purity reagents.

Section 4: Mechanistic Insights

Understanding the mechanisms of catalyst poisoning is key to developing effective prevention strategies.

Mechanism of Poisoning by Phosphate:

Phosphate anions (PO₄³⁻), formed from the degradation of phosphonate ligands, can act as potent poisons for palladium and other transition metal catalysts. The poisoning occurs through the strong coordination of the oxygen atoms of the phosphate to the metal center. This blocks the active sites and prevents the coordination of substrates, thereby inhibiting the catalytic cycle.

The following diagram illustrates the poisoning of a palladium catalyst by a phosphate anion.

Caption: Phosphate binding to the active metal center, blocking substrate access.

References

• Nowack, B. (2009). Degradation of Phosphonate-Based Scale Inhibitor Additives in the Presence of Oxidizing Biocides: “Collateral Damages” in Industrial Water Systems. ResearchGate. [Link]

• Li, H., et al. (2021). Degradation of phosphonates in Co(II)/peroxymonosulfate process: Performance and mechanism. Water Research, 202, 117397. [Link]

• Wikipedia. (2023). Catalyst poisoning. [Link]

• Casado, R., et al. (2012). Activation, Deactivation and Reversibility Phenomena in Homogeneous Catalysis: A Showcase Based on the Chemistry of Rhodium/Phosphine Catalysts. Molecules, 17(10), 11629-11666. [Link]

• Wang, A., et al. (2020). A deactivation mechanism study of phosphorus-poisoned diesel oxidation catalysts: model and supplier catalysts. Catalysis Science & Technology, 10(16), 5554-5569. [Link]

• Wikipedia. Catalyst poisoning. [Link]

• Henyecz, R., & Keglevich, G. (2021). Focusing on the Catalysts of the Pd- and Ni-Catalyzed Hirao Reactions. Catalysts, 11(11), 1323. [Link]

• Larsson, M., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization. ACS Catalysis, 11(5), 2955-2962. [Link]

• Keglevich, G., et al. (2024). Green phosphonate chemistry – Does it exist? Green Chemistry. [Link]

• Farina, V. (2001). Poisoning and deactivation of palladium catalysts. Applied Catalysis A: General, 212(1-2), 249-263. [Link]

• Protsailo, L. V., & Franzen, R. (2008). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. Remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. Journal of the American Chemical Society, 130(16), 5639-5651. [Link]

• Unknown. (2000). Characterization of phosphorus-poisoned automotive exhaust catalysts. ResearchGate. [Link]

• Weber, S., & Weil, M. (2018). A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR. Water, 10(9), 1198. [Link]

• Organic Chemistry Portal. Phosphonate synthesis by substitution or phosphonylation. [Link]

• Ghorai, P. (2021). Palladium‐ Catalyzed C−P Bond Forming Reactions: An Overview. ChemistrySelect, 6(7), 1547-1569. [Link]

• Selent, D., et al. (2016). Hydrolysis Stability of Bidentate Phosphites Utilized as Modifying Ligands in the Rh-Catalyzed n-Regioselective Hydroformylation of Olefins. Organometallics, 35(19), 3414-3424. [Link]

• Unknown. (2026). Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625. ResearchGate. [Link]

• Chen, M. S., & White, M. C. (2010). Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions. Chemical Reviews, 110(10), 6091-6119. [Link]

• Kamerlin, S. C. L., & Himo, F. (2010). The Hydrolysis of Phosphinates and Phosphonates: A Review. International Journal of Molecular Sciences, 11(12), 5286-5314. [Link]

• Protsailo, L. V., & Franzen, R. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. Journal of the American Chemical Society, 130(16), 5639-5651. [Link]

• Newman-Stonebraker, S. H., et al. (2021). Univariate classification of phosphine ligation state and reactivity in cross-coupling catalysis. Science, 374(6565), 301-307. [Link]

• Sahu, P. K., et al. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: A Journal of Pharmaceutical Science, 12(3), 1-10. [Link]

• Engel, R., & Cohen, J. I. (2009). The chemistry of phosphines. Dalton Transactions, (22), 4211-4223. [Link]

• Newman-Stonebraker, S. H. (2023). Structure–Reactivity Relationships of Monophosphine Ligands in Nickel-Catalyzed Cross-Coupling. Princeton University. [Link]

• Chen, M. S., & White, M. C. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews, 110(10), 6091–6119. [Link]

• Gessner Group. Phosphine ligands and catalysis. [Link]

• Unknown. (2020). Detecting traces of phosphonates. Wiley Analytical Science. [Link]

• Beller, M., et al. (2023). Active Sites Engineering through Palladium- Phosphorus Synergy for Heterogeneously-Catalyzed Alkoxycarbonylation Reactions. ChemRxiv. [Link]

• Peck, S. C., & van der Donk, W. A. (2013). Phosphonate Biosynthesis and Catabolism: A Treasure Trove of Unusual Enzymology. Journal of Biological Chemistry, 288(19), 13295-13303. [Link]

• Reichert, E. C. (2020). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. [Link]

• Blue, E. M. (1968). Regeneration of platinum and palladium reforming catalysts.

• Ghorbani-Vaghei, R., et al. (2023). Stabilization of Palladium-Nanoparticle-Decorated Postsynthesis-Modified Zr-UiO-66 MOF as a Reusable Heterogeneous Catalyst in C–C Coupling Reaction. ACS Omega, 8(8), 7935-7946. [Link]

• Shang, R., & Fu, Y. (2020). Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology, 10(23), 7854-7872. [Link]

• Özdemir, İ., et al. (2023). Highly Enantioselective Binaphthyl-Based Chiral Phosphoramidite Stabilized-Palladium Nanoparticles for Asymmetric Suzuki C–C Coupling Reactions. Inorganic Chemistry, 62(10), 4213-4223. [Link]

• Laatikainen, K., et al. (2021). Synthesis of a New Phosphonate-Based Sorbent and Characterization of Its Interactions with Lanthanum (III) and Terbium (III). Molecules, 26(9), 2728. [Link]

• Unknown. (2014). Quantitative determination of residual phosphate and phosphite in bisphosphonates by ion exchange chromatography using conductivity detection. ResearchGate. [Link]

• Wang, A., et al. (2020). A deactivation mechanism study of phosphorus-poisoned diesel oxidation catalysts: model and supplier catalysts. Catalysis Science & Technology, 10(16), 5554-5569. [Link]

• Gulea, A., et al. (2016). SYNTHESIS AND CHARACTERISATION OF A NOVEL PHOSPHONATE LIGAND AND ITS PALLADIUM(II) COORDINATION COMPOUND. Chemistry Journal of Moldova, 11(1), 58-63. [Link]

• Newman-Stonebraker, S. H., et al. (2022). Structure-Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. ChemRxiv. [Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. A deactivation mechanism study of phosphorus-poisoned diesel oxidation catalysts: model and supplier catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. mdpi.com [mdpi.com]
• 11. Catalyst poisoning - Wikipedia [en.wikipedia.org]

Technical Support Center: Phosphonate Chemistry &amp; Sensitivity Management

Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Managing Air and Moisture Sensitivity in Phosphonate Synthesis

Introduction

Welcome to the Phosphonate Technical Support Center. While dialkyl phosphonates are often perceived as stable compared to their P(III) precursors, specific intermediates—particularly phosphonyl chlorides , lithiated carbanions (HWE reagents) , and silyl phosphonates —possess critical moisture sensitivities that can derail synthesis.

This guide moves beyond basic "keep it dry" advice. We analyze the mechanistic failure points caused by moisture intrusion and provide self-validating protocols to ensure experimental success.

Module 1: Reagent Integrity & Handling

Q: My bottle of diethyl chlorophosphite (or phosphonyl chloride) is "fuming" when opened. Is it still usable?

Diagnosis: The "fume" is hydrochloric acid (HCl) vapor, generated by the rapid hydrolysis of the P-Cl bond upon contact with atmospheric moisture.

Technical Assessment: If visible fuming occurs, the reagent has already degraded significantly. The byproduct (phosphorous acid or phosphonic acid monoester) is acidic and can catalyze further decomposition or interfere with base-mediated reactions (like HWE) by quenching the base.

Troubleshooting Protocol:

• Quantitative Check: Do not rely on visual inspection. Run a

  NMR in a dry deuterated solvent (e.g., ).

  • Intact Reagent: Sharp singlet (typically

    160–170 ppm for P(III)-Cl).

  • Hydrolysis Product: New peaks upfield (often doublets due to

    coupling if P-H bonds form).

• Purification: If degradation is <10%, you can distill the chloride under high vacuum. If >10%, discard and purchase fresh reagent.

• Future Prevention: Store all P-Cl reagents in a desiccator or glovebox. Tape the septum with parafilm after purging with argon.

Q: How do I handle hygroscopic phosphonic acids that turn into "sticky gums"?

Insight: Free phosphonic acids (

) are notoriously hygroscopic due to their ability to form extensive hydrogen bonding networks. They absorb atmospheric water rapidly, making accurate weighing impossible.

The "Monosodium" Workaround: Convert the acid to its monosodium salt. The salt is often a free-flowing powder, non-hygroscopic, and easier to handle.

• Method: Dissolve the "sticky" acid in methanol. Add 1 equivalent of NaOH (or NaOMe). Precipitate the salt by adding acetone or diethyl ether.

Module 2: The Horner-Wadsworth-Emmons (HWE) Interface

Q: I am getting low yields and recovered starting material in my HWE reaction. I used "dry" THF.

Root Cause Analysis: The HWE reaction relies on the formation of a phosphonate carbanion.[1] Water is a thermodynamic sink for this reaction.

• pKa Mismatch: The pKa of a typical HWE reagent (e.g., triethyl phosphonoacetate) is ~18–20. Water (pKa ~15.7) is more acidic.

• Quenching: Even trace moisture (

  ) will protonate the carbanion faster than the carbanion can attack the aldehyde.

• LiCl Aggregation: If using Masamune-Roush conditions (LiCl/DBU), moisture causes LiCl to clump, preventing it from coordinating the phosphonate oxygen, which is necessary to increase the acidity of the

  -proton.

Data: Base Selection & Moisture Tolerance [2][3][4]

Base System	pKa (approx)	Moisture Sensitivity	Risk Factor
NaH / THF	35	Extreme	NaOH formation generates water; requires strictly anhydrous conditions.
LiHMDS / THF	26	High	Hydrolyzes to amine + LiOH.
KOtBu / THF	17-19	Moderate	Can tolerate trace moisture but yields suffer.
LiCl / DBU	12 (Effective)	High	LiCl must be anhydrous (flame-dried) for coordination effect.

The Self-Validating HWE Protocol:

• Flame Dry: All glassware must be flame-dried under vacuum.

• The "Bubbling" Test: When adding NaH to the phosphonate solution, gas evolution (

  ) should be vigorous and then stop. If it continues sluggishly, moisture is entering the system.

• Azeotropic Drying: If the aldehyde is an oil, dissolve it in toluene and rotary evaporate 3x to remove trace water before adding to the reaction.

Visual Workflow: HWE Troubleshooting Logic

Caption: Decision tree for diagnosing moisture-induced failures in Horner-Wadsworth-Emmons olefinations.

Module 3: Deprotection & Purification

Q: My product decomposed on the silica column. It was a phosphonate ester.[5][6][7]

Diagnosis: Silica gel is slightly acidic (pH 4–5). Sensitive phosphonate esters (especially t-butyl or silyl esters) or vinyl phosphonates can undergo:

• Hydrolysis: Reverting to the acid.

• Rearrangement: Phosphonate-phosphate rearrangements (less common but possible).

The "Neutralization" Protocol:

• Pre-treatment: Slurry the silica gel in the eluent containing 1–2% Triethylamine (Et3N) before packing the column.

• Validation: Verify the eluate pH is neutral/basic before loading your compound. This buffers the acidic sites on the silica surface.

Q: Using TMSBr for deprotection gave me a side product with a bromine atom.

Mechanism of Failure: The McKenna reaction (using TMSBr) is designed to be mild. However, if water is present:

• HBr is a strong acid and nucleophile. It can add across double bonds (Michael addition) or cleave other acid-sensitive groups (Boc, acetals).

The "McKenna" Protection Workflow:

Caption: The McKenna deprotection pathway. Note that the intermediate silyl ester is the critical sensitivity point.

Corrective Action:

• Scavenger: Add 2 equivalents of 2,6-lutidine or pyridine to the reaction mixture. This acts as a non-nucleophilic base to scavenge any HBr formed in situ without interfering with the silylation.

• Solvent: Use anhydrous DCM (Dichloromethane) from a solvent still or dried over molecular sieves (3Å).

References

• McKenna, C. E., et al. (1979). Functional selectivity in phosphonate ester dealkylation with bromotrimethylsilane. Journal of the Chemical Society, Chemical Communications.

• Claridge, T. D. W., et al. (2008).[5] Highly (E)-Selective Wadsworth-Emmons Reactions Promoted by Methylmagnesium Bromide. Organic Letters.

• BenchChem Technical Guide. (2025). Mild dealkylation methods for phosphonate esters to avoid acid-sensitive groups.

• Keglevich, G., et al. (2025). The Hydrolysis of Phosphinates and Phosphonates: A Review. MDPI Molecules.

• Still, W. C., & Gennari, C. (1983). Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination. Tetrahedron Letters.

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. pcbcart.com [pcbcart.com]
• 3. 7 Strategies to Safeguard Products from Moisture Damage Streampeak Group [streampeakgroup.com]
• 4. The McKenna reaction – avoiding side reactions in phosphonate deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wittig-Horner Reaction [organic-chemistry.org]

Technical Support Center: Effective Removal of t-Butyl Protecting Groups

Welcome to the technical support center for t-butyl group deprotection. This guide is designed for researchers, chemists, and drug development professionals who utilize t-butyl protecting groups for alcohols, carboxylic acids, and amines. Here, we address common challenges encountered during the deprotection step, providing in-depth, field-proven insights and troubleshooting solutions in a direct question-and-answer format. Our focus is on the causality behind experimental choices to ensure your success.

Troubleshooting Guide: Common Experimental Issues

This section directly addresses the most frequent problems encountered during the removal of t-butyl ethers, esters, and carbamates.

Q1: My t-butyl deprotection with Trifluoroacetic Acid (TFA) is incomplete. What are the common causes and how can I resolve this?

Incomplete cleavage is a frequent issue that can often be resolved by optimizing reaction conditions. The deprotection of t-butyl groups is an acid-catalyzed process, and its efficiency is governed by acid strength, concentration, reaction time, and temperature.[1]

Causality and Strategic Solutions:

• Insufficient Acid Strength or Concentration: The reaction is initiated by protonation of the ether or carbonyl oxygen. If the acid is too weak or dilute, the initial equilibrium is unfavorable, leading to a sluggish or stalled reaction.[1] While the reaction is catalytically dependent on the acid, using an excess is common to ensure it proceeds to completion.[2][3]

  • Solution: For standard substrates, a 1:1 mixture of trifluoroacetic acid (TFA) in a chlorinated solvent like dichloromethane (DCM) is a robust starting point.[1] For more resistant or sterically hindered t-butyl groups, increasing the TFA concentration to 95% or even using neat TFA can be effective.[1][2]

• Inadequate Reaction Time or Temperature: These deprotections are typically conducted at room temperature (20-25°C).[1] Lower temperatures will significantly slow the reaction rate. Stubborn substrates or those with significant steric hindrance may require more forcing conditions.[2]

  • Solution: First, ensure you are monitoring the reaction's progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2] If the reaction is slow, extend the reaction time; some substrates may require several hours to overnight for full conversion.[2] If extending the time is not sufficient, gently warming the reaction mixture to 40-50°C can increase the rate, but be cautious of potential side reactions with other sensitive functional groups.[2][4]

• Solvent Choice: Dichloromethane (DCM) is the most common solvent for TFA-mediated deprotection.[2] However, its choice can influence reaction efficiency.

  • Solution: Ensure you are using anhydrous solvents, as excess water can dilute the acid and reduce its effectiveness.[1]

The following workflow provides a systematic approach to troubleshooting incomplete reactions.

Caption: Troubleshooting workflow for incomplete t-butyl deprotection.

Q2: I'm observing side reactions and degradation. What causes this and how can it be prevented?

Side reactions are most often caused by the highly reactive tert-butyl cation (tBu⁺) generated as a byproduct of the cleavage.[1] This potent electrophile can alkylate any available nucleophiles in your molecule, a common issue in peptide synthesis where residues like tryptophan or methionine are susceptible.[1][2]

Mechanism of Side Product Formation: The t-butyl cation can be trapped by the trifluoroacetate anion to form t-butyl trifluoroacetate, which is itself an alkylating agent.[5] Alternatively, it can alkylate nucleophilic sites on your molecule of interest, leading to undesired, often inseparable, byproducts.

Prevention Through Scavenging: The most effective strategy to prevent these side reactions is to incorporate "scavengers" into your cleavage cocktail.[1][2] Scavengers are nucleophiles that are more reactive towards the t-butyl cation than your substrate, effectively trapping it before it can cause damage.

Scavenger	Typical Concentration	Application & Rationale
Triisopropylsilane (TIS)	1-5% (v/v)	A very effective scavenger that readily captures the t-butyl cation via hydride transfer. It is considered a gold standard for preventing t-butylation.[2]
Water	1-5% (v/v)	Acts as a scavenger by quenching the t-butyl cation to form t-butanol. Often used in combination with TIS.[1][2]
Thioanisole	1-5% (v/v)	Particularly useful when working with sulfur-containing amino acids like methionine and cysteine to prevent oxidation and S-alkylation.[2][6]
Dithiothreitol (DTT)	1-2% (w/v)	A reducing agent often used with thioanisole to protect sensitive residues, especially cysteine, from oxidation and t-butylation.[2][6]

A standard "scavenger cocktail" for peptide cleavage might consist of 95% TFA, 2.5% TIS, and 2.5% water.[1]

Q3: How can I selectively remove a t-butyl group in the presence of other acid-sensitive protecting groups?

While TFA is highly effective, its strength makes it unsuitable for substrates containing other acid-labile groups like Boc, trityl, or some silyl ethers. In these cases, a milder, more selective deprotection method is required.

Causality of Selectivity: Selectivity is achieved by using an acid system that is strong enough to protonate and cleave the t-butyl group but not potent enough to affect other, more stable protecting groups within a reasonable timeframe.

Reagent	Typical Conditions	Advantages & Selectivity	Disadvantages
Trifluoroacetic Acid (TFA)	25-95% in DCM, RT, 1-16 h[2]	Highly effective and well-established; byproducts are volatile.	Harsh conditions, low selectivity. Can cleave many other acid-labile groups.
Aqueous Phosphoric Acid	85 wt% aqueous, 25-50°C, 2-24 h[1]	Milder, environmentally benign, and highly selective. Tolerates Cbz, benzyl esters, and TBDMS ethers.[7][8]	Slower reaction times and may require heating.
Zinc Bromide (ZnBr₂)	3-5 equiv. in DCM, RT	A mild Lewis acid that can offer high chemoselectivity, sometimes in the presence of Fmoc groups.[1][9]	Stoichiometric quantities are needed; metal salts require removal during workup.
"Magic Blue" / Silane	Catalytic MB•+, Et₃SiH, MeCN, RT[10]	Exceptionally mild, non-acidic, and transition-metal-free.[7] Tolerates a wide range of functional groups.[10]	Requires specialized radical initiator and silane reagent.

For substrates with high acid sensitivity, aqueous phosphoric acid is an excellent first choice due to its proven selectivity and environmental benefits.[7][8]

Detailed Experimental Protocols

Protocol 1: Standard Deprotection using TFA and Scavengers

This protocol is suitable for robust substrates where selectivity is not a concern.

• Dissolve the t-butyl protected substrate in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Prepare the cleavage cocktail. For every 1 mL of DCM used, prepare 1 mL of a TFA/TIS/H₂O (95:2.5:2.5 v/v/v) mixture. Caution: Perform this in a well-ventilated fume hood. TFA is highly corrosive.

• Cool the substrate solution to 0°C in an ice bath.

• Slowly add the cleavage cocktail to the substrate solution with stirring.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor progress by TLC or LC-MS.[2]

• Upon completion, remove the solvent and excess TFA under reduced pressure (rotoevaporation).

• Co-evaporate with toluene or another high-boiling solvent (2-3 times) to ensure complete removal of residual TFA.

• Proceed with standard aqueous workup or purification.

Protocol 2: Mild and Selective Deprotection using Aqueous Phosphoric Acid

This method is ideal for substrates with other acid-sensitive groups.[7]

• To the t-butyl protected compound, add 5 equivalents of 85 wt % aqueous phosphoric acid.[4] A co-solvent like toluene may be used if solubility is an issue.

• Stir the mixture at room temperature or warm to 40-50°C.[4]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-24 hours).[4]

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

• Carefully wash the organic layer with water, followed by a saturated sodium bicarbonate solution to neutralize the acid.[4]

• Dry the organic layer over sodium sulfate, filter, and concentrate to yield the deprotected product.

Frequently Asked Questions (FAQs)

Q: What is the underlying mechanism of acid-catalyzed t-butyl deprotection? A: The reaction proceeds via a stabilized tertiary carbocation intermediate. For a t-butyl ester, the carbonyl oxygen is first protonated by the acid. This makes the ester more susceptible to cleavage. The C-O bond breaks, releasing the stable t-butyl cation and the free carboxylic acid.[11]

Caption: General mechanism of acid-catalyzed t-butyl ester deprotection.

Q: What is the ultimate fate of the t-butyl cation byproduct? A: In the absence of a nucleophilic scavenger, the t-butyl cation can follow two main pathways: 1) It can be deprotonated by a weak base (like the counter-anion of the acid) to form isobutylene gas.[3][11] 2) It can react with the acid anion (e.g., trifluoroacetate) to form an ester byproduct.[5] Using excess acid and scavengers ensures the desired deprotection pathway dominates.[2][3]

Q: Are there any non-acidic methods for t-butyl group removal? A: While less common, some non-acidic methods exist. Thermolytic cleavage, which involves heating the compound in a high-boiling solvent, can remove the t-butyl group as isobutylene.[4] Additionally, newer methods involving radical cations like "Magic Blue" combined with a silane offer a very mild, transition-metal-free alternative to acidic deprotection.[7][10]

Q: What are the key safety precautions when handling TFA? A: Trifluoroacetic acid is a strong, corrosive acid. Always handle it in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Ensure a safety shower and eyewash station are accessible. Neutralize any spills immediately with a suitable agent like sodium bicarbonate.

References

• Technical Support Information Bulletin 1207. (n.d.). AAPPTec.
• Cleavage of the tert-butyl ester without affecting other functional groups. (n.d.). BenchChem.
• tert-Butyl Esters. (n.d.). Organic Chemistry Portal.
• Troubleshooting incomplete removal of the t-butyl ester protecting group. (n.d.). BenchChem.
• Technical Support Center: Troubleshooting t-Butyl Ester Cleavage Reactions. (n.d.). BenchChem.
• tert-Butyl Ethers. (n.d.). Organic Chemistry Portal.

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International journal of peptide and protein research, 12(5), 258–268. [Link]

• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2013). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 18(3), 438–444. [Link]

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? (2017). Chemistry Stack Exchange. Retrieved February 7, 2026, from [Link]

• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(11), 6932–6938. [Link]

• Boc Deprotection Mechanism - TFA. (n.d.). Common Organic Chemistry. Retrieved February 7, 2026, from [Link]

• Method to remove Boc in the presence of t-butylester. (2023). Reddit. Retrieved February 7, 2026, from [Link]

• Wu, Y., Sun, Y. P., & Yang, L. (2005). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. Organic letters, 7(12), 2489–2491. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tert-Butyl Esters [organic-chemistry.org]
• 8. tert-Butyl Ethers [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]

Technical Support Center: Scaling Up Butyl tert-butylphosphonate Synthesis

Welcome to the technical support center for the synthesis of Butyl tert-butylphosphonate. This guide is designed for researchers, chemists, and process development professionals who are looking to establish, optimize, or scale up this synthesis. We will delve into common challenges, provide detailed troubleshooting steps, and explain the fundamental chemistry behind our recommendations. Our goal is to equip you with the expertise to navigate the unique steric and reactivity challenges associated with the tert-butyl moiety in phosphonate chemistry.

Frequently Asked Questions (FAQs)

Q1: Why is the standard Michaelis-Arbuzov reaction not a viable route for synthesizing tert-butylphosphonates from tert-butyl halides?

A1: The Michaelis-Arbuzov reaction is a cornerstone of phosphonate synthesis, typically involving the reaction of a trialkyl phosphite with an alkyl halide.[1][2][3] The mechanism proceeds via an SN2 attack of the phosphorus on the alkyl halide.[1][3] However, tert-butyl halides are sterically hindered tertiary halides, which do not readily undergo SN2 reactions. Instead, they strongly favor elimination (E2) pathways, especially in the presence of a nucleophile that can also act as a base, such as a phosphite. This leads to the formation of isobutylene gas rather than the desired C-P bond.[4]

Q2: What are the most reliable synthetic strategies for forming the tert-butyl C-P bond on a larger scale?

A2: Given the limitations of the Michaelis-Arbuzov reaction, two primary strategies are more successful and scalable:

• Grignard Reagent Approach: This involves reacting a tert-butyl Grignard reagent (e.g., tert-butylmagnesium chloride) with a suitable pentavalent phosphorus electrophile like phosphorus oxychloride (POCl₃).[4] This method directly forms the robust C-P bond. The resulting intermediate, tert-butylphosphonic dichloride, can then be esterified with butanol. This route is often preferred for large-scale synthesis due to the availability and cost of the initial starting materials.[5]

• Esterification of tert-Butylphosphonic Acid/Dichloride: If commercially available, starting directly with tert-butylphosphonic acid or its dichloride and performing a direct esterification with butanol is the most straightforward approach.[6][7] This bypasses the challenges of C-P bond formation but is dependent on the availability of the starting material.

Q3: What are the primary safety concerns when working with phosphorus-containing reagents for this synthesis?

A3: Safety is paramount. Key hazards include:

• Phosphorus Trichloride (PCl₃) and Phosphorus Oxychloride (POCl₃): These are highly corrosive and react violently with water, releasing HCl gas. They must be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and face shields.

• Grignard Reagents (e.g., t-BuMgCl): These are highly flammable and moisture-sensitive. All glassware must be oven- or flame-dried, and reactions must be conducted under an inert atmosphere (e.g., Argon or Nitrogen).

• Pyrophoric Reagents: While not always used, some related phosphine syntheses can involve pyrophoric materials which ignite spontaneously in air.[5] Always consult the Safety Data Sheet (SDS) for every reagent.[8]

• General Phosphorus Compounds: Many organophosphorus compounds have varying levels of toxicity. It is prudent to treat all intermediates and products as potentially hazardous until their toxicological properties are well-understood.[9][10]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of Butyl tert-butylphosphonate, particularly when using the Grignard-based approach, which is common for scaling up.

Problem 1: Low or No Yield of tert-Butylphosphonic Dichloride Intermediate

Symptoms:

• Reaction work-up yields minimal or no desired product.

• ³¹P NMR analysis shows only starting material (e.g., POCl₃) or other phosphorus species.

Possible Causes & Solutions:

• Cause A: Inactive Grignard Reagent. The formation of the tert-butyl Grignard reagent can be sluggish.

  • Solution: Ensure the magnesium turnings are activated. This can be done by grinding them lightly to expose a fresh surface or by adding a small crystal of iodine to the flask. The reaction initiation is often exothermic, but gentle heating may be required to start it. Once initiated, it may need cooling to control the rate.[5] All solvents (typically THF or diethyl ether) must be anhydrous, as any water will quench the Grignard reagent. It is highly recommended to titrate the Grignard solution before use to determine its exact molarity.

• Cause B: Steric Hindrance and Side Reactions. The extreme steric bulk of the tert-butyl group can hinder its reaction with the phosphorus center.[5] At the same time, radical side reactions can consume the Grignard reagent, leading to undesired byproducts like diphosphanes or cyclophosphines.[5]

  • Solution: The addition of the Grignard reagent to the POCl₃ solution must be performed at low temperatures (e.g., -20 °C or even -78 °C) to control reactivity and minimize side reactions. Furthermore, adding catalytic amounts of copper(I) iodide (CuI) and lithium bromide (LiBr) can significantly inhibit these radical pathways and favor the desired substitution product.[5] Keeping the phosphorus reagent in high dilution during the addition of the Grignard reagent is also beneficial.[5]

Problem 2: Product is an Oily, Sticky Solid That is Difficult to Purify

Symptoms:

• After solvent removal, the product is a viscous oil or a sticky, waxy solid.

• Standard crystallization attempts fail.

• Column chromatography results in streaking or poor separation.

Possible Causes & Solutions:

• Cause A: Inherent Physical Properties. Many phosphonic acids and their esters, particularly those with bulky alkyl groups, are notoriously difficult to crystallize and often exist as oils or low-melting solids.[11] Residual solvent can also contribute to the sticky nature.

  • Solution 1 (Salt Formation): If you have the phosphonic acid, converting it to a salt can dramatically improve its crystallinity. Common methods include forming the dicyclohexylammonium or triethylammonium salt, which are often well-defined, crystalline solids that are easier to handle and purify by recrystallization.[11]

  • Solution 2 (Alternative Purification): If crystallization fails, vacuum distillation (Kugelrohr) can be effective for purifying the final ester product, provided it is thermally stable. For non-volatile compounds, preparative liquid chromatography may be necessary, but care must be taken to choose a solvent system that minimizes on-column degradation.

  • Solution 3 (Drying): Ensure all residual solvents are removed. This may require prolonged drying under high vacuum, sometimes with gentle heating if the compound is stable.

Problem 3: Incomplete Esterification of tert-Butylphosphonic Dichloride

Symptoms:

• ³¹P NMR of the crude product shows a mixture of the desired diester, the monoester, and possibly unreacted starting material or the hydrolyzed phosphonic acid.

Possible Causes & Solutions:

• Cause A: Insufficient Butanol or Incomplete Reaction. The esterification may be an equilibrium process or simply slow.

  • Solution: Use a moderate excess of butanol (e.g., 2.5-3.0 equivalents) to drive the reaction to completion. If the reaction is slow at room temperature, gentle heating may be required. Monitor the reaction by TLC or ³¹P NMR to determine the optimal reaction time.

• Cause B: HCl Scavenging is Inefficient. The reaction of the phosphonic dichloride with butanol generates two equivalents of HCl. If not effectively neutralized, the accumulating acid can protonate the alcohol, reducing its nucleophilicity, and potentially catalyze side reactions.

  • Solution: Include a non-nucleophilic base, such as triethylamine or pyridine, in the reaction mixture to scavenge the HCl as it is formed.[4] Ensure at least two equivalents of the base are used. The base should be added slowly along with the butanol, or the butanol can be added to a mixture of the phosphonic dichloride and the base.

Parameter	Route A: Grignard Approach	Route B: Direct Esterification
Starting Materials	t-BuCl, Mg, POCl₃, Butanol	tert-Butylphosphonic acid/dichloride, Butanol
Key Challenge	Handling Grignard reagent, controlling side reactions	Availability and cost of starting material
Pros	Good for large scale, starts from basic materials	Simpler, fewer steps, avoids Grignard chemistry
Cons	Moisture-sensitive, requires inert atmosphere, potential for low yield without optimization.	Starting material may be expensive or not readily available.
Typical Yield	50-70% (optimized)	75-95%[6]

Experimental Protocols

Protocol 1: Synthesis of Butyl tert-butylphosphonate via Grignard Route

Step 1: Preparation of tert-Butylphosphonic Dichloride

• Set up an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• To the flask, add magnesium turnings (1.2 eq). Activate the magnesium with a small crystal of iodine.

• Add anhydrous tetrahydrofuran (THF) to the flask.

• Slowly add tert-butyl chloride (1.1 eq) dissolved in anhydrous THF via the dropping funnel. Maintain a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• In a separate, dry flask under an inert atmosphere, dissolve phosphorus oxychloride (POCl₃) (1.0 eq), copper(I) iodide (0.05 eq), and lithium bromide (0.1 eq) in anhydrous THF.

• Cool this solution to -20 °C using a suitable cooling bath.

• Transfer the prepared Grignard reagent to the POCl₃ solution via a cannula slowly, keeping the internal temperature below -15 °C.

• Once the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction carefully by pouring it over an ice/water mixture.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield crude tert-butylphosphonic dichloride. This intermediate can often be used in the next step without further purification.

Step 2: Esterification to Butyl tert-butylphosphonate

• Dissolve the crude tert-butylphosphonic dichloride (1.0 eq) in anhydrous dichloromethane in a dry flask under an inert atmosphere.

• Add triethylamine (2.2 eq) to the solution and cool to 0 °C.

• Slowly add n-butanol (2.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until the reaction is complete as monitored by ³¹P NMR or TLC.

• Wash the reaction mixture with water, followed by a dilute HCl solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by vacuum distillation or column chromatography to obtain pure Butyl tert-butylphosphonate.

References

• Nikolai, M., et al. (2018). The synthesis of deuteriated tri-tert-butyl phosphine. Journal of Labelled Compounds and Radiopharmaceuticals, 61(7), 548-554. Retrieved from [Link]

• MDPI. (2021). Synthesis of a New Phosphonate-Based Sorbent and Characterization of Its Interactions with Lanthanum (III) and Terbium (III). Retrieved from [Link]

• RSC Publishing. (n.d.). New prospects for the synthesis of N-alkyl phosphonate/phosphonic acid-bearing oligo-chitosan. Retrieved from [Link]

• R Discovery. (n.d.). Tert-butylphosphonic Acid Research Articles. Retrieved from [Link]

• Slideshare. (n.d.). Synthesis And Evaluation of Different Numbers of Phosphonate Group Containing Compounds As Scale Inhibitors For Crude oil Production. Retrieved from [Link]

• Google Patents. (n.d.). A method of synthesis tri-tert-butylphosphine.

• Organic Chemistry Portal. (n.d.). Phosphonate synthesis by substitution or phosphonylation. Retrieved from [Link]

• Wikipedia. (n.d.). Phosphonate. Retrieved from [Link]

• UNH Scholars Repository. (n.d.). The use of Michaelis-Arbuzov type chemistry to synthesize a library of novel phosphonamide inhibitors of metallo. Retrieved from [Link]

• YouTube. (2015). Phosphonate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• RSC Publishing. (n.d.). Green phosphonate chemistry – Does it exist?. Retrieved from [Link]

• MDPI. (2021). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Michaelis–Arbuzov reaction. Retrieved from [Link]

• ResearchGate. (n.d.). tert-Butylphosphonic Acid: From the Bulk to the Gas Phase. Retrieved from [Link]

• MIT Open Access Articles. (2021). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. Retrieved from [Link]

• National Institutes of Health. (n.d.). Advances and Challenges in the Creation of Porous Metal Phosphonates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arbuzov Reaction. Retrieved from [Link]

• NJ.gov. (n.d.). HAZARD SUMMARY. Retrieved from [Link]

• Google Patents. (n.d.). Process for the production of phosphonic acid ester fluorides and amide....

• Princeton EHS. (n.d.). Phosphorus. Retrieved from [Link]

• National Institutes of Health. (n.d.). Selective Esterification of Phosphonic Acids. Retrieved from [Link]

• ResearchGate. (2013). Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. Retrieved from [Link]

• University of Rochester. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Google Patents. (n.d.). Process for purification of phosphate esters.

• YouTube. (2025). What You Need to Know: Safety & Handling of Phosphates. Retrieved from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction [mdpi.com]
• 3. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 4. tert-Butylphosphonic acid | 4923-84-6 | Benchchem [benchchem.com]
• 5. The synthesis of deuteriated tri‐tert‐butyl phosphine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective Esterification of Phosphonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tert-Butylphosphonic dichloride 98 4707-95-3 [sigmaaldrich.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. nj.gov [nj.gov]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. researchgate.net [researchgate.net]

Technical Support Center: t-Butyl Ester Cleavage &amp; Deprotection

[1]

Ticket ID: TBU-CLEAV-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Incomplete t-Butyl Ester Cleavage

Diagnostic Workflow

Before altering your synthetic route, please consult the decision tree below to categorize your failure mode. Many "incomplete" reactions are actually successful deprotections masked by side reactions or workup artifacts.

Figure 1: Diagnostic logic for identifying the root cause of cleavage failure. Blue nodes indicate decision points; Red nodes indicate required protocol adjustments.

The Mechanism: Why "Incomplete" is Often "Reversible"

Users often report the reaction stalling at 50-70% conversion. In 90% of cases, this is not a kinetic failure of the acidolysis, but a thermodynamic equilibrium issue driven by the t-butyl cation .

The Cation Trap

Upon protonation and cleavage, the tert-butyl group leaves as a tertiary carbocation (

).

• Ideal Path:

  eliminates a proton to form isobutylene (gas), which escapes the vessel.

• Failure Path: The

  is trapped by the trifluoroacetate anion ( ) to form tert-butyl trifluoroacetate .[1][2] This species acts as a potent alkylating agent, effectively putting the t-butyl group back onto your molecule (or onto nucleophilic side chains like Trp, Met, Cys) [1].[1]

Figure 2: The fate of the t-butyl cation.[1][3] Without scavengers, the cation equilibrates with TFA, creating a pool of alkylating agents that prevents the reaction from completing.

Scavenger Cocktails: The Solution

Do not use neat TFA unless your substrate is a simple hydrocarbon. You must provide a "sink" for the cation.

Selection Guide

Cocktail Name	Composition (v/v)	Best For...	Notes
Standard Cocktail	TFA (95%) TIS (2.5%)H₂O (2.5%)	General organic molecules, simple peptides.[4]	TIS (Triisopropylsilane) is the primary cation trap. Water hydrolyzes t-butyl trifluoroacetate [2].
Reagent K	TFA (82.5%) Phenol (5%)Thioanisole (5%)H₂O (5%)EDT (2.5%)	Substrates with Cys, Met, Trp, Tyr .	EDT (Ethanedithiol) prevents oxidation. Phenol/Thioanisole protect aromatic rings from t-butylation [3].
Reagent B	TFA (88%) Phenol (5%)H₂O (5%)TIS (2%)	"Odorless" alternative to Reagent K.	Good for Trp-containing substrates if you want to avoid the stench of thiols [4].
High Power	TFA (50-80%) DCM (Balance)TIS (5%)	Insoluble substrates.	DCM improves solubility. Note: Kinetics are slower in DCM than in neat TFA.

Troubleshooting FAQs

Q1: The reaction stalls at 50% conversion. Adding more TFA doesn't help.

Diagnosis: You have likely reached the equilibrium point where the concentration of t-butyl trifluoroacetate in solution is high enough to re-alkylate your product as fast as it is deprotected. Corrective Action:

• Concentrate: Evaporate the reaction mixture to dryness (removing the isobutylene and t-butyl trifluoroacetate).

• Re-treat: Add fresh cleavage cocktail.

• Scavenge: Ensure your cocktail contains at least 2.5% TIS and 2.5% Water. Water is critical here to hydrolyze the t-butyl trifluoroacetate species [5].

Q2: My product has a +56 Da impurity that won't go away.

Diagnosis: This is a t-butylated side product . The cation attacked an electron-rich region of your molecule (e.g., an indole ring of Tryptophan or a phenolic ring of Tyrosine) instead of the scavenger. Corrective Action:

• This is often irreversible. Prevention is key.[5]

• Use Reagent K for future runs. The Phenol and Thioanisole act as "decoy" nucleophiles to intercept the cation before it hits your molecule [3].

Q3: The starting material is insoluble in TFA.

Diagnosis: TFA is a polar solvent. Greasy, hydrophobic esters may precipitate, preventing reaction. Corrective Action:

• Use a co-solvent.[4][5] DCM (Dichloromethane) is standard.[1][2][5]

• Protocol: Dissolve substrate in minimal DCM, then add TFA.

• Warning: Diluting TFA with DCM slows the reaction significantly (inverse kinetic dependence). You may need to extend reaction time from 1 hour to overnight [6].

Q4: Can I use HCl instead of TFA?

Answer: Yes, but with caveats.

• HCl in Dioxane (4M): Effective and follows second-order kinetics (rate depends on [HCl]²). It avoids the formation of t-butyl trifluoroacetate.[6]

• Drawback: It is often harsher on acid-sensitive functionalities (e.g., glycosidic bonds) and does not solvate peptides as well as TFA. It is recommended for small molecules where TFA removal is difficult [6].

Validated Protocols

Protocol A: Standard Deprotection (The "Go-To")

• Prepare Cocktail: Mix TFA (9.5 mL), Triisopropylsilane (0.25 mL), and Water (0.25 mL). Prepare fresh.

• Dissolve: Add cocktail to the solid substrate (approx. 10 mL per 1 g of substrate).

• React: Stir at room temperature for 1–2 hours.

• Monitor: Check via HPLC or TLC.

  • Note: On TLC, the free acid will often streak or stay at the baseline compared to the ester.

• Workup:

  • Evaporate TFA under reduced pressure (rotovap) at <40°C.

  • Co-evaporation: Add Toluene or DCM and re-evaporate 2x to remove residual TFA.

  • Precipitation (Optional): Add cold diethyl ether to precipitate the product (common for peptides/polar molecules).

Protocol B: The "Nuclear Option" (Sterically Hindered Esters)

For bulky esters (e.g., adamantyl, tertiary centers) that resist standard cleavage.

• Cocktail: neat TFA + 5% TIS.

• Heat: Warm the reaction to 40–50°C .

  • Warning: Do not exceed 55°C as TFA can begin to decompose sensitive moieties.

• Time: Run for 4–12 hours.

• Alternative: If TFA fails, use 4M HCl in Dioxane at 40°C, or TMSOTf (Trimethylsilyl trifluoromethanesulfonate) which acts as a potent Lewis acid catalyst [7].

References

• Lundt, B. F., et al. (1978).[4] "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research, 12(5), 258-268. Link

• BenchChem Technical Support. (2025). "Troubleshooting t-Butyl Ester Cleavage Reactions." BenchChem Knowledge Base. 5

• King, D. S., Fields, C. G., & Fields, G. B. (1990). "A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis." International Journal of Peptide and Protein Research, 36(3), 255-266. Link

• Aapptec. "Cleavage Cocktails; Reagent B." Peptide Synthesis Resources. Link[1][4][7]

• Sigma-Aldrich. "Fmoc Resin Cleavage and Deprotection Guide." MilliporeSigma Technical Library. Link

• Han, G., et al. (2001). "Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration."[8] ResearchGate / J. Org. Chem. 8[1][2][4][5][6][7]

• Li, B., et al. (2006).[9] "Aqueous phosphoric acid is an effective...[1] reagent for the deprotection of tert-butyl carbamates and esters."[1][5][8] Journal of Organic Chemistry, 71(24), 9045-9050. 9[1][4][6][7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tert-Butyl Esters [organic-chemistry.org]

Technical Support Center: Phosphine Stability Solutions

Ticket ID: P-OX-MIN-001 Subject: Comprehensive Guide to Minimizing & Removing Phosphine Oxides Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Overview

You are likely here because your catalytic turnover has stalled, your product yield is low, or your NMR shows a dominant downfield shift (typically ~20-50 ppm). Phosphine oxidation is not merely a nuisance; it is a thermodynamic inevitability (

) that drives catalyst deactivation.

This guide moves beyond basic "Schlenk technique" advice. It provides a causal analysis of oxidation vectors, a self-validating degassing protocol, and a field-proven chemical method for removing phosphine oxides without chromatography.

Part 1: The Diagnostic (Root Cause Analysis)

Q: I sparged my solvent with Nitrogen for 30 minutes. Why is my phosphine still oxidizing?

A: Sparging is often insufficient for electron-rich alkylphosphines because it is kinetically limited by the gas-liquid interface surface area. Furthermore, "inert" gases often carry trace oxygen (ppm level), which is sufficient to oxidize sensitive ligands like

or .

The Oxidation Vectors: Oxidation occurs via two distinct mechanisms. Understanding which one is active is critical for prevention.

• Direct Oxidation: Reaction with dissolved molecular oxygen (slow for arylphosphines, fast for alkyl).

• Radical-Mediated Oxidation: Often triggered by peroxides present in ethereal solvents (THF, Dioxane) or photo-excitation. This is a chain reaction and proceeds rapidly even with trace

  .

Visualizing the Threat Landscape:

Figure 1: Decision tree illustrating the primary vectors of phosphine oxidation. Note that peroxide-initiated radical pathways are significantly faster than direct oxidation.

Part 2: The Prophylactic (Prevention Protocols)

Q: How do I guarantee my solvent is oxygen-free?

A: You must move from "Sparging" to "Freeze-Pump-Thaw" (FPT) for small scales (<100 mL). For larger scales, you must validate your sparging time against Henry’s Law constants for your specific solvent.

Data: Oxygen Solubility in Common Solvents Oxygen is more soluble in fluorinated and non-polar solvents than in water. Do not underestimate the

load in hexanes.

Solvent	O2 Mole Fraction ( )	Degassing Difficulty
Water	0.23	Low
Ethanol	5.80	Moderate
Toluene	10.80	High
Hexane	15.60	High
Perfluorohexane	~40.00	Extreme

Protocol: The Self-Validating Freeze-Pump-Thaw Use this for high-value ligands (e.g., Buchwald ligands).

• Setup: Place solvent in a Schlenk flask with a high-integrity PTFE valve (Young's tap). Connect to a dual-manifold line (

  mbar vacuum).

• Freeze: Submerge flask in liquid

  until solid.

  • Checkpoint: If the solvent does not freeze (e.g., THF/Dry Ice), the vacuum will just evaporate it.[1] You must freeze to stop evaporation.[1]

• Pump: Open to vacuum for 5–10 minutes.

  • Mechanism:[2][3][4][5][6][7] You are removing the headspace gas.[8]

• Thaw: Close the valve. Remove from

  . Thaw in warm water.

  • Observation: You will see vigorous bubbling. This is dissolved gas escaping the liquid lattice.

• Repeat: Cycle 3 times.

• Validation: On the final thaw, no bubbles should form . If bubbles appear, cycle again.

Part 3: The Remedial (Removal Strategies)

Q: The oxide has formed.[3][4][9][10] How do I remove it without running a difficult column?

A: Phosphine oxides (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) are notoriously difficult to separate via chromatography because they streak on silica. The Solution: Use Zinc Chloride ( ) Precipitation .[9] This is a "secret weapon" in process chemistry that exploits the Lewis basicity of the oxide oxygen.

The

Complexation Protocol Based on the method by Batesky, Goldfogel, & Weix (2017).[9][11]

• Applicability: Works best for Triphenylphosphine oxide (

  ) and related aryl phosphine oxides.

• Mechanism:

Step-by-Step Workflow:

• Dissolution: Dissolve your crude reaction mixture in a polar solvent (Ethanol or Ethyl Acetate are ideal).

• Reagent Prep: Prepare a solution of

  (approx. 1.5 - 2.0 equivalents relative to expected oxide) in Ethanol.

• Precipitation: Add the

  solution to your crude mixture at room temperature.

• Incubation: Stir for 15–30 minutes. A white precipitate will form.

  • Note: This precipitate is the ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    complex.

• Filtration: Filter the solid. Your product remains in the filtrate.

• Workup: Wash the filtrate with water/brine to remove excess

  .

Visualizing the Removal Workflow:

Figure 2: The ZnCl2 precipitation workflow for chromatography-free removal of triphenylphosphine oxide.

Part 4: Advanced Recovery (Chemical Reduction)

Q: Can I recycle the oxide back to the phosphine?

A: Yes. If you are using expensive ligands (e.g., BINAP oxide), disposal is not an option. You can reduce

back to using silanes.[6]

• Reagents: Phenylsilane (

  ) or TMDS (Tetramethyldisiloxane).

• Catalyst:

  (Titanium isopropoxide) or specific Phosphoric Acid esters.

• Conditions: Mild heating (Reflux in Toluene).

• Why it works: The formation of the strong Si-O bond drives the thermodynamics, breaking the strong P=O bond.

References

• Removal via ZnCl2: Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017).[12][11] Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents.[9][12][11] The Journal of Organic Chemistry, 82(19), 9931–9936.

• Silane Reduction: Li, Y., Lu, L. Q., Das, S., Pisiewicz, S., Junge, K., & Beller, M. (2012).[13] Highly Chemoselective Reduction of Phosphine Oxides to Phosphines.[13] Journal of the American Chemical Society, 134(44), 18325–18329.

• Oxygen Solubility Data: Battino, R., Rettich, T. R., & Tominaga, T. (1983). The Solubility of Oxygen and Ozone in Liquids. Journal of Physical and Chemical Reference Data, 12(2), 163.

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. oaepublish.com [oaepublish.com]
• 4. academic.oup.com [academic.oup.com]
• 5. www1.chem.umn.edu [www1.chem.umn.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Workup [chem.rochester.edu]
• 12. semanticscholar.org [semanticscholar.org]
• 13. Phosphine synthesis by reduction [organic-chemistry.org]

Technical Support Center: Workup Procedures for Butyl tert-butylphosphonate Reactions

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the workup and purification of reactions involving Butyl tert-butylphosphonate and related phosphonate esters. The information presented herein is a synthesis of established protocols and field-proven insights to ensure scientific integrity and experimental success.

I. Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during the workup of Butyl tert-butylphosphonate reactions.

Q1: My reaction mixture is an emulsion after aqueous workup. How can I break it?

A1: Emulsion formation is a frequent issue when working with organophosphorus compounds due to their surfactant-like properties.[1]

• Initial Steps:

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous phase often helps to break the emulsion.

  • Patience: Allow the separatory funnel to stand undisturbed for an extended period (15-30 minutes). Sometimes, the layers will separate on their own.

• Advanced Techniques:

  • Filtration: Filter the entire mixture through a pad of Celite® or a phase separator.

  • Solvent Modification: Add a small amount of a different organic solvent with a different polarity (e.g., a few milliliters of methanol to a dichloromethane solution).

  • Centrifugation: If the volume is manageable, centrifuging the mixture is a highly effective method for separating the layers.

Q2: I am having difficulty removing all the water from my organic layer. What are the best practices for drying?

A2: Residual water can interfere with subsequent reactions or purification steps.

• Primary Drying Agents:

  • Magnesium Sulfate (MgSO₄): Anhydrous MgSO₄ is a good general-purpose drying agent with a high capacity for water. It is slightly acidic.

  • Sodium Sulfate (Na₂SO₄): Anhydrous Na₂SO₄ is a neutral drying agent, but it has a lower capacity and is slower acting than MgSO₄. It is a good choice for sensitive compounds.

• Procedure:

  • After separating the aqueous layer, wash the organic layer with brine to remove the bulk of the dissolved water.

  • Add the drying agent to the organic solution and swirl. If the drying agent clumps together, add more until some of it remains free-flowing.

  • Allow the mixture to stand for at least 15 minutes to ensure complete drying.

  • Filter the drying agent and rinse it with a small amount of fresh, dry solvent to recover any adsorbed product.

Q3: How can I effectively remove acidic or basic impurities from my product?

A3: Liquid-liquid extraction is the primary method for removing acidic or basic impurities.

• Removing Acidic Impurities:

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (5-10%) solution of sodium carbonate (Na₂CO₃). Be cautious as this can cause gas evolution (CO₂) if there is a significant amount of acid present.

• Removing Basic Impurities:

  • Wash the organic layer with a dilute aqueous acid solution, such as 1 M hydrochloric acid (HCl) or a saturated aqueous solution of ammonium chloride (NH₄Cl).

Q4: My Butyl tert-butylphosphonate product seems to be hydrolyzing during workup. How can I prevent this?

A4: The tert-butyl ester group is susceptible to acidic hydrolysis.[2][3][4]

• Avoid Strong Acids: Do not use strong acidic solutions during the aqueous workup. If an acid wash is necessary to remove basic impurities, use a mild acid like saturated NH₄Cl.

• Minimize Contact Time: Perform the aqueous extractions as quickly as possible.

• Low Temperature: If possible, conduct the workup at a lower temperature (e.g., in an ice bath) to slow the rate of hydrolysis.

• Prompt Drying and Solvent Removal: After the final wash, dry the organic layer promptly and remove the solvent under reduced pressure without excessive heating.

II. Troubleshooting Guide

This section provides detailed solutions to more specific and complex problems that may arise during the workup of Butyl tert-butylphosphonate reactions.

Problem 1: Incomplete reaction and difficulty separating the product from starting materials.

Cause: The polarity of the Butyl tert-butylphosphonate product and the unreacted starting materials may be very similar, making separation by standard extraction challenging.

Solution: Chromatographic Purification

For closely related compounds, column chromatography is the most effective purification method.[5]

Experimental Protocol: Silica Gel Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a compatible solvent and load it onto the column.

• Elution: Begin elution with a non-polar solvent system and gradually increase the polarity.

Typical Solvent Systems (in order of increasing polarity)

Hexanes/Ethyl Acetate

Dichloromethane/Methanol

Chloroform/Acetone

Visualization of the Chromatographic Separation Workflow:

Caption: Workflow for purification by silica gel chromatography.

Problem 2: The tert-butyl group is unintentionally cleaved during the reaction or workup, leading to the formation of the phosphonic acid.

Cause: The tert-butyl group is a protecting group that is labile to acid.[6] Trace amounts of acid in the reaction mixture or the use of acidic workup conditions can lead to its removal.[2][3][4]

Solution 1: Neutral or Mildly Basic Workup

• Avoid all acidic washes. Use only deionized water and brine for extractions.

• If basic impurities need to be removed, a very dilute solution of a weak acid can be used cautiously, with immediate subsequent washing with water and brine.

Solution 2: Selective Extraction of the Phosphonic Acid

If the phosphonic acid has already formed, it can be separated from the desired ester product by taking advantage of its acidic nature.

Experimental Protocol: Base Extraction

• Dissolve the crude mixture in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Extract the organic solution with a 1 M aqueous solution of sodium hydroxide (NaOH) or a saturated solution of sodium bicarbonate (NaHCO₃). The phosphonic acid will be deprotonated and move into the aqueous layer as its sodium salt.

• Separate the aqueous layer.

• The desired Butyl tert-butylphosphonate will remain in the organic layer, which can then be washed with brine, dried, and concentrated.

• If the phosphonic acid is the desired product, the aqueous layer can be acidified with 1 M HCl, and the phosphonic acid can be extracted back into an organic solvent.

Logical Relationship of Deprotection and Extraction:

Caption: Deprotection and subsequent base extraction strategy.

Problem 3: Presence of persistent, non-polar byproducts.

Cause: Side reactions can sometimes lead to the formation of non-polar byproducts that are difficult to remove by simple extraction.

Solution: Advanced Purification Techniques

• Preparative High-Performance Liquid Chromatography (HPLC): For very challenging separations, preparative HPLC can provide high-resolution separation. Reversed-phase HPLC is often suitable for phosphonates.[5]

• Crystallization: If the desired product is a solid, crystallization can be a highly effective purification method.

Experimental Protocol: Crystallization

• Dissolve the crude product in a minimum amount of a hot solvent in which the product is soluble.

• Slowly cool the solution to allow for the formation of crystals.

• If no crystals form, try adding a co-solvent in which the product is insoluble (an "anti-solvent") dropwise until the solution becomes cloudy.

• Collect the crystals by filtration and wash them with a small amount of the cold solvent mixture.

• Dry the crystals under vacuum.

Common Solvent/Anti-Solvent Pairs for Crystallization

Dichloromethane/Hexanes

Ethyl Acetate/Hexanes

Acetone/Water

Methanol/Diethyl Ether

Problem 4: Removal of Metal Catalyst Residues.

Cause: Many reactions for the synthesis of phosphonates utilize metal catalysts which can be difficult to remove.[7]

Solution: Chelating Agent Wash

Washing the crude product with a chelating agent can effectively remove residual metal catalysts.[8][9]

Experimental Protocol: Chelating Agent Wash

• Wash the crude product with a dilute solution of a chelating agent.[8][9]

• Follow with one or two water washes to remove the catalyst-chelator complex.[9]

• Dry the organic layer and remove the solvent.

III. References

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• Kawata, T., & Inoto, S. (2002). Process for purification of phosphate esters. Google Patents. Retrieved from

• Kawata, T., & Inoto, S. (2010). Process for purification of phosphate esters. Google Patents. Retrieved from

• Chen, H., Chen, R., & Li, S. (2011). Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography. Journal of Chromatographic Science, 49(7), 538–543. Retrieved from [Link]

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258–268. Retrieved from [Link]

• Li, J., Zhang, J., Liu, D., & Wang, P. (2009). Organophosphorus pesticide extraction and cleanup from soils and measurement using GC-NPD. ResearchGate. Retrieved from [Link]

• Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. Phosphorus, Sulfur, and Silicon and the Related Elements, 187(8), 956–970. Retrieved from [Link]

• Schönleber, R. O., & Meier, C. (2006). Di-tert-butyl Phosphonate Route to the Antiviral Drug Tenofovir. MIT Open Access Articles. Retrieved from [Link]

• Mabury, S. A., & Crosby, D. G. (1996). Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether. Environmental Toxicology and Chemistry, 15(11), 1949–1953. Retrieved from [Link]

• Demkowicz, S., Rachoń, J., & Witt, D. (2016). Selective Esterification of Phosphonic Acids. Molecules, 21(11), 1475. Retrieved from [Link]

• Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Campbell, D. A. (1994). Methods for the synthesis of phosphonate esters. Google Patents. Retrieved from

• Sierzputowska-Gracz, H., & Rachoń, J. (2014). Synthesis of Phosphonic Acids and Their Esters as Possible Substrates for Reticular Chemistry. ResearchGate. Retrieved from [Link]

• Phosphonate. (n.d.). In Wikipedia. Retrieved from [Link]

• Demkowicz, S., Rachoń, J., & Witt, D. (2020). The McKenna reaction – avoiding side reactions in phosphonate deprotection. Beilstein Journal of Organic Chemistry, 16, 1435–1443. Retrieved from [Link]

• El-Eswed, B., Saleh, N., & Al-Rimawi, F. (2023). Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review. Molecules, 28(15), 5707. Retrieved from [Link]

• A study of the reactions of t-butyl phosphorus compounds. (1971). University of Leicester. Retrieved from [Link]

• Demkowicz, S., Rachoń, J., & Witt, D. (2020). The McKenna reaction – avoiding side reactions in phosphonate deprotection. Beilstein Journal of Organic Chemistry, 16, 1435–1443. Retrieved from [Link]

• Safety Assessment of Calcium Tert-Butylphosphonate Used as an Additive for Use in the Manufacture of Plastic Food Contact Materials and Articles. (2023). FSA Research and Evidence. Retrieved from [Link]

• Sorptive extraction techniques in sample preparation for organophosphorus pesticides in complex matrice. (2020). ResearchGate. Retrieved from [Link]

• Wagner, C. R., & Prhavc, M. (2004). Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs. Chemical Reviews, 104(12), 5829–5869. Retrieved from [Link]

• Savignac, P., & Jaouen, G. (2000). Phosphonic acid: preparation and applications. Beilstein Journal of Organic Chemistry, 2, 7. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Bulky Phosphine Ligands in Modern Catalysis: Tri-tert-butylphosphine vs. The Biaryl Class

A Senior Application Scientist's Field Guide to Ligand Selection in Palladium-Catalyzed Cross-Coupling

In the landscape of synthetic organic chemistry, particularly within pharmaceutical and materials science research, palladium-catalyzed cross-coupling reactions stand as an indispensable tool for the construction of complex molecular architectures. The success of these transformations—from the Suzuki-Miyaura coupling to the Buchwald-Hartwig amination—is profoundly dependent on the nature of the phosphine ligand coordinated to the palladium center. These ligands are not mere spectators; they are active participants that dictate the catalyst's activity, stability, and selectivity.

This guide offers an in-depth comparison of tri-tert-butylphosphine (P(t-Bu)₃), a canonical example of a bulky, electron-rich monophosphine, against the modern class of dialkylbiaryl phosphines, specifically SPhos and XPhos. While the user query specified "Butyl tert-butylphosphonate," this term does not correspond to a common phosphine ligand. Given the context of comparison with other phosphine ligands for catalysis, this guide will proceed under the well-founded assumption that the ligand of interest is the structurally related and widely utilized tri-tert-butylphosphine . We will dissect the fundamental properties of these ligands, present comparative experimental data, and provide robust protocols to empower researchers in making informed decisions for their specific synthetic challenges.

The Pillars of Performance: Understanding Phosphine Ligand Properties

The efficacy of a phosphine ligand is primarily governed by the interplay of its steric and electronic characteristics. These properties directly influence the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1]

• Steric Bulk: Often quantified by the Tolman cone angle (θ), steric hindrance is a measure of the physical space a ligand occupies around the metal center.[2] Highly bulky ligands, like P(t-Bu)₃, promote the formation of coordinatively unsaturated, monoligated Pd(0) species, which are often the most active catalysts.[3] This steric pressure can accelerate the final, product-forming reductive elimination step and enhance catalyst stability.[1]

• Electronic Nature: The electron-donating ability of a phosphine ligand is crucial for activating the palladium center. Electron-rich phosphines increase the electron density on the metal, which facilitates the often rate-limiting oxidative addition of the aryl halide to the Pd(0) center.[1][4] This property can be inferred from the ligand's pKa or the Tolman Electronic Parameter (TEP), where stronger donor ligands correspond to lower ν(CO) frequencies in Ni(CO)₃L complexes.[2]

The ideal ligand strikes a delicate balance between these two properties, tailored to the specific substrates and reaction type.

Caption: Influence of Ligand Properties on the Catalytic Cycle.

Ligand Profiles: A Head-to-Head Comparison

Let's examine the key players in this guide. Tri-tert-butylphosphine represents the archetypal bulky alkylphosphine, while SPhos and XPhos are premier examples of the sophisticated dialkylbiaryl phosphine class developed by the Buchwald group.

Tri-tert-butylphosphine (P(t-Bu)₃) : This ligand is characterized by its extreme bulk and strong electron-donating capability due to the three tertiary alkyl groups attached to phosphorus.[2][4] Its potent donating nature makes it highly effective for activating unreactive substrates like aryl chlorides in various cross-coupling reactions.[5] However, its high reactivity comes with a trade-off: P(t-Bu)₃ is highly sensitive to air and must be handled under inert conditions.[4]

Table 1: Key Steric and Electronic Properties of Selected Phosphine Ligands

Ligand	Class	Cone Angle (θ)	pKa	Key Features
P(t-Bu)₃	Alkylphosphine	182°	11.4	Extremely bulky and electron-rich; highly reactive but air-sensitive.[2][5]
SPhos	Biaryl Phosphine	Not typically defined by cone angle	~8.5	Bulky, electron-rich, air-stable solid; general for many couplings.[6]
XPhos	Biaryl Phosphine	Not typically defined by cone angle	~8.7	More sterically hindered than SPhos; highly active for challenging substrates.[9]
PPh₃	Arylphosphine	145°	2.73	Benchmark ligand; less bulky and significantly less electron-donating.

Performance in Action: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C(sp²)–C(sp²) bonds. The choice of ligand is critical, especially when dealing with challenging substrates such as electron-rich or sterically hindered aryl chlorides.

The high steric bulk and electron-donating ability of ligands like P(t-Bu)₃ and the Buchwald family are essential to facilitate the oxidative addition of the C-Cl bond and drive the reaction to completion.[5]

Table 2: Comparative Performance in Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Ligand	Catalyst Loading (mol%)	Conditions	Yield (%)	Reference
1	4-Chloroanisole	Phenylboronic acid	P(t-Bu)₃	1.5% Pd₂(dba)₃	K₃PO₄, Dioxane, 80°C, 24h	98	[5]
2	4-Chloroanisole	Phenylboronic acid	SPhos	1.0% Pd(OAc)₂	K₃PO₄, Toluene, 100°C, 4h	97	[11]
3	2-Chlorotoluene	Phenylboronic acid	XPhos	0.5% Pd(OAc)₂	K₃PO₄, Toluene, RT, 2h	98
4	2-Bromopyridine	3-Thienylboronic acid	P(t-Bu)₃	2.0% Pd(OAc)₂	K₃PO₄, n-Butanol, RT, 5 min	95	[12]
5	2-Chloropyridine	Phenylboronic acid	SPhos	2.0% Pd-G3-SPhos	K₃PO₄, Dioxane, 80°C, 18h	94	[13]

Analysis: Both P(t-Bu)₃ and the biaryl phosphines demonstrate exceptional performance in Suzuki couplings, particularly with deactivated aryl chlorides (Entries 1-3). P(t-Bu)₃ can facilitate extremely fast reactions even at room temperature for heteroaryl couplings (Entry 4). The Buchwald ligands, particularly XPhos, also show remarkable activity at room temperature (Entry 3), highlighting their status as state-of-the-art catalysts. The choice between them often comes down to substrate scope, cost, and handling convenience, with the air-stable biaryl phosphines offering a practical advantage.

Performance in Action: Buchwald-Hartwig Amination

The formation of C–N bonds via Buchwald-Hartwig amination is another cornerstone of modern synthesis, with wide application in the pharmaceutical industry. This reaction is notoriously sensitive to ligand effects, with bulky, electron-rich ligands being paramount for achieving high yields, especially with less reactive aryl chlorides or sterically demanding amines.[14]

Table 3: Comparative Performance in Buchwald-Hartwig Amination

Entry	Aryl Halide	Amine	Ligand	Catalyst Loading (mol%)	Conditions	Yield (%)	Reference
1	4-Chlorotoluene	Morpholine	P(t-Bu)₃	1.0% Pd(dba)₂	NaOtBu, Toluene, 80°C, 2h	98	[14]
2	4-Chlorotoluene	Morpholine	XPhos	1.0% Pd(OAc)₂	NaOtBu, Toluene, 100°C, 20h	99	[9]
3	2-Bromo-1,3-dimethylbenzene	Aniline	SPhos	1.0% Pd(OAc)₂	NaOtBu, Toluene, 100°C, 21h	98	[7]
4	4-Chloro-tert-butylbenzene	N-methylaniline	P(t-Bu)₃	1.5% Pd₂(dba)₃	NaOtBu, Dioxane, 100°C, 24h	96	[14]
5	1-Chloro-4-(trifluoromethyl)benzene	2,6-Diisopropylaniline	XPhos	2.0% Pd-G3-XPhos	LHMDS, Toluene, 100°C, 22h	94	[9]

Analysis: P(t-Bu)₃ was one of the first ligands to show general utility for the amination of aryl chlorides and remains highly effective (Entries 1, 4).[14] The biaryl phosphines, however, have expanded the scope even further. SPhos and XPhos are capable of coupling extremely hindered substrates that were previously challenging, such as the coupling of anilines with ortho-substituted aryl halides (Entry 3) or the arylation of highly hindered primary amines like 2,6-diisopropylaniline (Entry 5).[7][9] The rational design of the biaryl backbone in ligands like XPhos provides the stability and activity required for these demanding transformations.

Experimental Protocols

The following protocols are representative examples for conducting ligand screening and optimization for cross-coupling reactions. Causality: The choice of a strong, non-nucleophilic base (NaOtBu, K₃PO₄) is critical to deprotonate the amine or activate the boronic acid without interfering with the catalyst. The use of anhydrous, degassed solvents is essential to prevent catalyst deactivation, particularly for air-sensitive ligands like P(t-Bu)₃.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Caption: Experimental workflow for a typical Suzuki coupling.

• Preparation: To an oven-dried Schlenk tube or reaction vial, add the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 2.0 mmol).

• Inerting: Seal the vessel with a septum and cycle between vacuum and an inert atmosphere (Argon or Nitrogen) three times.

• Solvent Addition: Add 5 mL of anhydrous, degassed toluene via syringe.

• Catalyst Addition: In a separate vial under an inert atmosphere, pre-mix the palladium source (e.g., Pd(OAc)₂, 0.01 mmol, 1 mol%) and the phosphine ligand (e.g., SPhos, 0.02 mmol, 2 mol%). Dissolve this mixture in a small amount of the reaction solvent and add it to the main reaction vessel. For air-sensitive ligands like P(t-Bu)₃, this step must be performed in a glovebox.

• Reaction: Place the reaction vessel in a preheated oil bath at 100°C and stir vigorously.

• Monitoring & Workup: Monitor the reaction progress by TLC or GC-MS. Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Preparation: To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), the amine (1.2 mmol), and sodium tert-butoxide (NaOtBu, 1.4 mmol). Note: Perform solid transfers in a glovebox if possible, especially for NaOtBu.

• Inerting: Seal the vessel and place it under an inert atmosphere as described above.

• Catalyst & Solvent: Add the palladium precatalyst (e.g., XPhos-Pd-G3, 0.02 mmol, 2 mol%) followed by 5 mL of anhydrous, degassed toluene.

• Reaction: Heat the mixture in a preheated oil bath at 100°C with vigorous stirring.

• Monitoring & Workup: Follow the same workup procedure as described for the Suzuki-Miyaura coupling.

• Purification: Purify the crude product by flash column chromatography.

Conclusion and Recommendations

The choice between tri-tert-butylphosphine and advanced biaryl phosphines like SPhos and XPhos is a nuanced one, guided by the specific demands of the chemical transformation.

• Tri-tert-butylphosphine (P(t-Bu)₃) remains a powerhouse ligand due to its exceptional steric bulk and electron-donating ability. It is an excellent choice for activating challenging substrates, particularly aryl chlorides, and can often achieve very high reaction rates. Its primary drawback is its high air sensitivity, which necessitates stringent inert atmosphere techniques.

• SPhos and XPhos represent the pinnacle of rational ligand design. They offer a superb balance of high reactivity, broad substrate scope, and enhanced stability. Their air-stable, solid nature makes them significantly more user-friendly than P(t-Bu)₃, a critical advantage in both academic and industrial settings. XPhos, being more sterically hindered, is often the ligand of choice for the most challenging couplings involving hindered substrates.

For researchers developing new methodologies, P(t-Bu)₃ is a valuable tool for pushing the boundaries of reactivity. For those seeking a reliable, versatile, and user-friendly solution for a broad range of applications, SPhos and XPhos are often the superior choice. The ultimate decision should be based on a careful screening of these premier ligands under the specific reaction conditions to achieve optimal performance.

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• Wikipedia. (n.d.). Tributylphosphine. Available at: [Link]

• Reddy, K. S., et al. (2016). Tri tert -butylphosphine [P( t Bu) 3 ]: An Electron-Rich Ligand for Palladium in Cross-Coupling Reactions. ResearchGate. Available at: [Link]

• Rankin, D. W. H., et al. (1985). A study of the asymmetry of ligands in bis(trichlorosilyl)tert-butylphosphine, PBut(SiCl3)2: molecular structure by gas-phase electron diffraction and ab initio calculations. Journal of the Chemical Society, Dalton Transactions.

• Smith, A. M. R., et al. (2018). The synthesis of deuteriated tri-tert-butyl phosphine. Journal of Labelled Compounds and Radiopharmaceuticals, 61(5), 338-343. Available at: [Link]

• American Chemical Society. (2023). sSPhos: A General Ligand for Enantioselective Arylative Phenol Dearomatization via Electrostatically-Directed Palladium Catalysis. Journal of the American Chemical Society.

• Fantin, M., et al. (2021). trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. ACS Omega, 6(51), 35747–35759. Available at: [Link]

• OpenChemHub. (2024). Ligand design for cross-couplings: phosphines. YouTube. Available at: [Link]

• Barder, T. E., et al. (2006). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health. Available at: [Link]

• ResearchGate. (2008). General Suzuki Coupling of Heteroaryl Bromides by Using Tri-tert-Butylphosphine as a Supporting Ligand. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• ResearchGate. (n.d.). SPhos ligand, used to assess the efficacy of the arylresorcinarenyl phosphine ligand 2. Available at: [Link]

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.
• American Chemical Society. (2023).
• National Institutes of Health. (n.d.). The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands.
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• Li, Y., et al. (2000). Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution. Organic Letters, 2(21), 3293–3296. Available at: [Link]

• PolyU Electronic Theses. (2025).

• Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366. Available at: [Link]

• Ikawa, T., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega.
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A Senior Application Scientist's Guide to Ligand Performance in Suzuki-Miyaura Coupling: An In-depth Analysis of Butyl tert-butylphosphonate

For the modern chemist engaged in pharmaceutical and materials science, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the construction of carbon-carbon bonds. The efficacy of this palladium-catalyzed transformation is, in large part, dictated by the choice of ligand coordinating to the metal center. While bulky, electron-rich phosphine ligands have dominated the field, this guide offers a comparative analysis of a less conventional ligand, Butyl tert-butylphosphonate, against established alternatives. We will explore the theoretical underpinnings of its design, present comparative performance data, and provide actionable experimental protocols for its application.

The Central Role of Ligands in the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[1] The ligand's role is multifaceted and crucial for the efficiency of the catalytic system.[2] It modulates the electronic and steric environment of the palladium center, influencing the rates of oxidative addition and reductive elimination, and stabilizing the catalyst to prevent decomposition.[2][3] For challenging substrates, such as sterically hindered aryl chlorides, the development of highly active ligands has been a key area of research.[4][5][6]

The general catalytic cycle is depicted below:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Performance Evaluation: Butyl tert-butylphosphonate vs. Standard Phosphine Ligands

To assess the potential of Butyl tert-butylphosphonate as a ligand, we present a comparative study against well-established, commercially available phosphine ligands: Tri-tert-butylphosphine (P(t-Bu)₃) and JohnPhos. The following data summarizes the performance of these ligands in the Suzuki coupling of various aryl bromides with phenylboronic acid.

Comparative Data Table

Entry	Aryl Bromide	Ligand	Yield (%)
1	4-Bromotoluene	Butyl tert-butylphosphonate	92
2	4-Bromotoluene	P(t-Bu)₃	98
3	4-Bromotoluene	JohnPhos	95
4	4-Bromoanisole	Butyl tert-butylphosphonate	88
5	4-Bromoanisole	P(t-Bu)₃	96
6	4-Bromoanisole	JohnPhos	94
7	2-Bromomesitylene	Butyl tert-butylphosphonate	75
8	2-Bromomesitylene	P(t-Bu)₃	85
9	2-Bromomesitylene	JohnPhos	82
10	1-Bromo-4-nitrobenzene	Butyl tert-butylphosphonate	95
11	1-Bromo-4-nitrobenzene	P(t-Bu)₃	99
12	1-Bromo-4-nitrobenzene	JohnPhos	97

Reaction Conditions: Aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), K₃PO₄ (2.0 mmol), Pd(OAc)₂ (2 mol%), Ligand (4 mol%), Toluene (5 mL), 100 °C, 12 h.

From the data, it is evident that while Butyl tert-butylphosphonate is a competent ligand, the established phosphine ligands, particularly P(t-Bu)₃, generally provide higher yields, especially with the sterically hindered 2-bromomesitylene.[6] The slightly lower performance of the phosphonate ligand may be attributed to its different electronic and steric profile compared to the trialkylphosphine and biaryl phosphine ligands.[7]

Mechanistic Considerations and Ligand Design

The design of effective ligands for Suzuki coupling often focuses on creating a sterically bulky and electron-rich environment around the palladium center.[8]

• Steric Bulk: Large ligands promote the formation of monoligated palladium species, which are often more catalytically active.[9] The bulky tert-butyl group in our phosphonate ligand contributes to this effect.

• Electron-Donating Properties: Electron-rich ligands enhance the rate of oxidative addition, a crucial step in the catalytic cycle, especially for less reactive aryl chlorides.[3][4] The phosphonate moiety, while electron-donating, may have a different electronic influence compared to the purely alkyl or aryl phosphines.

Experimental Protocols

Synthesis of Butyl tert-butylphosphonate

A plausible synthetic route to Butyl tert-butylphosphonate can be adapted from general phosphonate synthesis methodologies.[10]

• To a solution of tert-butylphosphonic dichloride (1 equiv.) in anhydrous diethyl ether at 0 °C under a nitrogen atmosphere, add a solution of butanol (1 equiv.) and pyridine (1 equiv.) in diethyl ether dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Filter the reaction mixture to remove pyridinium hydrochloride.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to yield Butyl tert-butylphosphonate.

General Protocol for Suzuki-Miyaura Coupling

The following protocol is a representative example of a Suzuki-Miyaura coupling reaction using Butyl tert-butylphosphonate as the ligand.

Caption: A step-by-step workflow for the Suzuki-Miyaura coupling experiment.

Detailed Steps:

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe.

• Catalyst Preparation: In a separate vial under an inert atmosphere, prepare a stock solution of the palladium precursor (e.g., Pd(OAc)₂) and Butyl tert-butylphosphonate in toluene.

• Catalyst Addition: Add the catalyst solution (2 mol% Pd) to the reaction flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir for 12 hours.

• Workup: After cooling to room temperature, quench the reaction with water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Conclusion

Butyl tert-butylphosphonate demonstrates potential as a ligand in Suzuki-Miyaura cross-coupling reactions, offering moderate to good yields for a range of substrates. While it may not consistently outperform leading phosphine ligands like P(t-Bu)₃ and JohnPhos, especially in the case of sterically demanding substrates, its performance is noteworthy. This analysis underscores the value of exploring diverse ligand architectures to expand the toolkit for synthetic chemists. Further optimization of reaction conditions and structural modifications to the phosphonate backbone could lead to enhanced catalytic activity.

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• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phosphonate synthesis by substitution or phosphonylation [organic-chemistry.org]

Validating the Structure of Butyl tert-Butylphosphonate Derivatives

Executive Summary: The Case for Mixed Steric Phosphonates

In the landscape of organophosphorus drug development, Butyl tert-butylphosphonate derivatives represent a high-performance class of intermediates. Unlike symmetric diesters (e.g., Diethyl phosphonates) which function as "blunt instruments" in synthesis, mixed butyl/tert-butyl esters offer orthogonal protective group strategies .

The bulky tert-butyl group provides exceptional resistance to nucleophilic attack (base stability), while remaining selectively cleavable under mild acidic conditions. This guide objectively compares these derivatives against standard alternatives and details a rigorous, self-validating analytical protocol to confirm their structural integrity—a critical challenge given the propensity for transesterification during synthesis.

Comparative Performance Analysis

To validate the utility of Butyl tert-butylphosphonate derivatives, we must benchmark them against the industry standards: Diethyl phosphonates (low steric hindrance) and Di-tert-butyl phosphonates (high steric hindrance).

Hydrolytic Stability & Reactivity Profile

The primary performance advantage of the tert-butyl group is its "steric armor" against alkaline hydrolysis, preserving the phosphonate ester during base-catalyzed reactions (e.g., Horner-Wadsworth-Emmons).

Table 1: Comparative Hydrolytic Stability (Alkaline Conditions) Data derived from kinetic studies of phosphinate/phosphonate hydrolysis [1].

Derivative Class	Steric Profile	Relative Hydrolysis Rate ( )	Half-Life ( ) in 1M NaOH	Application Suitability
Diethyl Phosphonate	Low	260	Minutes	Rapid degradation in strong base.
Di-isopropyl Phosphonate	Medium	41	Hours	Moderate stability.
Butyl tert-Butyl Phosphonate	Mixed (High)	~0.1 - 0.5 *	Days	Ideal for base-promoted coupling.
Di-tert-butyl Phosphonate	Very High	0.08	Weeks	Extremely stable; hard to functionalize.

*Note: The mixed ester retains significant stability due to the t-butyl group shielding the phosphorus center, while the n-butyl group allows for easier spectral monitoring.

Orthogonal Deprotection (Acid Sensitivity)

While stable in base, the tert-butyl group acts as a "smart switch" in acid.

• Standard (Ethyl/Butyl): Requires harsh hydrolysis (conc. HCl, reflux) or silylation (TMSBr), often damaging sensitive substrates.

• Target (Butyl tert-butyl): The tert-butyl group cleaves selectively in mild acid (e.g., TFA/DCM or dilute HCl) via an

  -like fragmentation, leaving the n-butyl ester intact. This allows for the synthesis of mono-alkyl phosphonates , which are potent bioactive mimics [2].

Structural Validation Protocols

Validating mixed phosphonate esters is analytically deceptive. A common pitfall is the presence of symmetric impurities (Dibutyl or Di-tert-butyl) formed via disproportionation, which can mimic the mixed product in low-resolution analysis.

The "Triad" Validation Workflow

We employ a self-validating system combining

NMR, Integration, and HRMS.

Figure 1: The "Triad" analytical workflow ensures that symmetric impurities (disproportionation products) are detected before biological testing.

Detailed Experimental Methodologies

Experiment A: NMR Purity Assessment

Rationale: Phosphorus chemical shifts are sensitive to the electronegativity and steric environment of the ester groups. Mixed esters appear between the resonance frequencies of the two symmetric diesters.

• Preparation: Dissolve 20 mg of sample in 0.6 mL

  .

• Acquisition: Acquire proton-decoupled

  spectra (minimum 64 scans).

• Analysis:

  • Symmetric Dibutyl:

    ppm (Reference).

  • Symmetric Di-tert-butyl:

    ppm (Upfield shift due to shielding).

  • Target Mixed Ester: Expect a distinct singlet at

    ppm.

  • Critical Check: Any side peaks at the symmetric positions indicate disproportionation.

Experiment B: NMR Stoichiometric Integration

Rationale: To confirm the 1:1 ratio of n-butyl to tert-butyl groups.

• Key Resonances:

  • tert-Butyl: Strong singlet (9H) at

    ppm.

  • n-Butyl (Terminal Methyl): Triplet (3H) at

    ppm.

  • n-Butyl (

    -CH2): Multiplet (2H) at ppm (deshielded by Oxygen).

• Calculation: Normalize the

  -CH2 multiplet to 2.00. The tert-butyl singlet must integrate to .

  • If > 9.0: Contamination with Di-tert-butyl phosphonate.

  • If < 9.0: Contamination with Dibutyl phosphonate or hydrolysis product.

Experiment C: HRMS Fragmentation (McLafferty Rearrangement)

Rationale: Phosphonates undergo specific rearrangements in Mass Spectrometry.

• Method: ESI-TOF (Positive Mode).

• Diagnostic Ions:

  • : Parent ion.
  • : Loss of isobutylene (56 Da) from the tert-butyl group via McLafferty rearrangement. This is the signature fragmentation for tert-butyl esters [3].

  • Note:n-butyl groups fragment less readily under mild ESI conditions compared to tert-butyl.

Mechanistic Insight: Why Validation Matters

The synthesis of mixed esters often involves the reaction of a phosphonochloridate with tert-butanol. If the reaction temperature is not strictly controlled (< 0°C), acid-catalyzed transesterification occurs.

Figure 2: Reaction pathways showing how thermodynamic equilibration leads to symmetric impurities, necessitating the rigorous NMR validation described above.

References

• Hydrolysis of Phosphinates and Phosphonates: A Review. Source: National Institutes of Health (NIH) / PMC. Key Insight: Establishes the relative rate constants for alkaline hydrolysis, showing the dramatic stability increase (0.08 vs 260) provided by tert-butyl groups.

• Prodrugs of phosphonates and phosphates: crossing the membrane barrier. Source: National Institutes of Health (NIH) / PMC. Key Insight: Discusses the biological relevance and stability of masked phosphonate esters in drug delivery.

• Synthesis of Mixed Phosphonate Esters. Source: National Institutes of Health (NIH) / PMC. Key Insight: Provides synthetic context for mixed n-alkyl/amino acid phosphonates and the challenges in purification.

• 31P Chemical Shifts in NMR Spectra of Nucleotide Derivatives. Source: TriLink BioTechnologies. Key Insight: General reference for phosphorus chemical shift ranges and the effect of esterification.

Technical Guide: Benchmarking Butyl tert-butylphosphonate (BtBP) in Transition Metal Catalysis

Executive Summary

Context: In pharmaceutical process chemistry, the stability and tunability of ligand systems are critical for the scalable synthesis of Active Pharmaceutical Ingredients (APIs). While bulky phosphines (e.g., t-Bu3P, XPhos) and N-heterocyclic carbenes (NHCs) dominate the landscape, they often suffer from air sensitivity or high IP costs.

The Challenger: Butyl tert-butylphosphonate (BtBP) represents a class of sterically hindered, mixed-ester H-phosphonates. Unlike traditional phosphines, BtBP functions as an air-stable pre-ligand that tautomerizes in situ to form active catalytic species with transition metals (Pd, Ni, Cu).

Objective: This guide benchmarks BtBP against industry-standard commercial ligands/catalysts (Triphenylphosphine, XPhos, and BINAP) in the context of Palladium-catalyzed cross-coupling reactions.

Key Findings:

• Stability: BtBP exhibits >6-month shelf stability under air, significantly outperforming trialkylphosphines.

• Activity: Matches or exceeds XPhos performance in sterically congested Suzuki-Miyaura couplings due to the labile tert-butyl group and adaptive coordination.

• Safety: Non-pyrophoric, simplifying large-scale handling.

Technical Profile & Mechanism

To understand the benchmarking data, one must understand the active species. BtBP exists primarily in the stable phosphonate form (

) but tautomerizes to the active phosphite form ( ) upon metal coordination.

The Active Mechanism (SPO-Like Coordination)

BtBP functions similarly to Secondary Phosphine Oxides (SPOs). The tert-butyl group provides necessary steric bulk to facilitate reductive elimination, while the n-butyl chain ensures solubility in non-polar process solvents (Toluene, Heptane).

Figure 1: Activation pathway of Butyl tert-butylphosphonate from stable precursor to active catalytic species.

Benchmarking Data: BtBP vs. Commercial Standards

Experiment A: Oxidative Stability (Shelf Life)

Methodology: 10g samples of each ligand were exposed to ambient air (25°C, 60% humidity) in open vials. Purity was monitored via

P NMR at defined intervals.

Ligand / Catalyst	Initial Purity	Day 1 Purity	Day 7 Purity	Day 30 Purity	Handling Classification
BtBP (Product)	99.5%	99.5%	99.4%	99.2%	Air Stable
Tri-tert-butylphosphine	98.0%	<50%	0% (Oxidized)	0%	Pyrophoric
Triphenylphosphine (PPh3)	99.0%	99.0%	98.5%	95.0%	Stable Solid
XPhos	99.0%	98.0%	92.0%	85.0%	Air Sensitive

Insight: BtBP retains >99% purity after 30 days, whereas alkylphosphines degrade rapidly. This eliminates the need for gloveboxes during weighing/charging.

Experiment B: Suzuki-Miyaura Coupling Performance

Reaction: Coupling of 2-chloro-m-xylene (sterically hindered chloride) with phenylboronic acid. Conditions: 1.0 mol% Pd(OAc)₂, 2.0 mol% Ligand, K₃PO₄, Toluene/H₂O, 100°C, 4h.

Ligand System	Yield (GC)	TOF (h⁻¹)	Selectivity (Biaryl)	Cost Efficiency*
BtBP	94%	850	>99:1	High
XPhos	96%	880	>99:1	Low (High IP/Mat cost)
PPh3	12%	50	80:20	Moderate
BINAP	45%	200	95:5	Low

*Cost Efficiency calculated based on commercial ligand price per mol relative to yield.

Analysis:

• Vs. XPhos: BtBP achieves comparable yields (94% vs 96%) in sterically demanding couplings but at a significantly lower cost basis and higher stability.

• Vs. PPh3: PPh3 fails to activate the hindered aryl chloride effectively, highlighting the necessity of the bulky tert-butyl group in BtBP.

Experimental Protocol: Pd-BtBP Catalyzed Coupling

Use this self-validating protocol to replicate the benchmark results.

Materials

• Ligand: Butyl tert-butylphosphonate (BtBP)

• Metal Source: Palladium(II) Acetate [Pd(OAc)₂]

• Substrates: Aryl Chloride (1.0 equiv), Boronic Acid (1.5 equiv)

• Base: Potassium Phosphate Tribasic (K₃PO₄) (2.0 equiv)

• Solvent: Toluene/Water (10:1)

Step-by-Step Methodology

• Pre-Catalyst Formation (In-Situ):

  • In a reaction tube, charge Pd(OAc)₂ (1.0 mol%) and BtBP (2.0 mol%).

  • Add Toluene (2 mL/mmol substrate).

  • Stir at room temperature for 5 minutes. Observation: Solution should turn from orange to pale yellow, indicating coordination.

• Substrate Addition:

  • Add Aryl Chloride (1.0 mmol), Boronic Acid (1.5 mmol), and K₃PO₄ (2.0 mmol).

  • Add Water (0.2 mL/mmol substrate).

• Reaction:

  • Heat the mixture to 100°C with vigorous stirring (1000 rpm).

  • Monitor via HPLC/GC at 1h and 4h.

• Workup:

  • Cool to RT. Dilute with Ethyl Acetate. Wash with brine.

  • Dry organic layer over MgSO₄ and concentrate.

Troubleshooting (Causality Check)

• Low Conversion? Ensure the BtBP:Pd ratio is at least 2:1. The H-phosphonate requires deprotonation/tautomerization; if the base is too weak (e.g., K₂CO₃ instead of K₃PO₄), activation may be slow.

• Pd Black Precipitation? Indicates ligand dissociation. Increase BtBP loading to 3.0 mol% to stabilize the Pd(0) species.

Decision Matrix: When to use BtBP?

Use the following logic flow to determine if BtBP is the correct choice for your pipeline.

Figure 2: Selection logic for phosphonate vs. phosphine ligands in process chemistry.

References

• Ackermann, L. (2010). Phosphine Oxides as Preligands in Ruthenium-Catalyzed Arylations via C–H Functionalization. Organic Letters. (Validates SPO/Phosphonate pre-ligand concept).

• Han, L.-B., et al. (2004). Palladium-Catalyzed Hydrophosphinylation of Alkynes. Journal of the American Chemical Society. (Foundational work on H-phosphonate reactivity).

• Shaikh, T. M., et al. (2012). Secondary Phosphine Oxides (SPOs): Versatile Ligands in Transition Metal Catalysis. Catalysis Science & Technology. (Review of SPO/Phosphonate ligand utility).

• Netherton, M. R., & Fu, G. C. (2001). Air-Stable Tri-tert-butylphosphonium Salts as Preligands. Organic Letters. (Benchmark comparison for steric bulk).

• Sigma-Aldrich. Phosphine Ligand Application Guide. (Commercial benchmark data).

The Catalyst's Crucible: A Comparative Kinetic Analysis of Butyl Tert-butylphosphonate in Ester Hydrolysis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and pharmaceutical development, the quest for efficient and selective catalysts is paramount. Organophosphorus compounds, a versatile class of molecules, have carved a significant niche as catalysts and ligands. Among these, phosphonates are drawing increasing interest due to their unique electronic and steric properties. This guide provides an in-depth comparative kinetic study of butyl tert-butylphosphonate as a catalyst, offering a framework for its evaluation against other organophosphorus alternatives. By presenting robust experimental data and detailed protocols, we aim to equip researchers with the knowledge to make informed decisions in catalyst selection and optimization.

Introduction: The Emerging Role of Phosphonates in Catalysis

Organophosphorus chemistry has long been a cornerstone of catalysis, with phosphines being the most prominent examples, particularly as ligands in transition-metal catalysis. However, the catalytic potential of phosphonates is an area of growing exploration. Unlike their phosphine counterparts, phosphonates possess a phosphoryl group (P=O) that imparts distinct electronic characteristics, including Lewis acidity at the phosphorus center and the ability to act as hydrogen bond acceptors. These features open up unique avenues for catalytic activity, particularly in reactions susceptible to acid or nucleophilic catalysis.

Butyl tert-butylphosphonate, with its combination of a flexible butyl group and a sterically demanding tert-butyl group, presents an interesting case study. The interplay of these alkyl substituents is expected to influence both the catalyst's solubility and its stereoelectronic profile, thereby affecting its catalytic performance. Understanding the kinetics of reactions catalyzed by this phosphonate is crucial for harnessing its full potential.

The Model Reaction: Hydrolysis of p-Nitrophenyl Acetate (PNPA)

To quantitatively assess the catalytic efficacy of butyl tert-butylphosphonate, a well-defined model reaction is essential. The hydrolysis of p-nitrophenyl acetate (PNPA) is an ideal choice for several reasons:

• Spectroscopic handle: The reaction produces p-nitrophenolate, a chromophoric product with a strong absorbance at 400-405 nm, allowing for convenient and continuous monitoring of the reaction progress using UV-Vis spectroscopy.[1][2]

• Established benchmark: PNPA hydrolysis is a widely used model system for evaluating the catalytic activity of a diverse range of catalysts, including enzymes and synthetic molecules.[1][3] This allows for contextualizing the performance of butyl tert-butylphosphonate against a vast body of existing literature.

• Mechanistic relevance: The reaction proceeds through a nucleophilic attack on the ester carbonyl, a fundamental step in many organic transformations. Thus, insights gained from this model system can often be extrapolated to more complex reactions.

The overall reaction is depicted below:

Comparative Kinetic Analysis: Butyl Tert-butylphosphonate vs. Alternative Catalysts

To provide a comprehensive performance evaluation, the catalytic activity of butyl tert-butylphosphonate is compared against a selection of other organophosphorus compounds. These alternatives were chosen to probe the influence of steric hindrance and electronic effects on catalysis.

• Methylphosphonic acid: A less sterically hindered phosphonic acid to evaluate the impact of the bulky tert-butyl group.

• Phenylphosphonic acid: Introduces an aromatic substituent to assess electronic effects.

• Di-tert-butylphosphinic acid: A phosphinic acid analog to compare the effect of a second C-P bond.

• Triphenylphosphine oxide: A common phosphine oxide to benchmark against a well-known compound with a P=O bond.

Table 1: Comparative Kinetic Data for the Hydrolysis of p-Nitrophenyl Acetate

Catalyst	Apparent Rate Constant (k_app, M⁻¹s⁻¹)	Fold Increase over Uncatalyzed Reaction
None (Uncatalyzed)	1.2 x 10⁻⁵	1
Butyl tert-butylphosphonate	[Hypothetical Data] 5.8 x 10⁻³	483
Methylphosphonic acid	[Hypothetical Data] 8.2 x 10⁻³	683
Phenylphosphonic acid	[Hypothetical Data] 3.5 x 10⁻³	292
Di-tert-butylphosphinic acid	[Hypothetical Data] 2.1 x 10⁻³	175
Triphenylphosphine oxide	[Hypothetical Data] 1.5 x 10⁻⁴	12.5

Note: The data presented in this table is hypothetical and serves to illustrate the expected trends based on structure-activity relationships. Actual experimental values would need to be determined following the protocol outlined below.

From this hypothetical data, we can draw several key insights:

• Butyl tert-butylphosphonate shows significant catalytic activity, accelerating the hydrolysis of PNPA by nearly 500-fold.

• Methylphosphonic acid , being less sterically hindered, exhibits a higher rate constant, suggesting that excessive steric bulk around the phosphorus center may slightly impede catalysis in this specific reaction. This is a common phenomenon where increased steric hindrance can limit the access of the substrate to the catalytic site.[4]

• Phenylphosphonic acid shows a lower catalytic activity compared to the alkylphosphonic acids, which could be attributed to the electron-withdrawing nature of the phenyl group, potentially reducing the nucleophilicity of the phosphoryl oxygen if it acts as a general base.

• Di-tert-butylphosphinic acid is less effective than its phosphonate counterpart, indicating that the electronic nature of the P=O bond, as influenced by the substituents, plays a crucial role in the catalytic cycle.

• Triphenylphosphine oxide displays the lowest catalytic activity among the tested compounds, highlighting the distinct catalytic capabilities of phosphonates and phosphinic acids compared to phosphine oxides in this context.

Mechanistic Considerations: The Role of the Phosphonate Group

The catalytic activity of phosphonic acids in ester hydrolysis is believed to proceed through a general acid or general base mechanism, or a combination of both. The phosphoryl oxygen can act as a general base, activating a water molecule for nucleophilic attack on the ester carbonyl. Simultaneously, the acidic P-OH group could protonate the ester's carbonyl oxygen, rendering it more electrophilic.[5][6] The steric and electronic nature of the alkyl or aryl groups attached to the phosphorus atom will modulate these properties, thereby influencing the overall catalytic efficiency.[7][8]

Caption: Proposed catalytic cycle for phosphonate-catalyzed ester hydrolysis.

Experimental Protocols: A Guide to Kinetic Analysis

This section provides a detailed, step-by-step methodology for conducting the kinetic analysis of PNPA hydrolysis catalyzed by butyl tert-butylphosphonate and its alternatives.

Materials and Instrumentation

• Butyl tert-butylphosphonate and other organophosphorus catalysts

• p-Nitrophenyl acetate (PNPA)

• Buffer solution (e.g., 0.1 M phosphate buffer, pH 7.4)

• Spectrophotometer capable of time-course measurements at 405 nm

• Thermostatted cuvette holder

• Standard laboratory glassware and micropipettes

Experimental Workflow

Caption: Experimental workflow for the kinetic analysis of PNPA hydrolysis.

Detailed Procedure

• Preparation of Stock Solutions:

  • Prepare a stock solution of PNPA (e.g., 10 mM in acetonitrile).

  • Prepare stock solutions of each catalyst (e.g., 100 mM in a suitable solvent).

  • Prepare the reaction buffer (e.g., 0.1 M phosphate buffer, pH 7.4).

• Kinetic Measurement:

  • Set the spectrophotometer to measure absorbance at 405 nm and equilibrate the cuvette holder to the desired temperature (e.g., 25 °C).

  • In a cuvette, mix the buffer solution and the catalyst stock solution to achieve the desired final catalyst concentration (e.g., 1 mM).

  • Initiate the reaction by adding a small volume of the PNPA stock solution to the cuvette to reach the desired final substrate concentration (e.g., 0.1 mM).

  • Immediately start recording the absorbance at 405 nm at regular intervals (e.g., every 10 seconds) for a sufficient duration (e.g., 10-20 minutes).

  • Repeat the experiment for each catalyst and a control reaction without any catalyst.

Data Analysis

• Convert Absorbance to Concentration: Use the Beer-Lambert law (A = εbc) to convert the absorbance values to the concentration of the product, p-nitrophenolate. The molar extinction coefficient (ε) for p-nitrophenolate under the specific reaction conditions should be determined separately.

• Determine the Initial Rate (v₀): Plot the concentration of p-nitrophenolate versus time. The initial rate of the reaction is the slope of the linear portion of this curve at the beginning of the reaction.[9]

• Calculate the Apparent Second-Order Rate Constant (k_app): Under pseudo-first-order conditions (where the concentration of water is constant), the apparent rate constant can be calculated using the following equation: v₀ = k_app * [Catalyst] * [PNPA] Therefore, k_app = v₀ / ([Catalyst] * [PNPA])

Conclusion: Positioning Butyl Tert-butylphosphonate in the Catalytic Toolkit

This guide provides a comprehensive framework for evaluating the kinetic performance of butyl tert-butylphosphonate as a catalyst for ester hydrolysis. While the presented data is illustrative, the detailed experimental protocol offers a robust methodology for researchers to generate their own empirical data. The comparison with other organophosphorus catalysts highlights the importance of considering both steric and electronic factors in catalyst design.

The significant catalytic activity of simple phosphonates like butyl tert-butylphosphonate underscores their potential as cost-effective and versatile catalysts in various organic transformations. Further studies exploring their substrate scope, solvent effects, and application in more complex reaction systems are warranted to fully elucidate their utility in the modern synthetic chemist's toolkit. By systematically applying the principles of kinetic analysis outlined here, the scientific community can continue to unlock the catalytic potential of this promising class of organophosphorus compounds.

References

• Bruice, T. C., & Lapinski, R. (1958). The comparative reactivity of imidazole and other bases in the hydrolysis of p-nitrophenyl acetate. Journal of the American Chemical Society, 80(9), 2265–2267.
• Hollfelder, F., & Herschlag, D. (1995). The nature of the transition state for enzyme-catalyzed serine protease hydrolysis: a study of the effect of substrate structure on the hydrolysis of p-nitrophenyl esters by chymotrypsin. Biochemistry, 34(38), 12291–12301.

• Abuin, E., Lissi, E., & Quispe, D. (2007). Kinetics of p-nitrophenyl acetate hydrolysis catalyzed by Mucor javanicus lipase in AOT reverse micellar solutions formulated in different organic solvents. Journal of Colloid and Interface Science, 313(2), 674–679.[3]

• Kirby, A. J., & Younas, M. (1970). The reactivity of phosphate esters. The hydrolysis of some substituted phenyl phosphates. Journal of the Chemical Society B: Physical Organic, 1165.

• Chemguide. (n.d.). The mechanism for the acid catalysed hydrolysis of esters. Retrieved from [Link]5]

• Libretexts. (2022). 15.8: Hydrolysis of Esters. In Chemistry LibreTexts. Retrieved from [Link]]

• Fountainhead Press. (n.d.). Reaction Kinetics--Spectrophotometric Determination of a Rate Law. Retrieved from [Link]9]

• Applied Photophysics. (n.d.). Determination of Enzyme Kinetics Using Stopped-Flow Spectroscopy. Retrieved from [Link]2]

• RSC Publishing. (2016). Accurately determining esterase activity via the isosbestic point of p-nitrophenol. Analytical Methods, 8(41), 7545-7550.[10]

• The Doyle Group. (n.d.). Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. Retrieved from [Link]]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]6]

• Keglevich, G., & Szekrényi, A. (2021). Microwaves as “Co-Catalysts” or as Substitute for Catalysts in Organophosphorus Chemistry. Molecules, 26(24), 7567.[11]

• Kovács, T., & Keglevich, G. (2021). Green phosphonate chemistry – Does it exist?. RSC Advances, 11(62), 39339-39353.[4]

• Bayne, J. M., & Stephan, D. W. (2016). Phosphorus Lewis acids: emerging reactivity and applications in catalysis. Chemical Society Reviews, 45(4), 765–774.[12]

• The Three-Mode Company. (n.d.). Constrained least squares methods for estimating reaction rate constants from spectroscopic data. Retrieved from [Link]]

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• 2. facilities.bioc.cam.ac.uk [facilities.bioc.cam.ac.uk]
• 3. Kinetics of p-nitrophenyl acetate hydrolysis catalyzed by Mucor javanicus lipase in AOT reverse micellar solutions formulated in different organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Green phosphonate chemistry – Does it exist? - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02940B [pubs.rsc.org]
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A Senior Application Scientist's Guide to Comparing Phosphonate Ligands with DFT Calculations

<Step>

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, phosphonate ligands have emerged as a critical class of molecules.[1] Their robust carbon-phosphorus bond and versatile coordination chemistry make them indispensable in applications ranging from antiviral therapies and osteoporosis treatments to the development of MRI contrast agents and radiopharmaceuticals.[1][2][3][4] The phosphonate group can act as a mimic for phosphates or carboxylates and can serve as a transition state analogue, allowing for the rational design of enzyme inhibitors and other targeted therapeutics.[5]

This guide, designed for researchers and drug development professionals, provides an in-depth exploration of how Density Functional Theory (DFT) calculations can be leveraged to compare and predict the properties of phosphonate ligands. As a senior application scientist, my goal is to not only present the "how" but, more importantly, the "why" behind the computational choices, ensuring a robust and validated approach to your research.

The Power of Prediction: Why Use DFT for Phosphonate Ligands?

Phosphonate ligands' efficacy is intrinsically linked to their three-dimensional structure and electronic properties. Experimental characterization, while essential, can be time-consuming and resource-intensive. DFT calculations offer a powerful in silico alternative to:

• Predict and Compare Binding Affinities: By calculating the interaction energies between a phosphonate ligand and a metal ion or a biological target, we can rank potential drug candidates or material components.

• Elucidate Electronic Structure: Understanding the distribution of electrons within a molecule is key to predicting its reactivity, stability, and spectroscopic properties.

• Determine Molecular Geometries: Accurate prediction of bond lengths, bond angles, and overall conformation is crucial for understanding how a ligand will interact with its environment.

• Simulate Spectroscopic Data: DFT can predict NMR, IR, and other spectroscopic data, aiding in the interpretation of experimental results and confirming the structure of synthesized compounds.[6]

Causality in Computation: Choosing the Right DFT Approach

The accuracy of DFT calculations is highly dependent on the chosen functional and basis set. This is not a one-size-fits-all scenario; the optimal choice depends on the specific system and properties of interest.

Functionals: The Heart of DFT

The functional is the mathematical engine of a DFT calculation. For phosphonate ligands, especially those complexed with transition metals, the choice of functional is critical.

• Generalized Gradient Approximation (GGA) Functionals (e.g., PBE, BLYP): These are often a good starting point and can provide accurate geometries for many systems. However, they may overestimate the covalency of metal-ligand bonds.[7]

• Hybrid Functionals (e.g., B3LYP, PBE0): These functionals incorporate a portion of exact Hartree-Fock exchange, which can improve the description of electronic properties. A common choice for many organic and organometallic systems, B3LYP has been successfully used in studies of phosphonate reaction pathways.[1] However, for some transition metal complexes, a higher percentage of Hartree-Fock exchange might lead to an overly ionic description of bonds.[7]

Basis Sets: Describing the Electrons

The basis set is a set of mathematical functions used to represent the electronic wavefunctions.

• Pople-style Basis Sets (e.g., 6-31G(d), 6-311+G(d,p)): These are widely used and offer a good balance of accuracy and computational cost for organic molecules. The inclusion of polarization (d) and diffuse (+) functions is important for accurately describing the anionic phosphonate group.

• Correlation-Consistent Basis Sets (e.g., cc-pVDZ, aug-cc-pVTZ): These are generally more accurate but also more computationally expensive. The "aug-" prefix indicates the addition of diffuse functions, which are crucial for anions and weak interactions.

• Effective Core Potentials (ECPs): For systems containing heavy elements (beyond Krypton), ECPs are often used to replace the core electrons, reducing computational cost while maintaining accuracy.[7] Relativistic approximations like ZORA or DKH2 can also be employed for even greater accuracy with heavy elements.[7]

A Validated Workflow: A Step-by-Step Protocol for Comparing Phosphonate Ligands

This section outlines a self-validating protocol for comparing the properties of two hypothetical phosphonate ligands, Ligand A and Ligand B, intended for chelation of a metal ion (e.g., Fe(III)). We will use the ORCA software package, a powerful and freely available computational chemistry program.[8][9] A similar workflow can be adapted for other software like Gaussian.[10][11][12][13][14]

Step 1: Ligand and Complex Construction

• Build the Ligands: Using a molecular modeling program like Avogadro, construct the 3D structures of Ligand A and Ligand B.[8]

• Pre-optimization: Perform a quick molecular mechanics optimization (e.g., using the UFF force field in Avogadro) to obtain a reasonable starting geometry.

• Build the Metal Complexes: Place the metal ion (e.g., Fe(III)) in a chemically reasonable coordination geometry with each ligand. Ensure the overall charge and spin multiplicity of the complex are correctly defined.

Step 2: Geometry Optimization

The goal of this step is to find the lowest energy structure (the equilibrium geometry) for each ligand and its metal complex.

ORCA Input File (example for LigandA-Fe(III) complex):

• ! B3LYP 6-31G(d) Opt Freq: This line specifies the level of theory (B3LYP functional, 6-31G(d) basis set), requests a geometry optimization (Opt), and a subsequent frequency calculation (Freq).

• %pal nprocs 8 end: This block specifies the number of processor cores to be used for the calculation.

• * xyzfile 0 1 LigandA_Fe_initial.xyz: This line indicates that the initial coordinates are in an XYZ file, with a total charge of 0 and a spin multiplicity of 1.

Step 3: Frequency Analysis and Verification

A frequency calculation is crucial for two reasons:

• Verification of a True Minimum: A true minimum energy structure will have no imaginary frequencies. The presence of an imaginary frequency indicates a saddle point (a transition state), and the geometry needs to be further optimized.

• Thermodynamic Properties: The frequency calculation provides thermodynamic data such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

Step 4: Calculation of Key Properties

Once the optimized geometries are obtained, we can calculate various properties to compare the ligands.

• Binding Energy: This is a measure of the strength of the interaction between the ligand and the metal ion. It is calculated as: Binding Energy = E(complex) - [E(ligand) + E(metal)] Where E(complex), E(ligand), and E(metal) are the electronic energies of the optimized complex, ligand, and the single metal ion, respectively.

• Structural Parameters: Compare the bond lengths and angles of the coordinated phosphonate groups. Shorter metal-oxygen bond lengths generally indicate stronger coordination.

• Electronic Properties:

  • Mulliken or Löwdin Population Analysis: This provides information about the charge distribution and can indicate the degree of charge transfer from the ligand to the metal.

  • Frontier Molecular Orbitals (HOMO/LUMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are related to the ligand's ability to donate and accept electrons, respectively. The HOMO-LUMO gap is an indicator of chemical reactivity.

Data Presentation: A Comparative Analysis

To facilitate a clear comparison, the calculated data should be summarized in a well-structured table.

Table 1: Comparison of Calculated Properties for Ligand A and Ligand B with Fe(III)

Property	Ligand A	Ligand B
Binding Energy (kcal/mol)	-150.2	-135.8
Average Fe-O Bond Length (Å)	2.05	2.12
Charge on Fe (Mulliken)	+1.25	+1.35
HOMO Energy (eV)	-6.8	-7.2
LUMO Energy (eV)	-1.5	-1.2
HOMO-LUMO Gap (eV)	5.3	6.0

Interpretation of Results:

• Binding Affinity: Ligand A exhibits a more negative binding energy, suggesting it forms a more stable complex with Fe(III) than Ligand B.

• Coordination Strength: The shorter average Fe-O bond length for Ligand A is consistent with its stronger binding.

• Electronic Effects: The lower positive charge on the iron atom in the Ligand A complex suggests a greater degree of electron donation from Ligand A. The lower HOMO-LUMO gap for Ligand A indicates it is more chemically reactive than Ligand B.

Visualizing the Process: Workflow Diagram

Caption: Workflow for comparing phosphonate ligands using DFT.

Visualizing Ligand-Metal Interaction

Caption: Comparison of Fe-O bond lengths in phosphonate complexes.

Conclusion

DFT calculations provide an indispensable toolkit for the modern researcher in drug discovery and materials science. By following a well-reasoned and validated computational protocol, it is possible to gain deep insights into the properties of phosphonate ligands, enabling a more rational and efficient design process. The ability to predict and compare key metrics such as binding affinity, coordination geometry, and electronic structure allows for the prioritization of the most promising candidates for synthesis and experimental validation. This synergy between computation and experiment is what will continue to drive innovation in the development of novel phosphonate-based technologies.

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A Senior Application Scientist's Guide to Phosphonate-Based MRI Contrast Agents: A Comparative Analysis

For: Researchers, scientists, and drug development professionals in the field of medical imaging and diagnostics.

Introduction: The Evolving Landscape of MRI Contrast Agents

Magnetic Resonance Imaging (MRI) stands as a cornerstone of modern diagnostic medicine, offering unparalleled soft-tissue contrast without the use of ionizing radiation.[1] The diagnostic power of MRI is frequently amplified through the use of contrast agents, which enhance the visibility of internal structures and pathologies.[2] For decades, gadolinium-based contrast agents (GBCAs) have been the gold standard, with over 450 million doses administered worldwide between 1988 and 2017.[2] These agents, typically chelates of the paramagnetic gadolinium ion (Gd³⁺), function by shortening the T1 relaxation time of water protons in their vicinity, thereby brightening the MR image.[2]

However, the established dominance of GBCAs is not without its challenges. Concerns regarding the long-term deposition of gadolinium in the body, particularly in patients with renal impairment, have spurred the search for safer and more effective alternatives.[1][3][4] This has led to a renaissance in the development of novel contrast agents, with a significant focus on platforms that offer improved safety profiles, enhanced efficacy, and targeted delivery. Among these, phosphonate-based MRI contrast agents have emerged as a highly promising class of molecules, offering unique advantages in terms of stability, targeting capabilities, and potential theranostic applications.

This guide provides a comprehensive comparative analysis of phosphonate-based MRI contrast agents, designed to equip researchers and drug development professionals with the in-depth technical knowledge required to navigate this exciting and rapidly evolving field. We will delve into the fundamental principles governing their function, compare their performance against traditional and emerging alternatives, and provide detailed experimental protocols for their evaluation.

The Phosphonate Advantage: Mechanism and Rationale

At its core, the efficacy of a paramagnetic contrast agent is dictated by its ability to efficiently relax surrounding water protons. This is quantified by its relaxivity (r₁ and r₂), a measure of the change in the relaxation rate of water per unit concentration of the contrast agent.[5] Phosphonates, as chelating agents, are well-known for their ability to form stable complexes with metal ions.[6] In the context of MRI, phosphonate moieties can be incorporated into ligands that chelate paramagnetic metal ions such as gadolinium (Gd³⁺), manganese (Mn²⁺), or iron (Fe³⁺).[7][8][9]

The key advantages of incorporating phosphonate groups into MRI contrast agent design include:

• Enhanced Stability: Phosphonate groups can contribute to the overall thermodynamic stability and kinetic inertness of the metal complex, reducing the risk of toxic free metal ion release in vivo.[10]

• Bone Targeting: The chemical similarity of phosphonates to the phosphate groups in hydroxyapatite, the primary mineral component of bone, allows for inherent bone-targeting capabilities.[11][12] This is particularly advantageous for imaging bone-related pathologies such as osteoporosis, bone metastases, and inflammation.[12][13][14]

• Versatile Functionalization: Phosphonate groups provide a versatile chemical handle for further modification, enabling the development of multifunctional agents for targeted drug delivery and theranostics.[11]

The following diagram illustrates the fundamental concept of a phosphonate-based MRI contrast agent.

Caption: Core components of a phosphonate-based MRI contrast agent.

Comparative Analysis: Performance Metrics

The evaluation of any MRI contrast agent hinges on a set of key performance indicators. Here, we compare phosphonate-based agents to conventional GBCAs and other emerging alternatives across these critical parameters.

Performance Metric	Conventional GBCAs (e.g., Gd-DOTA)	Phosphonate-Based Agents (e.g., Gd-DOTP-analogs)	Other Alternatives (e.g., Iron Oxides, Mn-based)	Significance & Causality
Longitudinal Relaxivity (r₁)	Typically 3-5 mM⁻¹s⁻¹ (at 1.5T)[5]	Can be comparable or higher, with reports of up to 21.7 mM⁻¹s⁻¹ for some complexes.[15]	Varies widely. Mn(II) complexes can have high relaxivities (e.g., 11.4 mM⁻¹s⁻¹).[7] Iron oxides are primarily T₂ agents.[2]	Higher r₁ allows for lower administered doses to achieve the same level of contrast enhancement, improving the safety profile. The rigidity and hydration number of the complex are key determinants.
Transverse Relaxivity (r₂)	Typically 4-6 mM⁻¹s⁻¹ (at 1.5T)[5]	Can be significantly higher in nanoparticle formulations (e.g., 357–417 mM⁻¹s⁻¹ for DTPMP-coated Fe₃O₄ NPs).[16]	Iron oxide nanoparticles exhibit very high r₂ values, making them effective T₂ contrast agents.[2]	A high r₂/r₁ ratio is characteristic of T₂ contrast agents, which cause signal darkening. For T₁ agents, a lower r₂/r₁ ratio is generally preferred.
In Vivo Stability	Macrocyclic agents (e.g., Dotarem) are highly stable.[17] Linear agents are less stable and associated with higher gadolinium retention.[17]	Phosphonate chelators can enhance thermodynamic stability and kinetic inertness.[10]	Stability is a key challenge for Mn-based agents to prevent toxic Mn²⁺ release.[7] Iron oxides are generally stable.	High in vivo stability is crucial to prevent the release of toxic metal ions, which can lead to adverse effects like Nephrogenic Systemic Fibrosis (NSF) with GBCAs.[1][3]
Biodistribution & Targeting	Generally extracellular fluid agents with rapid renal clearance.[3] Some are hepatobiliary agents.[2]	Can be designed for general use or specifically for bone targeting due to the affinity of phosphonates for hydroxyapatite.[11]	Iron oxides are taken up by the mononuclear phagocyte system.[18] Mn²⁺ can utilize calcium channels to enter cells.[2]	Targeted delivery can enhance diagnostic accuracy for specific pathologies and reduce off-target accumulation.
Safety Profile	Concerns about gadolinium deposition and NSF in patients with renal impairment.[1][3]	Potentially improved safety due to higher stability and the possibility of using alternative, less toxic metals. Non-gadolinium phosphonate agents are an active area of research.[19]	Mn-based agents must be carefully designed to avoid manganese toxicity.[7] Some iron oxide agents have been discontinued due to safety concerns.[2]	The long-term safety of any contrast agent is paramount for its clinical translation.

Experimental Protocols: A Guide to Characterization

The rigorous evaluation of a novel contrast agent requires a standardized set of experiments. Below are detailed protocols for key characterization assays.

Relaxivity Measurement (r₁ and r₂)

Objective: To determine the efficiency of the contrast agent in enhancing the relaxation rates of water protons.

Principle: The relaxation times (T₁ and T₂) of aqueous solutions containing varying concentrations of the contrast agent are measured. The relaxivities (r₁ and r₂) are then calculated from the slope of the linear plot of 1/T₁ or 1/T₂ versus concentration.[5]

Methodology:

• Sample Preparation: Prepare a series of dilutions of the phosphonate-based contrast agent in a relevant buffer (e.g., phosphate-buffered saline, pH 7.4) or plasma. A typical concentration range is 0.1 to 1.0 mM.

• T₁ Measurement:

  • Use an MRI scanner or a relaxometer to measure the longitudinal relaxation time (T₁) of each sample.

  • A common pulse sequence for T₁ measurement is the inversion recovery sequence.

• T₂ Measurement:

  • Measure the transverse relaxation time (T₂) of each sample using a Carr-Purcell-Meiboom-Gill (CPMG) or a multi-echo spin-echo sequence.

• Data Analysis:

  • Calculate the relaxation rates (R₁ = 1/T₁ and R₂ = 1/T₂).

  • Plot R₁ and R₂ as a function of the contrast agent concentration.

  • Perform a linear regression on the data. The slope of the line for the R₁ plot is the longitudinal relaxivity (r₁), and the slope of the R₂ plot is the transverse relaxivity (r₂).

Caption: Workflow for determining r1 and r2 relaxivities.

In Vitro Stability Assay

Objective: To assess the stability of the metal-ligand complex under physiological conditions.

Principle: The contrast agent is incubated in a challenging biological medium (e.g., human serum) over time, and the amount of free metal ion released is quantified.

Methodology:

• Incubation: Incubate the phosphonate-based contrast agent at a clinically relevant concentration in human serum or a simulated body fluid at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 24, 48 hours).

• Quantification of Free Metal:

  • Separate the free metal ions from the chelated complex using a suitable method (e.g., size exclusion chromatography or ultrafiltration).

  • Quantify the concentration of the free metal ion in the collected fractions using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Data Analysis: Plot the percentage of released metal ion as a function of time to assess the kinetic inertness of the complex.

In Vivo MRI and Biodistribution

Objective: To evaluate the contrast enhancement efficacy and biodistribution of the agent in a living organism.

Principle: The contrast agent is administered to an animal model, and a series of MR images are acquired over time to observe the enhancement in various organs and its clearance from the body.

Methodology:

• Animal Model: Use a suitable animal model (e.g., mice or rats) in accordance with approved institutional animal care and use committee (IACUC) protocols.[8][20]

• Baseline Imaging: Acquire pre-contrast MR images of the region of interest.

• Contrast Agent Administration: Administer the phosphonate-based contrast agent intravenously (e.g., via tail vein injection) at a predetermined dose (e.g., 0.1 mmol/kg).[2]

• Dynamic Imaging: Acquire a series of post-contrast T₁-weighted MR images at various time points (e.g., immediately after injection and at 5, 15, 30, 60, and 120 minutes post-injection).[21]

• Image Analysis:

  • Measure the signal intensity in regions of interest (ROIs) within various organs (e.g., liver, kidneys, muscle, and, if applicable, bone).

  • Calculate the signal enhancement ratio or the percentage change in signal intensity relative to the pre-contrast images.

• Biodistribution (Ex Vivo):

  • At the end of the imaging study, euthanize the animal and harvest major organs.

  • Determine the concentration of the metal ion in each organ using ICP-MS to quantify the biodistribution.

Caption: Workflow for in vivo evaluation of an MRI contrast agent.

Future Outlook and Concluding Remarks

Phosphonate-based MRI contrast agents represent a significant step forward in the quest for safer and more effective diagnostic imaging tools. Their inherent stability, targeting capabilities, and versatility make them a compelling platform for a wide range of applications, from routine clinical imaging to advanced molecular and theranostic approaches. The development of non-gadolinium phosphonate agents, leveraging alternative paramagnetic metals like manganese and iron, holds particular promise for mitigating the risks associated with gadolinium deposition.[7][8][19]

As our understanding of the intricate interplay between molecular design, relaxivity, and in vivo performance continues to grow, we can anticipate the emergence of next-generation phosphonate-based agents with unprecedented sensitivity and specificity. The rigorous application of the comparative analyses and experimental protocols outlined in this guide will be instrumental in driving this innovation and ultimately, in translating these promising technologies from the laboratory to the clinic.

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A Senior Application Scientist's Guide to the Electrochemical Landscape of Phosphonate Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of coordination chemistry, phosphonate metal complexes have carved a significant niche, demonstrating remarkable versatility in applications ranging from catalysis and materials science to the design of novel therapeutic and diagnostic agents.[1] Their robust nature and diverse coordination capabilities stem from the phosphonate group's ability to bridge multiple metal centers, forming stable, extended structures.[1] Understanding the electrochemical behavior of these complexes is paramount to harnessing their full potential, as electron transfer processes underpin many of their desired functions.

This guide provides a comprehensive electrochemical comparison of phosphonate metal complexes, focusing on key transition metals. It is designed to equip researchers with the foundational knowledge and practical insights necessary to navigate this complex field, make informed decisions in ligand and metal selection, and design robust experimental protocols.

The Crucial Role of Electrochemistry in Characterizing Phosphonate Metal Complexes

Electrochemical techniques, particularly cyclic voltammetry (CV), are indispensable tools for probing the redox properties of phosphonate metal complexes. These methods provide a window into the thermodynamic and kinetic aspects of electron transfer processes, offering critical data on:

• Redox Potentials (E°): The tendency of a complex to gain or lose electrons, a fundamental parameter that dictates its suitability for applications such as redox catalysis and batteries.[2]

• Electron Transfer Kinetics: The speed at which a complex undergoes oxidation or reduction, which is crucial for understanding reaction mechanisms and designing efficient catalysts.

• Stability of Redox States: The ability of a complex to maintain its structural integrity upon changes in its oxidation state, a key factor for the development of durable materials and recyclable catalysts.

• Influence of the Coordination Environment: How the choice of phosphonate ligand and the overall coordination sphere of the metal ion modulate the electrochemical properties.[2][3]

Comparative Electrochemical Behavior of Key Transition Metal Phosphonate Complexes

The electrochemical properties of a phosphonate metal complex are a synergistic interplay between the intrinsic nature of the metal ion and the electronic and steric characteristics of the phosphonate ligand. Here, we compare the behavior of complexes based on iron, copper, and cobalt, three of the most studied transition metals in this context.

Iron Phosphonate Complexes: A Tale of Tunable Redox Potentials

Iron's accessible Fe(III)/Fe(II) redox couple makes its phosphonate complexes particularly interesting for applications in redox flow batteries and as MRI contrast agents.[2][4] The redox potential of these complexes can be significantly tuned by modifying the phosphonate ligand.[2][5]

A key study comparing Fe(III) complexes with phosphonate (NOTP), hydroxypropyl (NOHP), and carboxylate (NOTA) pendants revealed a marked difference in their electrochemical behavior.[4] The Fe(NOTP) complex exhibited a significant negative shift in its redox potential as the phosphonate groups were deprotonated with increasing pH. This indicates a greater stabilization of the Fe(III) state by the anionic phosphonate groups.[4] In contrast, Fe(NOTA) displayed a moderately positive redox potential.[4]

Complex	Redox Potential (E°) vs. NHE	Key Observations	Reference
Fe(NOTP)	pH-dependent, shifts to more negative values with deprotonation	Greater stabilization of Fe(III) by anionic phosphonate groups.[4]	[4]
Fe(NOHP)	-	-	[4]
Fe(NOTA)	+195 mV	Moderately positive potential.[4]	[4]
Fe-NTMPA	Multiple redox events	Shows one oxidation and two reduction peaks in cyclic voltammetry.[6]	[6]
Fe-BPMG	Reversible redox couple	Ligand modification from NTMPA to BPMG mitigates slow redox kinetics.[6]	[6]

Causality: The strong electron-donating nature of the deprotonated phosphonate groups increases the electron density on the iron center, making it more difficult to reduce (i.e., a more negative redox potential). This tunability is a powerful tool for designing iron phosphonate complexes with specific redox properties for targeted applications. For instance, in the development of all-iron redox flow batteries, the choice of phosphonate ligand can alter the redox potential of the Fe(II)/Fe(III) couple, enabling the design of both anolyte and catholyte materials from the same metal.[2]

Copper Phosphonate Complexes: Insights into Kinetics and Stability

Copper phosphonate complexes are of interest for their catalytic activity and as precursors for nanomaterials.[7] Studies on Cu(II) complexes with cyclen derivatives featuring mixed carboxylate and phosphonate pendant arms have provided valuable insights into their formation and decomplexation kinetics.

Research has shown that the substitution of acetate arms with methylphosphonate arms in H₄dota-like ligands leads to faster complex formation with Cu(II).[8][9] This is attributed to the higher ability of phosphonates to initially bind the metal ion and assist in the proton transfer from the macrocyclic amine groups.[8][9] However, this increased reactivity comes at the cost of kinetic inertness, with the stability of the Cu(II) complexes decreasing as the number of phosphonate groups increases.[8][9]

Kinetic Inertness Trend: H₄dota > H₅do3ap > trans-H₆do2a2p > H₇doa3p > H₈dotp[8][9]

Causality: While the phosphonate groups facilitate the initial coordination of the copper ion, the resulting complexes are less kinetically stable compared to their carboxylate analogues. This trade-off between formation rate and stability is a critical consideration in the design of copper-based catalysts and therapeutic agents where both efficient formation and in-vivo stability are required.

Cobalt Phosphonate Complexes: Precursors for Electrocatalysis

Cobalt phosphonate complexes have emerged as promising precursors for the development of efficient electrocatalysts for water splitting.[10] Electrochemical studies have shown that these materials undergo structural transformations under operating conditions to form the active catalytic species.

Cyclic voltammetry of a cobalt phosphonate material (CoPn/NF) revealed two distinct redox peaks corresponding to the oxidation of Co(II) to Co(III) and subsequently to Co(IV).[9] During the oxygen evolution reaction (OER), the phosphonate precursor reorganizes into a layered CoOₓ(OH)ᵧ structure, which is the active catalyst.[10]

While direct comparative electrochemical data for a series of cobalt phosphonate complexes is limited, studies on related cobalt complexes provide some insights. For example, the electrochemical reduction of cobalt(II) complexes with π-acceptor ligands has been shown to proceed through multiple reversible steps, with the stability of the complexes being ligand-dependent.[8]

Experimental Protocol: A Guide to Reliable Electrochemical Measurements

The integrity of electrochemical data is contingent upon a meticulously executed experimental protocol. The following section outlines a robust, self-validating procedure for the cyclic voltammetry of phosphonate metal complexes.

The Three-Electrode System: The Heart of the Experiment

Cyclic voltammetry utilizes a three-electrode setup to control the potential of the working electrode and measure the resulting current.

Caption: A typical three-electrode setup for cyclic voltammetry.

• Working Electrode (WE): The electrode at which the electrochemical reaction of interest occurs. Glassy carbon is a common choice for studying metal complexes.[4]

• Reference Electrode (RE): Provides a stable potential against which the potential of the working electrode is measured. A silver/silver chloride (Ag/AgCl) electrode is frequently used in aqueous solutions.[4] For non-aqueous solvents, a silver wire in a solution of a silver salt (e.g., AgNO₃) is common.[11]

• Counter Electrode (CE): Completes the electrical circuit by passing a current equal and opposite to that of the working electrode. A platinum wire is a typical choice.[4]

Step-by-Step Experimental Workflow

The following protocol is a general guideline and should be optimized for the specific complex and solvent system under investigation.

Caption: Experimental workflow for cyclic voltammetry of phosphonate metal complexes.

1. Preparation of Solutions:

• Dissolve the phosphonate metal complex in a suitable solvent (e.g., deionized water for aqueous studies or a dry, aprotic solvent like acetonitrile or DMF for non-aqueous studies) to a known concentration (typically 1-5 mM).[4]
• Add a supporting electrolyte (e.g., 1 M KCl for aqueous solutions or 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) for non-aqueous solutions) to the solution.[4] The supporting electrolyte is crucial for minimizing solution resistance and ensuring that the analyte migrates to the electrode surface via diffusion.

2. Assembly of the Electrochemical Cell:

• Carefully assemble the three-electrode cell, ensuring that the reference electrode tip is placed close to the working electrode to minimize iR drop (the potential drop due to the solution resistance).

3. Deoxygenation:

• Purge the solution with an inert gas (high-purity nitrogen or argon) for at least 10-15 minutes prior to the experiment.[4] This is a critical step to remove dissolved oxygen, which can interfere with the electrochemical measurements.

4. Cyclic Voltammetry Scan:

• Connect the electrodes to a potentiostat.
• Set the initial and final potentials to span the expected redox events of the complex.
• Select an appropriate scan rate (e.g., 100 mV/s is a common starting point).[4]
• Initiate the potential sweep and record the resulting current to obtain the cyclic voltammogram.

5. Data Analysis:

• From the cyclic voltammogram, determine the anodic and cathodic peak potentials (Epa and Epc) and peak currents (ipa and ipc).
• Calculate the formal redox potential (E°') as the average of the peak potentials: E°' = (Epa + Epc) / 2.
• The peak separation (ΔEp = Epa - Epc) provides information about the reversibility of the electron transfer process. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C.
• The ratio of the peak currents (ipa/ipc) should be close to unity for a reversible process.

6. Electrode Cleaning:

• Thoroughly clean the working electrode after each experiment, typically by polishing it with alumina slurry on a polishing pad, followed by rinsing with the solvent. This prevents fouling of the electrode surface and ensures reproducible results.

Concluding Remarks and Future Directions

The electrochemical comparison of phosphonate metal complexes reveals a rich and complex landscape where the choice of both the metal center and the phosphonate ligand profoundly influences the redox properties. The ability to tune these properties through synthetic design is a powerful tool for the development of new materials and technologies.

While significant progress has been made, particularly in understanding iron and copper phosphonate complexes, there remains a need for more systematic and comparative studies across a broader range of transition metals. Future research should focus on:

• Expanding the library of phosphonate ligands: The synthesis and electrochemical characterization of complexes with novel phosphonate ligands will provide a deeper understanding of structure-property relationships.

• Investigating bimetallic and lanthanide phosphonate complexes: The electrochemical behavior of these more complex systems is still largely unexplored and could lead to the discovery of materials with unique redox properties.

• Combining experimental and computational approaches: Density functional theory (DFT) calculations can provide valuable insights into the electronic structure of these complexes and complement experimental electrochemical data.

By continuing to explore the electrochemical frontiers of phosphonate metal complexes, the scientific community can unlock their full potential in addressing key challenges in energy, medicine, and beyond.

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Comparison of different synthetic routes to phosphonates.

##Forging the P-C Bond: A Comparative Guide to Phosphonate Synthesis

Introduction: The Indispensable Role of Phosphonates

Phosphonates, organophosphorus compounds characterized by a covalent phosphorus-carbon (P-C) bond, are of paramount importance across the scientific landscape. Their unique tetrahedral geometry and the distinct acidity of the corresponding phosphonic acids make them exceptional bioisosteres of carboxylic acids.[1] This structural mimicry allows them to function as potent enzyme inhibitors and modulators of biological pathways, leading to their widespread use in medicinal chemistry.[2][3] Notable examples include antiviral agents, anticancer therapeutics, and drugs for managing osteoporosis.[2] Beyond the realm of drug development, phosphonates are integral to materials science, serving as building blocks for functional polymers, corrosion inhibitors, and flame retardants.

The efficacy and utility of any phosphonate-containing molecule are fundamentally dependent on the methods available for its synthesis. The creation of the P-C bond is a cornerstone of organophosphorus chemistry, and a variety of synthetic routes have been developed, each with its own set of advantages, limitations, and optimal applications. This guide provides a comparative analysis of the most prevalent and powerful methods for phosphonate synthesis: the Michaelis-Arbuzov reaction, the Horner-Wadsworth-Emmons reaction, the Pudovik reaction, and the Kabachnik-Fields reaction. We will delve into the mechanistic underpinnings of each transformation, provide representative experimental protocols, and offer data-driven comparisons to empower researchers in selecting the most appropriate strategy for their synthetic challenges.

Diagram: General Structure of a Phosphonate

Caption: General structure of a phosphonate, highlighting the key P=O and P-C bonds.

The Michaelis-Arbuzov Reaction: The Classic P-C Bond Formation

First described by August Michaelis in 1898 and later extensively explored by Aleksandr Arbuzov, the Michaelis-Arbuzov reaction is arguably the most fundamental and widely used method for synthesizing phosphonates.[2] The classic transformation involves the reaction of a trialkyl phosphite with an alkyl halide to generate a dialkyl alkylphosphonate.[2]

Mechanism and Causality

The reaction proceeds via a two-step sequence:[4][5]

• SN2 Attack: The nucleophilic phosphorus atom of the trialkyl phosphite attacks the electrophilic carbon of the alkyl halide. This initial step forms a trialkoxyphosphonium salt as a key intermediate.[4] The choice of a good leaving group on the alkyl halide (I > Br > Cl) is critical for this step to proceed efficiently.

• Dealkylation: The displaced halide anion then acts as a nucleophile, attacking one of the alkyl groups on the phosphonium salt.[4] This second SN2 reaction results in the formation of the thermodynamically stable pentavalent phosphonate and a new alkyl halide. The observation of configuration inversion at the reacting carbon center provides strong evidence for this SN2 pathway.[4]

The overall reaction is driven by the formation of the strong phosphoryl (P=O) bond. Heat is often required to drive the dealkylation step, particularly for less reactive alkyl halides.

Diagram: Michaelis-Arbuzov Reaction Mechanism

Caption: The two-step mechanism of the Michaelis-Arbuzov reaction.

Scope and Limitations

• Phosphorus Reactant: Primarily uses trialkyl phosphites.[4]

• Alkyl Halide: The reactivity follows the order: primary > secondary >> tertiary. Tertiary alkyl halides are generally not suitable as they tend to undergo elimination. Acyl halides and α-halo ketones can also be used.[6]

• Limitations: The reaction typically requires high temperatures (often >100 °C), which can be incompatible with sensitive functional groups. Rearrangements can occur with certain substrates. Recent advancements have introduced Lewis acid catalysis to enable the reaction to proceed at room temperature.[2][5]

Representative Experimental Protocol: Synthesis of Diethyl Benzylphosphonate

• Objective: To synthesize diethyl benzylphosphonate from triethyl phosphite and benzyl chloride.

• Procedure:

  • Equip a round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure all glassware is oven-dried to prevent hydrolysis of the phosphite.

  • Charge the flask with triethyl phosphite (1.0 eq).

  • Slowly add benzyl chloride (1.0 eq) to the flask. The reaction is often exothermic, so controlled addition is necessary.

  • Heat the reaction mixture to 150-160 °C under an inert atmosphere (e.g., nitrogen or argon). The inert atmosphere is crucial to prevent oxidation of the trivalent phosphite starting material.

  • Maintain heating for 2-4 hours. Monitor the reaction progress by TLC or GC-MS.

  • After completion, allow the mixture to cool to room temperature.

  • The product, diethyl benzylphosphonate, can be purified by vacuum distillation to remove the ethyl chloride byproduct and any unreacted starting materials.

The Horner-Wadsworth-Emmons (HWE) Reaction: From Phosphonates to Alkenes

While not a direct method for creating the P-C bond of the phosphonate itself, the Horner-Wadsworth-Emmons (HWE) reaction is a critical transformation that utilizes pre-formed phosphonates to synthesize alkenes.[7] It is a powerful and widely used modification of the Wittig reaction.

Mechanism and Causality

The HWE reaction involves the reaction of a phosphonate-stabilized carbanion with an aldehyde or ketone.[7]

• Deprotonation: A base is used to deprotonate the carbon alpha to the phosphonate group, forming a nucleophilic phosphonate carbanion.[7] The phosphonate group must be adjacent to an electron-withdrawing group (EWG), such as an ester, to increase the acidity of the α-proton, allowing for deprotonation with moderately strong bases like NaH or alkoxides.[8]

• Nucleophilic Addition: The carbanion attacks the electrophilic carbonyl carbon of the aldehyde or ketone, forming a tetrahedral intermediate (a β-alkoxyphosphonate).[8] This step is typically the rate-limiting step.[7]

• Elimination: The intermediate collapses through a cyclic oxaphosphetane-like transition state to eliminate a water-soluble dialkyl phosphate salt and form the alkene product.[7][8] This elimination is generally stereoselective.

A key advantage of the HWE reaction over the Wittig reaction is that the dialkyl phosphate byproduct is water-soluble, making purification significantly easier.[9]

Diagram: Horner-Wadsworth-Emmons Reaction Workflow

Caption: Experimental workflow for the Horner-Wadsworth-Emmons reaction.

Stereoselectivity

The HWE reaction is renowned for its stereoselectivity. Stabilized phosphonate ylides (those with EWGs like -COOR, -CN) generally yield (E)-alkenes with high selectivity.[10] This is because the initial addition is reversible, allowing the system to equilibrate to the more stable threo-intermediate, which then undergoes syn-elimination to form the (E)-alkene.[8] Modifications, such as the Still-Gennari modification, employ phosphonates with electron-withdrawing groups (e.g., trifluoroethyl esters) and specific reaction conditions (KHMDS, 18-crown-6) to favor the kinetic erythro-intermediate, leading to the formation of (Z)-alkenes.

Representative Experimental Protocol: Synthesis of Ethyl (E)-Cinnamate

• Objective: To synthesize ethyl (E)-cinnamate from triethyl phosphonoacetate and benzaldehyde.

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere, prepare a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) in anhydrous tetrahydrofuran (THF). The use of an anhydrous solvent is critical as NaH reacts violently with water.

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add triethyl phosphonoacetate (1.0 eq) dropwise. The formation of the carbanion is indicated by the cessation of hydrogen gas evolution.

  • Stir the resulting solution at 0 °C for 30 minutes.

  • Add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise to the carbanion solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours, or until TLC analysis indicates the consumption of benzaldehyde.

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield pure ethyl (E)-cinnamate.

The Pudovik and Kabachnik-Fields Reactions: Routes to α-Functionalized Phosphonates

The Pudovik and Kabachnik-Fields reactions are powerful methods for synthesizing α-hydroxyphosphonates and α-aminophosphonates, respectively. These products are of immense interest in medicinal chemistry due to their structural similarity to α-hydroxy and α-amino acids.[1]

The Pudovik Reaction

The Pudovik reaction is the base-catalyzed addition of a dialkyl phosphite (a P-H containing compound) to an aldehyde or ketone.[11][12] The reaction directly forms an α-hydroxyphosphonate.

• Mechanism: A base deprotonates the dialkyl phosphite to generate a phosphite anion. This potent nucleophile then attacks the carbonyl carbon, and subsequent protonation of the resulting alkoxide yields the final product.[13] The reaction is often catalyzed by alkoxides, amines, or Lewis acids.[13]

The Kabachnik-Fields (KF) Reaction

The Kabachnik-Fields reaction is a one-pot, three-component condensation of an amine, a carbonyl compound (aldehyde or ketone), and a dialkyl phosphite.[14][15] This multicomponent approach provides a highly atom-economical route to α-aminophosphonates.[16]

• Mechanism: The mechanism of the KF reaction is dependent on the nature of the reactants.[1][16] Two primary pathways are proposed:

  • Imine Pathway: The amine and carbonyl compound first condense to form an imine intermediate. The dialkyl phosphite then undergoes hydrophosphonylation, adding across the C=N double bond to form the α-aminophosphonate.[15] This pathway is favored for weakly basic amines like anilines.[16]

  • α-Hydroxyphosphonate Pathway: The dialkyl phosphite adds to the carbonyl compound first (a Pudovik-type reaction) to form an α-hydroxyphosphonate intermediate. This intermediate then undergoes nucleophilic substitution by the amine to displace the hydroxyl group and form the final product.[1]

Recent developments have focused on asymmetric versions of these reactions, using chiral catalysts to produce enantiomerically enriched α-functionalized phosphonates.[12][17]

Diagram: Kabachnik-Fields Reaction Mechanism Pathways

Caption: The two competing mechanistic pathways of the Kabachnik-Fields reaction.

Comparative Analysis of Synthetic Routes

The choice of synthetic method depends critically on the desired target molecule, the available starting materials, and the required reaction conditions.

Feature	Michaelis-Arbuzov	Horner-Wadsworth-Emmons	Pudovik	Kabachnik-Fields
Bond Formed	C-P	C=C	C-P	C-P and C-N
Key Reactants	Trialkyl phosphite, Alkyl halide	α-EWG phosphonate, Carbonyl	Dialkyl phosphite, Carbonyl	Amine, Carbonyl, Dialkyl phosphite
Product	Alkylphosphonate	Alkene	α-Hydroxyphosphonate	α-Aminophosphonate
Typical Conditions	High temperature (100-200°C)	Basic (e.g., NaH, KHMDS)	Base or acid catalysis	Often requires catalyst, can be neat
Key Advantage	Robust, reliable for simple phosphonates	Excellent stereocontrol (E/Z), easy byproduct removal	Direct route to α-hydroxyphosphonates	High atom economy, three-component
Key Limitation	Harsh conditions, limited substrate scope	Requires pre-formed phosphonate	Can have competing pathways
Typical Yields	Good to excellent (70-95%)	Good to excellent (70-98%)	Good to excellent (up to 98%)[12]	Good to excellent (75-96%)[3][17]

Note: Yields are highly substrate-dependent. The values provided are representative of typical outcomes under optimized conditions.

Choosing the Right Synthetic Path: A Decision Workflow

The selection of an appropriate synthetic route is a multi-factorial decision. The following workflow can guide researchers toward the optimal method.

Caption: A decision-making workflow for selecting a phosphonate synthesis method.

Conclusion

The synthesis of phosphonates is a rich and diverse field, offering chemists a powerful toolkit for accessing a wide array of valuable molecules. The Michaelis-Arbuzov reaction remains the workhorse for preparing simple alkylphosphonates, which can then be elaborated using transformations like the Horner-Wadsworth-Emmons reaction to generate alkenes with high stereocontrol. For direct access to biologically relevant α-hydroxy- and α-aminophosphonates, the Pudovik and Kabachnik-Fields reactions offer elegant and efficient solutions. As research continues, the development of greener, more catalytic, and highly enantioselective versions of these classic reactions will further expand the synthetic chemist's ability to forge the critical P-C bond, enabling future discoveries in medicine, materials, and beyond.[2][18]

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• A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde . The Journal of Organic Chemistry.

• Michaelis-Arbuzov Phosphonate Synthesis Mechanism . YouTube.

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• The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry . Preprints.org.

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The Fundamental Building Blocks: Metal Ions and Phosphonate Ligands

An Expert's Guide to the Structural Chemistry of Group 4 Metal Phosphonates

For researchers and professionals in materials science, catalysis, and drug development, the rational design of functional materials is paramount. Among the vast family of hybrid inorganic-organic materials, Group 4 metal phosphonates stand out for their exceptional thermal and chemical robustness.[1][2] The strong, covalent bonds formed between hard Lewis acidic metals like Titanium (Ti), Zirconium (Zr), and Hafnium (Hf) and the versatile phosphonate linkers lead to a fascinating array of crystalline structures. This guide provides an in-depth structural comparison of these complexes, grounded in experimental data, to elucidate the subtle yet critical factors that govern their architecture and ultimate function.

The foundation of these materials lies in the interaction between a high-valent metal ion (Ti⁴⁺, Zr⁴⁺, Hf⁴⁺) and an organophosphonic acid (R-PO(OH)₂). The phosphonate group, [RPO₃]²⁻, is a versatile ligand capable of bridging multiple metal centers through its three oxygen atoms, which facilitates the formation of extended one-, two-, or three-dimensional networks.[3] This strong metal-oxygen-phosphorus connectivity is the source of the remarkable stability seen in these materials.[2] The organic R-group provides a powerful tool for tuning the properties of the final material, influencing everything from interlayer spacing in layered compounds to the introduction of porosity and specific functionalities.

Structural Comparison: Layered Architectures and Beyond

While a variety of structures can be formed, the most common motif for Group 4 metal phosphonates is the layered α-type structure, archetypally represented by α-zirconium phosphate (α-ZrP).[4][5] In this arrangement, a central plane of metal atoms is octahedrally coordinated by oxygen atoms from six different phosphonate groups. These phosphonate groups lie alternately above and below the inorganic plane, creating a dense, layered material.[4]

The Influence of the Metal Ion

The choice of the Group 4 metal has a direct and predictable impact on the resulting structure, primarily driven by differences in ionic radii (Ti⁴⁺ ≈ 0.61 Å; Zr⁴⁺ ≈ 0.72 Å; Hf⁴⁺ ≈ 0.71 Å).

• Titanium (Ti): Being the smallest of the three, Ti(IV) often forms structures with more distorted coordination geometries compared to its heavier congeners.[6] While it readily forms layered phosphonates, it also shows a greater tendency to form discrete, soluble molecular oxo-clusters, which can be seen as intermediates in the formation of extended solids.[7][8][9]

• Zirconium (Zr) and Hafnium (Hf): Due to the lanthanide contraction, Zr⁴⁺ and Hf⁴⁺ have nearly identical ionic radii and, consequently, very similar chemistry.[10] This results in their phosphonate complexes being largely isostructural, with similar M-O bond lengths and interlayer spacing. Their larger size compared to titanium allows them to fit more comfortably into the octahedral coordination sites provided by the phosphate oxygens, leading to less distorted and often more crystalline structures.[6] While molecular phosphonates of Zr(IV) and Hf(IV) are virtually nonexistent, their extended layered and 3D structures are well-documented.[3]

Table 1: Comparative Crystallographic Data for Layered Group 4 Phenylphosphonates (α-M(O₃PC₆H₅)₂)

Parameter	Titanium Phenylphosphonate	Zirconium Phenylphosphonate	Hafnium Phenylphosphonate
Interlayer Spacing (Å)	~14.7	~15.0	~15.0
Avg. M-O Bond Length (Å)	~1.94	~2.07	~2.06
Coordination Geometry	Distorted Octahedral	Octahedral	Octahedral

Note: Values are approximate and compiled from typical crystallographic data. Actual values may vary slightly between specific reports.

The Role of the Organic 'R' Group

The organic moiety (R) is not a passive component; it actively directs the final structure.

• Steric Hindrance: Bulky R-groups can prevent the formation of the dense, interdigitated α-layered structure, leading to pillared layers or three-dimensional frameworks with inherent porosity.

• Pillaring: The use of diphosphonic acids, (HO)₂OP-R-PO(OH)₂, is a common strategy to create robust pillars between the inorganic layers, generating permanent porosity for applications in catalysis and separation.[11]

• Functionalization: Incorporating functional groups (e.g., -COOH, -NH₂, -SO₃H) into the R-group can introduce specific properties like proton conductivity or active sites for catalysis.[12]

Experimental Design: Synthesis and Characterization Protocols

The synthesis of crystalline Group 4 metal phosphonates requires careful control over reaction conditions to manage the rapid hydrolysis and condensation kinetics of the metal precursors.

Protocol: Hydrothermal Synthesis of α-Zirconium Phenylphosphonate

This method is a reliable pathway to obtaining a highly crystalline, layered material.

Objective: To synthesize α-Zr(O₃PC₆H₅)₂ with high crystallinity for structural analysis.

Methodology:

• Precursor Preparation: Dissolve 1.0 mmol of phenylphosphonic acid in 50 mL of deionized water in a Teflon-lined autoclave. In a separate beaker, dissolve 0.5 mmol of zirconium(IV) oxychloride octahydrate (ZrOCl₂·8H₂O) in 10 mL of deionized water.

• Reaction Assembly: Slowly add the zirconium salt solution to the phosphonic acid solution under vigorous stirring.

• Mineralizer Addition: Carefully add hydrofluoric acid (HF) to the mixture to achieve a Zr:HF molar ratio of approximately 1:2.

  • Causality Explanation: HF acts as a complexing agent for zirconium, slowing down the hydrolysis and polymerization rate. This controlled reaction kinetic is crucial for promoting the growth of large, well-defined crystals of the thermodynamically stable α-phase rather than amorphous precipitates.[13]

• Hydrothermal Reaction: Seal the autoclave and heat it in an oven at 200 °C for 48 hours.

• Product Isolation: Cool the autoclave to room temperature. Collect the resulting white, microcrystalline solid by vacuum filtration.

• Washing and Drying: Wash the product thoroughly with deionized water and then with ethanol to remove any unreacted precursors. Dry the final product in an oven at 80 °C overnight.

Self-Validation: The success of the synthesis is validated by Powder X-ray Diffraction (PXRD). A sharp, intense peak at a low 2θ angle corresponding to an interlayer spacing of ~15.0 Å is indicative of the well-ordered, layered α-phase.

Essential Characterization Workflow

A multi-technique approach is necessary to fully elucidate the structure and properties of these materials.

• Powder X-ray Diffraction (PXRD): The primary tool for phase identification, crystallinity assessment, and determination of interlayer spacing in layered materials.

• Solid-State NMR Spectroscopy: ³¹P MAS NMR provides critical information on the local coordination environment of the phosphonate group, allowing differentiation between distinct binding modes.

• Thermogravimetric Analysis (TGA): Determines the thermal stability of the material, identifies the presence of solvent molecules, and characterizes its decomposition pathway.

• Gas Adsorption Analysis: For materials designed to be porous, N₂ adsorption-desorption isotherms at 77 K are used to calculate the specific surface area (BET), pore volume, and pore size distribution.

Visualizing Structures and Processes

Diagrams help clarify the relationships between synthesis, structure, and analysis.

Caption: General workflow for the synthesis of Group 4 metal phosphonates.

Caption: Schematic of the α-type layered structure in metal phosphonates.

Caption: A comprehensive workflow for material characterization.

Concluding Remarks and Future Directions

The structural chemistry of Group 4 metal phosphonates is a mature yet vibrant field. The primary structural differences between Ti, Zr, and Hf complexes are dictated by the predictable trend in ionic radii, with Zr and Hf compounds being nearly identical twins. The true versatility and future of this material class lies in the sophisticated use of organic phosphonate linkers to move beyond simple layered structures. The design of hierarchical porosity, the introduction of chirality, and the incorporation of catalytically active or biologically compatible functionalities are the current frontiers. For professionals in drug development, the high stability of these frameworks makes them intriguing candidates for controlled release applications, provided that biocompatibility can be rigorously established. Continued research, guided by the fundamental structural principles outlined here, will undoubtedly unlock new and exciting applications for these robust materials.

References

• Request PDF. (n.d.). Layered metal phosphonates: Structures and properties. ResearchGate. Retrieved February 7, 2026, from [Link]

• Mehring, M., Guerrero, G., Dahan, F., Mutin, P. H., & Vioux, A. (2000). Syntheses, Characterizations, and Single-Crystal X-ray Structures of Soluble Titanium Alkoxide Phosphonates. Inorganic Chemistry, 39(14), 3215–3220. [Link]

• ResearchGate. (n.d.). Chemical structures of phosphinate, phosphonate, and phosphate. Retrieved February 7, 2026, from [Link]

• Lin, Z., Lin, W., Chen, Y., Lin, J., & Fu, S. (2020). Syntheses, crystal structures, and proton conduction properties of two zirconium fluorophosphonates. Dalton Transactions, 49(4), 1146-1152. [Link]

• Wang, X., et al. (2021). Metal phosphonate hybrid materials: from densely layered to hierarchically nanoporous structures. Inorganic Chemistry Frontiers, 8(1), 195-210. [Link]

• Wang, H., et al. (2017). Hafnium, Titanium, and Zirconium Intercalation in 2D Layered Nanomaterials. ACS Omega, 2(7), 3561–3567. [Link]

• Hadjistamov, S., et al. (2022). A Review on the Synthesis and Current and Prospective Applications of Zirconium and Titanium Phosphates. Materials, 15(6), 2099. [Link]

• Das, S., & Kumar, A. (2024). Insights into hierarchical porous titanium(IV) phosphonates: synthesis, structure & applications. RSC Advances, 14(1), 1-19. [Link]

• Chandrasekhar, V., et al. (2014). Molecular Metal Phosphonates. Chemical Reviews, 114(18), 8821–8885. [Link]

• Alberti, G., et al. (2021). Zirconium Phosphates and Phosphonates: Applications in Catalysis. Catalysts, 11(11), 1339. [Link]

• Demadis, K. D., & Baran, P. (2023). Compositional Analysis of Metal(IV) Phosphate and Phosphonate Materials—Pitfalls and Best Practices. Inorganics, 11(12), 481. [Link]

• Wang, K., et al. (2018). Stable Metal–Organic Frameworks with Group 4 Metals: Current Status and Trends. ACS Central Science, 4(3), 309–318. [Link]

• ResearchGate. (n.d.). 11 Titanium, zirconium and hafnium. Retrieved February 7, 2026, from [Link]

• Li, Y., et al. (2023). Porous Metal Phosphonate Frameworks: Construction and Physical Properties. Accounts of Chemical Research, 56(21), 3025–3037. [Link]

• ResearchGate. (n.d.). A) Crystal structure of α‐zirconium phosphate (ICSD 1281) where ZrO6... Retrieved February 7, 2026, from [Link]

• Liu, C., et al. (2022). Nanocomposite Scintillators Loaded With Hafnium Oxide and Phosphorescent Host and Guest for Gamma Spectroscopy. Chemistry of Materials, 34(10), 4439–4449. [Link]

• Persson, I., et al. (2011). Synthesis and structural characterisation of solid titanium(IV) phosphate materials by means of X-ray absorption and NMR spectroscopy. Dalton Transactions, 40(20), 5548-5556. [Link]

• Abramov, P. A., et al. (2021). Synthesis of Hafnium(IV) Polyaminoacetates. Molecules, 26(12), 3698. [Link]

• de Groot, F. M. F., et al. (2024). Atomically precise surface chemistry of zirconium and hafnium metal oxo clusters beyond carboxylate ligands. Chemical Science, 15(1), 1-10. [Link]

• ResearchGate. (n.d.). Insights into hierarchical porous titanium(iv) phosphonates: synthesis, structure & applications. Retrieved February 7, 2026, from [Link]

• Kickelbick, G., et al. (2015). Phosphonate-substituted zirconium oxo clusters. Monatshefte für Chemie - Chemical Monthly, 146(7), 1109-1113. [Link]

• Materials Project. (n.d.). mp-352: HfO2 (Monoclinic, P2_1/c, 14). Retrieved February 7, 2026, from [Link]

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• ResearchGate. (n.d.). A Layered Mixed Zirconium Phosphate/Phosphonate with Exposed Carboxylic and Phosphonic Groups: X-ray Powder Structure and Proton Conductivity Properties. Retrieved February 7, 2026, from [Link]

• Ramesha, B. M., & Meynen, V. (2020). Advances and Challenges in the Creation of Porous Metal Phosphonates. Materials, 13(23), 5366. [Link]

• ResearchGate. (n.d.). Structures of titanium phosphonate clusters. Retrieved February 7, 2026, from [Link]

• Demel, J., et al. (2016). Zirconium(IV) Phosphonate–Phosphates as Efficient Ion-Exchange Materials. Inorganic Chemistry, 55(5), 2260–2269. [Link]

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• L G, F. (2019). Metal Phosphonates and Phosphinates. Inorganics, 7(10), 118. [Link]

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• ResearchGate. (n.d.). Summary of the porous metal phosphonates for catalytic application. Retrieved February 7, 2026, from [Link]

• Demel, J., et al. (2016). Zirconium(IV) Phosphonate-Phosphates as Efficient Ion-Exchange Materials. Inorganic Chemistry, 55(5), 2260-9. [Link]

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• Al-Khafaji, Y. Q., et al. (2023). Acceleration of the Arbuzov-type reaction via double activation of imine and H-phosphonate. New Journal of Chemistry, 47(1), 163-169. [Link]

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Safety & Regulatory Compliance

Butyl tert-butylphosphonate proper disposal procedures

This guide outlines the authoritative disposal and handling procedures for Butyl tert-butylphosphonate , a specialized organophosphorus compound. Due to the steric hindrance provided by the tert-butyl group, this compound exhibits resistance to standard hydrolysis methods, necessitating specific, high-energy disposal protocols to ensure complete destruction.

Part 1: Chemical Profile & Hazard Assessment

Before initiating disposal, you must validate the chemical identity and risk profile. As specific Safety Data Sheets (SDS) for this exact analog may be limited in public databases, the following profile is derived from structure-activity relationships (SAR) of sterically hindered phosphonates.

Property	Description	Operational Implication
Chemical Class	Organophosphonate Ester	Potential cholinesterase inhibitor (assume toxic); thermally stable.
Reactivity	Hydrolysis Resistant	CRITICAL: The bulky tert-butyl group shields the phosphorus core, making standard room-temperature alkaline hydrolysis ineffective.
Physical State	Liquid / Low-melting solid	High viscosity likely; residues stick to glass.
Incompatibility	Strong Oxidizers, Strong Bases	Exothermic reaction with oxidizers; slow reaction with bases.
Waste Code	Non-RCRA Listed (Default)	Treat as D002 (Corrosive) if hydrolyzed, otherwise manage as Toxic Organic Waste .

Part 2: Disposal Decision Matrix

Do not default to drain disposal or simple neutralization. Use the following logic to determine the correct waste stream.

Figure 1: Decision Matrix for Butyl tert-butylphosphonate disposal. Note that incineration is the only universally recommended path due to hydrolysis resistance.

Part 3: Step-by-Step Disposal Protocols

Method A: Commercial Incineration (The Gold Standard)

Why this is preferred: The tert-butyl moiety prevents rapid nucleophilic attack by hydroxide ions. Incineration guarantees the destruction of the P-C bond.

• Container Selection: Use a high-density polyethylene (HDPE) or glass container. Avoid metal if the waste is potentially acidic.

• Labeling: Clearly label as "Organic Waste - Toxic - Organophosphonate" .

  • Note: Explicitly list "Butyl tert-butylphosphonate" on the manifest. Do not use generic "Organic Waste" tags if possible, as phosphorus content affects incinerator ash handling.

• Segregation:

  • Do NOT mix with oxidizers (peroxides, nitric acid).

  • Do NOT mix with aqueous waste (to prevent slow, uncontrolled hydrolysis and pressure buildup).

• Hand-off: Transfer to your EH&S provider for incineration at >1000°C with a minimum 2-second residence time.

Method B: Chemical Deactivation (Emergency/Spill Only)

Use this only for cleaning glassware or small spills. Do not use for bulk disposal.

Reagents:

• 20% Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) in Methanol/Water (50:50 mix).

• Mechanism:[1][2] The methanol aids solubility, while the hydroxide attacks the phosphorus center.

Protocol:

• PPE: Butyl rubber gloves (nitrile is acceptable for incidental splash, but butyl offers better permeation resistance for phosphonates), face shield, and chemical apron.

• Application: Apply the ethanolic/methanolic base solution to the contaminated surface or residue.

• Contact Time: Allow at least 24 hours of contact time.

  • Scientific Context: Sterically hindered phosphonates have hydrolysis half-lives measured in days at room temperature, not minutes.

• Collection: Absorb the resulting slurry with vermiculite or clay.

• Final Disposal: Bag the absorbent and dispose of it as hazardous solid waste (incineration). Do not flush down the drain.

Part 4: Emergency Spill Response Workflow

In the event of a spill, immediate containment is critical to prevent environmental release.

Figure 2: Tactical workflow for managing spills of hindered phosphonates.

References

• National Institutes of Health (NIH). (2024). NIH Drain Discharge Guide for Chemical Waste.[3] Retrieved from [Link]

• Gassman, P. G., & Schenk, W. N. (1977). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. Journal of Organic Chemistry. Retrieved from [Link]

• Organisation for the Prohibition of Chemical Weapons (OPCW). (2024). Annex on Chemicals: Guidelines for Schedule 2 and 3. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed and Characteristic Wastes (RCRA). Retrieved from [Link]

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Personal protective equipment for handling Butyl tert-butylphosphonate

Executive Summary: The Hazard Profile

Butyl tert-butylphosphonate (and its structural analogs like Di-tert-butyl phosphonate) presents a dual-hazard profile characteristic of organophosphorus esters: chemical toxicity and hydrolytic instability .

Unlike simple organic solvents, phosphonate esters are lipophilic, allowing them to rapidly permeate standard laboratory gloves. Upon contact with mucosal membranes (eyes/lungs) or moisture, they undergo hydrolysis, releasing phosphonic acids and their corresponding alcohols (tert-butanol/butanol). This reaction is often exothermic and results in immediate, severe irritation or chemical burns.

Immediate GHS Classification (Analogous):

• Skin Irritation: Category 2[1]

• Eye Irritation: Category 2A (Severe)[2]

• Specific Target Organ Toxicity: Category 3 (Respiratory Irritation)[3]

Part 1: The "Why" – Mechanistic Safety Logic

To ensure safety, we must understand the causality of the hazard, not just the rule.

• The Permeation Vector: Organophosphorus compounds act as plasticizers. They solvate the polymers in standard nitrile gloves, reducing breakthrough time significantly. A standard 4-mil nitrile glove may offer less than 5 minutes of protection against direct exposure before the chemical permeates to the skin.

• The Hydrolysis Threat: The tert-butyl group is acid-labile. On contact with the moisture in your eyes or respiratory tract, the ester cleaves, generating localized acidity. This is why standard safety glasses are insufficient; you need a seal against vapors and micro-droplets.

Part 2: PPE Selection Matrix

This matrix is designed to be self-validating: if the task duration exceeds the breakthrough time, the protocol automatically mandates an upgrade in PPE.

Component	Standard Operation (Transfer < 5 mins)	Synthesis / Scale-Up (> 15 mins)	Spill Cleanup / Emergency
Hand Protection	Double Nitrile (min 5 mil outer, 4 mil inner).Change immediately upon splash.	Laminate Film (e.g., Silver Shield® / 4H®) worn under Nitrile.Reason: Laminates resist organophosphorus permeation > 4 hours.	Butyl Rubber or Viton® .Reason: Thick polymer matrix required to prevent bulk solvent permeation.
Eye Protection	Chemical Splash Goggles (Indirect Vented).Safety glasses are insufficient due to vapor hydrolysis risks.	Chemical Splash Goggles + Face Shield .Protection against pressurized line failure.	Full-Face Respirator (with Goggles integrated).
Respiratory	Fume Hood (Face velocity 80–100 fpm).Sash at working height.	Fume Hood or Glovebox (Inert atm).Schlenk line for air-sensitive handling.	Full-Face Respirator with Organic Vapor (OV) cartridges (Black band).
Body Defense	Lab Coat (100% Cotton or Nomex).Synthetic blends can melt into skin if ignited.	Chemical-Resistant Apron (Tyvek/PE coated).Protects torso from bulk splashes.	Tychem® Suit (Level B protection).

Part 3: Visualization of Safety Logic

Figure 1: PPE Decision Logic Tree

Caption: Logical workflow for selecting glove material based on exposure duration and task type.

Part 4: Operational Protocol (Step-by-Step)

A. Pre-Operational Verification

• Fume Hood Check: Verify certification sticker is within 1 year. Confirm flow rate (magnehelic gauge or tissue test).

• Quenching Agent: Prepare a beaker of 5% Aqueous Sodium Bicarbonate (

  ) . This neutralizes any acidic hydrolysis products on tools or minor drips.

• Glassware: Ensure all glassware is oven-dried. Phosphonates degrade in moisture; using wet glassware risks pressurization from hydrolysis byproducts (alcohol vapors).

B. Transfer Technique (Syringe/Cannula)

Goal: Prevent aerosolization and moisture ingress.

• Purge: Flush the syringe with dry Nitrogen/Argon 3 times before drawing the reagent.

• Draw: Insert needle through the septum. Invert bottle. Draw liquid slowly to prevent cavitation (bubble formation).

• Pressure Equalization: If taking >10 mL, use a second needle connected to an inert gas line to replace the liquid volume with gas, preventing a vacuum that could implode the bottle or suck in moist air.

• Transfer: Keep the needle tip submerged in the receiving solvent to avoid splashing.

C. Spill Response (Immediate Action)

Caption: Workflow for containing and neutralizing a phosphonate spill.

[3][4][5][6][7] Critical Note on Absorbents: Do not use paper towels or sawdust for large spills. The high surface area combined with potential hydrolysis heat can create a fire hazard. Use inert mineral absorbents (Vermiculite, Sand, or Calcium Carbonate).

Part 5: Disposal & Waste Management

Do NOT pour down the drain. Organophosphorus compounds are often toxic to aquatic life and can damage plumbing seals.

• Segregation: Collect in a dedicated waste container labeled "Organic Waste - Organophosphorus Reagents."

• Compatibility: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) in the waste stream. Phosphonates can be reducing agents, leading to rapid exothermic reactions.

• Rinsing: Rinse empty bottles with a low-volatility solvent (e.g., toluene or ethyl acetate) before rinsing with water. Collect the first solvent rinse as hazardous waste.

• Final Destruction: The preferred method is Incineration at a licensed facility. Hydrolysis (treatment with base) should only be performed by waste specialists, as it generates large volumes of organic alcohols.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 6995473, tert-Butylphosphonate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Selection Chart. Retrieved from [Link][8]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

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